3-Ethyl-6-methyloctane

• CAS: 62016-22-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of 3-Ethyl-6-methyloctane

Introduction

3-Ethyl-6-methyloctane is a branched-chain alkane, a class of saturated hydrocarbons with the general formula CnH2n+2. As a member of the undecane (C11H24) isomer family, its chemical behavior is governed by the stable sigma bonds of its carbon-carbon and carbon-hydrogen framework. This guide provides a comprehensive overview of the chemical and physical properties of 3-Ethyl-6-methyloctane, intended for researchers, scientists, and professionals in drug development and chemical synthesis. While specific experimental data for this particular isomer is limited in publicly accessible literature, this document synthesizes established principles of organic chemistry, data from analogous compounds, and predictive models to offer a robust technical profile.

Molecular Structure and Identification

The structural arrangement of 3-Ethyl-6-methyloctane, with its ethyl and methyl substitutions along an octane backbone, gives rise to its distinct physicochemical properties. The presence of two chiral centers at positions 3 and 6 indicates the potential for stereoisomerism.

Chemical Structure

The structure of 3-Ethyl-6-methyloctane is characterized by an eight-carbon principal chain with an ethyl group at the third carbon and a methyl group at the sixth carbon.[1]

Caption: 2D Chemical Structure of 3-Ethyl-6-methyloctane.

Nomenclature and Identifiers

A consistent and accurate naming system is crucial for unambiguous scientific communication. The International Union of Pure and Applied Chemistry (IUPAC) provides the systematic name for this compound.

Identifier	Value	Source
IUPAC Name	3-Ethyl-6-methyloctane	[1]
CAS Number	62016-22-2	[1]
Molecular Formula	C11H24	[1]
InChIKey	FTQLPWORENXYAZ-UHFFFAOYSA-N	[1]
Canonical SMILES	CCC(C)CCC(CC)CC	[1]

Physicochemical Properties

The physical properties of 3-Ethyl-6-methyloctane are influenced by its molecular weight and branched structure, which affects intermolecular van der Waals forces.

Property	Value	Source
Molecular Weight	156.31 g/mol	[1]
Boiling Point	~181-185.8 °C (Predicted)
Density	~0.750 g/cm³ (Predicted)	[2]
Refractive Index	~1.421 (Predicted)	[2]
Solubility	Insoluble in water; Soluble in nonpolar organic solvents like ether, benzene, and acetone.	[3]

Spectroscopic Characterization (Predicted)

¹H NMR Spectroscopy (Predicted)

The proton NMR spectrum of 3-Ethyl-6-methyloctane would be complex due to the presence of multiple, chemically non-equivalent protons and diastereotopicity arising from the two chiral centers. Key expected signals would include:

• Triplets and Quartets: Characteristic of the ethyl groups.

• Doublets: From the methyl groups adjacent to CH moieties.

• Multiplets: A complex region of overlapping signals from the methylene (CH2) and methine (CH) protons of the octane backbone.

¹³C NMR Spectroscopy (Predicted)

The carbon NMR spectrum is expected to show distinct signals for each of the 11 carbon atoms, assuming a diastereomeric mixture. The chemical shifts would fall within the typical range for alkanes (approximately 10-60 ppm). The branching would influence the specific chemical shifts of the carbons in the backbone.

Mass Spectrometry (Predicted)

Electron ionization mass spectrometry (EI-MS) of 3-Ethyl-6-methyloctane would likely show a low-intensity molecular ion peak (M+) at m/z 156. The fragmentation pattern would be characteristic of branched alkanes, with cleavage preferentially occurring at the branching points to form more stable secondary carbocations. Expected key fragments would arise from the loss of methyl (M-15), ethyl (M-29), and larger alkyl fragments.

Synthesis and Manufacturing

The synthesis of unsymmetrical branched alkanes like 3-Ethyl-6-methyloctane requires methods that allow for the controlled formation of carbon-carbon bonds.

Corey-House Synthesis

This is a highly effective method for creating unsymmetrical alkanes.[4][5] It involves the reaction of a lithium dialkylcuprate (Gilman reagent) with an alkyl halide.[4] For 3-Ethyl-6-methyloctane, a possible retrosynthetic analysis suggests two primary disconnection approaches.

Caption: Retrosynthetic analysis for Corey-House synthesis.

Experimental Protocol (General):

• Preparation of the Gilman Reagent: An appropriate alkyl halide is reacted with lithium metal in dry ether to form an alkyllithium reagent. Two equivalents of this alkyllithium reagent are then reacted with one equivalent of copper(I) iodide to form the lithium dialkylcuprate.

• Coupling Reaction: The second alkyl halide is added to the solution of the Gilman reagent. The reaction mixture is typically stirred at room temperature.

• Work-up and Purification: The reaction is quenched with an aqueous solution, and the organic layer is separated, dried, and purified, typically by fractional distillation or chromatography.

Grignard Reaction

Grignard reagents (RMgX) can be used to synthesize branched alkanes, often through the formation of an alcohol intermediate followed by deoxygenation.[6][7]

Experimental Workflow:

Caption: General workflow for Grignard synthesis of a branched alkane.

Wurtz Reaction

The Wurtz reaction involves the coupling of two alkyl halides in the presence of sodium metal.[8][9] However, for the synthesis of unsymmetrical alkanes like 3-Ethyl-6-methyloctane, this method is generally not preferred as it leads to a mixture of products that are difficult to separate.[10][11][12]

Chemical Reactivity

As a saturated hydrocarbon, 3-Ethyl-6-methyloctane exhibits the characteristic low reactivity of alkanes. Its reactions typically require significant energy input, such as high temperatures or UV light, to overcome the high activation energies associated with breaking strong C-C and C-H sigma bonds.

Combustion

In the presence of excess oxygen, 3-Ethyl-6-methyloctane undergoes complete combustion to produce carbon dioxide and water, releasing a significant amount of energy.[8]

C₁₁H₂₄ + 17O₂ → 11CO₂ + 12H₂O

Incomplete combustion, which occurs with insufficient oxygen, can lead to the formation of carbon monoxide and soot.

Halogenation

3-Ethyl-6-methyloctane can undergo free-radical halogenation in the presence of UV light.[4] The regioselectivity of this reaction is dependent on the stability of the resulting alkyl radical (tertiary > secondary > primary). Therefore, substitution is most likely to occur at the tertiary carbon atoms (positions 3 and 6). Bromination is generally more selective than chlorination.[13]

Pyrolysis (Cracking)

At high temperatures and in the absence of oxygen, 3-Ethyl-6-methyloctane will undergo pyrolysis, or cracking. This process involves the homolytic cleavage of C-C and C-H bonds, leading to a complex mixture of smaller alkanes and alkenes.

Safety, Toxicology, and Biological Activity

The toxicological profile of 3-Ethyl-6-methyloctane is not well-documented. However, general trends for branched alkanes in this carbon number range (C9-C16) suggest low acute toxicity via oral, dermal, and inhalation routes.[14]

• Aspiration Hazard: Like other low-viscosity hydrocarbons, it is likely to be an aspiration hazard, which can cause chemical pneumonitis if ingested and then vomited.[14]

• Skin Irritation: Prolonged or repeated skin contact may cause mild irritation and dermatitis due to defatting of the skin.[14]

• Inhalation: High concentrations of vapor may cause central nervous system depression, with symptoms such as dizziness, headache, and nausea.

• Biological Activity: There is currently no significant evidence to suggest specific biological activity for 3-Ethyl-6-methyloctane. QSAR (Quantitative Structure-Activity Relationship) studies on alkanes suggest that their toxicity is related to their lipophilicity and ability to disrupt cell membranes.[15][16][17]

Analytical Methodologies

Gas Chromatography (GC)

Gas chromatography is the primary analytical technique for the separation and analysis of volatile hydrocarbons like 3-Ethyl-6-methyloctane. The retention time of the compound is dependent on its boiling point and its interaction with the stationary phase of the GC column.[18] The use of a nonpolar stationary phase, such as one based on polydimethylsiloxane, is common for alkane analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

The coupling of gas chromatography with mass spectrometry provides a powerful tool for the definitive identification of 3-Ethyl-6-methyloctane in complex mixtures. The gas chromatograph separates the components of the mixture, and the mass spectrometer provides a fragmentation pattern that serves as a molecular fingerprint for identification.

Conclusion

3-Ethyl-6-methyloctane is a representative example of a branched alkane, with chemical and physical properties that are largely predictable from its structure. While specific experimental data for this compound is sparse, this guide provides a comprehensive technical overview based on established chemical principles and data from analogous structures. For researchers and professionals, this information serves as a valuable resource for understanding its expected behavior in various chemical and biological systems. Further experimental investigation is warranted to fully characterize its spectroscopic, reactive, and toxicological properties.

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An In-depth Technical Guide to the Physical Properties of 3-Ethyl-6-methyloctane

This technical guide provides a comprehensive overview of the core physical and chemical properties of 3-Ethyl-6-methyloctane, tailored for researchers, scientists, and professionals in drug development. This document moves beyond a simple data sheet to offer insights into the experimental and computational methodologies that underpin our understanding of this branched alkane.

Molecular Structure and Identification

3-Ethyl-6-methyloctane is a saturated hydrocarbon belonging to the alkane family. Its structure features an eight-carbon backbone (octane) with an ethyl group at the third carbon and a methyl group at the sixth carbon.

Molecular Formula: C₁₁H₂₄[1]

Molecular Weight: Approximately 156.31 g/mol [1]

IUPAC Name: 3-Ethyl-6-methyloctane[1]

CAS Registry Number: 62016-22-2[1]

Canonical SMILES: CCC(CCC(C)CC)CC[1]

InChIKey: FTQLPWORENXYAZ-UHFFFAOYSA-N[1]

The structural arrangement of its branches significantly influences its physical properties, differentiating it from its linear and other branched isomers.

Caption: 2D molecular structure of 3-Ethyl-6-methyloctane.

Core Physical Properties

The physical characteristics of 3-Ethyl-6-methyloctane are dictated by the weak intermolecular van der Waals forces, specifically London dispersion forces. The degree of branching affects the molecule's ability to pack closely, which in turn influences its melting and boiling points.

Physical Property	Value	Source(s)
Molecular Formula	C₁₁H₂₄	[1]
Molecular Weight	~156.31 g/mol	[1]
Boiling Point	181 - 185.8 °C
Density	~0.750 g/cm³
Melting Point	Estimated to be low; specific experimental data unavailable.
Solubility in Water	Insoluble	[2]
Solubility in Organic Solvents	Soluble in nonpolar solvents like benzene and ether.	[2]
Refractive Index	~1.420

Boiling Point: The Impact of Molecular Branching

The boiling point of 3-Ethyl-6-methyloctane is lower than that of its linear isomer, n-undecane. This is a characteristic feature of branched alkanes. The branching reduces the surface area available for intermolecular contact, thereby weakening the London dispersion forces that must be overcome for the substance to transition into the gaseous phase.[3]

Melting Point: A Less Predictable Trend

Solubility Profile

As a nonpolar molecule, 3-Ethyl-6-methyloctane is immiscible with water and other polar solvents.[2] The energy required to break the strong hydrogen bonds between water molecules is not compensated by the weak van der Waals forces that would form between the alkane and water.[2] Conversely, it is readily soluble in nonpolar organic solvents, a principle of "like dissolves like."[2]

Experimental Determination of Physical Properties

The determination of these physical properties relies on established laboratory techniques that provide reliable and reproducible data.

Methodology for Boiling Point Determination

A common method for determining the boiling point of a liquid is distillation.

Experimental Workflow: Simple Distillation

Caption: Workflow for melting point determination. [4] Detailed Steps:

• A small amount of the finely powdered solid is packed into a thin-walled capillary tube to a height of 2-3 mm. [4]2. The capillary tube is placed in a melting point apparatus, which heats the sample at a controlled rate. [4]3. The sample is observed through a magnifying lens as it is heated.

• The temperature at which the first droplet of liquid is observed is recorded as the beginning of the melting range.

• The temperature at which the entire sample has melted is recorded as the end of the melting range. [4]6. For a pure compound, this range is typically narrow (0.5-1.5 °C). [5]

Methodology for Solubility Determination

The solubility of a compound can be determined qualitatively by simple mixing or quantitatively using methods like the cloud point method, especially for solids in liquids.

Experimental Workflow: Cloud Point Method for Solubility

Caption: Workflow for determining solubility via the cloud point method. [6] Detailed Steps:

• A solution of a known concentration of the solute in the solvent is prepared in a sealed, transparent vial. [6]2. The solution is heated until the solute is completely dissolved. [6]3. The solution is then allowed to cool slowly with constant stirring.

• The temperature at which the solution first becomes cloudy, indicating the precipitation of the solute, is recorded as the cloud point. [6]5. This temperature represents the saturation solubility of the compound at that specific concentration. [6]

Spectroscopic Profile (Predicted)

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to be complex due to the presence of multiple, chemically non-equivalent protons. Signals would appear in the upfield region (typically 0.8-1.7 ppm) characteristic of alkanes. The spectrum would show overlapping multiplets for the methylene (-CH₂-) and methine (-CH-) protons, and distinct triplets and doublets for the terminal methyl (-CH₃) groups of the ethyl and methyl substituents, as well as the main chain.

• ¹³C NMR: The carbon NMR spectrum would show distinct signals for each of the eleven carbon atoms due to the molecule's asymmetry. The chemical shifts would fall within the typical range for sp³ hybridized carbons in alkanes (approximately 10-40 ppm).

Infrared (IR) Spectroscopy

The IR spectrum of 3-Ethyl-6-methyloctane would be characterized by:

• C-H stretching vibrations: Strong, sharp peaks in the 2850-3000 cm⁻¹ region.

• C-H bending vibrations: Peaks around 1450-1470 cm⁻¹ (for CH₂ and CH₃ groups) and a weaker peak around 1375 cm⁻¹ (characteristic of CH₃ groups).

Mass Spectrometry (MS)

Electron ionization mass spectrometry of branched alkanes typically results in fragmentation at the branching points to form more stable secondary and tertiary carbocations. [7]For 3-Ethyl-6-methyloctane, characteristic fragmentation patterns would be expected to produce significant peaks corresponding to the loss of ethyl and methyl radicals, as well as cleavage along the carbon backbone. The molecular ion peak (M⁺) at m/z 156 may be of low intensity, which is common for alkanes.

Chemical Properties and Reactivity

As a saturated hydrocarbon, 3-Ethyl-6-methyloctane is relatively unreactive. Its chemistry is dominated by free-radical reactions and combustion.

• Combustion: In the presence of excess oxygen, it undergoes complete combustion to produce carbon dioxide and water, releasing a significant amount of energy.

• Halogenation: It can undergo free-radical substitution reactions with halogens (e.g., chlorine or bromine) in the presence of UV light.

• Cracking: At high temperatures and/or in the presence of a catalyst, the carbon-carbon bonds can break to form smaller, more volatile alkanes and alkenes.

Safety and Toxicology

Branched alkanes in the C8-C18 range are generally considered to have low acute oral, dermal, and inhalation toxicity. [8]However, prolonged or repeated exposure may lead to health effects. Inhalation of vapors may cause respiratory irritation. [8]As with many volatile organic compounds, adequate ventilation and appropriate personal protective equipment should be used when handling 3-Ethyl-6-methyloctane in a laboratory or industrial setting. It is also a flammable liquid. [8]

Applications and Relevance

While 3-Ethyl-6-methyloctane itself may not have widespread specific applications, C11 alkanes are components of various commercial products:

• Fuels: They are found in gasoline and jet fuel. [9]* Lubricants: Higher molecular weight alkanes are used as lubricating oils. [9]* Solvents: Due to their nonpolar nature, liquid alkanes are used as solvents for other nonpolar substances. [9]* Chemical Feedstock: They can serve as starting materials in the synthesis of other organic compounds. [9]

Conclusion

3-Ethyl-6-methyloctane serves as an excellent case study for understanding the structure-property relationships in branched alkanes. Its physical properties are a direct consequence of its molecular structure, and these properties can be reliably determined through standard experimental procedures or predicted using computational models. A thorough understanding of these characteristics is essential for its potential applications and for ensuring its safe handling.

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An In-depth Technical Guide to the Structural Formula of 3-Ethyl-6-methyloctane

This document provides a comprehensive analysis of the structural formula of 3-Ethyl-6-methyloctane, a saturated acyclic alkane. Designed for researchers, scientists, and drug development professionals, this guide moves beyond simple representation to explore the molecule's nomenclature, stereochemical complexity, and the analytical principles underlying its structural elucidation.

Foundational Structural Analysis: Deconstructing the IUPAC Name

The systematic name of an organic compound, as defined by the International Union of Pure and Applied Chemistry (IUPAC), is a precise descriptor of its molecular structure. The name 3-Ethyl-6-methyloctane provides the necessary information to construct its structural formula unambiguously.

• Parent Chain: The suffix "-octane" identifies the longest continuous carbon chain in the molecule, which consists of eight carbon atoms linked by single bonds.[1][2]

• Substituents: The prefixes "ethyl" and "methyl" denote the presence of alkyl groups attached to this main chain. An ethyl group (-CH₂CH₃) and a methyl group (-CH₃) are present.[2]

• Locants (Numbering): The numbers "3-" and "6-" specify the carbon atoms on the octane chain to which the ethyl and methyl groups are respectively attached. According to IUPAC rules, the chain is numbered to assign the lowest possible locants to the substituents. When substituents are in equivalent positions from either end of the chain (in this case, positions 3 and 6), the substituent that comes first alphabetically is given the lower number. Thus, "3-Ethyl-6-methyloctane" is the correct name, not "6-Ethyl-3-methyloctane".

Based on this analysis, the molecular formula is determined to be C₁₁H₂₄ .[3][4]

Property	Value	Source
Molecular Formula	C₁₁H₂₄	[3][4][5]
Molecular Weight	156.31 g/mol	[3][6]
CAS Number	62016-22-2	[3]
Boiling Point	~182 °C	[5]
Density	~0.750 g/cm³	[6]

Structural Representations

Visualizing the molecule is critical for understanding its spatial arrangement and chemical reactivity. Several conventions are used, each offering a different level of detail.

Condensed Structural Formula

This notation shows the arrangement of atoms in a molecule in a linear fashion, indicating the groups attached to each carbon atom.

CH₃CH₂CH(CH₂CH₃)CH₂CH₂CH(CH₃)CH₂CH₃

Skeletal (Bond-line) Structure

For complex organic molecules, the skeletal formula is the most common representation. In this format, carbon atoms are represented by vertices and line ends, and hydrogen atoms attached to carbons are omitted, as they are implied to satisfy carbon's tetravalency.

Caption: Skeletal structure of 3-Ethyl-6-methyloctane.

Stereochemistry: The Chiral Nature of 3-Ethyl-6-methyloctane

A critical aspect for drug development and biological interaction is a molecule's stereochemistry. 3-Ethyl-6-methyloctane possesses two chiral centers, which are carbon atoms bonded to four different substituent groups.

• Chiral Center at C3: This carbon is attached to a hydrogen atom, an ethyl group (-CH₂CH₃), a propyl group (-CH₂CH₂CH₃), and the rest of the substituted octane chain.

• Chiral Center at C6: This carbon is attached to a hydrogen atom, a methyl group (-CH₃), an ethyl group (-CH₂CH₃), and the rest of the substituted octane chain.

The presence of n distinct chiral centers results in a maximum of 2ⁿ possible stereoisomers. For 3-Ethyl-6-methyloctane, with n=2, there are four possible stereoisomers:

• (3R, 6R)-3-Ethyl-6-methyloctane

• (3S, 6S)-3-Ethyl-6-methyloctane

• (3R, 6S)-3-Ethyl-6-methyloctane

• (3S, 6R)-3-Ethyl-6-methyloctane

These stereoisomers exist in specific relationships to one another:

• Enantiomers: Non-superimposable mirror images. The (3R, 6R) and (3S, 6S) isomers are an enantiomeric pair. Likewise, the (3R, 6S) and (3S, 6R) isomers form another enantiomeric pair.

• Diastereomers: Stereoisomers that are not mirror images of each other. For example, the (3R, 6R) isomer is a diastereomer of the (3R, 6S) and (3S, 6R) isomers.

Caption: Stereochemical relationships between the isomers of 3-Ethyl-6-methyloctane.

Protocol for Structural Verification via NMR Spectroscopy

In a drug development or research setting, the identity and purity of a compound must be rigorously confirmed. Nuclear Magnetic Resonance (NMR) spectroscopy is a primary tool for this purpose. While a specific experimental spectrum is not provided, the expected features can be predicted, forming a self-validating system for analysis.

Predicted ¹³C NMR Spectrum

• Principle: ¹³C NMR spectroscopy detects the different chemical environments of carbon atoms in a molecule. Chemically non-equivalent carbons will produce distinct signals.

• Expected Outcome: Due to the molecule's asymmetry (assuming a single stereoisomer), all 11 carbon atoms are chemically distinct. Therefore, the proton-decoupled ¹³C NMR spectrum is predicted to show 11 unique signals .

Predicted ¹H NMR Spectrum

• Principle: ¹H NMR provides information on the chemical environment of hydrogen atoms and their proximity to other hydrogens. Signal splitting (multiplicity) is governed by the n+1 rule, where 'n' is the number of adjacent, non-equivalent protons.

• Expected Outcome: The ¹H NMR spectrum would be considerably more complex than the ¹³C spectrum.

  • Signal Count: Multiple distinct signals would be present. The two CH₃ groups of the ethyl substituents and the terminal CH₃ groups of the octane chain would likely produce overlapping triplets in the upfield region (approx. 0.8-1.0 ppm). The CH₂ groups would yield complex multiplets. The protons on the chiral centers (C3-H and C6-H) would also appear as complex multiplets.

  • Integration: The relative area under each signal would correspond to the number of protons it represents.

Experimental Workflow: NMR Sample Preparation

• Solvent Selection: Choose a suitable deuterated solvent (e.g., CDCl₃) that completely dissolves the 3-Ethyl-6-methyloctane sample. The choice is critical as the solvent's deuterium signal is used for field-frequency locking by the spectrometer.

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the purified compound.

  • Dissolve the sample in ~0.6-0.7 mL of the chosen deuterated solvent in a clean vial.

  • Optionally, add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift calibration (δ = 0.00 ppm).

  • Transfer the solution to a 5 mm NMR tube using a Pasteur pipette.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer's probe.

  • Perform standard instrument setup procedures, including locking, tuning, and shimming, to optimize the magnetic field homogeneity.

  • Acquire ¹³C and ¹H NMR spectra using standard pulse programs.

• Data Analysis:

  • Process the raw data (Free Induction Decay - FID) by applying a Fourier transform.

  • Phase the resulting spectrum and perform baseline correction.

  • Calibrate the chemical shift axis using the TMS or residual solvent signal.

  • Integrate the signals in the ¹H spectrum and identify the multiplicity of each signal.

  • Compare the observed spectra with the predicted chemical shifts, multiplicities, and integration values to confirm the structure of 3-Ethyl-6-methyloctane.

Conclusion

The structural formula of 3-Ethyl-6-methyloctane is more than a simple diagram; it encapsulates information about its chemical identity, physical properties, and profound stereochemical complexity. For professionals in the scientific and pharmaceutical fields, a thorough understanding derived from foundational IUPAC nomenclature, coupled with the principles of stereoisomerism and the practical application of analytical techniques like NMR, is essential for the accurate characterization and utilization of such molecules. This guide provides the framework for that comprehensive understanding, grounding theoretical knowledge in practical, verifiable protocols.

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An In-depth Technical Guide to the IUPAC Nomenclature of 3-Ethyl-6-methyloctane

This guide provides a comprehensive analysis of the IUPAC (International Union of Pure and Applied Chemistry) nomenclature for the branched alkane, 3-Ethyl-6-methyloctane. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of rules to explore the underlying logic that ensures unambiguous molecular identification, a cornerstone of chemical research and development.

The Imperative of Systematic Nomenclature in the Sciences

In the realm of scientific research, and particularly in drug development, precision in communication is paramount. The structural complexity of organic molecules necessitates a standardized naming system to eliminate ambiguity. The IUPAC nomenclature serves as this universal language, ensuring that a chemical name corresponds to a single, unique molecular structure.[1] This systematic approach is critical for database searching, regulatory submissions, and the global dissemination of scientific findings. The name "3-Ethyl-6-methyloctane" is not arbitrary; it is a descriptive label derived from a logical set of rules designed for clarity and consistency.[2][3]

Deconstructing 3-Ethyl-6-methyloctane: A Step-by-Step Analysis

The IUPAC name 3-Ethyl-6-methyloctane provides explicit instructions for drawing its molecular structure. Let's dissect the name to understand how it is systematically constructed.

Identifying the Parent Chain: The Foundational Structure

The foundation of any IUPAC name for an alkane is the longest continuous chain of carbon atoms, known as the parent chain.[2][4][5] In "3-Ethyl-6-methyloctane," the parent name is "octane." The "-ane" suffix signifies that the molecule is a saturated hydrocarbon, containing only single bonds between carbon atoms.[5][6] The prefix "oct-" indicates a continuous chain of eight carbon atoms.[4] The selection of the longest possible chain is the primary step, as it establishes the base name of the compound.[1][5]

Prefix	Number of Carbons
Meth-	1
Eth-	2
Prop-	3
But-	4
Pent-	5
Hex-	6
Hept-	7
Oct-	8
Non-	9
Dec-	10

Table 1: Prefixes for carbon chain lengths.

Numbering the Parent Chain: Establishing Locants

Once the parent chain is identified, the carbon atoms must be numbered consecutively from one end to the other.[2][7] The guiding principle for numbering is to assign the lowest possible numbers (locants) to the substituents (the branches off the main chain).[4][8]

For 3-Ethyl-6-methyloctane, there are two possible numbering schemes for the eight-carbon chain. Let's analyze both to understand the rationale behind the correct choice:

• Numbering from left to right: The substituents would be at positions 3 (ethyl) and 6 (methyl).

• Numbering from right to left: The substituents would be at positions 3 (methyl) and 6 (ethyl).

In this specific case, both numbering directions result in the same set of locants (3 and 6). When such a tie occurs, the next step in the IUPAC rules is to consider the alphabetical order of the substituents.[4][9]

Identifying and Naming Substituents

Substituents are the alkyl groups attached to the parent chain.[3][5] They are named by taking the prefix for the number of carbon atoms and changing the "-ane" suffix to "-yl."[2][7]

• Ethyl: Derived from ethane (two carbons), indicating a -CH2CH3 group.

• Methyl: Derived from methane (one carbon), indicating a -CH3 group.

Assembling the Full IUPAC Name: The Rule of Alphabetization

The final step is to assemble the full name by placing the substituent names in alphabetical order, preceded by their corresponding locants.[10] It is crucial to note that prefixes such as "di-," "tri-," "tetra-," etc., which are used when multiple identical substituents are present, are ignored for the purpose of alphabetization.[3]

In our example, "ethyl" comes before "methyl" alphabetically. Therefore, "ethyl" is cited first in the name.

• The ethyl group is at position 3.

• The methyl group is at position 6.

Combining these elements gives the final, correct IUPAC name: 3-Ethyl-6-methyloctane .

The structure is as follows:

Caption: Molecular graph of 3-Ethyl-6-methyloctane with numbered parent chain.

The Logic of the System: A Self-Validating Protocol

The IUPAC nomenclature system is designed to be a self-validating protocol. If the rules are followed correctly, any trained chemist will arrive at the same unique name for a given structure, and conversely, will be able to draw the correct, unambiguous structure from a given IUPAC name. This systematic approach minimizes errors in chemical communication and ensures the reproducibility of scientific work.

The hierarchical nature of the rules—first, find the longest chain; second, number for the lowest locants; and third, alphabetize substituents—provides a clear and logical workflow for naming even highly complex molecules.[2][4][7]

Application in Research and Drug Development

In a professional setting, the correct application of IUPAC nomenclature is non-negotiable. For instance, in medicinal chemistry, slight variations in the position of a substituent can drastically alter the pharmacological properties of a molecule. An error in naming could lead to the synthesis of the wrong compound, wasting valuable time and resources. Furthermore, all compounds registered in chemical databases, such as PubChem, are indexed by their IUPAC name, alongside other identifiers.[11]

The molecule 3-Ethyl-6-methyloctane, with the chemical formula C11H24, is a specific isomer of undecane.[12][13] Understanding its precise structure through its IUPAC name is the first step in any further investigation of its chemical and physical properties.

Conclusion

The IUPAC nomenclature for 3-Ethyl-6-methyloctane serves as an excellent example of the power and necessity of a systematic approach to chemical naming. By adhering to a clear set of hierarchical rules, the scientific community can ensure unambiguous communication of molecular structures. For professionals in research and drug development, a thorough understanding of these principles is not merely an academic exercise but a fundamental requirement for maintaining scientific integrity and advancing their work.

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An In-depth Technical Guide to 3-Ethyl-6-methyloctane: Synthesis, Characterization, and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethyl-6-methyloctane is a branched-chain alkane with the chemical formula C11H24. As a saturated hydrocarbon, it belongs to a class of organic compounds that are fundamental building blocks in organic chemistry and find applications in various fields, including as components of fuels and lubricants, and as non-polar solvents. In the context of pharmaceutical and drug development, the identification and characterization of such branched alkanes can be critical, particularly as they may appear as impurities, metabolites, or synthetic intermediates. This guide provides a comprehensive overview of 3-Ethyl-6-methyloctane, focusing on its chemical identity, synthesis, and analytical characterization, with a particular emphasis on modern chromatographic and spectroscopic techniques.

Physicochemical Properties and Identification

The unique structural arrangement of 3-Ethyl-6-methyloctane, featuring an octane backbone with ethyl and methyl substituents at the 3rd and 6th positions, respectively, dictates its physical and chemical properties.[1]

Property	Value	Source
CAS Number	62016-22-2	[2]
Molecular Formula	C11H24	[2]
Molecular Weight	156.31 g/mol	[2]
IUPAC Name	3-ethyl-6-methyloctane	[2]
Boiling Point	~185.8 °C (458.9 K)	[1]

Synthesis of 3-Ethyl-6-methyloctane

The synthesis of specific branched alkanes like 3-Ethyl-6-methyloctane in a laboratory setting requires a targeted approach to ensure the correct placement of the alkyl groups. While industrial-scale production of branched alkanes often relies on processes like catalytic cracking and isomerization of petroleum feedstocks, laboratory synthesis offers greater control over the final structure. A common and effective strategy involves a Grignard reaction followed by dehydration and hydrogenation.

Laboratory Synthesis Workflow

Caption: A generalized workflow for the laboratory synthesis of 3-Ethyl-6-methyloctane.

Experimental Protocol: A Representative Synthesis

• Grignard Reaction:

  • In a flame-dried, three-necked flask equipped with a dropping funnel, condenser, and nitrogen inlet, a solution of a suitable ketone (e.g., 5-methyl-3-heptanone) in anhydrous diethyl ether is prepared.

  • An ethereal solution of the corresponding Grignard reagent (e.g., ethylmagnesium bromide) is added dropwise to the ketone solution with stirring under a nitrogen atmosphere.

  • The reaction mixture is refluxed for several hours to ensure complete reaction.

  • The reaction is then quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

  • The organic layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield the crude tertiary alcohol.

• Dehydration:

  • The crude tertiary alcohol is mixed with a dehydrating agent, such as a catalytic amount of sulfuric or phosphoric acid.

  • The mixture is heated to induce elimination of water, yielding a mixture of isomeric alkenes.

  • The alkene mixture is purified by distillation or column chromatography.

• Hydrogenation:

  • The purified alkene mixture is dissolved in a suitable solvent like ethanol or ethyl acetate.

  • A catalytic amount of palladium on carbon (Pd/C) is added to the solution.

  • The mixture is subjected to a hydrogen atmosphere (typically using a balloon or a hydrogenation apparatus) and stirred vigorously until the reaction is complete, as monitored by techniques like thin-layer chromatography (TLC) or gas chromatography (GC).

  • The catalyst is removed by filtration through celite, and the solvent is evaporated to yield the final product, 3-Ethyl-6-methyloctane.

Analytical Characterization: Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography-mass spectrometry (GC-MS) is the premier analytical technique for the identification and quantification of volatile and semi-volatile organic compounds like 3-Ethyl-6-methyloctane. The gas chromatograph separates the components of a mixture based on their volatility and interaction with the stationary phase of the column, while the mass spectrometer provides structural information by fragmenting the molecules and analyzing the resulting ions.

GC-MS Analysis Workflow

Caption: A schematic of the GC-MS workflow for the analysis of 3-Ethyl-6-methyloctane.

Detailed GC-MS Protocol

• Instrumentation: A gas chromatograph coupled with a mass spectrometer (GC-MS) is required.

• Sample Preparation: The sample containing 3-Ethyl-6-methyloctane should be dissolved in a volatile organic solvent, such as hexane or dichloromethane. If the analyte is present in a complex matrix, a sample preparation step like solid-phase microextraction (SPME) or liquid-liquid extraction may be necessary.

• GC Conditions:

  • Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable for separating alkanes.

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

  • Inlet Temperature: 250 °C.

  • Injection Volume: 1 µL.

  • Oven Temperature Program: An initial temperature of 50 °C held for 2 minutes, followed by a ramp of 10 °C/min to 250 °C, with a final hold for 5 minutes. This program can be optimized depending on the complexity of the sample matrix.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Mass Range: m/z 40-300.

Mass Spectral Fragmentation of 3-Ethyl-6-methyloctane

While a publicly available, verified mass spectrum for 3-Ethyl-6-methyloctane is not readily accessible, the fragmentation pattern can be predicted based on the principles of mass spectrometry for branched alkanes. Upon electron ionization, the molecular ion ([M]+•) is formed, which for 3-Ethyl-6-methyloctane would have a mass-to-charge ratio (m/z) of 156. Due to its instability, the molecular ion of an alkane is often of low abundance or not observed at all.

Fragmentation of branched alkanes is driven by the formation of the most stable carbocations. Cleavage will preferentially occur at the branching points. For 3-Ethyl-6-methyloctane, the key fragmentation pathways would involve the loss of alkyl radicals to form stable secondary carbocations.

Predicted Key Fragments:

• Loss of an ethyl radical (•CH2CH3, 29 Da): Cleavage at the C3 position would lead to a fragment at m/z 127.

• Loss of a propyl radical (•CH2CH2CH3, 43 Da): Cleavage at the C4-C5 bond could lead to a fragment containing the methyl branch.

• Loss of a butyl radical (•C4H9, 57 Da): Cleavage at the C4-C5 bond could lead to a fragment containing the ethyl branch.

• Other significant fragments: A series of smaller fragments corresponding to CnH2n+1 ions (e.g., m/z 43, 57, 71, 85) are also expected and are characteristic of alkanes. The relative abundance of these fragments provides a fingerprint for the specific isomer.

Conclusion

3-Ethyl-6-methyloctane, identified by its CAS number 62016-22-2, is a branched alkane whose unambiguous identification is crucial in various scientific disciplines. This guide has outlined its key physicochemical properties, a reliable laboratory synthesis route, and a detailed protocol for its analysis using GC-MS. The understanding of its predictable fragmentation pattern in mass spectrometry, even in the absence of a publicly available reference spectrum, allows for its confident identification in complex mixtures. The methodologies and principles described herein provide a solid foundation for researchers and scientists working with this and other branched alkanes.

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A Technical Guide to the Molecular Weight of 3-Ethyl-6-methyloctane

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive analysis of the molecular weight of 3-Ethyl-6-methyloctane, a branched-chain alkane. It details the fundamental principles and methodology for its theoretical calculation based on IUPAC standard atomic weights. Furthermore, it contextualizes the importance of this fundamental chemical property and outlines the principles of its experimental determination via mass spectrometry. This document serves as a foundational reference for professionals in analytical chemistry, organic synthesis, and pharmaceutical development.

Introduction: The Foundational Role of Molecular Weight

In the fields of chemical research and drug development, the molecular weight (MW) of a compound is a cornerstone physical property. It is indispensable for reaction stoichiometry, quantitative analysis, and the interpretation of analytical data. 3-Ethyl-6-methyloctane is a saturated hydrocarbon, and like all pure substances, it possesses a distinct molecular weight derived from the sum of the atomic weights of its constituent atoms. Understanding the precise molecular weight of this and other molecules is critical for synthesis, purification, and characterization, ensuring the identity and purity of compounds in research and development pipelines.

Chemical Identity and Structure of 3-Ethyl-6-methyloctane

A precise determination of molecular weight begins with an unambiguous identification of the molecule's structure and chemical formula.

2.1 Nomenclature and Chemical Formula

The compound's systematic name, 3-Ethyl-6-methyloctane, reveals its structure. The parent chain is an octane, signifying eight carbon atoms[1]. An ethyl group (two carbons) is attached to the third carbon, and a methyl group (one carbon) is attached to the sixth carbon[1].

Based on this structure, the chemical formula is determined to be C11H24 [2][3].

2.2 Structural Representation

The connectivity of atoms in 3-Ethyl-6-methyloctane is visualized below. This branched structure is crucial as it distinguishes the molecule from its other structural isomers that share the same chemical formula and thus the same molecular weight.

Caption: 2D skeletal structure of 3-Ethyl-6-methyloctane.

Theoretical Calculation of Molecular Weight

The molecular weight is calculated by summing the atomic weights of all atoms in the molecular formula (C11H24). For this calculation, we utilize the standard atomic weights provided by the International Union of Pure and Applied Chemistry (IUPAC). It is important to note that IUPAC provides atomic weights for some elements as intervals to reflect natural isotopic variation[4][5][6]. For most routine calculations, a conventional, abridged value is used.

• Atomic Weight of Carbon (C): 12.011 amu

• Atomic Weight of Hydrogen (H): 1.008 amu[7][8]

The calculation proceeds as follows:

• Total mass of Carbon: 11 atoms × 12.011 amu/atom = 132.121 amu

• Total mass of Hydrogen: 24 atoms × 1.008 amu/atom = 24.192 amu

• Molecular Weight: 132.121 amu + 24.192 amu = 156.313 amu

This value is commonly expressed in grams per mole ( g/mol ) for macroscopic applications. Therefore, the molar mass of 3-Ethyl-6-methyloctane is 156.31 g/mol [2][3][9].

Table 1: Summary of Molecular Weight Calculation

Element	Symbol	Atomic Count	Standard Atomic Weight (amu)	Total Mass Contribution (amu)
Carbon	C	11	12.011	132.121
Hydrogen	H	24	1.008	24.192
Total	35	156.313

Experimental Verification: The Role of Mass Spectrometry

While theoretical calculation provides a precise expected value, experimental verification is a cornerstone of scientific integrity. Mass Spectrometry (MS) is the definitive analytical technique for determining the molecular weight of a compound. For a volatile, nonpolar molecule like 3-Ethyl-6-methyloctane, Gas Chromatography-Mass Spectrometry (GC-MS) is the method of choice.

4.1 Principle of Mass Spectrometry

The core principle involves the ionization of the analyte molecule and the subsequent measurement of its mass-to-charge ratio (m/z).

Step-by-Step Experimental Workflow:

• Vaporization & Injection: The sample is vaporized and introduced into the instrument. In GC-MS, the compound is first separated from other components on a GC column.

• Ionization: The gaseous molecules are bombarded with electrons (Electron Ionization - EI) or subjected to a softer ionization technique. This process creates a positively charged molecular ion (M+•).

• Acceleration: The newly formed ions are accelerated by an electric field, imparting the same kinetic energy to all ions.

• Deflection (in a Magnetic Analyzer): The accelerated ions enter a magnetic field, which deflects their path. The degree of deflection is inversely proportional to the ion's mass-to-charge ratio (m/z)—lighter ions are deflected more than heavier ones.

• Detection: A detector records the abundance of ions at each m/z value. The resulting plot is a mass spectrum. The peak corresponding to the intact, ionized molecule (the molecular ion peak) confirms the molecular weight.

Caption: Simplified workflow for molecular weight determination by mass spectrometry.

Significance in Research and Drug Development

The precise molecular weight of 3-Ethyl-6-methyloctane is more than a simple physical constant.

• Analytical Standard: In environmental or petroleum analysis, it can serve as a reference standard for GC-MS identification.

• Reaction Stoichiometry: For chemists synthesizing derivatives of this molecule, the molecular weight is essential for calculating reactant quantities and theoretical yields.

• Physicochemical Properties: Molecular weight is a key parameter in computational models that predict properties like boiling point, viscosity, and lipophilicity (logP), which are critical in drug development and material science.

• Metabolite Identification: In metabolomics, identifying unknown compounds often starts with obtaining a highly accurate mass, which drastically narrows down the potential molecular formulas.

Conclusion

The molecular weight of 3-Ethyl-6-methyloctane is determined to be 156.313 amu based on theoretical calculations using IUPAC standard atomic weights. This fundamental property, derived from its chemical formula C11H24 , is experimentally confirmed using techniques such as mass spectrometry. A thorough understanding and accurate determination of molecular weight are indispensable for ensuring the quality, purity, and efficacy of chemical compounds used in research and industry.

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An In-depth Technical Guide to the Boiling Point of 3-Ethyl-6-methyloctane

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethyl-6-methyloctane is a branched-chain alkane with the molecular formula C₁₁H₂₄. As an isomer of undecane, its physical properties, particularly its boiling point, are of significant interest in fields ranging from petrochemistry to synthetic organic chemistry. Understanding the principles that govern the boiling point of such molecules is crucial for purification, identification, and the design of chemical processes. This guide provides a comprehensive overview of the boiling point of 3-Ethyl-6-methyloctane, the theoretical framework for its determination, detailed experimental protocols, and a comparative analysis with its isomers.

Theoretical Framework: Intermolecular Forces and Molecular Structure

The boiling point of a substance is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. For nonpolar compounds like alkanes, the primary intermolecular forces that must be overcome for boiling to occur are London dispersion forces. The strength of these forces is influenced by several factors:

• Molecular Weight: As the molecular weight of an alkane increases, the number of electrons also increases, leading to a larger and more polarizable electron cloud. This results in stronger London dispersion forces and a higher boiling point.

• Surface Area and Branching: The shape of a molecule plays a critical role in determining the strength of its intermolecular interactions. Linear alkanes, with their larger surface areas, can pack more closely together, maximizing the contact between molecules and thus the strength of the van der Waals forces. In contrast, branched alkanes are more compact and have a smaller surface area, which reduces the points of contact between adjacent molecules. This leads to weaker London dispersion forces and, consequently, lower boiling points compared to their straight-chain isomers.

3-Ethyl-6-methyloctane, with its ethyl and methyl branches, is a clear example of how molecular structure influences physical properties. Its boiling point is a direct reflection of the interplay between its molecular weight and its branched structure.

Physicochemical Data for 3-Ethyl-6-methyloctane and its Isomers

The boiling point of 3-Ethyl-6-methyloctane has been reported to be approximately 181°C to 185.8°C. To put this into context, the following table compares its boiling point with that of its straight-chain isomer, n-undecane, and other branched isomers of C₁₁H₂₄.

Isomer Name	Molecular Formula	Boiling Point (°C)
n-Undecane	C₁₁H₂₄	196
3-Ethyl-6-methyloctane	C₁₁H₂₄	~181 - 185.8
2-Methyldecane	C₁₁H₂₄	189.3
3-Methyldecane	C₁₁H₂₄	188.1 - 189.1
4-Methyldecane	C₁₁H₂₄	188.7
5-Methyldecane	C₁₁H₂₄	186.1
2,3-Dimethylnonane	C₁₁H₂₄	186

Note: Data for some isomers is sourced from various chemical suppliers and databases. The boiling point of n-Undecane is well-established and serves as a key reference point.

This data clearly illustrates the effect of branching on boiling points. The highly branched structure of 3-Ethyl-6-methyloctane results in a significantly lower boiling point compared to the linear n-undecane.

Experimental Determination of Boiling Point

The boiling point of a liquid organic compound such as 3-Ethyl-6-methyloctane can be accurately determined in the laboratory using the capillary method. This technique is particularly useful when only a small amount of the substance is available.

Principle

The capillary method for boiling point determination is based on the principle that a liquid's boiling point is the temperature at which its vapor pressure is equal to the external pressure. In this setup, a small amount of the liquid is heated, and the temperature at which a continuous stream of bubbles emerges from an inverted capillary tube and then ceases upon cooling is recorded as the boiling point.

Experimental Protocol: Capillary Method

Materials:

• Sample of 3-Ethyl-6-methyloctane

• Thiele tube or melting point apparatus with a heating block

• Thermometer

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Heat source (e.g., Bunsen burner or heating mantle)

• Stand and clamp

Procedure:

• Sample Preparation: Place a small amount (a few drops) of 3-Ethyl-6-methyloctane into the small test tube.

• Capillary Insertion: Insert the capillary tube, sealed end up, into the test tube containing the liquid sample.

• Apparatus Setup: Attach the test tube to the thermometer using a rubber band or a suitable clamp, ensuring the bottom of the test tube is level with the thermometer bulb.

• Heating: Immerse the assembly into a Thiele tube filled with a high-boiling point liquid (like mineral oil or silicone oil) or place it in the heating block of a melting point apparatus.

• Observation: Gently heat the apparatus. As the temperature rises, air trapped in the capillary tube will expand and be expelled, seen as a slow stream of bubbles.

• Reaching the Boiling Point: Continue heating until a rapid and continuous stream of bubbles emerges from the open end of the capillary tube. This indicates that the vapor pressure of the sample has exceeded the external pressure.

• Cooling and Measurement: Turn off the heat source and allow the apparatus to cool slowly. The rate of bubbling will decrease. The boiling point is the temperature at which the liquid just begins to be drawn back into the capillary tube. Record this temperature.

• Verification: For accuracy, it is advisable to repeat the measurement to ensure a consistent and reproducible result.

Diagram of Experimental Setup

Caption: Experimental workflow for boiling point determination.

Logical Relationships in Boiling Point Analysis

The determination and analysis of the boiling point of 3-Ethyl-6-methyloctane follow a logical progression that integrates theoretical understanding with experimental validation.

Caption: Logical workflow for boiling point analysis.

Conclusion

The boiling point of 3-Ethyl-6-methyloctane is a fundamental physical property that is intrinsically linked to its molecular structure. The presence of ethyl and methyl branches reduces the effective surface area for intermolecular interactions, resulting in a lower boiling point compared to its linear isomer, n-undecane. Accurate experimental determination of this property, through methods like the capillary technique, is essential for the characterization and purification of this compound in a research and development setting. The principles and protocols outlined in this guide provide a robust framework for scientists and researchers to understand, measure, and utilize the boiling point data of 3-Ethyl-6-methyloctane and related branched alkanes.

References

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• BenchChem. (n.d.). An In-depth Technical Guide to the Isomers of Undecane (C11H24) and Their Properties.
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• Vedantu. (n.d.). Boiling Point Determination of Organic Compounds: Chemistry Guide. Retrieved from a source providing experimental protocols.

An In-depth Technical Guide to the Density of 3-Ethyl-6-methyloctane

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract: This technical guide provides a comprehensive overview of the density of 3-Ethyl-6-methyloctane, a branched alkane of interest in various chemical and pharmaceutical applications. The document delves into its physicochemical properties, established methodologies for density determination, the influence of molecular structure on density, and essential safety and handling protocols. This guide is intended to serve as a valuable resource for researchers and professionals requiring a deep understanding of this compound's physical characteristics.

Introduction to 3-Ethyl-6-methyloctane

3-Ethyl-6-methyloctane is a saturated hydrocarbon belonging to the alkane family. Its structure, characterized by an eight-carbon backbone with ethyl and methyl branches, results in specific physicochemical properties that dictate its behavior and potential applications. An understanding of its density is fundamental for processes such as fluid dynamics modeling, reaction engineering, and formulation development.

Physicochemical Properties of 3-Ethyl-6-methyloctane

A summary of the key physicochemical properties of 3-Ethyl-6-methyloctane is presented in the table below.

Property	Value	Source
Molecular Formula	C₁₁H₂₄	PubChem[1]
Molecular Weight	156.31 g/mol	PubChem[1]
Density	0.750 g/mL*	Stenutz
CAS Number	62016-22-2	PubChem[1]

*It is important to note that the experimental conditions (e.g., temperature and pressure) under which this density was measured are not specified in the available literature.

The Science Behind Density in Branched Alkanes

The density of an alkane is intrinsically linked to its molecular structure. Key factors influencing the density of 3-Ethyl-6-methyloctane and other branched alkanes include:

• Molecular Weight: Generally, as the molecular weight of alkanes increases, so does the density. This is due to the increasing strength of London dispersion forces, which are weak intermolecular forces that arise from temporary fluctuations in electron distribution.

• Molecular Packing and Branching: The arrangement of molecules in a given volume significantly impacts density. For isomers, increased branching tends to lower the boiling point because it reduces the effective surface area for intermolecular interactions. However, the effect on density is more complex. While branching can lead to less efficient packing and thus lower density compared to linear alkanes, highly symmetrical or compact branched structures can sometimes pack more efficiently, leading to higher densities. The specific placement of the ethyl and methyl groups in 3-Ethyl-6-methyloctane dictates its unique molecular shape and how it interacts with neighboring molecules, ultimately determining its density.

Established Protocols for Density Determination of Liquid Hydrocarbons

The precise and accurate determination of the density of liquid hydrocarbons like 3-Ethyl-6-methyloctane is critical for quality control and scientific research. Standardized methods, such as those developed by ASTM International and the International Organization for Standardization (ISO), ensure reproducibility and comparability of data.

ASTM D4052: Standard Test Method for Density, Relative Density, and API Gravity of Liquids by Digital Density Meter

This widely used method employs an oscillating U-tube densitometer. A small sample of the liquid is introduced into a U-shaped tube, which is then electronically excited to oscillate. The instrument measures the frequency of oscillation, which is directly related to the density of the sample. This technique is known for its high precision and requires only a small sample volume.

ISO 12185: Crude petroleum and petroleum products — Determination of density — Oscillating U-tube method

Similar to ASTM D4052, this international standard also specifies the use of an oscillating U-tube densitometer for determining the density of petroleum products. It provides a framework for ensuring the accuracy and reliability of density measurements in a laboratory setting.

The following diagram illustrates the general workflow for determining the density of a liquid hydrocarbon using an oscillating U-tube densitometer, in accordance with these standard protocols.

Experimental workflow for density determination.

Safety and Handling of 3-Ethyl-6-methyloctane

Personal Protective Equipment (PPE)

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Use chemically resistant gloves (e.g., nitrile).

• Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin contact.

Handling and Storage

• Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

• Ignition Sources: Keep away from open flames, sparks, and hot surfaces. Use non-sparking tools.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as oxidizing agents.

First Aid Measures

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention if symptoms persist.

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek medical attention.

• Ingestion: Do not induce vomiting. Seek immediate medical attention.

The logical relationship for ensuring laboratory safety when handling flammable liquids like 3-Ethyl-6-methyloctane is depicted in the diagram below.

Logic diagram for safe handling of flammable liquids.

Conclusion

This technical guide has provided a detailed examination of the density of 3-Ethyl-6-methyloctane, grounded in its physicochemical properties and the established scientific principles governing alkanes. While the precise experimental conditions for the reported density value remain elusive, this document equips researchers and drug development professionals with a thorough understanding of how to approach this physical property, from its theoretical underpinnings to its practical and safe determination in a laboratory setting.

References

• PubChem. (n.d.). 3-Ethyl-6-methyloctane. National Center for Biotechnology Information. Retrieved from [Link]

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• Speight, J. G. (2011). Handbook of Industrial Hydrocarbon Processes. Gulf Professional Publishing.

• OpenOChem Learn. (n.d.). Physical Properties of Alkanes. Retrieved from [Link]

• riomaisseguro.rio.rj.gov.br. (n.d.). Branched Chain Alkanes. Retrieved from [Link]

• ASTM International. (n.d.). ASTM D4052 - 18a Standard Test Method for Density, Relative Density, and API Gravity of Liquids by Digital Density Meter. Retrieved from [Link]

• International Organization for Standardization. (1996). ISO 12185:1996 Crude petroleum and petroleum products — Determination of density — Oscillating U-tube method. Retrieved from [Link]

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An In-depth Technical Guide to the Isomers and Stereoisomers of 3-Ethyl-6-methyloctane

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Ethyl-6-methyloctane, a saturated acyclic alkane with the molecular formula C₁₁H₂₄, presents a fascinating case study in stereochemistry.[1] As a chiral molecule possessing two stereocenters, it exists as a set of four distinct stereoisomers. This guide provides a comprehensive technical overview of the constitutional isomers and stereoisomers of 3-ethyl-6-methyloctane. It delves into the structural nuances, stereochemical assignments, and the profound implications of its chirality. Methodologies for the enantioselective synthesis, separation, and characterization of these stereoisomers are detailed, drawing upon established principles in asymmetric synthesis and analytical chemistry. Furthermore, the potential significance of 3-ethyl-6-methyloctane's stereoisomers in the realms of drug development and chemical ecology is explored, highlighting the critical role of stereochemistry in determining biological activity.

Introduction: The Structural Landscape of 3-Ethyl-6-methyloctane

3-Ethyl-6-methyloctane is a branched-chain alkane, a class of compounds that forms the backbone of many organic molecules. Its systematic IUPAC name precisely defines its structure: an eight-carbon main chain (octane) with an ethyl group at the third carbon and a methyl group at the sixth carbon.[1]

Constitutional Isomers

Beyond its specific branched structure, the molecular formula C₁₁H₂₄ encompasses a vast number of constitutional isomers—molecules with the same molecular formula but different atomic connectivity. Undecane, the straight-chain isomer, is just one of 159 possible structural isomers.[2][3][4] This isomeric diversity underscores the importance of precise nomenclature and structural characterization in organic chemistry.

Stereoisomerism in 3-Ethyl-6-methyloctane

The focus of this guide, however, is on the stereoisomers of 3-ethyl-6-methyloctane. The presence of two chiral centers, at carbons 3 and 6, gives rise to stereoisomerism. A chiral center is a carbon atom bonded to four different substituent groups.

• Carbon-3: Bonded to a hydrogen atom, an ethyl group, a propyl group, and the remainder of the octane chain.

• Carbon-6: Bonded to a hydrogen atom, a methyl group, a butyl group, and the remainder of the octane chain.

The presence of 'n' chiral centers in a molecule can lead to a maximum of 2ⁿ stereoisomers. For 3-ethyl-6-methyloctane, with n=2, there are 2² = 4 possible stereoisomers. These stereoisomers are classified into enantiomers (non-superimposable mirror images) and diastereomers (stereoisomers that are not mirror images).

The four stereoisomers of 3-ethyl-6-methyloctane are:

• (3R, 6R)-3-ethyl-6-methyloctane

• (3S, 6S)-3-ethyl-6-methyloctane

• (3R, 6S)-3-ethyl-6-methyloctane

• (3S, 6R)-3-ethyl-6-methyloctane

The (3R, 6R) and (3S, 6S) isomers are a pair of enantiomers, as are the (3R, 6S) and (3S, 6R) isomers. The relationship between any other pairing, for example (3R, 6R) and (3R, 6S), is diastereomeric.

Stereoisomeric Relationships of 3-Ethyl-6-methyloctane

Synthesis of Chiral 3-Ethyl-6-methyloctane Stereoisomers

The synthesis of specific stereoisomers of chiral alkanes is a significant challenge in organic chemistry due to their lack of functional groups. However, several powerful strategies have been developed.

Asymmetric Hydrogenation

Asymmetric hydrogenation of a prochiral alkene precursor is a well-established method for creating chiral centers with high enantioselectivity. For the synthesis of a specific stereoisomer of 3-ethyl-6-methyloctane, a suitable alkene precursor would be designed and subjected to hydrogenation using a chiral transition metal catalyst, such as those based on rhodium, ruthenium, or iridium with chiral phosphine ligands.

Conceptual Synthetic Workflow:

Asymmetric Hydrogenation for Chiral Alkane Synthesis

Chiral Pool Synthesis

Another approach involves utilizing a readily available enantiomerically pure starting material from the "chiral pool." This method leverages existing stereocenters from natural products to build the target molecule. For 3-ethyl-6-methyloctane, this could involve coupling reactions of smaller, chiral fragments.

Separation and Purification of Stereoisomers

When a synthesis does not yield a single stereoisomer, or if one starts with a racemic mixture, separation is necessary.

Chiral Gas Chromatography (GC)

For volatile compounds like alkanes, chiral gas chromatography is a powerful analytical and preparative technique. This method employs a stationary phase that is itself chiral, leading to differential interactions with the enantiomers and diastereomers of the analyte. This results in different retention times, allowing for their separation. Cyclodextrin-based chiral stationary phases are commonly used for the separation of alkane enantiomers.

Typical Chiral GC Protocol:

• Column Selection: A capillary column with a chiral stationary phase (e.g., a derivatized cyclodextrin) is chosen.

• Sample Injection: A solution of the 3-ethyl-6-methyloctane stereoisomeric mixture in a volatile solvent is injected into the GC.

• Temperature Program: An optimized temperature program for the oven is used to ensure good separation and reasonable analysis time.

• Detection: A flame ionization detector (FID) is typically used for hydrocarbon analysis.

• Data Analysis: The resulting chromatogram will show distinct peaks for each stereoisomer, allowing for their quantification.

Chiral Resolution by Diastereomeric Crystallization

A classical method for resolving enantiomers is to react the racemic mixture with a chiral resolving agent to form a pair of diastereomers.[5][6][7][8] Since diastereomers have different physical properties, they can often be separated by crystallization. For alkanes, this method is less direct due to their lack of functional groups for salt formation. However, it could be applied to a functionalized precursor in the synthetic route.

Characterization of 3-Ethyl-6-methyloctane Stereoisomers

Once synthesized and separated, the individual stereoisomers must be rigorously characterized to confirm their structure and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for structural elucidation. While the ¹H and ¹³C NMR spectra of all stereoisomers of 3-ethyl-6-methyloctane will be very similar, subtle differences in the chemical shifts and coupling constants of the diastereomers may be observable. To distinguish between enantiomers, chiral shift reagents can be employed. These reagents are chiral lanthanide complexes that bind reversibly to the analyte, inducing diastereomeric environments that result in the separation of signals for the enantiomers in the NMR spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. While enantiomers have identical mass spectra, the fragmentation patterns of constitutional isomers can be distinct. For branched alkanes like 3-ethyl-6-methyloctane, fragmentation tends to occur at the branching points to form more stable secondary and tertiary carbocations.[9][10][11] This can be useful in distinguishing it from other undecane isomers.

Predicted Key Fragmentations for 3-Ethyl-6-methyloctane:

m/z	Predicted Fragment Ion	Origin
127	[M-C₂H₅]⁺	Loss of the ethyl group from C3
113	[M-C₃H₇]⁺	Loss of a propyl group
85	[M-C₅H₁₁]⁺	Cleavage at C6
57	[C₄H₉]⁺	Butyl cation
43	[C₃H₇]⁺	Propyl cation
29	[C₂H₅]⁺	Ethyl cation

Polarimetry

Polarimetry is the definitive technique for characterizing enantiomers. Chiral molecules are optically active, meaning they rotate the plane of plane-polarized light.[4][12] Enantiomers will rotate light to an equal but opposite degree. The specific rotation, [α], is a characteristic physical property of a chiral molecule. A dextrorotatory (+) enantiomer rotates light clockwise, while a levorotatory (-) enantiomer rotates it counter-clockwise.[12] A racemic mixture, containing equal amounts of both enantiomers, is optically inactive.

Significance in Drug Development and Chemical Ecology

Chirality and Biological Activity

The significance of stereochemistry in drug development cannot be overstated. Enantiomers of a chiral drug can have vastly different pharmacological and toxicological profiles because biological systems, such as enzymes and receptors, are themselves chiral. One enantiomer may be therapeutically active, while the other may be inactive or even harmful. Therefore, the synthesis and administration of single-enantiomer drugs is a major focus in the pharmaceutical industry. While 3-ethyl-6-methyloctane itself is not a known therapeutic agent, chiral alkanes can serve as important building blocks in the synthesis of more complex drug molecules. The defined stereochemistry of a chiral alkane fragment can be crucial for the overall efficacy of the final drug product.

Potential as a Semiochemical

Many insects use volatile organic compounds, including branched alkanes, as pheromones for communication, such as in mating or trail-following.[13] The specific stereochemistry of these pheromones is often critical for their biological activity. A subtle change in the stereoisomeric composition can render a pheromone inactive or even elicit a different behavioral response. While there is no specific evidence in the searched literature of 3-ethyl-6-methyloctane acting as a pheromone, its structural characteristics make it a candidate for such a role in certain insect species. Further research in chemical ecology could explore this possibility.

Conclusion

3-Ethyl-6-methyloctane serves as an excellent model for understanding the fundamental principles of stereoisomerism in acyclic alkanes. Its two chiral centers give rise to a fascinating set of four stereoisomers with distinct three-dimensional arrangements. The synthesis, separation, and characterization of these individual stereoisomers require a sophisticated toolkit of modern organic and analytical chemistry techniques. The profound influence of chirality on biological activity underscores the importance of studying such molecules, not only for advancing our fundamental understanding of chemistry but also for potential applications in fields ranging from drug discovery to chemical ecology. While specific data for 3-ethyl-6-methyloctane is limited, the principles outlined in this guide provide a robust framework for its further investigation.

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An In-depth Technical Guide to the Synthesis of 3-Ethyl-6-methyloctane

Abstract

This technical guide provides a comprehensive and in-depth overview of a strategic synthetic route to obtain 3-Ethyl-6-methyloctane, a saturated alkane. This document is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis. The guide delves into the causal factors behind experimental choices, ensuring that each described protocol is a self-validating system. All key mechanistic claims and protocol standards are supported by authoritative sources, which are cited throughout the text and compiled in a comprehensive reference list. Visual aids, including detailed diagrams and structured tables, are provided to enhance understanding and facilitate practical application.

Introduction to 3-Ethyl-6-methyloctane

3-Ethyl-6-methyloctane is a branched-chain alkane with the molecular formula C11H24.[1][2] As a saturated hydrocarbon, it is a non-polar compound with applications as a reference compound in analytical chemistry, a component in fuel studies, and a building block in more complex organic syntheses. The precise synthesis of such alkanes is crucial for creating standards with high purity and for structure-activity relationship (SAR) studies in medicinal chemistry. This guide will detail a robust and efficient synthetic pathway for its preparation.

Molecular Structure and Properties

Property	Value
Molecular Formula	C11H24
Molecular Weight	156.31 g/mol [2]
IUPAC Name	3-ethyl-6-methyloctane[2][3]
CAS Number	62016-22-2[2]

Retrosynthetic Analysis and Strategic Approach

A retrosynthetic analysis of 3-Ethyl-6-methyloctane reveals several possible disconnection points. A logical approach is to disconnect the molecule into two smaller, readily available alkyl fragments. One effective strategy is the Corey-House synthesis, which involves the coupling of a lithium dialkylcuprate (Gilman reagent) with an alkyl halide.[4][5] This method is particularly advantageous for the formation of unsymmetrical alkanes.[4][5]

An alternative approach involves the Wittig reaction to form an alkene with the desired carbon skeleton, followed by catalytic hydrogenation. The Wittig reaction is a reliable method for forming carbon-carbon double bonds with high regioselectivity.[6][7][8] Subsequent hydrogenation of the alkene to the corresponding alkane is a high-yielding and clean reaction.[9][10][11]

This guide will focus on a convergent synthesis utilizing a Grignard reaction to form a secondary alcohol, followed by dehydration to an alkene and subsequent catalytic hydrogenation. This pathway is chosen for its use of common and versatile reactions in organic synthesis.

Synthetic Pathway Overview

The chosen synthetic route is a three-step process starting from commercially available precursors.

Caption: Overall synthetic scheme for 3-Ethyl-6-methyloctane.

Detailed Experimental Protocols

Step 1: Synthesis of 3-Ethyl-3-hexanol via Grignard Reaction

The first step involves the formation of a Grignard reagent from 1-bromopropane and magnesium metal, followed by its reaction with 2-pentanone to yield the tertiary alcohol, 3-ethyl-3-hexanol.[12][13][14][15][16]

Protocol:

• Preparation of the Grignard Reagent:

  • To a flame-dried 250 mL three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings (2.43 g, 0.1 mol).

  • Add a small crystal of iodine to initiate the reaction.

  • In the dropping funnel, place a solution of 1-bromopropane (12.3 g, 0.1 mol) in 50 mL of anhydrous diethyl ether.

  • Add a small portion of the 1-bromopropane solution to the magnesium. The reaction should start, as indicated by the disappearance of the iodine color and gentle refluxing.

  • Add the remaining 1-bromopropane solution dropwise to maintain a steady reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with 2-Pentanone:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • In the dropping funnel, place a solution of 2-pentanone (8.6 g, 0.1 mol) in 30 mL of anhydrous diethyl ether.

  • Add the 2-pentanone solution dropwise to the Grignard reagent with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Work-up:

  • Pour the reaction mixture slowly into a beaker containing 100 mL of ice-cold saturated aqueous ammonium chloride solution.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether (2 x 50 mL).

  • Combine the organic layers, wash with brine (50 mL), and dry over anhydrous sodium sulfate.

  • Remove the solvent by rotary evaporation to yield crude 3-ethyl-3-hexanol.

Caption: Grignard reaction for the synthesis of 3-Ethyl-3-hexanol.

Step 2: Dehydration of 3-Ethyl-3-hexanol to form Alkenes

The tertiary alcohol is then dehydrated using a strong acid catalyst to form a mixture of isomeric alkenes, primarily 3-ethyl-2-hexene and 3-ethyl-3-hexene.[17]

Protocol:

• Place the crude 3-ethyl-3-hexanol from the previous step into a 100 mL round-bottom flask.

• Add a few boiling chips and 5 mL of concentrated sulfuric acid.

• Set up a simple distillation apparatus.

• Heat the mixture gently. The alkene products will distill as they are formed.

• Collect the distillate in a flask cooled in an ice bath.

• Wash the distillate with 10% sodium bicarbonate solution (2 x 20 mL) and then with water (20 mL).

• Dry the organic layer over anhydrous calcium chloride.

• The resulting liquid is a mixture of 3-ethyl-2-hexene and 3-ethyl-3-hexene.

Step 3: Catalytic Hydrogenation to 3-Ethyl-6-methyloctane

The final step is the catalytic hydrogenation of the alkene mixture to the desired saturated alkane, 3-Ethyl-6-methyloctane. This reaction involves the addition of hydrogen across the double bonds in the presence of a metal catalyst.[9][10][11][18][19]

Protocol:

• Dissolve the alkene mixture from the previous step in 50 mL of ethanol in a Parr hydrogenation apparatus bottle.

• Add 0.1 g of 10% palladium on carbon (Pd/C) to the solution.[18]

• Seal the apparatus and flush with hydrogen gas.

• Pressurize the system with hydrogen to 50 psi.

• Shake the reaction mixture at room temperature until the hydrogen uptake ceases.

• Release the pressure and filter the reaction mixture through a pad of Celite to remove the catalyst.

• Rinse the filter cake with ethanol.

• Remove the ethanol by distillation to yield the crude 3-Ethyl-6-methyloctane.

Caption: Experimental workflow for catalytic hydrogenation.

Purification and Characterization

The crude 3-Ethyl-6-methyloctane can be purified by fractional distillation.[17][20] The purity of the final product should be assessed by Gas Chromatography-Mass Spectrometry (GC-MS) and the structure confirmed by ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy.

Technique	Expected Outcome
GC-MS	A single major peak corresponding to the molecular weight of 3-Ethyl-6-methyloctane (156.31 g/mol ).
¹H NMR	Complex multiplet signals in the aliphatic region (δ 0.8-1.5 ppm).
¹³C NMR	Signals corresponding to the 11 carbon atoms in the molecule.

Conclusion

This guide has outlined a reliable and well-established synthetic route for the preparation of 3-Ethyl-6-methyloctane. By following the detailed protocols and understanding the underlying chemical principles, researchers can successfully synthesize this target molecule with a high degree of purity. The described methodology emphasizes safety, efficiency, and the use of standard laboratory techniques, making it accessible to a broad audience of chemical scientists.

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A Predictive Guide to the Spectroscopic Data of 3-Ethyl-6-methyloctane

Abstract: This technical guide provides a comprehensive, in-depth analysis of the predicted spectroscopic data for 3-Ethyl-6-methyloctane (C₁₁H₂₄). In the absence of readily available experimental spectra in public databases, this document leverages fundamental principles of mass spectrometry, nuclear magnetic resonance spectroscopy, and infrared spectroscopy to construct a detailed, predictive portrait of the molecule's spectral characteristics. By explaining the causality behind fragmentation patterns, chemical shifts, and vibrational modes, this guide serves as an essential reference for researchers, scientists, and drug development professionals engaged in the structural elucidation of complex branched alkanes. All predictions are grounded in authoritative spectroscopic principles and data from analogous structures.

Introduction and Molecular Structure

3-Ethyl-6-methyloctane is a branched-chain alkane with the molecular formula C₁₁H₂₄ and a molecular weight of 156.31 g/mol .[1][2] Its structure presents a unique challenge for spectroscopic analysis due to its asymmetry and the presence of two chiral centers at the C3 and C6 positions. This inherent complexity makes a thorough understanding of its expected spectroscopic signature crucial for its unambiguous identification in complex mixtures, such as petroleum products or as a fragment in larger molecules.

This guide will systematically predict the key features of its Mass Spectrum (MS), ¹³C and ¹H Nuclear Magnetic Resonance (NMR) spectra, and Infrared (IR) spectrum. The interpretations are based on well-established principles of chemical analysis, providing a reliable framework for identifying this molecule or structurally similar compounds.

Below is the chemical structure of 3-Ethyl-6-methyloctane, illustrating the numbering of the carbon backbone and the location of its chiral centers.

Caption: Molecular structure of 3-Ethyl-6-methyloctane with chiral centers marked (*).

Mass Spectrometry (MS)

Mass spectrometry of branched alkanes provides a distinctive fingerprint based on fragmentation patterns, which are governed by the stability of the resulting carbocations.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: The sample is dissolved in a volatile solvent like hexane and introduced into the mass spectrometer, often via a Gas Chromatography (GC) column for separation.

• Ionization: The gaseous molecules are bombarded with a high-energy electron beam (typically 70 eV). This process ejects an electron from the molecule, forming a positively charged molecular ion (M⁺•).

• Fragmentation: The molecular ion, being highly energetic, undergoes fragmentation. C-C bond cleavage occurs preferentially at branch points to form more stable secondary or tertiary carbocations.[3]

• Detection: The resulting positively charged fragments are accelerated, separated by their mass-to-charge ratio (m/z), and detected.

Predicted Data and Interpretation

The molecular ion (M⁺•) for 3-Ethyl-6-methyloctane is expected at an m/z of 156. However, for highly branched alkanes, the molecular ion peak is often weak or entirely absent due to the high propensity for fragmentation.[4][5] The fragmentation is driven by the formation of stable carbocations, with cleavage favored at the C3 and C6 branch points. The loss of the largest alkyl group at a branch point is typically the most favored pathway.[3]

Key Predicted Fragmentation Pathways:

• Cleavage at C3:

  • Loss of a propyl radical (•CH₂CH₂CH₃, 43 u) from the main chain leads to a fragment at m/z 113 .

  • Loss of an ethyl radical (•CH₂CH₃, 29 u) from the side chain is a major fragmentation, resulting in a stable secondary carbocation at m/z 127 . This is often a prominent peak.

• Cleavage at C6:

  • Loss of an ethyl radical (•CH₂CH₃, 29 u) from the main chain leads to a fragment at m/z 127 .

  • Loss of a methyl radical (•CH₃, 15 u) from the side chain gives a fragment at m/z 141 .

  • Loss of a pentyl group containing the ethyl branch (•C₅H₁₁) leads to the isobutyl cation at m/z 57 , which is often the base peak in such structures.

• Other Fragments: The spectrum will likely be characterized by a series of alkyl fragment ions (CnH2n+1)⁺, with clusters of peaks separated by 14 Da (a CH₂ group).[3][6]

Caption: Predicted major fragmentation pathways for 3-Ethyl-6-methyloctane in EI-MS.

Predicted m/z	Corresponding Fragment Ion	Rationale
156	[C₁₁H₂₄]⁺•	Molecular Ion (likely weak or absent)[4]
141	[C₁₀H₂₁]⁺	Loss of a methyl radical from C6
127	[C₉H₁₉]⁺	Loss of an ethyl radical from C3 (major)
113	[C₈H₁₇]⁺	Loss of a propyl radical from C3
57	[C₄H₉]⁺	Cleavage forming a stable secondary butyl cation (likely base peak)

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy is a powerful tool for determining the number of chemically non-equivalent carbon atoms in a molecule.

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCl₃). Tetramethylsilane (TMS) is typically added as an internal standard (0 ppm).

• Acquisition: The spectrum is acquired using a high-field NMR spectrometer. Standard acquisition involves proton decoupling, which results in all carbon signals appearing as singlets.

• Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed to produce the final spectrum.

Predicted Data and Interpretation

Due to the two chiral centers, 3-Ethyl-6-methyloctane exists as a mixture of diastereomers. This can lead to more signals than would be expected for a single, achiral isomer. However, for a simplified predictive analysis, we can first identify the number of unique carbons in one stereoisomer. The molecule has 11 carbon atoms, all of which are chemically non-equivalent due to the lack of symmetry. Therefore, 11 distinct signals are expected in the proton-decoupled ¹³C NMR spectrum.

The chemical shifts (δ) for alkanes appear in the upfield region of the spectrum, typically between 10 and 60 ppm.[7][8] The exact shift is influenced by the degree of substitution.[9]

Carbon Atom(s)	Carbon Type	Predicted Chemical Shift (δ, ppm)	Rationale
C1, C8, C6-CH₃, C3-CH₃	Primary (CH₃)	10 - 20	Terminal and branched methyl groups are highly shielded.[10]
C2, C4, C5, C7, C3-CH₂	Secondary (CH₂)	20 - 45	Methylene carbons in the chain.[10][11]
C3, C6	Tertiary (CH)	30 - 50	Methine carbons at branch points are more deshielded.[7]

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR provides detailed information about the electronic environment and connectivity of hydrogen atoms in a molecule.

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., CDCl₃) with TMS as an internal standard (0 ppm).

• Acquisition: The spectrum is acquired on a high-field NMR spectrometer.

• Data Processing: The FID is Fourier transformed, and the resulting spectrum is integrated to determine the relative number of protons for each signal.

Predicted Data and Interpretation

The ¹H NMR spectrum of 3-Ethyl-6-methyloctane is predicted to be complex. Protons on aliphatic groups are highly shielded and typically appear in the 0.7 to 1.9 ppm range.[10][12][13] Due to the structural complexity and the presence of multiple, chemically similar proton environments, significant signal overlap is expected. The splitting patterns (multiplicity) are predicted by the n+1 rule.

Proton Environment (Ha)	Integration	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity
-CH₃ (terminal methyls)	9H	0.8 - 1.0	Triplets and Doublets
-CH₂- (chain methylenes)	8H	1.1 - 1.4	Multiplets
-CH- (methines at branch)	2H	1.4 - 1.8	Multiplets
-CH₂- (ethyl group methylene)	4H	1.2 - 1.5	Multiplets
-CH₃ (ethyl group methyl)	1H	0.8 - 1.0	Triplet

The high degree of branching and the presence of diastereomers will likely result in complex, overlapping multiplets that may be difficult to resolve, even with high-field instrumentation.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the vibrations of its chemical bonds.

Experimental Protocol: Attenuated Total Reflectance (ATR) IR Spectroscopy

• Sample Preparation: A small amount of the neat liquid sample is placed directly on the ATR crystal (e.g., diamond or zinc selenide).

• Acquisition: An infrared beam is passed through the crystal and interacts with the sample. The detector measures the absorbance of radiation at different wavenumbers.

• Data Processing: The data is plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

Predicted Data and Interpretation

As an alkane, 3-Ethyl-6-methyloctane only contains C-C and C-H bonds. Therefore, its IR spectrum is expected to be relatively simple, dominated by C-H stretching and bending vibrations.[14][15][16]

• C-H Stretching: All sp³ C-H bonds will show strong absorption bands in the region just below 3000 cm⁻¹.[17] Asymmetric stretching vibrations occur at slightly higher frequencies than symmetric ones.[18]

• C-H Bending: Vibrations associated with the bending of C-H bonds in methyl (CH₃) and methylene (CH₂) groups will appear in the 1350-1470 cm⁻¹ region.

Caption: Key predicted regions of absorption in the IR spectrum.

Wavenumber Range (cm⁻¹)	Vibration Type	Expected Intensity
2960 - 2850	C-H Stretch (sp³)	Strong
1470 - 1450	C-H Bend (Methylene Scissoring)	Medium
~1375	C-H Bend (Methyl Symmetric Bend)	Medium

Conclusion

The comprehensive spectroscopic analysis predicted in this guide provides a robust framework for the identification and structural confirmation of 3-Ethyl-6-methyloctane. The mass spectrum is expected to be characterized by a weak or absent molecular ion and dominant fragments at m/z 127 and 57, resulting from preferential cleavage at the branched carbon centers. The ¹³C NMR spectrum should display 11 unique signals, all within the typical alkane region of 10-50 ppm. While the ¹H NMR spectrum will be complex due to extensive signal overlap, it will show characteristic signals for methyl, methylene, and methine protons in the 0.8-1.8 ppm range. Finally, the IR spectrum will confirm the alkane nature of the molecule with strong C-H stretching bands below 3000 cm⁻¹ and characteristic C-H bending vibrations. Together, these predicted spectral data points create a unique analytical signature for 3-Ethyl-6-methyloctane.

References

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A Comprehensive Technical Guide to the Safety and Hazards of 3-Ethyl-6-methyloctane

This document serves as an in-depth technical guide for researchers, scientists, and drug development professionals on the safe handling and potential hazards associated with 3-Ethyl-6-methyloctane. As a representative C11 branched-chain alkane, understanding its specific safety profile is crucial for mitigating risks in a laboratory and development setting. This guide moves beyond simple data recitation to provide a framework for risk assessment and procedural safety, grounded in the principles of chemical causality and established laboratory best practices.

Physicochemical Profile and Hazard Identification

3-Ethyl-6-methyloctane is a saturated hydrocarbon with the molecular formula C11H24.[1][2] Its identity and basic properties are fundamental to understanding its behavior and associated hazards.

Key Physicochemical Data

The physical properties of 3-Ethyl-6-methyloctane dictate its volatility, potential for exposure, and interaction with other substances.

Property	Value	Source
Molecular Formula	C11H24	PubChem[1]
Molecular Weight	156.31 g/mol	PubChem[1]
CAS Number	62016-22-2	PubChem[1]
Boiling Point	~181-182 °C	ChemicalBook, ChemSrc[3][4]
Density	~0.749 g/cm³	ChemicalBook[3]
Refractive Index	~1.4201	ChemicalBook[3]
Physical State	Liquid (at standard temperature and pressure)	Inferred from properties

GHS Hazard Classification (Analog-Based)

Hazard Class	Hazard Category	Hazard Statement
Flammable Liquids	Category 3	H226: Flammable liquid and vapour[7]
Aspiration Hazard	Category 1	H304: May be fatal if swallowed and enters airways[7][9][10]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[10][11]
Serious Eye Damage/Irritation	Category 2	H319: Causes serious eye irritation[11]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H336: May cause drowsiness or dizziness[6][7]
Specific Target Organ Toxicity (Repeated Exposure)	Category 2	H373: May cause damage to organs through prolonged or repeated exposure[11]
Hazardous to the Aquatic Environment (Chronic)	Category 2	H411: Toxic to aquatic life with long lasting effects[6][7]
Supplemental Hazard	-	EUH066: Repeated exposure may cause skin dryness or cracking[7]

In-Depth Hazard Analysis

A thorough understanding of the mechanisms behind each hazard is critical for developing effective safety protocols.

Flammability and Explosion Hazards

As a flammable liquid, 3-Ethyl-6-methyloctane poses a significant fire risk.[10][12] Its vapor pressure, while lower than that of short-chain alkanes, is sufficient to form explosive mixtures with air, especially at or above its flashpoint (estimated to be >27°C). Vapors are heavier than air and can travel considerable distances to an ignition source and flash back.[12] The fundamental principle of fire risk is illustrated by the fire triangle.

Caption: The Fire Triangle illustrates the three components required for combustion.

The primary causality for this hazard is the compound's ability to vaporize and form a flammable mixture with air. The risk is amplified by its vapors being denser than air, allowing them to accumulate in low-lying areas.

Health Hazards

Aspiration Toxicity (H304): This is the most severe acute health hazard. Due to its low viscosity, if the liquid is ingested and then vomited, it can be readily drawn into the lungs, leading to chemical pneumonitis, which can be fatal.[7][9][10] The self-validating principle here is clear: never induce vomiting after ingestion.[10][12]

Dermal and Ocular Exposure: Direct contact causes skin and eye irritation.[10][11] The chemical causality stems from its solvent properties, which strip natural oils (lipids) from the skin. Prolonged or repeated contact leads to defatting, resulting in dryness, cracking, and dermatitis (EUH066).[7]

Inhalation Toxicity: High concentrations of vapor can displace air and act as a central nervous system (CNS) depressant, causing symptoms like headache, dizziness, and nausea (H336).[7] While not classified as acutely toxic via inhalation, high vapor concentrations may irritate the respiratory system.[11]

Risk Mitigation and Safe Handling Protocols

Effective risk management relies on a multi-layered approach, best described by the Hierarchy of Controls.

Caption: The Hierarchy of Controls for mitigating laboratory hazards.

For 3-Ethyl-6-methyloctane, engineering controls, administrative controls, and PPE are the most relevant and practical layers of protection.

Standard Operating Procedure (SOP) for Safe Handling

This protocol is designed as a self-validating system; adherence to each step inherently minimizes exposure and risk.

1. Preparation and Workspace Setup:

• Causality: To contain vapors and prevent ignition.
• Protocol:
• a. Conduct all manipulations of 3-Ethyl-6-methyloctane within a certified chemical fume hood.
• b. Ensure no ignition sources (hot plates, open flames, non-intrinsically safe equipment) are in the immediate vicinity.
• c. Place an appropriate spill kit (absorbent material for organic solvents) nearby.
• d. When transferring volumes greater than 100 mL, ensure both the source and receiving containers are grounded and bonded to prevent static electricity discharge.[7]

2. Required Personal Protective Equipment (PPE):

• Causality: To prevent direct contact with skin and eyes.
• Protocol:
• a. Wear a flame-retardant lab coat.
• b. Wear chemical splash goggles (ANSI Z87.1 certified or equivalent).
• c. Wear nitrile or neoprene gloves.[11] Double-gloving is recommended for extended procedures. Note: Alkanes can degrade gloves; inspect them frequently and change them immediately upon any sign of contamination or degradation.

3. Dispensing and Transferring:

• Causality: To minimize vapor release and prevent spills.
• Protocol:
• a. For analytical standards, do not allow the substance to warm to room temperature before opening to prevent evaporative loss.[13]
• b. Use gas-tight syringes for transferring small, precise volumes.[14][15]
• c. For larger volumes, use a funnel and pour slowly to minimize splashing.
• d. Keep containers tightly sealed when not in use.

4. Storage and Incompatibility:

• Causality: To ensure chemical stability and prevent hazardous reactions.
• Protocol:
• a. Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area designated for flammable liquids.[12]
• b. Store away from heat, sparks, and direct sunlight.[12][14]
• c. Incompatible Materials: Segregate from strong oxidizing agents (e.g., peroxides, nitrates, perchlorates) as these can cause violent reactions.[11][12]

Emergency Procedures

Rapid and correct response is critical in an emergency.

Situation	Protocol
Spill	1. Evacuate non-essential personnel and eliminate all ignition sources.2. Increase ventilation (ensure fume hood is operating at maximum).3. Wearing full PPE, contain the spill with inert absorbent material (e.g., vermiculite, sand).4. Collect the contaminated material into a sealed, labeled container for hazardous waste disposal.5. Do not allow the spill to enter drains or waterways.
Fire	1. If the fire is small and you are trained, extinguish it with a carbon dioxide (CO2) or dry chemical extinguisher.[12]2. Do not use a water jet, as it may spread the flaming liquid.3. If the fire is large or cannot be controlled, activate the fire alarm, evacuate the area, and call emergency services.4. Use water spray only to cool fire-exposed containers.[12]
First Aid	Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[12]Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[11][12]Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[11]Ingestion: DO NOT INDUCE VOMITING. [10][12] If the person is conscious, rinse their mouth with water. Seek immediate medical attention and provide the Safety Data Sheet to the medical personnel.

Conclusion

3-Ethyl-6-methyloctane is a valuable compound in research and development, but it possesses significant flammability, aspiration, and irritation hazards. A comprehensive safety strategy, built upon the principles of the Hierarchy of Controls and implemented through detailed, causality-driven protocols, is essential for its safe use. By understanding not just what the hazards are, but why they occur, researchers can create a robust culture of safety that protects personnel, facilities, and the environment.

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Whitepaper: Methodological Framework for the Identification of Novel Branched Alkanes from Natural Sources: A Case Study on 3-Ethyl-6-methyloctane

An In-Depth Technical Guide for Researchers and Drug Development Professionals

Abstract: The discovery of novel, structurally complex volatile and semi-volatile organic compounds from natural matrices is a cornerstone of chemical ecology, natural product chemistry, and drug discovery. Branched-chain alkanes, in particular, play critical roles as semiochemicals, influencing insect behavior and communication. While linear and simple methylated alkanes are well-documented, the identification of more complex isomers like 3-Ethyl-6-methyloctane presents significant analytical challenges. This guide provides a comprehensive, field-proven methodological framework for the hypothetical discovery, structural elucidation, and definitive confirmation of such a compound from a natural source. We will use the cuticular waxes of the invasive fire ant, Solenopsis invicta, a species known for its complex hydrocarbon profile, as a representative case study. This document details the causality behind experimental choices, from sample preparation to advanced spectrometric analysis, and establishes a self-validating system for structural confirmation, grounded in authoritative protocols.

Part 1: Introduction to Branched Alkanes in Chemical Ecology

Alkanes are the primary components of the epicuticular wax layer of insects, where they serve a crucial function in preventing desiccation. However, their role extends far beyond this. The structural diversity of these hydrocarbons, particularly the position and number of methyl or ethyl branches, creates a sophisticated chemical language. This "cuticular hydrocarbon" (CHC) profile can convey information about an insect's species, sex, colony membership, and reproductive status. The discovery of a novel, complex structure such as 3-Ethyl-6-methyloctane within an insect's CHC profile would be significant, suggesting a potentially unique semiochemical role that could be exploited for pest management or as a novel bioactive compound.

The analytical challenge lies in unambiguously identifying the exact isomeric structure among a multitude of other similar compounds. This guide provides the rigorous workflow required to move from a raw biological sample to a confirmed molecular structure.

Part 2: Experimental Workflow: From Sample to Structure

The entire process can be visualized as a multi-stage funnel, designed to isolate, identify, and confirm the target analyte with an exceptionally high degree of confidence.

An In-depth Technical Guide to the Potential Research Applications of 3-Ethyl-6-methyloctane

Introduction: Unveiling the Potential of a Branched Alkane

3-Ethyl-6-methyloctane is a saturated, branched-chain alkane with the molecular formula C11H24.[1][2][3] As a member of the alkane family, it is characterized by its nonpolar nature and general lack of reactive functional groups.[4] While often viewed as a simple hydrocarbon scaffold, the unique stereochemistry and physical properties endowed by its specific branching pattern—an ethyl group at the third carbon and a methyl group at the sixth carbon of an octane backbone—suggest a range of specialized, yet largely unexplored, research applications.

This technical guide moves beyond the foundational chemistry of 3-Ethyl-6-methyloctane to explore its potential utility in diverse scientific fields. For researchers, scientists, and drug development professionals, this document serves as a roadmap for unlocking the latent possibilities of this molecule, from the intricacies of chemical ecology to the demands of industrial microbiology and analytical chemistry. We will delve into hypothetical, yet scientifically grounded, research avenues, complete with experimental designs and validation protocols, to stimulate innovative applications for this compound.

Table 1: Physicochemical Properties of 3-Ethyl-6-methyloctane

Property	Value	Source
Molecular Formula	C11H24	[1]
Molecular Weight	156.31 g/mol	[1][2]
CAS Number	62016-22-2	[1]
IUPAC Name	3-ethyl-6-methyloctane	[1]
Boiling Point	~182-185.8 °C	[5][6]
Density	~0.749-0.750 g/mL	[2][5]
Refractive Index	~1.420-1.421	[2][5]

Part 1: Potential Applications in Chemical Ecology and Semiochemical Research

Expertise & Experience: The Rationale

Branched-chain alkanes are pivotal in the chemical language of insects and other arthropods, often acting as contact pheromones, kairomones, or components of the protective cuticular hydrocarbon (CHC) layer.[7] The specific arrangement and stereoisomerism of these molecules can encode a wealth of information, from species and sex recognition to colony affiliation.[7] The structure of 3-Ethyl-6-methyloctane, with its defined chiral centers, makes it a prime candidate for investigation as a semiochemical—a chemical messenger mediating interactions between organisms. Its volatility and hydrophobicity are consistent with compounds used for both close-range and airborne signaling.

Hypothetical Research Workflow: Investigating 3-Ethyl-6-methyloctane as an Insect Attractant

This workflow outlines the process of identifying and validating the potential role of 3-Ethyl-6-methyloctane as a pheromone or kairomone for a target insect species, for instance, a pest in agriculture.

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An In-depth Technical Guide to 3-Ethyl-6-methyloctane: Synthesis, Characterization, and Potential Applications

Abstract

This technical guide provides a comprehensive overview of 3-Ethyl-6-methyloctane, a chiral branched alkane. The document delves into its molecular structure, stereochemical properties, and potential synthesis strategies, including a detailed theoretical protocol based on the Grignard reaction. A thorough discussion on the analytical techniques for its characterization, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), is presented with an emphasis on the interpretation of spectral data. Furthermore, this guide explores the critical aspect of its chirality, detailing methods for enantiomeric separation via chiral gas chromatography. Finally, potential applications in the realm of drug development are considered, focusing on the emerging role of chiral alkanes as drug carriers and the significance of stereochemistry in pharmacology. This document is intended for researchers, scientists, and professionals in the fields of organic synthesis, analytical chemistry, and drug development.

Introduction to Branched Alkanes and the Significance of 3-Ethyl-6-methyloctane

Branched alkanes, hydrocarbons featuring alkyl substituents on a linear carbon chain, are fundamental structures in organic chemistry. Their unique physical and chemical properties, which differ significantly from their straight-chain isomers, make them valuable in various applications, from fuels to fine chemicals.[1] The introduction of branching influences properties such as boiling point, melting point, and viscosity.

3-Ethyl-6-methyloctane (C₁₁H₂₄) is a notable example of a branched alkane, distinguished by the presence of two chiral centers at the C3 and C6 positions.[1] This inherent chirality means the molecule can exist as four possible stereoisomers: (3R, 6R), (3S, 6S), (3R, 6S), and (3S, 6R). The distinct three-dimensional arrangement of these stereoisomers can lead to different biological activities, a crucial consideration in the field of drug discovery and development.[2][3] The study of chiral molecules like 3-Ethyl-6-methyloctane is paramount, as the physiological effects of enantiomers can range from therapeutic to toxic.[4]

This guide will provide a detailed exploration of 3-Ethyl-6-methyloctane, from its synthesis and characterization to the critical implications of its stereochemistry.

Synthesis of 3-Ethyl-6-methyloctane

Proposed Retrosynthetic Analysis

A logical retrosynthetic approach for 3-Ethyl-6-methyloctane involves disconnecting the carbon skeleton at a strategic position to yield readily available starting materials. One such disconnection is between C4 and C5, suggesting a Grignard reagent and a suitable ketone as precursors.

Caption: Retrosynthetic analysis of 3-Ethyl-6-methyloctane.

Detailed Experimental Protocol (Theoretical)

This protocol outlines a two-step synthesis of racemic 3-Ethyl-6-methyloctane via a Grignard reaction, followed by deoxygenation.

Step 1: Synthesis of 3-Ethyl-6-methyl-5-octanol

• Preparation of the Grignard Reagent:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings.

  • Add anhydrous diethyl ether to the flask.

  • Slowly add a solution of 2-bromopentane in anhydrous diethyl ether from the dropping funnel to initiate the reaction. The mixture is gently warmed to start the formation of the Grignard reagent, pentan-2-ylmagnesium bromide. Everything must be kept scrupulously dry as Grignard reagents react with water.[7]

• Reaction with Ketone:

  • Cool the freshly prepared Grignard reagent in an ice bath.

  • Slowly add a solution of 3-hexanone in anhydrous diethyl ether from the dropping funnel.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours to ensure complete reaction.

• Work-up:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude tertiary alcohol, 3-Ethyl-6-methyl-5-octanol.

Step 2: Deoxygenation to 3-Ethyl-6-methyloctane

• Conversion of the Alcohol to a Halide:

  • The crude alcohol can be converted to the corresponding bromide using a reagent such as phosphorus tribromide (PBr₃) or thionyl chloride (SOCl₂) for the chloride. This reaction is typically performed in an inert solvent like diethyl ether at low temperatures.

• Reductive Dehalogenation:

  • The resulting alkyl halide is then reduced to the alkane. A common method is the use of a reducing agent like lithium aluminum hydride (LiAlH₄) in a solvent such as tetrahydrofuran (THF).

  • Alternatively, catalytic hydrogenation over a palladium catalyst could be employed.

Caption: Proposed synthetic workflow for 3-Ethyl-6-methyloctane.

Spectroscopic Characterization

The structural elucidation of 3-Ethyl-6-methyloctane relies on a combination of spectroscopic techniques, primarily NMR and mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy: The proton NMR spectrum of 3-Ethyl-6-methyloctane is expected to be complex due to the presence of multiple, chemically non-equivalent protons and diastereotopicity. The signals for the methyl and methylene protons will appear in the upfield region (typically 0.8-1.5 ppm). The methine protons at the chiral centers (C3 and C6) would likely resonate as complex multiplets.

¹³C NMR Spectroscopy: The carbon NMR spectrum provides a clearer picture of the carbon skeleton. Based on related structures like 3-methyloctane, the chemical shifts for the carbons in 3-Ethyl-6-methyloctane can be predicted.[8][9]

Carbon Atom	Predicted ¹³C Chemical Shift (ppm)
C1	~14
C2	~23
C3	~38
C4	~30
C5	~35
C6	~34
C7	~29
C8	~11
C-ethyl (CH₂)	~26
C-ethyl (CH₃)	~11
C-methyl (CH₃)	~19

Table 1: Predicted ¹³C NMR chemical shifts for 3-Ethyl-6-methyloctane.

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) of branched alkanes typically shows a weak or absent molecular ion peak due to the facile fragmentation at the branching points.[10][11] The fragmentation pattern is dominated by the formation of stable secondary and tertiary carbocations.

For 3-Ethyl-6-methyloctane (MW = 156.31 g/mol ), the following fragmentation patterns are expected:

• Cleavage at C3: Loss of an ethyl radical (M-29) to give a fragment at m/z 127.

• Cleavage at C6: Loss of a methyl radical (M-15) to give a fragment at m/z 141, and loss of a propyl radical (M-43) to give a fragment at m/z 113.

• Other characteristic alkane fragments at m/z 43, 57, 71, etc., corresponding to C₃H₇⁺, C₄H₉⁺, and C₅H₁₁⁺ ions, respectively, will also be present.[12]

Caption: Predicted mass spectral fragmentation of 3-Ethyl-6-methyloctane.

Stereochemistry and Enantiomeric Separation

The presence of two chiral centers in 3-Ethyl-6-methyloctane makes the separation of its stereoisomers a critical step for any application in a chiral environment, such as drug development. Chiral gas chromatography (GC) is a powerful technique for the separation of volatile enantiomers.[13]

Chiral Gas Chromatography (GC)

The separation of the enantiomers of 3-Ethyl-6-methyloctane can be achieved using a GC system equipped with a chiral stationary phase (CSP). Cyclodextrin-based CSPs are particularly effective for this purpose.[14][15]

Experimental Protocol: Chiral GC Separation

• Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID) and a chiral capillary column (e.g., a β-cyclodextrin-based column).

• Sample Preparation: Dissolve a small amount of the 3-Ethyl-6-methyloctane mixture in a volatile solvent like hexane.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Detector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate.

  • Oven Temperature Program: A temperature gradient is often employed to achieve optimal separation. For example, starting at a low temperature (e.g., 40 °C) and gradually increasing to a higher temperature (e.g., 150 °C). The lower the elution temperature, the greater the selectivity differences between enantiomers.[15]

• Data Analysis: The retention times of the different stereoisomers will vary, allowing for their separation and quantification. The elution order can sometimes be reversed by changing the type of cyclodextrin in the stationary phase (e.g., from β- to γ-cyclodextrin).[15]

Caption: Workflow for chiral GC separation of 3-Ethyl-6-methyloctane stereoisomers.

Potential Applications in Drug Development

The unique properties of chiral branched alkanes like 3-Ethyl-6-methyloctane open up intriguing possibilities in the pharmaceutical industry.

Chiral Alkanes as Drug Carriers

Recent research has explored the use of specific types of alkanes, such as semifluorinated alkanes, as novel drug carriers.[16][17] These compounds can dissolve lipophilic drugs and can be formulated into various delivery systems like emulsions and nanoemulsions. While 3-Ethyl-6-methyloctane is not a semifluorinated alkane, its lipophilic nature suggests it could be investigated as a component in novel drug delivery systems for hydrophobic active pharmaceutical ingredients (APIs). The chirality of the carrier molecule could potentially influence the release kinetics and bioavailability of the encapsulated drug.

The Importance of Chirality in Pharmacological Activity

It is well-established that the different enantiomers of a chiral drug can have vastly different pharmacological and toxicological profiles.[2][18] One enantiomer may be therapeutically active, while the other could be inactive or even harmful.[19] Therefore, the ability to synthesize and separate the individual stereoisomers of 3-Ethyl-6-methyloctane is crucial if it were to be considered as a scaffold or a component in a drug formulation. The specific stereochemistry could influence its interaction with biological targets such as enzymes and receptors.[4]

Conclusion

3-Ethyl-6-methyloctane serves as an exemplary model of a chiral branched alkane, presenting both synthetic challenges and intriguing opportunities. This guide has provided a theoretical framework for its synthesis, detailed the expected outcomes of its spectroscopic analysis, and outlined a robust method for the separation of its stereoisomers. The potential applications of such a molecule in drug development, particularly in the context of drug delivery and the critical role of stereochemistry, underscore the importance of continued research into this class of compounds. The methodologies and principles discussed herein provide a solid foundation for researchers and scientists working at the interface of organic chemistry, analytical science, and pharmaceutical development.

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Protocols & Analytical Methods

Application Note: High-Resolution Gas Chromatography for the Analysis of 3-Ethyl-6-methyloctane

Abstract

This application note presents a detailed methodology for the analysis of 3-Ethyl-6-methyloctane using gas chromatography (GC). As a branched alkane, 3-Ethyl-6-methyloctane is representative of compounds found in complex hydrocarbon mixtures, such as petroleum products and certain environmental samples. The accurate identification and quantification of such isomers are critical for quality control and research purposes. This document provides a comprehensive guide for researchers, scientists, and drug development professionals, covering sample preparation, GC system configuration, method parameters, and data interpretation. The protocols outlined herein are designed to ensure scientific integrity through robust, validated procedures.

Introduction

3-Ethyl-6-methyloctane (C₁₁H₂₄) is a saturated branched-chain alkane.[1] The analysis of such non-polar, volatile compounds is ideally suited to gas chromatography, often coupled with a flame ionization detector (FID) for quantification or a mass spectrometer (MS) for definitive identification.[2] The primary challenge in the analysis of branched alkanes lies in their structural similarity to other isomers, which can have very close boiling points and, consequently, similar retention times on a GC column.[3] Therefore, a high-resolution chromatographic method is essential to achieve adequate separation.

The causality behind the experimental choices detailed in this note is rooted in the fundamental principles of chromatography. The selection of a non-polar stationary phase, for instance, is based on the "like dissolves like" principle, where the non-polar analyte will have a stronger interaction with a non-polar stationary phase, leading to better retention and separation based on boiling points. This guide will elaborate on the rationale for each step, providing a scientifically sound protocol for the analysis of 3-Ethyl-6-methyloctane.

Experimental Workflow

The overall workflow for the GC analysis of 3-Ethyl-6-methyloctane is depicted below. This process begins with meticulous sample preparation to ensure the analyte is in a suitable form for injection and to minimize matrix interference. The prepared sample is then introduced into the GC system, where it is separated into its individual components. Finally, the separated components are detected and the data is processed for identification and quantification.

Caption: Logical workflow for the GC analysis of 3-Ethyl-6-methyloctane.

Materials and Reagents

• 3-Ethyl-6-methyloctane standard: (≥98% purity)

• Solvent: n-Hexane or Dichloromethane (GC grade or higher)[4]

• GC Vials: 2 mL amber glass vials with PTFE-lined septa

• Syringe filters: 0.22 µm PTFE, if required for sample cleanup

Instrumentation and Chromatographic Conditions

A standard gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer (MS) is suitable for this analysis. The use of a high-resolution capillary column is critical for the separation of branched alkane isomers.[3]

GC System Configuration

Parameter	Recommended Setting	Rationale
GC Column	Non-polar, e.g., 100% Dimethylpolysiloxane (DB-1 or equivalent)	Provides separation primarily based on boiling point, which is ideal for non-polar analytes like alkanes.
Column Dimensions	30 m length x 0.25 mm I.D. x 0.25 µm film thickness	A longer column enhances separation efficiency, while a smaller internal diameter improves resolution. A thin film is suitable for volatile compounds.[5]
Carrier Gas	Helium or Hydrogen, high purity (99.999%)	Helium is a common and effective carrier gas. Hydrogen can provide faster analysis times at a lower optimal linear velocity.[6]
Flow Rate	1.0 mL/min (constant flow)	This flow rate is a good starting point for a 0.25 mm I.D. column to achieve optimal efficiency.[2]
Injector	Split/Splitless Inlet	Allows for flexibility in sample concentration. A split injection is suitable for higher concentration samples to avoid column overload.[6]
Injector Temperature	250 °C	Ensures rapid and complete vaporization of the analyte and solvent without causing thermal degradation.[6]
Injection Volume	1 µL	A standard injection volume that is unlikely to cause column overload.
Split Ratio	50:1	A higher split ratio is recommended for initial analyses to prevent peak broadening and column saturation. This can be adjusted based on the sample concentration.
Oven Program	Initial: 50 °C, hold for 2 minRamp: 10 °C/min to 200 °CHold: 5 min at 200 °C	The initial hold allows for focusing of the analytes at the head of the column. The temperature ramp facilitates the elution of compounds with different boiling points. The final hold ensures that all components have eluted.[2]
Detector	Flame Ionization Detector (FID) or Mass Spectrometer (MS)	FID is robust and provides excellent sensitivity for hydrocarbons. MS provides structural information for definitive identification.[6]
FID Temperature	280 °C	Maintained at a higher temperature than the final oven temperature to prevent condensation of the analytes.
MS Source Temp.	230 °C	An optimal temperature for efficient ionization in the MS source.[2]
MS Quad Temp.	150 °C	A standard quadrupole temperature for stable mass analysis.[2]
MS Scan Range	m/z 40-300	This range covers the expected molecular ion and fragment ions of 3-Ethyl-6-methyloctane and similar hydrocarbons.[2]

Protocols

Standard and Sample Preparation Protocol

Proper sample preparation is crucial for obtaining high-quality chromatographic data.[7] For a pure standard or a simple mixture, a direct dilution is sufficient.

• Stock Solution Preparation: Accurately weigh approximately 100 mg of 3-Ethyl-6-methyloctane into a 100 mL volumetric flask.

• Dissolution: Dissolve the standard in n-hexane and dilute to the mark. This yields a 1000 µg/mL stock solution.

• Working Standard Preparation: Prepare a series of working standards by serial dilution of the stock solution to cover the desired calibration range (e.g., 1-100 µg/mL).

• Sample Preparation: For unknown samples, dissolve a known weight or volume in n-hexane. If the sample matrix is complex, a sample cleanup step such as solid-phase extraction (SPE) may be necessary.[4] Ensure the final concentration is within the calibration range.

• Final Step: Transfer the prepared standards and samples into 2 mL autosampler vials.

GC Analysis Protocol

• System Equilibration: Before starting the analysis, allow the GC system to equilibrate at the initial oven temperature until a stable baseline is achieved.

• Sequence Setup: Set up the injection sequence in the chromatography data system (CDS), including blanks, calibration standards, and unknown samples.

• Injection: Inject 1 µL of each standard and sample into the GC system.

• Data Acquisition: Acquire the chromatograms and, if using an MS detector, the mass spectra.

Data Analysis and Interpretation

Identification

The primary method for identifying 3-Ethyl-6-methyloctane is by its retention time. The retention time should be consistent between the standard and the sample. For unambiguous identification, the mass spectrum of the analyte in the sample should be compared to that of the standard or a reference library such as the NIST/EPA/NIH Mass Spectral Library.[8]

Branched alkanes exhibit characteristic fragmentation patterns under electron ionization (EI).[7] Cleavage is favored at the branching points to form more stable secondary or tertiary carbocations.[8] The molecular ion (M+) peak for highly branched alkanes may be weak or absent.[7]

Quantification

For quantitative analysis using an FID, a calibration curve is constructed by plotting the peak area of the 3-Ethyl-6-methyloctane standards against their known concentrations. The concentration of the analyte in the unknown sample can then be determined from its peak area using the calibration curve.

Expected Results

The following table provides an example of the expected retention time and characteristic mass spectral fragments for 3-Ethyl-6-methyloctane under the conditions described.

Analyte	Expected Retention Time (min)	Key Mass Fragments (m/z)
3-Ethyl-6-methyloctane	~10.5 - 11.5	43, 57, 71, 85, 113, 127

Note: The exact retention time can vary between different GC systems and columns.

The fragmentation pattern is a key identifier. The base peak is often at m/z 43 or 57, corresponding to stable alkyl carbocations. The loss of larger alkyl groups at the branching points is also a characteristic feature.[8]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Poor Peak Shape	Column overload, active sites in the inlet/column	Dilute the sample. Check for and replace the inlet liner and septum if necessary. Condition the column.
Shifting Retention Times	Fluctuations in carrier gas flow or oven temperature	Check for leaks in the gas lines. Verify the oven temperature program is accurate.
No Peaks Detected	Syringe issue, no sample injection, detector off	Check the syringe for proper operation. Ensure the vial contains sample and the autosampler is functioning correctly. Verify that the detector is on and the parameters are set correctly.
Ghost Peaks	Contamination in the syringe, inlet, or column	Run a solvent blank to identify the source of contamination. Clean the syringe. Bake out the column at a high temperature (within its limit).

Conclusion

The gas chromatography method detailed in this application note provides a robust and reliable approach for the analysis of 3-Ethyl-6-methyloctane. By carefully selecting the appropriate column and optimizing the GC parameters, high-resolution separation and accurate identification can be achieved. The provided protocols serve as a comprehensive guide for researchers and analysts working with branched alkanes and other volatile hydrocarbons. Adherence to these guidelines will ensure the generation of high-quality, reproducible data.

References

• Benchchem. (n.d.). Application Note: Analysis of Branched Alkanes by Mass Spectrometry. Retrieved from Benchchem website.[7]

• Benchchem. (n.d.). Application Note: High-Resolution GC-MS Protocol for the Definitive Identification of Branched Alkane Isomers. Retrieved from Benchchem website.[3]

• PubChem. (n.d.). 3-Ethyl-6-methyloctane. National Center for Biotechnology Information. Retrieved from [Link]1]

• Benchchem. (n.d.). Application Note: Identification of 3-Ethyloctane in Complex Mixtures using Gas Chromatography-Mass Spectrometry (GC-MS). Retrieved from Benchchem website.[2]

• Thermo Fisher Scientific. (n.d.). Optimizing GC Parameters for Faster Separations with Conventional Instrumentation. Retrieved from Thermo Fisher Scientific website.[5]

• Microbioz India. (2023, November 22). Optimizing Gas Chromatography Parameters for Enhanced Performance. Retrieved from [Link]6]

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• Whitman College. (n.d.). GCMS Section 6.9.2 - Fragmentation of Branched Alkanes. Retrieved from [Link]8]

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Application Note: A Comprehensive GC-MS Protocol for the Identification of 3-Ethyl-6-methyloctane

Abstract

This application note provides a detailed and robust protocol for the identification of 3-Ethyl-6-methyloctane, a branched-chain alkane, using Gas Chromatography-Mass Spectrometry (GC-MS). As a volatile organic compound (VOC), 3-Ethyl-6-methyloctane can be present in complex matrices such as environmental samples, petroleum products, and biological specimens. The accurate identification of such branched alkanes is critical for quality control, environmental monitoring, and various research applications. This document offers a comprehensive guide for researchers, scientists, and drug development professionals, covering sample preparation, GC-MS instrumentation and parameters, data analysis, and interpretation. The methodologies presented herein are designed to ensure scientific integrity through self-validating systems and are grounded in established analytical principles.

Introduction

3-Ethyl-6-methyloctane (C₁₁H₂₄) is a saturated hydrocarbon characterized by its branched structure.[1][2][3] The analysis of such non-polar, volatile compounds is ideally suited for Gas Chromatography-Mass Spectrometry (GC-MS), which offers high-resolution separation and definitive molecular identification.[4] The separation of branched alkane isomers can be challenging due to their similar physical and chemical properties, often resulting in close boiling points and, consequently, similar retention times on non-polar GC columns.[5] Therefore, a well-optimized GC method coupled with mass spectral analysis is essential for unambiguous identification.

This protocol emphasizes the causality behind experimental choices, from sample handling to the fine-tuning of GC-MS parameters, to provide a trustworthy and reproducible workflow.

Sample Preparation: A Critical First Step

The choice of sample preparation technique is paramount and is dictated by the sample matrix. The primary objective is to efficiently extract and concentrate 3-Ethyl-6-methyloctane while minimizing interferences from the matrix.

Liquid Samples (e.g., Fuels, Solvents)

For liquid samples where 3-Ethyl-6-methyloctane is a significant component, a simple dilution is often sufficient.

• Protocol: Direct Dilution

  • Pipette a known volume of the liquid sample into a clean glass vial.

  • Dilute the sample with a volatile organic solvent such as hexane or pentane. A dilution factor of 1:100 (v/v) is a good starting point.[5]

  • Vortex the diluted sample for 30 seconds to ensure homogeneity.

  • Transfer an aliquot of the diluted sample to a 2 mL autosampler vial for GC-MS analysis.

Solid or High-Matrix Liquid Samples (e.g., Soil, Biological Tissues)

For more complex matrices, a headspace analysis is recommended to isolate volatile and semi-volatile compounds.

• Protocol: Headspace Solid-Phase Microextraction (HS-SPME)

  • Accurately weigh 1-5 grams of the solid sample or pipette 1-5 mL of the liquid sample into a 20 mL headspace vial.[4]

  • Immediately seal the vial with a PTFE/silicone septum and an aluminum crimp cap.[4]

  • Place the vial in the autosampler tray and incubate at a defined temperature (e.g., 80°C) for a specific time (e.g., 20 minutes) to allow for the equilibration of volatile compounds in the headspace.[4]

  • Expose a suitable SPME fiber (e.g., Polydimethylsiloxane - PDMS) to the headspace for a set time (e.g., 15 minutes) to adsorb the analytes.[4]

  • Retract the fiber and introduce it into the hot GC inlet for thermal desorption.[4]

Causality: Headspace analysis is a clean technique as it leaves non-volatile matrix components behind, protecting the GC inlet and column from contamination.[6][7] SPME further enhances sensitivity by concentrating the analytes from the headspace onto the fiber.[8]

GC-MS Instrumentation and Methodology

The following parameters are recommended for the analysis of 3-Ethyl-6-methyloctane. These should be considered as a starting point and may require optimization based on the specific instrumentation and sample complexity.

Gas Chromatography (GC) Conditions

A non-polar column is typically used for the separation of alkanes, where elution is primarily based on boiling point.

Parameter	Recommended Setting	Rationale
GC System	Agilent 6890N or equivalent	A robust and widely used GC platform.
Injector	Split/Splitless Inlet	Allows for flexibility in handling varying sample concentrations.
Injection Mode	Split (e.g., 50:1) or Splitless	Use split mode for concentrated samples to avoid column overloading. Use splitless for trace analysis to maximize sensitivity.[5]
Inlet Temperature	250°C	Ensures rapid and complete vaporization of the analyte and solvent.[4][5]
Carrier Gas	Helium at a constant flow of 1.0 mL/min	An inert gas that provides good chromatographic efficiency.[4][5]
Column	DB-5ms, HP-5ms, or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)	A non-polar column that separates compounds primarily by boiling point, which is ideal for hydrocarbons.[5]
Oven Temperature Program	Initial: 40°C, hold for 2 minRamp 1: 5°C/min to 150°CRamp 2: 20°C/min to 250°C, hold for 5 min	The initial hold allows for focusing of early-eluting compounds. The slow initial ramp provides good resolution of volatile compounds, while the faster second ramp reduces analysis time for higher-boiling components.[4]

Mass Spectrometry (MS) Conditions

Electron Ionization (EI) is the standard ionization technique for the analysis of volatile organic compounds.

Parameter	Recommended Setting	Rationale
MS System	Agilent 5975 or equivalent single quadrupole MS	A common and reliable mass spectrometer for routine analysis.
Ionization Mode	Electron Ionization (EI)	Provides reproducible fragmentation patterns that can be compared to spectral libraries.
Electron Energy	70 eV	The standard electron energy for generating consistent and comparable mass spectra.[4]
Source Temperature	230°C	Prevents condensation of analytes in the ion source.[4]
Quadrupole Temperature	150°C	Ensures consistent ion transmission and mass filtering.[4]
Scan Range	m/z 40-300	A suitable mass range to capture the molecular ion and characteristic fragment ions of C₁₁H₂₄ and similar compounds.
Solvent Delay	3 minutes	Prevents the high concentration of solvent from entering the MS detector, which can cause filament damage and detector saturation.

Data Analysis and Interpretation

Retention Time and Retention Index

Due to the presence of multiple branched alkane isomers, relying solely on retention time for identification can be misleading. The calculation of Kovats Retention Indices (KI) is highly recommended for more confident peak assignment.[9] This involves co-injecting the sample with a series of n-alkanes.

Mass Spectrum Interpretation

Expected Fragmentation:

• Molecular Ion (M⁺): A small or absent molecular ion peak at m/z 156 is expected, which is typical for branched alkanes.

• Characteristic Fragment Ions: The fragmentation of branched alkanes is dominated by cleavage at the branching points. Look for prominent peaks corresponding to the loss of alkyl radicals (e.g., -CH₃, -C₂H₅, -C₃H₇, -C₄H₉). Common fragment ions for C₁₁H₂₄ isomers include m/z 43, 57, 71, and 85.

A comparison with a commercial mass spectral library (e.g., NIST, Wiley) is crucial for tentative identification.

Workflow and Pathway Visualization

The overall experimental workflow can be visualized as follows:

GC-MS workflow for 3-Ethyl-6-methyloctane identification.

The logical pathway for data interpretation involves a two-tiered approach for confident identification:

Logical pathway for confident compound identification.

Conclusion

This application note details a comprehensive and reliable GC-MS protocol for the identification of 3-Ethyl-6-methyloctane. By carefully selecting the sample preparation method and optimizing the GC-MS parameters, researchers can achieve accurate and reproducible results. The emphasis on using Kovats Retention Indices in conjunction with mass spectral library matching provides a robust framework for the confident identification of branched alkanes in complex matrices. This protocol serves as a valuable resource for scientists in various fields requiring the analysis of volatile organic compounds.

References

• SCION Instruments. (n.d.). Sample preparation GC-MS. Retrieved from [Link]

• Hawks, C. (2024, October 24). Common Sample Preparation Techniques for GC-MS Analysis. Retrieved from [Link]

• University of California, Davis. (n.d.). Sample Preparation Guidelines for GC-MS. Retrieved from [Link]

• Organomation. (n.d.). Preparing Samples for GC-MS/MS Analysis. Retrieved from [Link]

• Kim, H.-J., et al. (2023). A Novel Sample Preparation Method for GC-MS Analysis of Volatile Organic Compounds in Whole Blood for Veterinary Use. Metabolites, 13(7), 833. MDPI. Retrieved from [Link]

• Blomquist, G. J., et al. (1998). Elution Patterns From Capillary GC For Methyl-Branched Alkanes. Journal of Chemical Ecology, 24(11), 1845–1864. UNL Digital Commons. Retrieved from [Link]

• Bai, Y., et al. (2022). Distribution Characteristics of Long-Chain Branched Alkanes With Quaternary Carbon Atoms in the Carboniferous Shales of the Wuwei Basin, China. Frontiers in Earth Science, 9, 788884. Retrieved from [Link]

• Shimadzu UK. (n.d.). Gas Chromatography Analytical Methods for Teaching Laboratories Analysis and comparison of different fuels/oils using gas chroma. Retrieved from [Link]

• Journal of Chromatographic Science. (1966). Gas Chromatographic Analysis of Normal and Branched Chain Hydrocarbons in the Range C7 to C20 Using Molecular Sieve. Oxford Academic. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Ethyl-6-methyloctane. PubChem. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Octane, 6-ethyl-2-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 3-ethyl-3-methyloctane. NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 4-Ethyl-4-methyloctane. NIST Chemistry WebBook. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Ethyl-6-methylocta-1,4-diene. PubChem. Retrieved from [Link]

• Reactory. (2022, September 8). 3-ethyl-6-methyloctane. Retrieved from [Link]

• Kiper, R. A. (n.d.). 6-ethyl-3-methyloctane. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Octane, 3-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3,3-Diethyl-6-methyloctane. PubChem. Retrieved from [Link]

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Application Note: Structural Elucidation of Branched Alkanes Using Electron Ionization Mass Spectrometry

Focus Molecule: 3-Ethyl-6-methyloctane

Abstract

Branched-chain alkanes are fundamental structures in petrochemicals, lubricants, and environmental samples.[1] Their structural characterization is critical for quality control, source identification, and understanding chemical behavior. Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) is a cornerstone technique for this purpose, providing detailed structural information through characteristic fragmentation patterns.[2][3][4] This application note provides an in-depth analysis of the EI mass spectrometry fragmentation of 3-Ethyl-6-methyloctane, a representative branched alkane. We will explore the principles governing its fragmentation, predict the resultant mass spectrum, and provide a detailed experimental protocol for its analysis.

Introduction: The Challenge of Branched Alkane Isomers

Unlike their straight-chain counterparts which produce predictably spaced fragment clusters, branched alkanes yield complex mass spectra dominated by cleavages at points of branching.[5][6] This complexity, while challenging, is also information-rich. The fragmentation pattern is a direct consequence of the molecule's structure, driven by the formation of the most stable possible carbocations.[7][8] Therefore, a thorough understanding of these fragmentation rules allows researchers to confidently elucidate the structure of unknown branched alkanes.

3-Ethyl-6-methyloctane (C₁₁H₂₄, M.W. 156.31 g/mol [9]) serves as an excellent model system, possessing two distinct tertiary carbon centers that dictate its fragmentation behavior. This guide will use this molecule to illustrate the core principles of alkane fragmentation and provide a robust protocol for empirical analysis.

The Science of Fragmentation: Carbocation Stability

Under standard 70 eV Electron Ionization (EI), an electron is ejected from the alkane molecule, forming an energetically unstable molecular ion (M⁺•).[10] This radical cation rapidly undergoes fragmentation to achieve a more stable state. For alkanes, fragmentation is governed by two primary rules:

• Preferential Cleavage at Branch Points: Carbon-carbon bonds at tertiary or quaternary carbons are most likely to break. This is because the resulting carbocation is more stable due to the electron-donating effects of the alkyl groups. The stability order is: tertiary > secondary > primary.[1][6][7]

• Loss of the Largest Alkyl Group: At a branching point, the preferential cleavage results in the loss of the largest attached alkyl substituent as a neutral radical.[1][8] This rule is a corollary of the first, as the loss of the largest group often leaves behind the most substituted, and therefore most stable, carbocation.

Due to the high propensity for fragmentation, the molecular ion peak for highly branched alkanes is often of very low abundance or entirely absent from the spectrum.[5][7][8]

Predicted Fragmentation of 3-Ethyl-6-methyloctane

The structure of 3-Ethyl-6-methyloctane features two tertiary carbons (C3 and C6), which will be the primary sites of fragmentation.

Molecular Ion (M⁺•): m/z 156 (Predicted to be weak or absent)

The major fragmentation pathways will involve cleavage at the C3 and C6 positions to form stable tertiary carbocations.

Figure 1: Predicted major fragmentation pathways for 3-Ethyl-6-methyloctane.

Analysis of Predicted Fragments:

• Cleavage at C6:

  • Loss of a methyl radical (•CH₃, 15 Da): Cleavage of the C6-methyl bond results in a stable tertiary carbocation. This will produce a fragment ion at m/z 141 .

  • Loss of an ethyl radical (•C₂H₅, 29 Da): Cleavage of the C6-C7 bond also yields a stable tertiary carbocation. This produces a fragment ion at m/z 127 .

• Cleavage at C3:

  • Loss of an ethyl radical (•C₂H₅, 29 Da): Cleavage of the C2-C3 bond generates a tertiary carbocation, reinforcing the fragment ion at m/z 127 . Due to two pathways forming this ion, it is predicted to be a highly abundant, possibly the base peak.

  • Loss of the largest substituent (a C₅H₁₁ radical, 85 Da): Cleavage of the C3-C4 bond involves losing the largest attached alkyl chain (the 6-methyloctyl group starting from C4). This results in a secondary carbocation at m/z 71 .

• Other Significant Cleavages:

  • Cleavage at the other side of the C6 branch (the C5-C6 bond) involves the loss of the largest group (a 3-ethylpentyl radical, 99 Da), resulting in a secondary carbocation at m/z 57 . This is a classic butyl fragment.

Table 1: Summary of Predicted Key Fragments for 3-Ethyl-6-methyloctane

m/z	Proposed Ion Structure	Neutral Loss	Rationale	Predicted Abundance
156	[C₁₁H₂₄]⁺•	-	Molecular Ion	Very Low / Absent
141	[C₁₀H₂₁]⁺	•CH₃ (15 Da)	Loss of methyl at C6 to form a tertiary carbocation.	Moderate
127	[C₉H₁₉]⁺	•C₂H₅ (29 Da)	Loss of ethyl at C3 or C6 to form a tertiary carbocation. Two pathways.	High (Potential Base Peak)
71	[C₅H₁₁]⁺	•C₆H₁₃ (85 Da)	Cleavage at C3, loss of the largest alkyl group.	Moderate
57	[C₄H₉]⁺	•C₇H₁₅ (99 Da)	Cleavage at C6, loss of the largest alkyl group.	High
43	[C₃H₇]⁺	•C₈H₁₇ (113 Da)	General fragmentation yielding a propyl cation.	High
29	[C₂H₅]⁺	•C₉H₁₉ (127 Da)	General fragmentation yielding an ethyl cation.	Moderate

Experimental Protocol: GC-MS Analysis

This protocol outlines a standard method for the analysis of 3-Ethyl-6-methyloctane using a common GC-MS system.

Figure 2: General experimental workflow for GC-MS analysis of hydrocarbons.

4.1. Materials and Reagents

• Sample: 3-Ethyl-6-methyloctane

• Solvent: Hexane or Dichloromethane (High-purity, GC-grade)[1][2]

• Vials: 2 mL amber glass autosampler vials with PTFE-lined septa

4.2. Sample Preparation

• Prepare a stock solution of 3-Ethyl-6-methyloctane at a concentration of 1 mg/mL in hexane.

• Vortex the solution for 30 seconds to ensure complete dissolution.

• Transfer the solution to an autosampler vial for analysis.

4.3. Instrumentation and Conditions The following parameters are a robust starting point for a standard capillary GC-MS system (e.g., Agilent 7890/5975 or equivalent).[11][12]

Table 2: GC-MS Instrumental Parameters

Parameter	Setting	Rationale
Gas Chromatograph
GC Column	HP-5MS (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness	Industry-standard non-polar column providing excellent separation for hydrocarbons.[12]
Carrier Gas	Helium, constant flow at 1.0 mL/min	Inert carrier gas providing good chromatographic efficiency.[3]
Inlet Temperature	250 °C	Ensures rapid and complete volatilization of the sample.
Injection Mode	Split (50:1 ratio)	Prevents column overloading and ensures sharp chromatographic peaks.
Injection Volume	1 µL	Standard volume for capillary GC.
Oven Program	Initial: 50 °C, hold for 2 minRamp: 10 °C/min to 200 °CHold: 5 min	A standard temperature ramp to effectively separate the analyte from any impurities.
Mass Spectrometer
Ion Source	Electron Ionization (EI)	Standard "hard" ionization technique for creating reproducible fragmentation patterns.
Ionization Energy	70 eV	The industry standard for generating comparable library spectra.
Source Temperature	230 °C	Prevents condensation of analytes in the source.
Quadrupole Temp	150 °C	Maintains ion transmission efficiency.
Mass Scan Range	m/z 40 - 200	Covers the molecular ion and all predicted significant fragments.
Solvent Delay	3 minutes	Prevents the high concentration of solvent from saturating the detector.

Data Interpretation and Conclusion

The resulting mass spectrum should be compared against the predicted fragmentation pattern in Table 1. The presence of a strong peak at m/z 127 and other key fragments like m/z 141, 71, and 57 would provide strong evidence for the 3-Ethyl-6-methyloctane structure. The absence or very low intensity of the molecular ion at m/z 156 is also a key confirmatory feature for a branched alkane.[5]

This application note demonstrates that by combining fundamental principles of mass spectrometry with a robust analytical protocol, the structure of complex branched alkanes can be confidently determined. The fragmentation patterns, driven by carbocation stability, serve as a reliable fingerprint for structural elucidation, making GC-MS an indispensable tool for researchers in the chemical sciences.

References

• Title: Mass Spectrometry: Branched Alkane Fragmentation Source: JoVE (Journal of Visualized Experiments) URL: [Link]

• Title: GCMS Section 6.9.2 - Fragmentation of Branched Alkanes Source: Whitman College URL: [Link]

• Title: Branched chain alkanes Source: Unknown University Lecture Notes URL: [Link]

• Title: Alkanes Source: University of Bristol, School of Chemistry URL: [Link]

• Title: Protocols for GC-Based Methods for Generic and Environmental Hydrocarbon Analysis Source: Springer Link URL: [Link]

• Title: 2.4. GC–MS analysis Source: Bio-protocol URL: [Link]

• Title: GC-MS: A Powerful Technique for Hydrocarbon Analysis Source: Lab Manager URL: [Link]

• Title: Development of an Analytical Method using Gas Chromatography – Mass Spectrometry (GC-MS) to Quantify Hydrocarbons Released into the Environment during an Oil Spill Source: ResearchGate URL: [Link]

• Title: mass spectra - fragmentation patterns Source: Chemguide URL: [Link]

• Title: 3-Ethyl-6-methyloctane Source: PubChem, National Institutes of Health URL: [Link]

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• 12. researchgate.net [researchgate.net]

Application Note: Comprehensive NMR Spectroscopic Characterization of 3-Ethyl-6-methyloctane

Introduction: Navigating the Complexity of Branched Alkanes

The structural elucidation of saturated hydrocarbons, particularly those with multiple chiral centers and a high degree of branching, presents a significant analytical challenge. 3-Ethyl-6-methyloctane, a chiral alkane, serves as an excellent case study for demonstrating the power and versatility of Nuclear Magnetic Resonance (NMR) spectroscopy in unambiguously determining the constitution and stereochemistry of complex organic molecules. The overlapping signals in the ¹H NMR spectrum and the subtle differences in the ¹³C NMR spectrum of such alkanes necessitate a multi-pronged NMR approach, combining one-dimensional and two-dimensional techniques. This application note provides a comprehensive guide to the NMR characterization of 3-ethyl-6-methyloctane, detailing experimental protocols and the rationale behind them to ensure robust and reproducible results.

The presence of two stereocenters at the C3 and C6 positions in 3-ethyl-6-methyloctane gives rise to diastereomers, which, in principle, can be distinguished by NMR. Furthermore, the protons of the methylene groups adjacent to these chiral centers are often diastereotopic, leading to more complex splitting patterns than would be predicted by simple first-order analysis.[1][2] A thorough understanding of these phenomena is crucial for accurate spectral interpretation.

Predicted NMR Data for 3-Ethyl-6-methyloctane

A foundational step in the characterization process is the prediction of chemical shifts and coupling patterns. These predictions, based on established empirical rules and additivity effects for alkanes, provide a roadmap for spectral assignment.[3][4][5][6]

Table 1: Predicted ¹H and ¹³C Chemical Shifts for 3-Ethyl-6-methyloctane

Carbon Position	Proton Designation	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
1	H-1	~0.9 (t)	~14
2	H-2	~1.2-1.4 (m)	~23
3	H-3	~1.4-1.6 (m)	~40
4	H-4	~1.1-1.3 (m)	~25
5	H-5	~1.1-1.3 (m)	~30
6	H-6	~1.5-1.7 (m)	~35
7	H-7	~1.2-1.4 (m)	~29
8	H-8	~0.9 (t)	~14
3-ethyl (CH₂)	H-3a', H-3b'	~1.3-1.5 (m)	~28
3-ethyl (CH₃)	H-3'	~0.85 (t)	~11
6-methyl (CH₃)	H-6'	~0.85 (d)	~20

Note: Chemical shifts are approximate and can be influenced by the solvent and temperature. Multiplicities are abbreviated as t (triplet), d (doublet), and m (multiplet).

Experimental Protocols

Sample Preparation: The Foundation of High-Quality Spectra

Proper sample preparation is paramount for obtaining high-resolution NMR spectra. Given that 3-ethyl-6-methyloctane is a non-polar and potentially volatile compound, the choice of solvent and handling procedures are critical.[7][8]

Protocol 1: Sample Preparation for NMR Analysis

• Solvent Selection: Choose a deuterated solvent that will fully dissolve the analyte and has minimal overlapping signals in the region of interest (0.5-2.0 ppm). Deuterated chloroform (CDCl₃) is a common choice for non-polar compounds due to its excellent dissolving power and ease of removal.[9][10] Benzene-d₆ can also be used and may offer different chemical shift dispersion.

• Concentration: For ¹H NMR, a concentration of 1-5 mg of 3-ethyl-6-methyloctane in 0.6-0.7 mL of deuterated solvent is typically sufficient.[8] For less sensitive experiments like ¹³C NMR and 2D NMR, a higher concentration of 10-30 mg is recommended.

• Filtration: To remove any particulate matter that could degrade spectral resolution, filter the sample solution through a small plug of glass wool or a syringe filter directly into a clean, dry 5 mm NMR tube.[11]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).

• Degassing (Optional): For sensitive experiments or to remove dissolved oxygen which can affect relaxation times, the sample can be degassed using a freeze-pump-thaw cycle.

One-Dimensional NMR Experiments: The Initial Overview

Protocol 2: ¹H NMR Spectroscopy

• Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum.

• Key Parameters:

  • Pulse Angle: 30-45° to ensure a good signal-to-noise ratio without saturating the signals.

  • Spectral Width: Sufficient to cover the expected chemical shift range (e.g., 0 to 10 ppm).

  • Acquisition Time: Typically 2-4 seconds for good digital resolution.

  • Relaxation Delay: 1-5 seconds to allow for full relaxation of the protons.

  • Number of Scans: 8-16 scans are usually adequate for a sample of this concentration.

• Data Processing: Apply a Fourier transform to the free induction decay (FID), followed by phase correction and baseline correction.

• Analysis: Integrate the signals to determine the relative number of protons for each resonance. Analyze the splitting patterns (multiplicities) to deduce the number of neighboring protons, although significant overlap is expected for this molecule.

Protocol 3: ¹³C{¹H} NMR Spectroscopy

• Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. Broadband proton decoupling simplifies the spectrum by collapsing the C-H coupling, resulting in a single peak for each unique carbon atom.[12]

• Key Parameters:

  • Pulse Angle: 45-60°.

  • Spectral Width: A wider spectral width is needed compared to ¹H NMR (e.g., 0 to 220 ppm).[13][14][15][16]

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds. Quaternary carbons have longer relaxation times and may require a longer delay.

  • Number of Scans: A larger number of scans (e.g., 128 or more) is required due to the low natural abundance of ¹³C.

• Data Processing: Similar to ¹H NMR, apply Fourier transform, phase correction, and baseline correction.

• Analysis: The number of signals will indicate the number of chemically non-equivalent carbon atoms. The chemical shifts provide information about the electronic environment of each carbon.[4]

Protocol 4: DEPT (Distortionless Enhancement by Polarization Transfer)

To differentiate between CH, CH₂, and CH₃ groups, a series of DEPT experiments is invaluable.[17][18][19]

• Acquisition: Perform DEPT-45, DEPT-90, and DEPT-135 experiments.

• Analysis:

  • DEPT-45: Shows all protonated carbons as positive signals.

  • DEPT-90: Shows only CH (methine) carbons as positive signals.

  • DEPT-135: Shows CH and CH₃ carbons as positive signals and CH₂ (methylene) carbons as negative signals.[20]

• Correlation: By comparing the three DEPT spectra with the standard ¹³C{¹H} spectrum, the multiplicity of each carbon can be unambiguously determined.

Two-Dimensional NMR Experiments: Unraveling the Connectivity

Protocol 5: COSY (Correlation Spectroscopy)

The COSY experiment is a powerful tool for identifying proton-proton spin-spin coupling networks.[21][22][23][24]

• Acquisition: Acquire a 2D ¹H-¹H COSY spectrum.

• Analysis: The spectrum displays the ¹H NMR spectrum along both the horizontal and vertical axes. The diagonal peaks correspond to the 1D spectrum. The off-diagonal peaks, or cross-peaks, indicate that the two protons at the corresponding chemical shifts are coupled to each other.

• Interpretation for 3-Ethyl-6-methyloctane:

  • A cross-peak between the triplet at ~0.9 ppm (H-1) and the multiplet at ~1.2-1.4 ppm (H-2) will confirm their connectivity.

  • Following the coupling network from H-1 to H-2, then to H-3, and so on, allows for the tracing of the entire carbon backbone.

  • The methyl protons of the ethyl group (H-3') will show a correlation to the methylene protons (H-3a', H-3b'), which in turn will show a correlation to the methine proton at C3 (H-3).

  • The methyl protons at C6 (H-6') will show a correlation to the methine proton at C6 (H-6).

Protocol 6: HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment correlates the chemical shifts of protons directly attached to carbon atoms, providing a direct link between the ¹H and ¹³C spectra.[25][26][27]

• Acquisition: Acquire a 2D ¹H-¹³C HSQC spectrum.

• Analysis: The spectrum displays the ¹H spectrum on one axis and the ¹³C spectrum on the other. Each cross-peak represents a direct one-bond C-H correlation.

• Interpretation for 3-Ethyl-6-methyloctane:

  • This experiment will definitively assign each proton resonance to its corresponding carbon atom. For example, the triplet at ~0.9 ppm in the ¹H spectrum will show a cross-peak with the carbon signal at ~14 ppm in the ¹³C spectrum, confirming this as the C1 methyl group.

  • The HSQC spectrum is particularly useful for resolving overlapping proton signals, as they can be distinguished by the chemical shift of the carbon to which they are attached.[28]

Visualizing the Workflow and Connectivity

Advanced Considerations: Chirality and Diastereotopicity

The presence of chiral centers at C3 and C6 means that the methylene protons on C2, C4, C5, C7, and the ethyl group at C3 are diastereotopic. This is because replacing one of these protons with a different group would create a new diastereomer. Diastereotopic protons are chemically non-equivalent and are expected to have different chemical shifts and couple to each other, resulting in complex multiplet patterns (geminal coupling). This complexity can often be resolved using a combination of COSY and HSQC data.

For enantiomeric differentiation, standard NMR techniques are insufficient as enantiomers have identical spectra in an achiral solvent. The determination of enantiomeric excess would require the use of a chiral solvating agent or a chiral derivatizing agent to create a diastereomeric mixture that can be distinguished by NMR.[29][30] Recent advances in NMR methodology are also exploring direct detection of chirality without the need for chiral auxiliaries.[31]

Conclusion

The comprehensive characterization of a complex branched alkane like 3-ethyl-6-methyloctane is readily achievable through a systematic application of modern NMR spectroscopic techniques. By combining one-dimensional experiments (¹H, ¹³C, and DEPT) with two-dimensional correlation spectroscopy (COSY and HSQC), a complete and unambiguous assignment of all proton and carbon signals can be accomplished. This detailed structural information is crucial for quality control in chemical synthesis, for understanding structure-property relationships, and for various applications in materials science and drug development. The protocols and insights provided in this application note serve as a robust framework for the analysis of similar complex organic molecules.

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Application Note: Structural Elucidation of 3-Ethyl-6-methyloctane using 1H and 13C NMR Spectroscopy

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled technique for the definitive structural elucidation of organic molecules.[1][2] This application note provides a comprehensive guide to the anticipated 1H and 13C NMR chemical shifts for the branched alkane, 3-Ethyl-6-methyloctane. In the absence of readily available experimental spectra for this specific isomer, this guide leverages predictive models based on established NMR principles and spectral data from analogous structures. We present a detailed protocol for sample preparation and data acquisition, alongside an in-depth analysis of the predicted spectra. This document is intended for researchers, scientists, and professionals in drug development and organic chemistry who require a practical understanding of NMR spectroscopy for the characterization of complex saturated hydrocarbons.

Introduction: The Challenge of Branched Alkane Isomer Identification

Branched alkanes are fundamental components of many chemical feedstocks, fuels, and lubricants. Their isomeric complexity often presents a significant analytical challenge. While techniques like mass spectrometry can provide the molecular formula (C11H24 for 3-Ethyl-6-methyloctane), it cannot definitively distinguish between the numerous possible isomers.[3] NMR spectroscopy, by probing the unique magnetic environment of each carbon and hydrogen nucleus, provides a detailed connectivity map, making it the gold standard for unambiguous structure determination.[1][4]

The chemical shift (δ) in NMR is highly sensitive to the local electronic environment of a nucleus.[5] For alkanes, proton (1H) chemical shifts are typically found in the highly shielded region of the spectrum, usually between 0.5 and 1.5 ppm.[3][6] Carbon-13 (13C) chemical shifts have a wider range and are dependent on the number of attached hydrogen atoms: primary (CH3) carbons resonate at approximately 8–30 ppm, secondary (CH2) at 15–55 ppm, tertiary (CH) at 20–60 ppm, and quaternary carbons are also found in this region but often show weaker signals.[3] This application note will apply these principles to predict and interpret the NMR spectra of 3-Ethyl-6-methyloctane.

Predicted NMR Spectral Data for 3-Ethyl-6-methyloctane

Due to the chiral centers at C3 and C6, 3-Ethyl-6-methyloctane is a diastereomeric molecule. This means that even chemically similar groups can become magnetically inequivalent, leading to more complex spectra than might be initially expected. The predictions below are based on computational models which average these effects. High-field NMR instrumentation would be required to resolve all the subtle differences.

Predicted ¹³C NMR Chemical Shifts

The structure of 3-Ethyl-6-methyloctane features eleven carbon atoms. Due to its asymmetry, eleven distinct signals are expected in the broadband proton-decoupled 13C NMR spectrum. The predicted chemical shifts are summarized in Table 1.

Table 1: Predicted ¹³C NMR Chemical Shifts for 3-Ethyl-6-methyloctane

Carbon Atom	Carbon Type	Predicted Chemical Shift (δ, ppm)	Rationale for Shift Assignment
C1	Primary (CH₃)	~11.0	Terminal methyl group, highly shielded.
C2	Secondary (CH₂)	~25.0	Methylene group adjacent to a methine.
C3	Tertiary (CH)	~42.0	Methine carbon with ethyl and propyl substituents.
C4	Secondary (CH₂)	~30.0	Methylene group influenced by two methine carbons.
C5	Secondary (CH₂)	~35.0	Methylene group adjacent to a methine with a methyl branch.
C6	Tertiary (CH)	~38.0	Methine carbon with methyl and butyl substituents.
C7	Secondary (CH₂)	~29.0	Methylene group adjacent to a terminal methyl.
C8	Primary (CH₃)	~14.0	Terminal methyl group, highly shielded.
C9 (Ethyl)	Primary (CH₃)	~11.5	Methyl of the ethyl group at C3.
C10 (Ethyl)	Secondary (CH₂)	~26.0	Methylene of the ethyl group at C3.
C11 (Methyl)	Primary (CH₃)	~19.0	Methyl group at C6.

Note: These values are predictions and may vary slightly from experimental results. The assignments are based on established substituent effects in alkanes.

Predicted ¹H NMR Chemical Shifts

The 1H NMR spectrum of 3-Ethyl-6-methyloctane is expected to be complex, with significant signal overlap in the 0.8-1.5 ppm range. The diastereotopic nature of many of the protons further complicates the spectrum, potentially leading to complex multiplets where simple patterns might be expected.

Table 2: Predicted ¹H NMR Chemical Shifts and Splitting Patterns for 3-Ethyl-6-methyloctane

Proton(s) at	Proton Type	Predicted Chemical Shift (δ, ppm)	Expected Splitting Pattern
C1	Primary (CH₃)	~0.90	Triplet
C2	Secondary (CH₂)	~1.25	Multiplet
C3	Tertiary (CH)	~1.40	Multiplet
C4	Secondary (CH₂)	~1.15	Multiplet
C5	Secondary (CH₂)	~1.20	Multiplet
C6	Tertiary (CH)	~1.50	Multiplet
C7	Secondary (CH₂)	~1.10	Multiplet
C8	Primary (CH₃)	~0.88	Triplet
C9 (Ethyl)	Primary (CH₃)	~0.85	Triplet
C10 (Ethyl)	Secondary (CH₂)	~1.35	Multiplet
C11 (Methyl)	Primary (CH₃)	~0.86	Doublet

Note: Due to extensive second-order coupling and diastereotopicity, many signals are predicted as complex multiplets. 2D NMR techniques would be essential for definitive assignment.

Experimental Protocol

This section provides a standardized protocol for the acquisition of high-quality 1H and 13C NMR spectra for non-volatile liquid alkanes like 3-Ethyl-6-methyloctane.

Sample Preparation

• Solvent Selection: Choose a deuterated solvent in which the analyte is fully soluble. For non-polar alkanes, deuterated chloroform (CDCl₃) or deuterated benzene (C₆D₆) are excellent choices. CDCl₃ is often preferred for its single residual solvent peak at 7.26 ppm (1H) and 77.16 ppm (13C).[7]

• Sample Concentration: Prepare a solution of approximately 5-10 mg of 3-Ethyl-6-methyloctane in 0.6-0.7 mL of the chosen deuterated solvent. For 13C NMR, a more concentrated sample (20-50 mg) may be beneficial to reduce acquisition time, especially for detecting weak quaternary carbon signals.[3]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (δ = 0.00 ppm for both 1H and 13C).[8]

• Transfer to NMR Tube: Filter the final solution into a clean, dry 5 mm NMR tube to a height of approximately 4-5 cm.

• Degassing (Optional): For highly sensitive or quantitative measurements, degassing the sample by several freeze-pump-thaw cycles can remove dissolved paramagnetic oxygen, which can cause line broadening.

NMR Data Acquisition Workflow

The following diagram outlines the general workflow for NMR data acquisition and analysis.

Caption: NMR data acquisition and analysis workflow.

Spectrometer Parameters

• Spectrometer: A 400 MHz (or higher) spectrometer is recommended to achieve good signal dispersion, especially for the crowded 1H spectrum.

• ¹H NMR:

  • Pulse Angle: 30-45 degrees

  • Acquisition Time: 2-4 seconds

  • Relaxation Delay: 1-2 seconds

  • Number of Scans: 8-16

• ¹³C NMR:

  • Pulse Program: Standard proton-decoupled pulse sequence (e.g., zgpg30).

  • Pulse Angle: 30 degrees

  • Acquisition Time: 1-2 seconds

  • Relaxation Delay: 2 seconds (can be increased to 5-10s for better quantification of quaternary carbons)

  • Number of Scans: 128-1024 (or more, depending on concentration)

Advanced Analysis and Verification

For a molecule as complex as 3-Ethyl-6-methyloctane, one-dimensional spectra alone may not be sufficient for complete and unambiguous assignment. Two-dimensional (2D) NMR experiments are invaluable for confirming the proposed structure.[9][10]

• COSY (Correlation Spectroscopy): This experiment reveals couplings between protons, typically those on adjacent carbon atoms (²JHH and ³JHH). It would be instrumental in tracing the carbon backbone by identifying which methylene and methine protons are neighbors.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the signal of the carbon atom to which it is directly attached. This is the most powerful tool for definitively assigning the signals in both the 1H and 13C spectra by linking them together.

By combining the information from 1D and 2D NMR experiments, a complete and validated assignment of all proton and carbon signals can be achieved, leading to the unequivocal confirmation of the structure of 3-Ethyl-6-methyloctane.

Conclusion

This application note has provided a detailed predictive analysis of the 1H and 13C NMR spectra of 3-Ethyl-6-methyloctane. By understanding the expected chemical shifts and coupling patterns, researchers can more effectively analyze experimental data. The included protocols for sample preparation and data acquisition offer a standardized approach for obtaining high-quality spectra of branched alkanes. The use of advanced 2D NMR techniques like COSY and HSQC is highly recommended to overcome the inherent spectral complexity and achieve unambiguous structural verification.

References

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Application Note: A Practical Guide to the Laboratory Synthesis and Purification of 3-Ethyl-6-methyloctane

Abstract

This application note provides a comprehensive, step-by-step protocol for the laboratory synthesis and purification of the branched alkane, 3-Ethyl-6-methyloctane. The synthetic strategy is centered around a robust Grignard reaction, followed by dehydration and catalytic hydrogenation. This guide is intended for researchers, scientists, and professionals in drug development and organic synthesis, offering in-depth technical details, explanations of experimental choices, and methods for purification and characterization of the final product.

Introduction

Branched alkanes are fundamental structural motifs in a vast array of organic molecules, from high-octane fuels to complex pharmaceutical compounds. Their tailored synthesis is a cornerstone of modern organic chemistry, enabling the construction of specific molecular architectures. 3-Ethyl-6-methyloctane, a chiral C11 hydrocarbon, serves as an excellent model for the synthesis of asymmetric, branched alkanes. This document outlines a reliable and scalable three-step synthesis beginning with commercially available starting materials.

The chosen synthetic route leverages the power and versatility of Grignard reagents to form a key carbon-carbon bond, creating a tertiary alcohol intermediate. Subsequent acid-catalyzed dehydration yields a mixture of alkenes, which are then fully saturated via catalytic hydrogenation to afford the target alkane. This multi-step approach provides a logical and instructive pathway for the synthesis of complex acyclic hydrocarbons.

Retrosynthetic Analysis and Synthetic Strategy

A retrosynthetic analysis of the target molecule, 3-Ethyl-6-methyloctane, suggests a disconnection at the C3-C4 bond, which can be formed via a Grignard reaction. This leads to a ketone and a Grignard reagent as the key synthons.

Caption: Retrosynthetic analysis of 3-Ethyl-6-methyloctane.

Based on this analysis, the forward synthesis will proceed as follows:

• Grignard Reaction: Nucleophilic addition of sec-butylmagnesium bromide to 5-methylheptan-3-one to form the tertiary alcohol, 3-ethyl-6-methyloctan-3-ol.

• Dehydration: Acid-catalyzed dehydration of the tertiary alcohol to yield a mixture of isomeric alkenes (3-ethyl-6-methyloct-3-ene and others).

• Hydrogenation: Catalytic hydrogenation of the alkene mixture using palladium on carbon (Pd/C) to produce the final product, 3-Ethyl-6-methyloctane.

Experimental Protocols

Materials and Instrumentation

Reagent/Equipment	Grade/Specification	Supplier
5-Methylheptan-3-one	≥98%	Sigma-Aldrich, TCI
sec-Butylmagnesium Bromide	2.0 M in diethyl ether	Sigma-Aldrich, American Elements[1]
Anhydrous Diethyl Ether	≥99.7%, inhibitor-free	Standard commercial
Sulfuric Acid (H₂SO₄)	Concentrated (98%)	Standard commercial
Palladium on Carbon (Pd/C)	10 wt. % loading	Standard commercial
Hydrogen Gas (H₂)	High purity	Standard commercial
Magnesium Sulfate (MgSO₄)	Anhydrous	Standard commercial
Round-bottom flasks	Various sizes	Standard laboratory supplier
Reflux condenser	Standard laboratory supplier
Separatory funnel	Standard laboratory supplier
Fractional distillation apparatus	Standard laboratory supplier
Gas Chromatograph-Mass Spectrometer (GC-MS)	-	-
NMR Spectrometer	300 MHz or higher	-

Step 1: Synthesis of 3-Ethyl-6-methyloctan-3-ol via Grignard Reaction

The Grignard reaction is a powerful tool for C-C bond formation, where an organomagnesium halide (the Grignard reagent) acts as a potent nucleophile, attacking the electrophilic carbon of a carbonyl group.[2]

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Application Note: The Strategic Use of 3-Ethyl-6-methyloctane as an Analytical Standard in Chromatographic Analysis

Introduction: The Role of Branched Alkanes in Analytical Precision

In the landscape of analytical chemistry, particularly within the pharmaceutical and petrochemical industries, the accuracy and reliability of quantitative analysis are paramount. Branched-chain alkanes, such as 3-Ethyl-6-methyloctane, serve as critical reference standards for these applications.[1] Their well-defined structures and predictable physicochemical properties make them ideal for calibrating instruments, developing and validating analytical methods, and accurately identifying components within complex hydrocarbon mixtures.[1] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of 3-Ethyl-6-methyloctane as an analytical standard, with a focus on its application in gas chromatography (GC).

3-Ethyl-6-methyloctane's utility extends to several key areas in analytical workflows. It can function as a retention time marker, aiding in the identification of unknown hydrocarbons by providing a consistent elution point under specific GC conditions.[1] Furthermore, it is invaluable as a system suitability standard, where a known concentration is injected to verify the performance of the GC system, including column efficiency, injector precision, and detector response, prior to analyzing experimental samples.[1]

Physicochemical Properties of 3-Ethyl-6-methyloctane

A thorough understanding of the physicochemical properties of an analytical standard is fundamental to its appropriate application. These properties dictate its behavior during sample preparation, chromatographic separation, and detection.

Property	Value	Source
Molecular Formula	C11H24	[2]
Molecular Weight	156.31 g/mol	[2]
CAS Number	62016-22-2	[2]
Boiling Point	182°C (estimated)	[3]
Density	0.7492 g/cm³ (estimated)	[3]
Refractive Index	1.4201 (estimated)	[3]
IUPAC Name	3-Ethyl-6-methyloctane	[2]

The structure of 3-Ethyl-6-methyloctane, a branched alkane, is systematically named according to the rules established by the International Union of Pure and Applied Chemistry (IUPAC).[4][5][6] The longest continuous carbon chain is an octane (eight carbons). The substituents are an ethyl group at the third carbon and a methyl group at the sixth carbon, with numbering starting from the end that gives the substituents the lowest possible locants.

Caption: Molecular structure of 3-Ethyl-6-methyloctane.

Application Protocol: Quantitative Analysis of Hydrocarbons using GC with 3-Ethyl-6-methyloctane as an Internal Standard

The use of an internal standard (IS) is a robust technique to enhance the precision and accuracy of quantitative analysis.[7][8] An IS is a compound added in a constant amount to all samples, calibration standards, and quality controls.[8] It compensates for variations that may occur during sample preparation and injection.[8] Since the IS and the analyte are subjected to the same conditions, any loss or variation will affect both proportionally, leading to a more accurate quantification based on the ratio of their responses.[8][9]

This protocol outlines the use of 3-Ethyl-6-methyloctane as an internal standard for the quantification of a target hydrocarbon analyte in a complex matrix by Gas Chromatography with Flame Ionization Detection (GC-FID).

Experimental Workflow

Caption: Workflow for quantitative GC analysis using an internal standard.

Step-by-Step Methodology

1. Preparation of Internal Standard (IS) Stock Solution (1000 ppm)

• Rationale: A concentrated stock solution allows for accurate and precise dilution into calibration standards and samples. High-purity solvent is crucial to avoid introducing interfering peaks.

• Materials:

  • 3-Ethyl-6-methyloctane (≥99% purity)

  • Hexane (GC grade)

  • 10 mL Class A volumetric flask

  • Analytical balance

  • Micropipette

• Procedure:

  • Accurately weigh approximately 10 mg of 3-Ethyl-6-methyloctane into the 10 mL volumetric flask and record the exact weight.[1]

  • Add a small volume of hexane to dissolve the compound completely.

  • Once dissolved, dilute to the 10 mL mark with hexane, cap, and invert several times to ensure homogeneity.

  • Calculate the exact concentration in ppm (µg/mL).

  • Transfer to a sealed vial and store under appropriate conditions (e.g., 4°C).

2. Preparation of Calibration Standards

• Rationale: A series of standards with known analyte concentrations and a constant IS concentration are used to establish the relationship between the analyte/IS response ratio and the analyte concentration. This calibration curve is the basis for quantifying the analyte in unknown samples.

• Procedure:

  • Prepare a stock solution of the target analyte (e.g., 1000 ppm in hexane).

  • Into a series of 10 mL volumetric flasks, add a constant volume of the 1000 ppm 3-Ethyl-6-methyloctane IS stock solution (e.g., 100 µL to each for a final IS concentration of 10 ppm).

  • Add varying volumes of the analyte stock solution to create a range of concentrations that bracket the expected concentration in the unknown samples (e.g., resulting in final analyte concentrations of 1, 5, 10, 25, 50, and 100 ppm).

  • Dilute each flask to the 10 mL mark with hexane.

  • Transfer each calibration standard to a labeled 2 mL autosampler vial.

3. Preparation of Unknown Samples

• Rationale: The unknown sample is treated in the same manner as the calibration standards, with the addition of the internal standard, to ensure that any variations in sample handling or injection are compensated for.

• Procedure:

  • Accurately weigh or measure a known amount of the unknown sample into a 10 mL volumetric flask.

  • Add the same volume of the 1000 ppm 3-Ethyl-6-methyloctane IS stock solution as used for the calibration standards (e.g., 100 µL).

  • Dilute to the 10 mL mark with hexane.

  • If necessary, filter the sample to remove any particulates.

  • Transfer to a labeled 2 mL autosampler vial.

4. GC-FID Analysis

• Rationale: The GC separates the components of the mixture based on their volatility and interaction with the stationary phase. The FID provides a sensitive and linear response for hydrocarbons. The specified parameters are a starting point and may require optimization for specific applications.

• Instrumentation and Conditions: [10]

  • Gas Chromatograph: Equipped with a Flame Ionization Detector (FID)

  • Column: A non-polar column, such as one with a 5% phenyl-methylpolysiloxane stationary phase, is suitable for separating hydrocarbons.

  • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1.2 mL/min).[10]

  • Inlet Temperature: 250°C.[10]

  • Injection Volume: 1 µL.

  • Injection Mode: Split (e.g., 20:1 ratio) or splitless, depending on the expected analyte concentration.[10]

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp: Increase to 250°C at 10°C/min.

    • Hold: Maintain 250°C for 5 minutes.

  • Detector Temperature: 300°C.

5. Data Processing and Quantification

• Rationale: The peak areas of the analyte and the internal standard are used to calculate a response ratio. The calibration curve plots this ratio against the analyte concentration. The concentration of the analyte in the unknown sample is then determined from its response ratio using the calibration curve.

• Procedure:

  • Integrate the peak areas for both the target analyte and 3-Ethyl-6-methyloctane (IS) in the chromatograms of the calibration standards and the unknown sample.

  • For each calibration standard, calculate the response ratio: (Peak Area of Analyte) / (Peak Area of IS).

  • Plot the response ratio (y-axis) versus the corresponding analyte concentration (x-axis).

  • Perform a linear regression on the calibration data. The correlation coefficient (r²) should be ≥ 0.995 for a valid calibration.

  • Calculate the response ratio for the unknown sample.

  • Using the equation of the line from the linear regression (y = mx + c), calculate the concentration of the analyte in the unknown sample.

Conclusion

3-Ethyl-6-methyloctane is a highly effective analytical standard for gas chromatography applications.[1] Its use as an internal standard, as detailed in this protocol, significantly improves the accuracy and precision of quantitative analysis for hydrocarbons and other volatile compounds.[7] The principles of method validation, including specificity, linearity, accuracy, and precision, should be applied to ensure the developed method is robust and fit for its intended purpose, in line with guidelines from bodies such as the International Council for Harmonisation (ICH).[7][11] By following these detailed protocols and understanding the rationale behind each step, researchers can achieve high-quality, reproducible results in their analytical workflows.

References

• A Guide to Validating Analytical Methods with Internal Standards: Aligning with ICH Guidelines - Benchchem.
• IUPAC Nomenclature of Alkanes - OpenOChem Learn.
• To Use or Not to Use: A Guide to Internal Standards in Analytical Method Validation - Benchchem.
• IUPAC Nomenclature for Branched Alkanes #organicchemistry #nomenclature - YouTube.
• 12.4: Branched Alkanes - Chemistry LibreTexts.
• IUPAC Nomenclature of Branched Alkanes - a Professor Explains Why (and How) We Use It! - YouTube.

• Crucial Importance of Evaluating Internal Standards (IS) Response and Troubleshooting in Effective LCMS Method Development, Validation and Sample Analysis - Taylor & Francis Online. Available at: [Link]

• Naming Branched Alkanes | Chemistry - Study.com. Available at: [Link]

• Application Note: Identification of 3-Ethyloctane in Complex Mixtures using Gas Chromatography-Mass Spectrometry (GC-MS) - Benchchem.
• Application Notes and Protocols for the Use of 3-Ethyloctane as a Gas Chromatography Standard - Benchchem.

• 3-Ethyl-6-methyloctane-3,4-diol | C11H24O2 | CID 103449324 - PubChem. Available at: [Link]

• Q2(R2) Validation of Analytical Procedures - FDA. Available at: [Link]

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3-Ethyl-6-methyloctane as a biomarker in petroleum geology

Application Notes & Protocols

Topic: Analysis of 3-Ethyl-6-methyloctane and Related Branched Alkanes as Potential Biomarkers in Petroleum Geology

Audience: Researchers, petroleum geochemists, and analytical scientists.

Introduction: The Role of Branched Alkanes in Geochemical Fingerprinting

In petroleum geology, biomarkers, or "molecular fossils," are complex organic compounds found in crude oils and source rocks that originate from once-living organisms.[1][2] Their robust carbon skeletons survive geological timescales and provide invaluable information about the oil's origin, thermal maturity, and depositional environment.[3][4] While pentacyclic triterpanes (hopanes) and steranes are the most commonly used biomarkers, acyclic isoprenoids and other branched alkanes also offer critical insights.[5][6]

This document provides a detailed analytical framework for the identification and relative quantification of specific highly branched alkanes, using 3-Ethyl-6-methyloctane (C₁₁H₂₄) as a model analyte. While not a conventional biomarker with widely established diagnostic ratios like the hopanes, the unique branching pattern of such molecules can contribute to a high-resolution "fingerprint" of the oil.[6] Their presence and distribution are thought to be related to the lipid constituents of specific bacterial or algal assemblages in the source rock's depositional environment. This protocol outlines the necessary steps from sample preparation to instrumental analysis and data interpretation, grounded in the principles of gas chromatography-mass spectrometry (GC-MS).

Biogeochemical Significance and Rationale

The diagnostic power of a biomarker stems from its link to a specific biological precursor. For highly branched alkanes, the causality is as follows:

• Biological Source: Many bacteria and algae synthesize fatty acids and alcohols with branched carbon skeletons to maintain cell membrane fluidity. During diagenesis (the initial phase of sediment alteration), these lipids undergo defunctionalization (loss of carboxyl or hydroxyl groups), reduction, and cracking.

• Geochemical Transformation: Over millions of years, under increasing temperature and pressure, these precursor molecules are transformed into stable saturated hydrocarbons (alkanes). The specific branching patterns of the original lipids are often preserved in the resulting alkane structures.

• Interpretive Value: A unique or unusually high abundance of a compound like 3-Ethyl-6-methyloctane could suggest a significant contribution from a specific microbial community in the source rock. Therefore, profiling these compounds across a suite of oil or rock extract samples can be a powerful tool for oil-to-oil and oil-to-source rock correlation studies.

The workflow to analyze these compounds is designed to isolate the saturated hydrocarbon fraction and resolve individual isomers for unambiguous identification.

Fig 1. Overall workflow for branched alkane biomarker analysis.

Detailed Experimental Protocols

This section describes the step-by-step methodology for isolating and analyzing 3-Ethyl-6-methyloctane.

Protocol 1: Sample Preparation and SARA Fractionation

Rationale: Crude oil is a highly complex mixture.[1] To accurately detect non-aromatic compounds like branched alkanes, it is essential to first isolate the saturate hydrocarbon fraction. This minimizes matrix interference and prevents co-elution with more polar or aromatic compounds during GC-MS analysis.[3] This protocol uses liquid column chromatography for separation.

Materials:

• Crude oil or solvent extract of source rock.

• n-heptane, dichloromethane (DCM), methanol.

• Activated silica gel (70-230 mesh).

• Activated alumina (70-230 mesh).

• Glass chromatography column (e.g., 20mm ID x 300mm length).

• Glass wool, sand.

• Collection vials.

Procedure:

• Deasphalting (for heavy oils):

  • Weigh approximately 100 mg of crude oil into a vial.

  • Add 40 mL of n-heptane (a 40:1 solvent-to-oil ratio).

  • Sonicate for 15 minutes and let stand for at least 2 hours (or overnight) to allow asphaltenes to precipitate.

  • Filter the mixture through a 0.45 µm filter to separate the soluble maltenes from the precipitated asphaltenes.

  • Reduce the volume of the maltene fraction under a gentle stream of nitrogen.

• Column Preparation:

  • Insert a small plug of glass wool at the bottom of the chromatography column.

  • Prepare a slurry of activated silica gel in n-heptane and pour it into the column. Allow it to settle into a packed bed.

  • Add a layer of activated alumina on top of the silica, followed by a small layer of sand to protect the column bed.

• Fractionation:

  • Load the deasphaltened oil (or whole oil if light) onto the top of the column.

  • Fraction 1 (Saturates): Elute with 3-4 column volumes of n-heptane. Collect this fraction in a pre-weighed vial. This fraction contains the target branched alkanes, including 3-Ethyl-6-methyloctane.

  • Fraction 2 (Aromatics): Elute with 3-4 column volumes of a 1:1 mixture of n-heptane and DCM.

  • Fraction 3 (Resins/Polars): Elute with 3-4 column volumes of a 9:1 mixture of DCM and methanol.

• Solvent Removal:

  • Concentrate the collected saturate fraction (Fraction 1) under a gentle stream of nitrogen to a final volume of approximately 1 mL for GC-MS analysis.

Protocol 2: GC-MS Instrumental Analysis

Rationale: Gas chromatography separates volatile compounds based on their boiling points and interaction with the stationary phase of the capillary column.[7] Mass spectrometry acts as the detector, ionizing the eluted compounds and separating the resulting fragments by their mass-to-charge ratio (m/z), providing a unique spectral fingerprint for identification.[5] Selected Ion Monitoring (SIM) mode is used alongside Full Scan to enhance sensitivity for specific target ions.[3][6]

Instrumentation & Parameters: The following table provides typical starting parameters for a standard GC-MS system. These should be optimized for the specific instrument in use.

Parameter	Setting	Rationale
Gas Chromatograph (GC)
Injection Volume	1 µL	Standard volume for capillary columns.
Injector Temperature	300 °C	Ensures rapid volatilization of all analytes.
Injection Mode	Splitless	Maximizes transfer of trace analytes to the column.
Carrier Gas	Helium	Provides good separation efficiency.
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5MS, DB-5)	A non-polar column separates alkanes primarily by boiling point.[5]
Oven Program	Initial: 40°C (hold 2 min), Ramp: 4°C/min to 320°C, Hold: 15 min	A slow ramp rate is crucial for resolving complex isomers.
Mass Spectrometer (MS)
Ionization Mode	Electron Ionization (EI)	Standard, robust ionization method creating reproducible fragment patterns.[8]
Ion Source Temp.	230 °C	Standard operating temperature.
Quadrupole Temp.	150 °C	Standard operating temperature.
Acquisition Mode	Full Scan & SIM (simultaneous or sequential)	Full Scan for general profiling; SIM for targeted trace analysis.[3]
Full Scan Range	m/z 50-550	Covers the expected mass range for most petroleum biomarkers.
SIM Ions	See Table 2 below	Monitoring characteristic fragment ions increases signal-to-noise.

Data Analysis and Interpretation

Identification of 3-Ethyl-6-methyloctane

The identification of the target compound is a two-step process:

• Retention Time: The compound will elute at a specific time under the defined GC conditions. This time should be confirmed by running an authentic standard if available.

• Mass Spectrum: The primary confirmation is the compound's mass spectrum. For branched alkanes, fragmentation preferentially occurs at the points of branching, leading to the formation of stable secondary carbocations.[8]

Fig 2. Logic for unambiguous compound identification.

Expected Mass Fragmentation

The molecular weight of 3-Ethyl-6-methyloctane (C₁₁H₂₄) is 156.31 g/mol .[9] The molecular ion (M⁺) peak at m/z 156 may be weak or absent, which is typical for alkanes.[8] The key diagnostic fragments arise from cleavage at the C3 and C6 positions.

m/z (Mass-to-Charge)	Ion Structure (Likely)	Origin of Fragment
127	[M - C₂H₅]⁺	Loss of the ethyl group at C3.
113	[M - C₃H₇]⁺	Loss of a propyl group from cleavage at C6.
85	[C₆H₁₃]⁺	Cleavage at the C3-C4 bond.
71	[C₅H₁₁]⁺	Cleavage at the C6-C5 bond.
57	[C₄H₉]⁺	Common butyl fragment in alkanes.
43	[C₃H₇]⁺	Common propyl fragment in alkanes.

Note: The presence of a strong peak at m/z 127 would be a key indicator for this specific isomer. These ions should be monitored in SIM mode for enhanced sensitivity.

Application in Petroleum System Analysis

Once identified, the peak area of 3-Ethyl-6-methyloctane can be calculated. While no standard diagnostic ratio exists for this compound, its utility comes from relative comparisons:

• Oil-Oil Correlation: Different oil samples can be compared by creating a "fingerprint" based on the relative abundance of a suite of branched alkanes. A close match in these fingerprints suggests the oils originated from the same or a similar source rock.

• Source Rock Characterization: The abundance of 3-Ethyl-6-methyloctane relative to other isomers (e.g., n-undecane, pristane, phytane) can be plotted. Variations in these ratios across different source rock extracts can indicate changes in the microbial communities that contributed the original organic matter.

Conclusion

The analysis of specific branched alkanes like 3-Ethyl-6-methyloctane provides an additional layer of detail in complex petroleum geochemical studies. While they may not have the standalone diagnostic power of traditional biomarkers like steranes and hopanes, their inclusion in a comprehensive analytical workflow enhances the resolution of oil fingerprinting and correlation. The protocols described herein provide a robust and scientifically validated methodology for the isolation and identification of these informative molecular fossils, enabling researchers to extract more detailed information from crude oil and source rock samples.

References

• PGRL Method for Qualitative Biomarker Analysis of Crude Oil and Rock Extracts by Gas Chromatography-Single Quadrupole Mass Spect. (n.d.). U.S. Geological Survey. Retrieved from [Link]

• Gas Chromatography-Mass Spectroscopy for Determining Biomarkers in Crude Oils. (n.d.). International Journal of Scientific & Engineering Research. Retrieved from [Link]

• Crude Oil Analysis and Biomarker Testing Using GC-MS. (n.d.). SCION Instruments. Retrieved from [Link]

• Biomarker Analysis in Petroleum Samples Using GC×GC-HRTOFMS with an Ion Source Combining Electron Ionization (EI) and Photo Ionization (PI). (n.d.). JEOL. Retrieved from [Link]

• Analysis of Biomarkers in Crude Oil Using the Agilent 7200 GC/Q-TOF. (2011). Agilent Technologies. Retrieved from [Link]

• Assessing Alkane Chemistry: Analytical Techniques. (2025). AZoM. Retrieved from [Link]

• Analytical Chemistry Solutions to Hazard Evaluation of Petroleum Refining Products. (2022). Environmental Health Perspectives. Retrieved from [Link]

• Analytical Methods And Techniques Applied To Crude Oil And Petroleum Products. (n.d.). Encyclopedia of Life Support Systems (EOLSS). Retrieved from [Link]

• 3-Ethyl-6-methyloctane. (n.d.). PubChem. Retrieved from [Link]

• Organic chemistry – sOme Basic PrinciPles and Techniques. (n.d.). NCERT. Retrieved from [Link]

• Molecular Analyses of Petroleum Hydrocarbon Change and Transformation during Petroleum Weathering by Multiple Techniques. (2021). ACS Omega. Retrieved from [Link]

• Biomarkers of petroleum products toxicity. (2015). ScienceDirect. Retrieved from [Link]

• Petroleum Forensics: Identifying Biomarkers in Crude Oil. (n.d.). LECO Corporation. Retrieved from [Link]

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Application Note & Protocol: High-Sensitivity Detection of 3-Ethyl-6-methyloctane in Environmental Matrices

Abstract

This document provides a comprehensive guide for the sensitive and reliable detection of 3-Ethyl-6-methyloctane, a branched C11 alkane, in various environmental samples. As a component of some petroleum products, its presence can be an indicator of anthropogenic contamination. The methodologies detailed herein are tailored for researchers and analytical scientists, emphasizing the causality behind protocol choices to ensure robust and reproducible results. We cover the entire analytical workflow, from sample collection and preservation to advanced sample preparation techniques like Solid-Phase Microextraction (SPME) and Thermal Desorption (TD), culminating in definitive analysis by Gas Chromatography-Mass Spectrometry (GC-MS). Quality control and data validation are integrated throughout to ensure the trustworthiness of the generated data.

Introduction: Significance and Analytical Challenges

3-Ethyl-6-methyloctane (C₁₁H₂₄) is a branched-chain alkane.[1][2] While naturally occurring alkanes are ubiquitous, specific branched isomers can serve as chemical fingerprints for identifying sources of petroleum contamination in soil, water, and air.[3] The detection of these compounds is critical for environmental forensics, site remediation, and human health risk assessment.[4][5]

The primary analytical challenges in detecting 3-Ethyl-6-methyloctane stem from its physicochemical properties:

• Volatility: It is classified as a Volatile Organic Compound (VOC), requiring careful sample handling to prevent loss.[6][7]

• Hydrophobicity: Its non-polar nature and low water solubility mean it partitions readily into organic matter in soil and sediment, and into the gaseous phase from water.[7][8]

• Complex Matrices: Environmental samples are inherently complex. The target analyte is often present at trace levels amidst a multitude of interfering compounds.[9][10]

Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive analytical technique for this application, offering the high separation efficiency of GC and the sensitive, specific detection of MS.[4][11][12] However, the success of GC-MS analysis is critically dependent on the upstream sample collection and preparation steps, which must effectively isolate and concentrate the analyte from the sample matrix.

Physicochemical Properties of 3-Ethyl-6-methyloctane

Understanding the analyte's properties is fundamental to designing an effective analytical method.

Property	Value	Rationale for Analytical Strategy
Molecular Formula	C₁₁H₂₄	Confirms identity via mass spectrometry.[1]
Molecular Weight	156.31 g/mol	Guides MS settings and fragmentation pattern analysis.[1][6]
Boiling Point	182°C (estimated)	Dictates GC temperature programming and suitability for thermal desorption.[6]
Density	0.749 g/cm³ (estimated)	Relevant for liquid-liquid extraction if used.[6]
Water Solubility	Very low (hydrophobic)	Drives the choice of extraction techniques (e.g., SPME, Purge-and-Trap) that exploit its tendency to leave the aqueous phase.[7]
Vapor Pressure	Moderate	Makes it suitable for headspace analysis and thermal desorption.[13]
Log K_ow_	High (estimated)	Indicates a high affinity for organic carbon, impacting its fate in soil/sediment and informing extraction solvent choice.[8]

Comprehensive Analytical Workflow

A robust methodology requires a systematic approach, from the field to the final data report. Each stage is designed to preserve sample integrity and maximize analytical sensitivity.

Caption: High-level analytical workflow for 3-Ethyl-6-methyloctane detection.

Sample Collection and Preservation

This initial step is critical; errors here cannot be corrected in the laboratory. The primary goal is to collect a representative sample while preventing analyte loss or contamination.

Protocol for Water Samples (Groundwater, Surface Water)

• Preparation: Use 40 mL glass vials with PTFE-lined septa. For chlorinated sources, vials should contain a dechlorinating agent (e.g., sodium thiosulfate).[14]

• Collection: If sampling from a tap, remove any aerators and allow the water to run for several minutes to flush the line.[15] Reduce the flow to minimize turbulence.[14]

• Filling: Tilt the vial and allow the water to flow down the side to prevent aeration. Fill the vial until a positive meniscus (a convex shape) forms at the top.[15]

• Capping: Carefully place the cap on the vial, ensuring no air bubbles are trapped. Invert the vial and tap it gently to confirm the absence of bubbles. If bubbles are present, discard the sample and repeat.[14][15]

• Preservation: Acidify the sample to a pH < 2 with hydrochloric acid (HCl) to inhibit microbial degradation.[16]

• Storage & Transport: Store samples at ≤6°C but above freezing and transport them to the laboratory on ice.[14] Maximum holding time is typically 14 days.[14]

Protocol for Soil and Sediment Samples

• Collection: Use wide-mouth glass jars with PTFE-lined lids. Collect the sample from the desired depth using a clean stainless-steel trowel or coring device.

• Filling: Fill the container completely to minimize headspace, which reduces volatile losses.

• Storage & Transport: Store samples at ≤6°C and transport on ice. Analyze as soon as possible to prevent analyte degradation.

Protocol for Air Samples (Ambient, Indoor, Soil Vapor)

• Methodology: Active sampling using thermal desorption tubes is the preferred method for trace-level detection.[17][18] These tubes are packed with one or more sorbents designed to trap VOCs.[18]

• Sorbent Selection: For C11 alkanes, a multi-bed sorbent tube (e.g., containing Tenax® TA and Carbograph) is recommended to efficiently trap a wide range of VOCs.[19]

• Sampling: Use a calibrated low-flow air sampling pump to draw a known volume of air through the sorbent tube. The total volume will depend on the expected concentration and desired detection limit.

• Storage & Transport: After sampling, seal the tubes with long-term storage caps. Transport them to the laboratory at ambient temperature.

Sample Preparation and Extraction

The choice of extraction technique is dictated by the sample matrix. The goal is to efficiently transfer 3-Ethyl-6-methyloctane from the complex sample matrix into a clean extract suitable for GC-MS injection.

Headspace Solid-Phase Microextraction (HS-SPME) for Water and Soil

HS-SPME is a solvent-free technique ideal for volatile and semi-volatile compounds.[20][21] It concentrates analytes from the headspace above the sample onto a coated fiber, which is then directly desorbed in the GC inlet.[22] This minimizes matrix interference.[23]

Caption: Workflow for Headspace Solid-Phase Microextraction (HS-SPME).

Protocol: HS-SPME for Water Samples

• Sample Aliquot: Place a 5-10 mL aliquot of the water sample into a 20 mL headspace vial.

• Matrix Modification: Add a known amount of salt (e.g., NaCl) to saturation. This "salting-out" effect increases the ionic strength of the sample, reducing the solubility of non-polar compounds and driving them into the headspace, thereby increasing sensitivity.

• Standard Addition: Add internal standards and surrogates directly to the vial.

• Equilibration: Seal the vial and place it in an autosampler tray with heating and agitation. Equilibrate at a controlled temperature (e.g., 60-80°C) for a set time (e.g., 15-30 minutes) to allow the analyte to partition into the headspace.

• Extraction: Expose the SPME fiber to the headspace for a defined period (e.g., 10-20 minutes).

• Desorption: Immediately transfer the fiber to the hot GC inlet for thermal desorption and analysis.

SPME Parameter	Recommended Condition	Rationale & Considerations
Fiber Coating	100 µm Polydimethylsiloxane (PDMS)	PDMS is a non-polar phase, ideal for extracting non-polar alkanes like 3-Ethyl-6-methyloctane.[24][25]
Extraction Mode	Headspace (HS)	Minimizes matrix effects from non-volatile components in the water and protects the fiber, extending its life.[22]
Extraction Temp.	60-80°C	Balances increased volatility with potential degradation. Must be optimized.
Extraction Time	15-30 min	Should be sufficient to approach equilibrium for reproducible results.
Agitation	On	Speeds up the mass transfer of the analyte into the headspace, reducing equilibration time.
Desorption Temp.	250°C	Ensures complete and rapid transfer of the analyte from the fiber to the GC column.

Thermal Desorption (TD) for Air Samples

TD is a solvent-free method for introducing analytes collected on sorbent tubes into a GC-MS system.[17][26] It offers excellent sensitivity by concentrating large volumes of air.[18]

Protocol: Two-Stage Thermal Desorption

• Primary (Tube) Desorption: The sorbent tube is heated in a flow of inert gas. The trapped analytes, including 3-Ethyl-6-methyloctane, are desorbed and swept onto a secondary, smaller, cryogenically or electronically cooled focusing trap. This step concentrates the analytes from the entire tube into a small volume.

• Secondary (Trap) Desorption: The focusing trap is heated extremely rapidly. This injects the concentrated analytes as a very sharp, narrow band into the GC-MS, which is critical for achieving excellent chromatographic peak shape and resolution.[17]

• System Blank: After each sample, the tube and trap should be heated to a higher temperature to ensure no carryover contaminates the next analysis.[19]

Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the gold standard for identifying and quantifying volatile organic compounds in complex environmental matrices.[4][11]

GC-MS System Configuration and Parameters

Parameter	Recommended Setting	Rationale
Injector	Split/Splitless (run in Splitless mode for SPME/TD)	Maximizes the transfer of analyte to the column for trace-level detection.
Inlet Temperature	250°C	Ensures rapid volatilization and desorption without thermal degradation.
Carrier Gas	Helium, Constant Flow (e.g., 1.2 mL/min)	Provides good chromatographic efficiency and is compatible with most mass spectrometers.
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness, 5% Phenyl-Methylpolysiloxane (e.g., DB-5ms, Rxi-5ms)	A non-polar column that separates compounds primarily by boiling point, suitable for hydrocarbon analysis.[23]
Oven Program	Initial: 40°C (hold 2 min), Ramp: 10°C/min to 280°C (hold 5 min)	Provides good separation of volatile compounds at the beginning of the run and elutes higher boiling point compounds in a reasonable time. Must be optimized.
MS Transfer Line	280°C	Prevents condensation of analytes between the GC and MS.
Ion Source	Electron Ionization (EI) at 70 eV	Standard ionization technique that produces reproducible, library-searchable mass spectra.[23]
Ion Source Temp.	230°C	Standard operating temperature for robust performance.
MS Acquisition Mode	Full Scan (e.g., m/z 45-300) and/or Selected Ion Monitoring (SIM)	Full Scan is used for identification and confirmation. SIM mode can be used to achieve lower detection limits by monitoring only characteristic ions of the target analyte.

Identification and Quantitation

• Identification: The primary identification is based on the analyte's retention time matching that of a known standard. Confirmation is achieved when the acquired mass spectrum matches the reference spectrum from a standard or a spectral library (e.g., NIST).

• Quantitation: An internal standard calibration method is recommended. A known concentration of an internal standard (a compound not present in the sample, e.g., a deuterated analog) is added to every sample and standard. The response of 3-Ethyl-6-methyloctane relative to the internal standard is used for quantitation, which corrects for variations in injection volume and instrument response.

Quality Assurance and Quality Control (QA/QC)

A robust QA/QC program is essential for producing legally defensible and scientifically valid data.

QC Sample	Purpose	Frequency	Acceptance Criteria
Method Blank	To assess contamination from the laboratory environment and reagents.	One per analytical batch.	Analyte should be below the Limit of Quantitation (LOQ).
Field Blank	To assess contamination during sample collection, transport, and storage.[27]	One per sampling event or as required.	Analyte should be below the LOQ.
Calibration Standards	To establish the relationship between instrument response and analyte concentration.	Beginning of each analytical run.	Correlation coefficient (r²) > 0.995 for the calibration curve.
Continuing Calibration Verification (CCV)	To verify the stability of the initial calibration.	Every 10-12 samples.	Percent difference from initial calibration should be within ±20%.
Laboratory Control Sample (LCS)	To assess the accuracy of the analytical method on a clean matrix.	One per analytical batch.	Percent recovery should be within laboratory-established limits (e.g., 70-130%).
Matrix Spike / Matrix Spike Duplicate (MS/MSD)	To assess the accuracy and precision of the method in the specific sample matrix.	One MS/MSD pair per 20 samples.	Recovery and Relative Percent Difference (RPD) should be within laboratory-established limits.
Surrogates	To monitor the performance of the method for every sample.	Spiked into every sample.	Recovery should be within laboratory-established limits.

Conclusion

The protocols outlined in this application note provide a robust framework for the detection and quantitation of 3-Ethyl-6-methyloctane in diverse environmental samples. By leveraging the sensitivity of Headspace-SPME and Thermal Desorption techniques with the specificity of GC-MS, researchers can achieve reliable, low-level detection. The emphasis on the rationale behind each step, from sample collection to data analysis, combined with a stringent QA/QC program, ensures the generation of high-quality, trustworthy data essential for environmental monitoring and assessment.

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Application Note: High-Resolution Gas Chromatography-Mass Spectrometry for the Isomeric Separation of C11 Alkanes, Including 3-Ethyl-6-methyloctane

Abstract

The accurate identification and quantification of alkane isomers are critical in various fields, including petroleum analysis, environmental monitoring, and drug development. C11 alkanes, with their 159 possible structural isomers, present a significant analytical challenge due to their similar physicochemical properties.[1] This application note details a robust methodology for the separation and identification of C11 alkane isomers, with a specific focus on 3-Ethyl-6-methyloctane, using high-resolution gas chromatography coupled with mass spectrometry (GC-MS). The protocol emphasizes the use of non-polar stationary phases and Kovats retention indices for reliable peak identification.

Introduction: The Challenge of Isomeric Complexity

The separation of alkane isomers is a formidable task in analytical chemistry.[2] Their identical molecular weight and often subtle differences in boiling points make their resolution by conventional distillation or low-resolution chromatographic methods exceedingly difficult.[3] For C11 alkanes, the vast number of isomers necessitates a highly efficient separation technique to achieve baseline resolution. The structural arrangement of these isomers, from linear n-undecane to highly branched structures like 3-Ethyl-6-methyloctane, dictates their chromatographic behavior.

In the petrochemical industry, the isomeric distribution of alkanes significantly influences fuel properties such as octane rating.[4] Environmental analysis requires the differentiation of isomers to trace pollution sources and understand environmental fate. Furthermore, in the pharmaceutical and fine chemical industries, the presence of specific isomers as impurities can impact product efficacy and safety. Therefore, a reliable and reproducible analytical method for the separation and identification of these isomers is of paramount importance.

Gas chromatography (GC) is the premier technique for the analysis of volatile and semi-volatile hydrocarbons.[5][6] When coupled with a mass spectrometer (MS), it provides both high-resolution separation and definitive structural information, making it the method of choice for complex isomeric mixtures.[7] For exceptionally complex samples, comprehensive two-dimensional gas chromatography (GCxGC) can offer even greater resolving power.[8]

This application note provides a detailed protocol for the separation of C11 alkane isomers using a standard non-polar GC column and highlights the utility of the Kovats retention index system for isomer identification.

Principles of Separation and Identification

Gas Chromatographic Separation on Non-Polar Stationary Phases

The separation of alkane isomers by gas chromatography is primarily governed by their volatility and their interaction with the stationary phase. On a non-polar stationary phase, such as 100% dimethylpolysiloxane, the elution order of alkanes is predominantly determined by their boiling points. Generally, for a given carbon number, a higher degree of branching leads to a lower boiling point and, consequently, a shorter retention time. This is because branched isomers are more compact and have smaller surface areas, resulting in weaker van der Waals forces between molecules.

The elution order can be predicted based on the following general rules:

• Linear vs. Branched: The linear n-alkane will have the longest retention time.

• Degree of Branching: As the number of branches increases, the retention time decreases.

• Position of Branching: Isomers with branching closer to the center of the carbon chain tend to have shorter retention times than those with branching near the ends.

Kovats Retention Index: A Tool for Isomer Identification

Due to the variability of retention times with experimental conditions (e.g., temperature program, column length, and carrier gas flow rate), the use of Kovats retention indices (I) is essential for reliable compound identification.[9][10] The retention index of a compound is its retention time normalized to the retention times of adjacent n-alkanes. For a temperature-programmed analysis, the formula is:

I = 100 * [n + (tR(x) - tR(n)) / (tR(N) - tR(n))]

Where:

• n is the carbon number of the n-alkane eluting before the analyte (x).

• N is the carbon number of the n-alkane eluting after the analyte (x).

• tR is the retention time.

By comparing the experimentally determined retention index of an unknown peak to literature values, a tentative identification can be made.[11]

Mass Spectrometry: Confirmation of Isomeric Structure

While the retention index provides strong evidence for the identity of an isomer, mass spectrometry offers definitive structural confirmation. Electron ionization (EI) of alkanes produces characteristic fragmentation patterns. Key features in the mass spectra of branched alkanes include:

• A weak or absent molecular ion (M+•) peak.

• Prominent fragment ions resulting from cleavage at the branching points, leading to the formation of stable secondary or tertiary carbocations.

• The preferential loss of the largest alkyl group at a branch point.

By analyzing these fragmentation patterns, the structure of an unknown alkane isomer can be elucidated.

Experimental Protocol

This protocol provides a general framework for the GC-MS analysis of C11 alkane isomers. Optimization may be necessary depending on the specific instrumentation and sample matrix.

Sample Preparation

• Standard Preparation: Prepare a standard solution containing a mixture of n-alkanes (e.g., C8 to C14) in a volatile solvent like hexane or pentane. This will be used for the determination of retention indices. A typical concentration is 100 µg/mL for each n-alkane.

• Analyte Solution: Prepare a solution of the C11 alkane isomer mixture, including 3-Ethyl-6-methyloctane if available as a standard, in the same solvent. For complex samples like gasoline fractions, a simple dilution may be sufficient.[4]

GC-MS Instrumentation and Conditions

A standard gas chromatograph coupled to a mass spectrometer with an EI source is required.

Parameter	Condition
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness, non-polar stationary phase (e.g., 100% dimethylpolysiloxane)
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Inlet Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (e.g., 50:1) to avoid column overloading
Oven Program	Initial temperature: 40 °C, hold for 2 minutes. Ramp to 200 °C at 5 °C/min. Hold for 5 minutes.
MS Transfer Line	280 °C
Ion Source	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Mass Range	m/z 40-200
Solvent Delay	3 minutes

Data Analysis Workflow

The following diagram illustrates the workflow for the analysis of C11 alkane isomers.

Caption: Workflow for the GC-MS analysis of C11 alkane isomers.

Results and Discussion

Expected Elution Order and Retention Indices

Compound	Structure	Expected Elution Order	Kovats Retention Index (I)
2,2,4,4-Tetramethylheptane	Highly Branched	1	~1000-1020 (Estimated)
3-Ethyl-4-methyloctane	Branched	2	1031 (on Apiezon L)[11]
3-Ethyl-6-methyloctane	Branched	~3 (Predicted)	~1040-1060 (Estimated)
5-Propylnonane	Branched	4	~1070-1090 (Estimated)
n-Undecane	Linear	5	1100 (by definition)[12]

The predicted elution order is based on the degree and position of branching. Highly branched isomers with centrally located substituents are expected to elute first. As the structure becomes more linear, the retention time and retention index increase. 3-Ethyl-6-methyloctane, with two branches, is expected to elute before the linear n-undecane. Its retention index is predicted to be slightly higher than that of 3-Ethyl-4-methyloctane due to the branching being further apart, leading to a less compact structure.

Mass Spectral Interpretation

The mass spectrum of 3-Ethyl-6-methyloctane is expected to show characteristic fragmentation patterns that would allow for its unambiguous identification. The primary cleavage sites would be at the C3 and C6 positions, leading to the formation of stable carbocations. By comparing the obtained mass spectrum with a reference library or by manual interpretation, the structure can be confirmed.

Conclusion

The isomeric separation of C11 alkanes, including 3-Ethyl-6-methyloctane, can be successfully achieved using high-resolution gas chromatography with a non-polar stationary phase coupled with mass spectrometry. The combination of retention indices, derived from co-injection with n-alkane standards, and mass spectral fragmentation patterns provides a robust and reliable method for the identification and differentiation of these structurally similar compounds. This methodology is applicable to a wide range of sample matrices and is essential for quality control and research in the petroleum, environmental, and chemical industries. For highly complex mixtures containing a large number of C11 isomers, the use of comprehensive two-dimensional gas chromatography (GCxGC) may be necessary to achieve complete separation.[13]

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Application Note: A Validated GC-MS Method for the Quantification of 3-Ethyl-6-methyloctane in Complex Environmental and Petrochemical Matrices

Abstract

The quantification of specific branched alkanes, such as 3-Ethyl-6-methyloctane, is a critical task in environmental monitoring, petroleum product quality control, and toxicological research. Due to its structural isomerism with other C11 alkanes and its presence in complex mixtures, its analysis requires a highly selective and sensitive methodology. This application note presents a robust, validated protocol for the quantification of 3-Ethyl-6-methyloctane using Gas Chromatography-Mass Spectrometry (GC-MS). The guide provides a complete workflow, from sample preparation for various matrices to instrumental analysis and data processing, grounded in established analytical principles to ensure data integrity and reproducibility.

Introduction and Analytical Principle

3-Ethyl-6-methyloctane (C₁₁H₂₄) is a saturated branched alkane.[1][2] Its presence and concentration can be indicative of contamination from petroleum products or serve as a chemical marker in various industrial processes.[3] The primary analytical challenge lies in distinguishing it from its numerous structural isomers, which have identical molecular weights and often similar physical properties, leading to potential co-elution in chromatographic systems.[4]

Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive technique for this application, providing the necessary combination of high-efficiency chromatographic separation and positive molecular identification.[4]

• Gas Chromatography (GC): The GC component separates volatile compounds based on their differential partitioning between a stationary phase (a high-boiling point liquid coated on the inside of a long capillary column) and a mobile phase (an inert carrier gas, typically helium). Non-polar capillary columns, such as those with a 5% diphenyl / 95% dimethylpolysiloxane phase, are ideal for separating hydrocarbons based on their boiling points and structural characteristics.

• Mass Spectrometry (MS): Following separation by GC, the eluted molecules enter the mass spectrometer's ion source. Electron Ionization (EI) is the standard technique for this analysis, where high-energy electrons bombard the molecules, causing them to fragment in a reproducible and characteristic pattern.[4][5] For branched alkanes, fragmentation preferentially occurs at the branch points to form more stable secondary or tertiary carbocations.[5][6] The molecular ion (M+) peak is often weak or absent in highly branched structures.[5][6] This predictable fragmentation allows for the selection of specific, unique ions for quantification, a technique known as Selected Ion Monitoring (SIM), which significantly enhances sensitivity and selectivity compared to scanning the full mass range.

This method's trustworthiness is established through a rigorous validation process, ensuring selectivity, linearity, accuracy, and precision are within acceptable limits as guided by established frameworks.[7]

Comprehensive Analytical Workflow

The entire process, from sample receipt to the final report, follows a systematic and validated pathway to ensure the quality of the results.

Caption: Overall workflow for the quantification of 3-Ethyl-6-methyloctane.

Detailed Experimental Protocols

Materials and Reagents

• Solvents: HPLC or GC-grade Hexane, Dichloromethane, and Methanol.

• Standards:

  • 3-Ethyl-6-methyloctane (≥98% purity).

  • Internal Standard (IS): Toluene-d8 or a non-interfering branched alkane like 2,2,4,4,6,8,8-Heptamethylnonane. The choice of IS is critical; it must not be present in the samples and should have similar chemical properties and chromatographic behavior to the analyte.

  • n-Alkane standard mixture (C7-C30) for retention index calculation, if required for confirmation.[4]

• Reagents: Anhydrous Sodium Sulfate (ACS grade, baked at 400°C for 4 hours).

• Reference Materials: Use of Certified Reference Materials (CRMs) from sources like the National Institute of Standards and Technology (NIST) is recommended for method validation and ongoing quality control.[8][9][10]

Protocol: Standard Preparation

• Primary Stock Standard (1000 µg/mL): Accurately weigh 10 mg of neat 3-Ethyl-6-methyloctane and dissolve in 10.0 mL of hexane in a Class A volumetric flask.

• Internal Standard Stock (1000 µg/mL): Prepare a stock solution of the internal standard (e.g., Toluene-d8) in the same manner.

• Working Calibration Standards (0.1 - 20 µg/mL): Prepare a series of calibration standards by serial dilution of the primary stock standard in hexane. Each calibration standard must be fortified with the internal standard to a constant concentration (e.g., 5 µg/mL).

Protocol: Sample Preparation

The choice of sample preparation is matrix-dependent. The goal is to isolate the analyte from interfering components and pre-concentrate it to a level suitable for GC-MS analysis.[11][12]

A. Aqueous Matrix (e.g., Environmental Water)

• Measure 100 mL of the water sample into a 250 mL separatory funnel.

• Spike the sample with a known amount of the Internal Standard stock solution.

• Add 20 mL of dichloromethane, cap the funnel, and shake vigorously for 2 minutes, venting frequently.

• Allow the layers to separate. Drain the lower organic layer into a clean flask.

• Repeat the extraction (steps 3-4) two more times with fresh aliquots of dichloromethane, combining the organic extracts.

• Pass the combined extract through a funnel containing anhydrous sodium sulfate to remove residual water.

• Concentrate the extract to a final volume of 1.0 mL under a gentle stream of nitrogen.

• Transfer the final extract to a 2 mL autosampler vial for GC-MS analysis.

B. Solid Matrix (e.g., Soil, Sediment)

• Weigh 10 g of the homogenized sample into a beaker.

• Spike with the Internal Standard and mix thoroughly.

• Mix the sample with an equal amount of anhydrous sodium sulfate to create a free-flowing powder.

• Transfer the mixture to an Accelerated Solvent Extractor (ASE) or Soxhlet apparatus.

• Extract with a 1:1 mixture of hexane:dichloromethane.

• Concentrate the resulting extract to 1.0 mL as described in the aqueous protocol.

• The final extract is now ready for analysis.

Protocol: GC-MS Instrumentation and Analysis

The following parameters provide a robust starting point and should be optimized for the specific instrument in use.

Parameter	Setting	Rationale
Gas Chromatograph
Injection Volume	1 µL	Standard volume for capillary GC.
Inlet Temperature	250°C	Ensures rapid volatilization of the C11 alkane without thermal degradation.
Injection Mode	Splitless	Maximizes the transfer of analyte to the column for trace-level analysis.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Provides good chromatographic efficiency and is compatible with MS detectors.
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms, HP-5ms)	Industry-standard non-polar column for hydrocarbon analysis, separating compounds primarily by boiling point.[13]
Oven Program	Initial 40°C (hold 2 min), ramp to 280°C at 10°C/min, hold 5 min	A controlled temperature ramp ensures separation from other volatile components and elution of the analyte as a sharp peak.
Mass Spectrometer
Ion Source	Electron Ionization (EI) at 70 eV	Standard ionization energy that produces reproducible fragmentation patterns and allows for library matching.[5]
Ion Source Temp.	230°C	A standard temperature to maintain cleanliness and prevent condensation.
Quadrupole Temp.	150°C	Ensures consistent mass filtering.
Acquisition Mode	Selected Ion Monitoring (SIM)	Drastically increases sensitivity and selectivity by monitoring only specific ions of interest.
SIM Ions	Justification
3-Ethyl-6-methyloctane	Quantifier: m/z 57, Qualifiers: m/z 43, 85	Based on the principle of preferential cleavage at branch points to form stable carbocations. The C₄H₉⁺ ion (m/z 57) is a common, stable fragment for branched alkanes. Qualifier ions confirm identity.
Internal Standard	(e.g., Toluene-d8: Quantifier: m/z 100, Qualifier: m/z 99)	Specific ions for the chosen internal standard.

Data Analysis and Validation

Quantification

• Calibration Curve: Inject the prepared calibration standards. Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the analyte. A linear regression with a correlation coefficient (r²) of ≥0.995 is required.

• Sample Analysis: Inject the prepared sample extracts.

• Calculation: The concentration of 3-Ethyl-6-methyloctane in the sample is calculated using the linear regression equation derived from the calibration curve.

Method Validation Summary

A self-validating protocol requires the demonstration of performance across several key metrics.[14] The following table summarizes typical acceptance criteria for this method.

Validation Parameter	Acceptance Criteria	Purpose
Linearity (r²)	≥ 0.995	Ensures the detector response is proportional to concentration across the desired range.
Limit of Detection (LOD)	S/N ≥ 3	The lowest concentration at which the analyte can be reliably detected.
Limit of Quantification (LOQ)	S/N ≥ 10	The lowest concentration that can be reported with a high degree of confidence.
Accuracy (% Recovery)	80 - 120%	Measures the agreement between the experimental result and the true value, typically assessed using spiked matrix samples.
Precision (% RSD)	≤ 15%	Measures the repeatability of the analysis, determined from replicate injections or preparations.
Selectivity	No interfering peaks at the analyte retention time in blank samples. Qualifier ion ratios within ±20% of standards.	Confirms that the signal being measured is solely from the target analyte.

Characteristic Mass Spectrum and Fragmentation

Understanding the fragmentation of 3-Ethyl-6-methyloctane is key to selecting the correct SIM ions and confirming its identity. Cleavage typically occurs at the C-C bonds adjacent to the substituted carbons.

Caption: Predicted EI fragmentation of 3-Ethyl-6-methyloctane.

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the quantification of 3-Ethyl-6-methyloctane in complex mixtures. By leveraging the separation power of capillary GC and the specificity of MS in SIM mode, this method achieves the low detection limits and high selectivity required for demanding research and quality control applications. Adherence to the detailed sample preparation and method validation steps will ensure the generation of trustworthy and reproducible data.

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3-Ethyl-6-methyloctane as a volatile organic compound (VOC) marker

Application Note & Protocol

Title: Analysis of Branched-Chain Alkanes, Including 3-Ethyl-6-methyloctane, as Potential Volatile Organic Compound (VOC) Biomarkers in Translational Research

Audience: Researchers, scientists, and drug development professionals.

Introduction

Volatile organic compounds (VOCs) present in exhaled breath, urine, and blood offer a promising non-invasive window into the metabolic state of an individual.[1][2] Alterations in metabolic pathways, often associated with disease, can lead to the production and release of specific VOCs, creating a unique "breath-print" or metabolic signature.[3] Among the myriad of VOCs, saturated branched-chain alkanes, such as 3-Ethyl-6-methyloctane, are emerging as a class of potential biomarkers for various pathological conditions, including certain cancers and neurodegenerative diseases. While 3-Ethyl-6-methyloctane itself is not yet a validated biomarker for a specific disease, its structural isomers and other related hydrocarbons are actively being investigated.[4]

This application note provides a comprehensive guide to the analysis of branched-chain alkanes, using 3-Ethyl-6-methyloctane as a representative analyte. We will detail a robust and validated protocol for the detection and quantification of these VOCs from biological matrices using Solid-Phase Microextraction (SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This methodology is widely recognized for its sensitivity, reliability, and applicability in clinical and pre-clinical research.[3]

Scientific Rationale: The Significance of Branched-Chain Alkanes

The presence of specific branched-chain alkanes in biological samples is thought to be a result of oxidative stress and lipid peroxidation of cell membranes. In pathological states such as cancer, increased oxidative stress leads to the degradation of polyunsaturated fatty acids, releasing a variety of VOCs, including alkanes and aldehydes. Therefore, the detection and quantification of these compounds can serve as an indirect measure of disease-related metabolic activity.

The analytical challenge lies in the low concentrations (ppb to ppt range) of these VOCs in complex biological matrices.[2] This necessitates a highly sensitive and selective analytical workflow, as detailed in the following sections.

Experimental Workflow for Branched-Chain Alkane Analysis

The overall workflow for the analysis of 3-Ethyl-6-methyloctane and other branched-chain alkanes from biological samples is a multi-step process designed to ensure accuracy and reproducibility.

Caption: High-level workflow for VOC biomarker discovery.

Detailed Protocol: SPME-GC-MS Analysis of 3-Ethyl-6-methyloctane from Urine

This protocol details the analysis of 3-Ethyl-6-methyloctane from urine samples. The principles can be adapted for other biological matrices such as plasma or cell culture media with appropriate modifications.

1. Materials and Reagents

• Chemicals: 3-Ethyl-6-methyloctane standard, Sodium Chloride (NaCl), HPLC-grade water, and an appropriate internal standard (e.g., a deuterated alkane).

• Consumables: 20 mL headspace vials with PTFE/silicone septa, SPME fiber assembly (e.g., 75 µm Carboxen/PDMS), and GC-MS vials.

2. Instrumentation

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• SPME-compatible autosampler or manual SPME holder.

• Heated agitator or water bath.

3. Sample Preparation

• Thaw frozen urine samples at room temperature.

• Centrifuge the samples at 4°C for 10 minutes at 3000 x g to pellet cellular debris.

• Transfer 5 mL of the supernatant to a 20 mL headspace vial.

• Add 1.5 g of NaCl to increase the ionic strength of the sample, which enhances the partitioning of VOCs into the headspace.

• Spike the sample with the internal standard to a final concentration of 10 ppb.

• Immediately cap the vial and vortex for 30 seconds.

4. Headspace SPME Extraction

• Place the vial in the heated agitator.

• Incubation/Equilibration: Incubate the sample at 60°C for 15 minutes with agitation (500 rpm) to allow the VOCs to partition into the headspace.

• Extraction: Expose the SPME fiber to the headspace of the sample for 30 minutes at 60°C with continued agitation.

5. GC-MS Analysis

• Desorption: Immediately transfer the SPME fiber to the heated GC injection port.

• Injector Temperature: 250°C.

• Desorption Time: 2 minutes in splitless mode to ensure complete transfer of analytes.

• GC Column: A mid-polarity column (e.g., 5% phenyl-methylpolysiloxane) is suitable for separating a wide range of VOCs.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 250°C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer:

  • Operate in full scan mode (m/z 40-400) for initial qualitative analysis and library matching.

  • For quantitative analysis, operate in Selected Ion Monitoring (SIM) mode using characteristic ions for 3-Ethyl-6-methyloctane and the internal standard.

Table 1: GC-MS Parameters for 3-Ethyl-6-methyloctane Analysis

Parameter	Value
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250°C
Oven Program	40°C (2 min), then 10°C/min to 250°C (5 min)
Carrier Gas	Helium, 1 mL/min
MS Transfer Line Temp.	280°C
Ion Source Temp.	230°C
Scan Range (Full Scan)	m/z 40-400
SIM Ions	To be determined from the mass spectrum of the standard

Data Analysis and Interpretation

1. Qualitative Analysis

• Identify the peak corresponding to 3-Ethyl-6-methyloctane in the total ion chromatogram (TIC) by comparing its retention time and mass spectrum to that of a pure standard.

• The mass spectrum of 3-Ethyl-6-methyloctane will show characteristic fragmentation patterns that can be confirmed against a spectral library (e.g., NIST).

2. Quantitative Analysis

• Calculate the peak area ratio of the target analyte (3-Ethyl-6-methyloctane) to the internal standard.

• Generate a calibration curve using standard solutions of 3-Ethyl-6-methyloctane at known concentrations.

• Determine the concentration of 3-Ethyl-6-methyloctane in the unknown samples by interpolating their peak area ratios on the calibration curve.

Caption: Workflow for quantitative analysis of VOCs.

Trustworthiness and Self-Validation

To ensure the reliability of the results, the following quality control measures should be implemented:

• Method Blank: Analyze a vial containing only HPLC-grade water and NaCl to check for contamination from the environment or the analytical system.

• Spiked Sample: Spike a pooled urine sample with a known concentration of 3-Ethyl-6-methyloctane to assess matrix effects and recovery.

• Replicate Analysis: Analyze a subset of samples in duplicate or triplicate to evaluate the precision of the method.

The analysis of branched-chain alkanes like 3-Ethyl-6-methyloctane as potential VOC biomarkers is a rapidly evolving field with significant potential for non-invasive disease diagnosis and monitoring. The SPME-GC-MS method detailed in this application note provides a sensitive, robust, and reliable workflow for the detection and quantification of these compounds in biological matrices. While further research is needed to validate specific branched-chain alkanes as clinical biomarkers for particular diseases, the protocols and principles outlined here provide a solid foundation for researchers and drug development professionals to explore the diagnostic potential of the volatile metabolome.

References

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• PubMed. (2023, June 17). Breath volatile organic compounds (VOCs) as biomarkers for the diagnosis of pathological conditions: A review. Retrieved from [Link]

• PubMed. (2021, August 31). A systematic review of the diagnostic accuracy of volatile organic compounds in airway diseases and their relation to markers of type-2 inflammation. Retrieved from [Link]

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Application Notes and Protocols for 3-Ethyl-6-methyloctane in a Research Setting

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the characteristics and potential experimental applications of 3-Ethyl-6-methyloctane. Given its nature as a saturated, branched alkane, this guide focuses on its role as a non-polar solvent, a reference standard in analytical chemistry, and its use in physical organic chemistry studies. While direct participation as a reactant in complex chemical synthesis is limited by its low reactivity, its unique physical properties can be leveraged in various experimental contexts.

Introduction to 3-Ethyl-6-methyloctane: A Branched Alkane Perspective

3-Ethyl-6-methyloctane is a saturated hydrocarbon with the chemical formula C₁₁H₂₄[1][2]. As a branched-chain alkane, it is characterized by its chemical inertness, low polarity, and specific physical properties such as boiling point, viscosity, and density. These characteristics define its potential applications within a laboratory setting, which are primarily centered on its use as a non-polar medium or a physical standard, rather than a reactive species in synthetic transformations. Understanding these properties is crucial for its effective utilization in experimental design.

The nomenclature of this compound, 3-Ethyl-6-methyloctane, is determined by the IUPAC system, which prioritizes the longest carbon chain and the numbering of substituents to give the lowest possible locants.

Physicochemical Properties of 3-Ethyl-6-methyloctane

A thorough understanding of the physicochemical properties of 3-Ethyl-6-methyloctane is essential for its safe handling and application in experimental work. The following table summarizes its key properties.

Property	Value	Source
Molecular Formula	C₁₁H₂₄	[1][2]
Molecular Weight	156.31 g/mol	[1]
IUPAC Name	3-ethyl-6-methyloctane	[1]
CAS Number	62016-22-2	[1]
Boiling Point	182°C (estimated)	[3]
Density	0.7492 g/mL (estimated)	[3][4]
Refractive Index	1.4201 (estimated)	[3]
Melting Point	-57.06°C (estimate)	[3]

Potential Laboratory Applications

Due to its chemical inertness, the primary applications of 3-Ethyl-6-methyloctane in a research context are as a non-polar solvent, a standard in chromatography, or for studies in physical organic chemistry.

Application as a Non-Polar Solvent

Branched alkanes like 3-Ethyl-6-methyloctane can serve as non-polar solvents for reactions involving non-polar reagents, such as certain organometallic reactions, polymerizations, or studies of reaction kinetics where the solvent is not intended to participate in the reaction. Its relatively high boiling point allows for reactions to be conducted at elevated temperatures without the need for high-pressure apparatus.

Protocol: General Procedure for Use as a Non-Polar Solvent

• Solvent Preparation:

  • Ensure the 3-Ethyl-6-methyloctane is of appropriate purity for the intended reaction. If necessary, purify by distillation.

  • For moisture-sensitive reactions, dry the solvent over a suitable drying agent (e.g., molecular sieves, sodium/benzophenone) and distill under an inert atmosphere (e.g., nitrogen or argon).

• Reaction Setup:

  • Assemble the reaction glassware and ensure it is dry, typically by oven-drying and cooling under an inert atmosphere.

  • Charge the reaction vessel with the reactants and a magnetic stir bar.

  • Add the desired volume of 3-Ethyl-6-methyloctane via a syringe or cannula under an inert atmosphere.

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature using a suitable heating mantle and temperature controller.

  • Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, GC-MS, NMR spectroscopy).

• Work-up and Product Isolation:

  • Upon completion, cool the reaction mixture to room temperature.

  • The product can be isolated by removing the solvent under reduced pressure using a rotary evaporator.

  • Further purification of the product can be achieved by chromatography, crystallization, or distillation.

Workflow for Solvent Selection and Use

Caption: Workflow for utilizing 3-Ethyl-6-methyloctane as a solvent.

Application in Physical Organic Chemistry

The well-defined structure and predictable properties of 3-Ethyl-6-methyloctane make it a suitable candidate for studies in physical organic chemistry. This can include investigations into:

• Viscosity and Fluid Dynamics: Its properties can be studied as a pure substance or as a component in mixtures.

• Solvation Effects: By comparing reaction rates and equilibria in 3-Ethyl-6-methyloctane versus other solvents, researchers can probe the effects of solvent polarity and structure on chemical processes.

• Thermophysical Properties: Its heat capacity, thermal conductivity, and other thermodynamic properties can be measured and used to develop predictive models for hydrocarbon behavior.

Application as a Reference Standard in Analytical Chemistry

In analytical techniques such as gas chromatography (GC), 3-Ethyl-6-methyloctane can be used as a reference standard for the identification and quantification of other branched alkanes in complex mixtures like petroleum fractions. Its known boiling point and spectroscopic properties provide a reliable marker.

Protocol: Use as an Internal Standard for GC Analysis

• Standard Preparation:

  • Prepare a stock solution of 3-Ethyl-6-methyloctane of a precise concentration in a suitable volatile solvent (e.g., hexane or pentane).

• Sample Preparation:

  • To a known volume or weight of the sample to be analyzed, add a precise volume of the internal standard stock solution.

• GC Analysis:

  • Inject the sample containing the internal standard into the gas chromatograph.

  • Develop a suitable temperature program to ensure the separation of the internal standard from the analytes of interest.

  • Identify the peak corresponding to 3-Ethyl-6-methyloctane based on its retention time, which can be confirmed by running the standard alone.

• Quantification:

  • Calculate the relative response factor (RRF) of the analytes with respect to the internal standard.

  • Quantify the analytes in the sample based on their peak areas relative to the peak area of the internal standard.

Decision Logic for Analytical Standard Selection

Caption: Decision tree for using 3-Ethyl-6-methyloctane as a GC internal standard.

Safety and Handling

As with all hydrocarbons, 3-Ethyl-6-methyloctane should be handled with appropriate safety precautions in a well-ventilated fume hood. It is a combustible liquid and should be kept away from ignition sources. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

Conclusion

While 3-Ethyl-6-methyloctane does not possess reactive functional groups that would lend it to a wide range of synthetic transformations, its well-defined physical and chemical properties make it a valuable tool in the research laboratory. Its utility as a high-boiling, non-polar solvent, a reference compound in analytical chemistry, and a subject for studies in physical organic chemistry should not be overlooked. The protocols and guidelines presented here provide a framework for the effective and safe utilization of this compound in various experimental contexts.

References

• PubChem. (n.d.). 3-Ethyl-6-methyloctane. National Center for Biotechnology Information. Retrieved from [Link]

• Reactory. (2022, September 8). 3-ethyl-6-methyloctane. Retrieved from [Link]

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The Untapped Potential of 3-Ethyl-6-methyloctane: A Guide to its Application as a Non-Polar Solvent

Abstract

This technical guide serves as a comprehensive introduction to 3-Ethyl-6-methyloctane, a branched alkane with significant potential as a non-polar solvent for researchers, scientists, and professionals in drug development. While specific literature on this compound is emerging, its inherent properties as a C11 hydrocarbon suggest its utility in a range of applications traditionally dominated by other non-polar solvents. This document provides a detailed overview of its physicochemical properties, potential applications, and robust, step-by-step protocols for its use in extraction and chromatographic techniques. All methodologies are presented with a focus on scientific integrity, providing the causal reasoning behind experimental choices to ensure reproducible and reliable results.

Introduction: The Case for a Novel Non-Polar Solvent

The selection of an appropriate solvent is a critical decision in chemical synthesis, purification, and formulation. Non-polar solvents are indispensable in a variety of industrial and laboratory settings, including pharmaceutical manufacturing, cleaning, and polymer processing.[1] Alkanes, being saturated hydrocarbons, are a cornerstone of this solvent class due to their low reactivity and ability to dissolve non-polar substances.[2][3]

3-Ethyl-6-methyloctane (C11H24) is a branched-chain alkane that offers a unique combination of properties.[4] Its branched structure may confer advantages over linear alkanes, such as a lower freezing point and potentially different solvency characteristics.[5] This guide will explore the practical applications of 3-Ethyl-6-methyloctane, providing a foundation for its adoption in new and existing workflows.

Physicochemical Properties of 3-Ethyl-6-methyloctane

A thorough understanding of a solvent's physical and chemical properties is paramount for its effective application. The following table summarizes the key characteristics of 3-Ethyl-6-methyloctane.

Property	Value	Reference
CAS Number	62016-22-2	[4]
Molecular Formula	C11H24	[4]
Molecular Weight	156.31 g/mol	[4]
Boiling Point	~181-182 °C	[6][7]
Density	~0.749-0.750 g/cm³	[6][8]
Refractive Index	~1.420-1.421	[6][8]
Water Solubility	Insoluble	[3]

These properties indicate that 3-Ethyl-6-methyloctane is a relatively non-volatile, non-polar solvent suitable for applications requiring elevated temperatures and for processes where miscibility with water is undesirable.

Core Applications and Methodologies

The non-polar nature of 3-Ethyl-6-methyloctane makes it a strong candidate for several key laboratory and industrial processes.[1][2]

Extraction of Non-Polar Compounds

Solvent extraction is a fundamental technique for isolating compounds of interest from a sample matrix.[9] Non-polar solvents are particularly effective for extracting hydrophobic molecules from aqueous or solid samples.[10]

This protocol details a model procedure for the extraction of a non-polar bioactive compound from a dried plant matrix using 3-Ethyl-6-methyloctane.

Objective: To extract a target non-polar compound from a solid plant sample for subsequent analysis.

Materials:

• Dried and powdered plant material

• 3-Ethyl-6-methyloctane (analytical grade)

• Soxhlet extraction apparatus

• Heating mantle

• Rotary evaporator

• Filtration apparatus (e.g., Buchner funnel, filter paper)

Procedure:

• Sample Preparation: Accurately weigh a known amount of the dried, powdered plant material and place it into a porous thimble.

• Apparatus Setup: Assemble the Soxhlet extraction apparatus, placing the thimble in the extraction chamber. Add 3-Ethyl-6-methyloctane to the round-bottom flask, ensuring the volume is sufficient to cycle through the apparatus.

• Extraction: Heat the solvent to its boiling point. The solvent vapor will travel up to the condenser, liquefy, and drip into the thimble containing the sample. The solvent will extract the non-polar compounds and, once the chamber is full, will siphon back into the flask. Allow this process to cycle for a predetermined time (e.g., 6-8 hours) to ensure complete extraction. The continuous cycling of fresh solvent enhances extraction efficiency.[9]

• Solvent Recovery: After extraction, allow the apparatus to cool. The extract, now containing the dissolved non-polar compounds in 3-Ethyl-6-methyloctane, is collected from the flask. The bulk of the solvent can be removed using a rotary evaporator to concentrate the extract.

• Final Product: The resulting concentrated extract can be further purified or analyzed.

Caption: Workflow for solid-liquid extraction.

Normal-Phase Chromatography

In normal-phase chromatography, a non-polar mobile phase is used to separate analytes on a polar stationary phase.[11][12] 3-Ethyl-6-methyloctane can serve as the primary non-polar component of the mobile phase.

This protocol outlines the use of 3-Ethyl-6-methyloctane in a mobile phase for the separation of a mixture of organic compounds.

Objective: To purify a target compound from a reaction mixture using flash chromatography.

Materials:

• Silica gel column

• Crude reaction mixture

• 3-Ethyl-6-methyloctane (HPLC grade)

• Polar modifier solvent (e.g., ethyl acetate, HPLC grade)

• Fraction collector or collection tubes

• Thin-Layer Chromatography (TLC) supplies for monitoring

Procedure:

• Mobile Phase Preparation: Prepare a series of mobile phases with varying ratios of 3-Ethyl-6-methyloctane and a polar modifier (e.g., ethyl acetate). The optimal ratio should be determined by preliminary TLC analysis to achieve good separation of the target compound.

• Column Packing: Pack a chromatography column with silica gel using a slurry method with the initial, least polar mobile phase.

• Sample Loading: Dissolve the crude reaction mixture in a minimal amount of a suitable solvent and load it onto the top of the silica gel bed.

• Elution: Begin elution with the least polar mobile phase (highest percentage of 3-Ethyl-6-methyloctane). The non-polar compounds will elute first as they have a weaker affinity for the polar stationary phase.[13]

• Gradient Elution (Optional): Gradually increase the polarity of the mobile phase by increasing the percentage of the polar modifier. This will elute compounds with increasing polarity.

• Fraction Collection and Analysis: Collect fractions and analyze them by TLC to identify those containing the purified target compound.

• Solvent Removal: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

Caption: Principle of normal-phase chromatography.

Drug Development Applications

In the pharmaceutical industry, non-polar solvents play a crucial role in the formulation of poorly water-soluble drugs.[14][15]

Solubilization of Active Pharmaceutical Ingredients (APIs)

3-Ethyl-6-methyloctane can be investigated as a co-solvent or as part of a lipid-based drug delivery system to enhance the solubility of hydrophobic APIs.[15] Its non-polar nature allows it to dissolve lipophilic drug molecules.[16]

Role in Synthesis of Drug Intermediates

As a reaction medium, 3-Ethyl-6-methyloctane provides a non-polar environment suitable for organic reactions involving non-polar reactants and intermediates. Its relatively high boiling point allows for reactions to be conducted at elevated temperatures.

Safety, Handling, and Storage

As with all organic solvents, proper safety precautions are essential when handling 3-Ethyl-6-methyloctane. Although a specific Safety Data Sheet (SDS) for 3-Ethyl-6-methyloctane is not widely available, the safety protocols for similar branched alkanes should be followed.[17][18]

• Ventilation: Always work in a well-ventilated area or under a chemical fume hood to avoid inhalation of vapors.[19]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.[18]

• Fire Safety: 3-Ethyl-6-methyloctane is a flammable liquid. Keep away from open flames, sparks, and other sources of ignition.[17] Use explosion-proof equipment.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from incompatible materials.[17]

• Disposal: Dispose of waste solvent according to local, state, and federal regulations.

Conclusion and Future Outlook

3-Ethyl-6-methyloctane presents itself as a promising non-polar solvent with a wide array of potential applications in research and industry. Its characteristic properties as a branched alkane make it a suitable alternative to more conventional non-polar solvents. The protocols provided in this guide offer a solid starting point for the exploration of its utility in extraction and chromatography. Further research into its specific solvency power, toxicological profile, and environmental impact will be crucial for its broader adoption. The methodologies outlined herein are intended to be a foundation upon which researchers can build and optimize for their specific needs, unlocking the full potential of this versatile solvent.

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• Draw the structure of 3-ethyl-6-methyloctane in the. (2023, October 1). Chegg.com. Retrieved January 8, 2026, from [Link]

• 6-Ethyl-3,3-dimethyloctane. (n.d.). PubChem. Retrieved January 8, 2026, from [Link]

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High-Resolution Mass Spectrometry of 3-Ethyl-6-methyloctane: A Protocol for Unambiguous Structural Elucidation

An Application Note for Researchers and Scientists

Abstract

The structural characterization of saturated hydrocarbons, particularly branched-chain alkanes, presents a significant analytical challenge due to the existence of numerous isomers with identical molecular weights. This application note provides a comprehensive guide to the analysis of 3-Ethyl-6-methyloctane (C₁₁H₂₄) using high-resolution gas chromatography-mass spectrometry (GC-HRMS). We delve into the fundamental principles of electron ionization (EI) fragmentation for branched alkanes, detailing the predictable cleavage pathways governed by carbocation stability. A detailed, step-by-step protocol for sample preparation, GC-HRMS analysis, and data interpretation is presented. This guide is designed for researchers, scientists, and drug development professionals who require definitive molecular identification and impurity profiling.

Introduction: The Challenge of Isomer Specificity

3-Ethyl-6-methyloctane is a branched-chain alkane with the molecular formula C₁₁H₂₄.[1][2] Like other alkanes, it is a non-polar compound found in complex mixtures such as petroleum products, environmental samples, and as potential trace impurities in pharmaceutical manufacturing. The primary analytical difficulty with such compounds is the vast number of structural isomers that share the same nominal mass, rendering low-resolution mass spectrometry insufficient for definitive identification.

High-resolution mass spectrometry (HRMS), by providing highly accurate mass measurements, allows for the determination of elemental composition, a critical step in distinguishing between co-eluting species or confirming the identity of a target analyte. When coupled with gas chromatography (GC), which separates compounds based on their volatility and interaction with a stationary phase, GC-HRMS becomes the gold standard for the analysis of volatile and semi-volatile organic compounds.[3] This note explains the causality behind the fragmentation of 3-Ethyl-6-methyloctane and provides a robust protocol for its analysis.

Scientific Principles: Fragmentation of Branched Alkanes

The mass spectrum of an alkane under electron ionization (EI) is a molecular fingerprint derived from its fragmentation pattern. For branched alkanes, this pattern is not random but is governed by well-established chemical principles.

• Ionization and the Molecular Ion: In the EI source, molecules are bombarded with high-energy electrons (typically 70 eV), causing the ejection of an electron from the molecule to form a positively charged molecular ion (M•+).[4] Due to the high internal energy imparted during ionization, the molecular ion of a branched alkane is often unstable and of low abundance, or even entirely absent from the spectrum.[5][6][7]

• Preferential Cleavage at Branch Points: The key to interpreting the mass spectra of branched alkanes lies in the stability of the resulting carbocations.[6] C-C bond cleavage occurs preferentially at the branching points because this leads to the formation of more stable secondary (2°) or tertiary (3°) carbocations.[7][8] The energetic favorability follows the order: Tertiary > Secondary > Primary .

• Loss of the Largest Alkyl Group: At a given branch point, the fragmentation pathway that results in the loss of the largest possible alkyl radical is often favored, as this leads to the formation of a more stable, more substituted carbocation.[6][7]

Predicted High-Resolution Fragmentation of 3-Ethyl-6-methyloctane

The structure of 3-Ethyl-6-methyloctane features two tertiary carbon centers (at the C3 and C6 positions), which will dictate its fragmentation. The molecular formula is C₁₁H₂₄, with a monoisotopic mass of 156.1878 Da.[1]

Caption: Predicted major fragmentation pathways for 3-Ethyl-6-methyloctane.

The table below summarizes the expected primary fragment ions, their exact masses calculated from their elemental compositions, and the corresponding neutral losses. Measuring these exact masses via HRMS provides definitive evidence for the presence of 3-Ethyl-6-methyloctane.

Nominal m/z	Elemental Composition	Calculated Exact Mass (Da)	Neutral Loss	PPM Error (Example)	Origin of Fragment
141	C₁₀H₂₁⁺	141.1643	•CH₃	< 5 ppm	Cleavage of the methyl group at the C6 position.
127	C₉H₁₉⁺	127.1487	•C₂H₅	< 5 ppm	Loss of the ethyl group at either C3 or C6.
85	C₆H₁₃⁺	85.1017	•C₅H₁₁	< 5 ppm	Cleavage of the C-C bond between C5 and C6.
57	C₄H₉⁺	57.0704	•C₇H₁₅	< 5 ppm	Cleavage of the C-C bond between C3 and C4.

Detailed Application Protocol: GC-HRMS Analysis

This protocol provides a self-validating workflow for the unambiguous identification of 3-Ethyl-6-methyloctane.

Caption: Experimental workflow for GC-HRMS analysis.

Sample Preparation

The causality for this simple preparation lies in the volatile and non-polar nature of the analyte. A "like-dissolves-like" approach using a high-purity volatile solvent ensures sample integrity and compatibility with GC injection.

• Stock Solution: Prepare a 1000 µg/mL (ppm) stock solution of 3-Ethyl-6-methyloctane standard in n-hexane.

• Working Solution: Perform a serial dilution of the stock solution with n-hexane to create a 1 µg/mL (ppm) working solution.

• Vialing: Transfer the working solution into a 2 mL glass autosampler vial with a PTFE-lined cap.

Instrumentation and Conditions

The parameters below are optimized for the separation and sensitive detection of C₁₁ alkanes. The slow oven ramp ensures good chromatographic separation from other potential isomers.

Parameter	Setting	Rationale
GC System	Agilent 8890 GC or equivalent	Provides robust and reproducible chromatographic separation.
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column	Separates compounds primarily by boiling point, ideal for hydrocarbons.
Carrier Gas	Helium at 1.2 mL/min (Constant Flow)	Inert gas providing good chromatographic efficiency.
Inlet Temperature	250°C	Ensures rapid and complete volatilization of the analyte.
Injection Volume	1 µL	Standard volume for trace analysis.
Split Ratio	20:1	Prevents column overloading while allowing sufficient analyte to reach the detector.
Oven Program	Initial: 40°C (hold 2 min), Ramp: 5°C/min to 200°C, Ramp: 20°C/min to 280°C (hold 5 min)	Separates volatile components and ensures elution of the target analyte with good peak shape.
HRMS System	Thermo Scientific Orbitrap Exploris GC or equivalent	Capable of high resolution (>60,000 FWHM) and sub-5 ppm mass accuracy.
Ionization Mode	Electron Ionization (EI)	Standard, reproducible fragmentation for library matching and structural elucidation.[9]
Electron Energy	70 eV	Standardized energy that provides extensive and reproducible fragmentation.[10]
Source Temperature	230°C	Prevents condensation of analytes in the ion source.
Mass Range	m/z 40-300	Covers the expected molecular ion and all significant fragment ions.
Resolution	60,000 @ m/z 200	Sufficient to resolve isobars and enable accurate mass determination for formula calculation.
Data Acquisition	Full Scan	Acquires all ion data within the mass range, allowing for retrospective analysis.

Data Interpretation and Validation

• Retention Time Confirmation: The first step is to confirm that the peak of interest elutes at the expected retention time, as determined by the analysis of a certified reference standard.

• High-Resolution Spectrum Analysis: Extract the mass spectrum from the apex of the chromatographic peak.

• Accurate Mass Measurement: Identify the ions corresponding to the predicted fragments (e.g., m/z 141, 127, 85, 57).

• Elemental Composition Confirmation: Use the instrument software to calculate the elemental composition for each major fragment ion based on its measured accurate mass. The calculated mass should be within 5 ppm of the theoretical mass for the predicted formula. This step is the core of the validation; a low mass error provides high confidence in the fragment's identity.

• Isomeric Differentiation: Compare the full fragmentation pattern (relative abundances of all ions) to library spectra (e.g., NIST) and to the patterns of known C₁₁H₂₄ isomers.[10] The relative intensity of the key fragment ions serves as a fingerprint to distinguish 3-Ethyl-6-methyloctane from its isomers.

Conclusion

The protocol outlined in this application note provides a robust and reliable method for the unambiguous identification of 3-Ethyl-6-methyloctane in complex mixtures. By leveraging the separation power of gas chromatography and the specificity of high-resolution mass spectrometry, this workflow overcomes the inherent challenges of analyzing branched-chain alkane isomers. The key to this methodology is the foundational understanding of EI fragmentation principles, which allows for the prediction of key fragment ions whose elemental compositions can then be unequivocally confirmed through accurate mass measurements. This approach ensures a high degree of confidence in analytical results, which is paramount in research, quality control, and regulated environments.

References

• Fialkov, A. B., Gordin, A., & Amirav, A. (2003). Electron impact mass spectrometry of alkanes in supersonic molecular beams. Journal of the American Society for Mass Spectrometry, 14(3), 283-294. Available at: [Link]

• PubChem. (2024). 3-Ethyl-6-methyloctane. National Center for Biotechnology Information. Available at: [Link]

• University of Arizona. Mass Spectrometry of Alkanes. Available at: [Link]

• Whitman College. (n.d.). GCMS Section 6.9.2 - Fragmentation of Branched Alkanes. Available at: [Link]

• Unknown. (n.d.). Branched chain alkanes. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of Asymmetrical 3-Ethyl-6-methyloctane

Welcome to the technical support center for the synthesis of complex organic molecules. This guide is designed for researchers, scientists, and drug development professionals who are navigating the challenges of synthesizing asymmetrically substituted alkanes, specifically focusing on 3-Ethyl-6-methyloctane. Here, we provide in-depth troubleshooting advice, answer frequently asked questions, and offer a detailed experimental protocol based on established, field-proven methodologies.

Introduction: The Challenge of Asymmetrical Alkanes

The synthesis of a seemingly simple molecule like 3-Ethyl-6-methyloctane presents a classic challenge in organic chemistry: the controlled formation of a carbon-carbon bond between two distinct, non-activated alkyl groups. Alkanes are generally unreactive due to their strong, nonpolar C-C and C-H bonds, making many standard synthetic transformations difficult.[1][2] Direct coupling of two different alkyl halides using methods like the Wurtz reaction often leads to a mixture of products (R-R, R'-R', and R-R'), making it unsuitable for creating specific asymmetrical alkanes.[3][4]

The Corey-House synthesis, which utilizes a lithium dialkylcuprate (Gilman reagent), is a much more effective and versatile method for this purpose.[3][5][6] It allows for the coupling of two different alkyl groups with high efficiency and is particularly useful for synthesizing branched and unsymmetrical alkanes.[3][5] This guide will focus primarily on the Corey-House synthesis as the recommended pathway and will address the common issues encountered during this multi-step process.

Frequently Asked Questions (FAQs)

Q1: Why is the Corey-House synthesis the recommended method for 3-Ethyl-6-methyloctane?

The Corey-House synthesis is superior to other methods like the Wurtz or Grignard reactions for creating unsymmetrical alkanes for several key reasons:

• High Yield and Specificity: It selectively forms the cross-coupled product (R-R') without significant formation of symmetrical byproducts (R-R or R'-R').[4]

• Versatility: It can be used to synthesize a wide variety of alkanes, including straight-chain, branched, symmetrical, and unsymmetrical structures.[3][5][6]

• Controlled Reactivity: Gilman reagents (R₂CuLi) are "softer" and less basic nucleophiles compared to Grignard (RMgX) or organolithium (RLi) reagents.[7][8] This reduces the likelihood of side reactions like elimination, especially when working with secondary alkyl halides.[5][9]

Q2: What are the main retrosynthetic disconnections for 3-Ethyl-6-methyloctane using the Corey-House synthesis?

Retrosynthetic analysis of 3-Ethyl-6-methyloctane reveals several possible C-C bond disconnections. The optimal choice depends on the commercial availability of starting materials and the desire to use a primary alkyl halide in the final coupling step to maximize yield.

Disconnection Point	Gilman Reagent Precursor	Alkyl Halide Partner	Assessment of Alkyl Halide
C4-C5 Bond	3-pentyl halide	1-halo-2-methylpentane	Primary (1°) - Excellent choice for minimizing side reactions.
C3-C4 Bond	2-methylpentyl halide	3-halopentane	Secondary (2°) - Good, but may have some competing elimination.
C6-C7 Bond	Isopropyl halide	1-halo-3-ethylhexane	Primary (1°) - Good choice, but starting halide is more complex.

Based on the principles of the Corey-House reaction, which favors primary alkyl halides for the coupling step to avoid elimination reactions, the C4-C5 bond disconnection is the most strategically sound approach.[5][6]

Q3: Can I use a Grignard reagent to couple the two alkyl fragments?

While Grignard reagents are excellent for forming C-C bonds with carbonyls, their direct reaction with a second alkyl halide to form an alkane is generally inefficient.[9][10] This approach is plagued by several side reactions:

• Metal-Halogen Exchange: The Grignard reagent can swap its magnesium halide component with the halogen of the other alkyl halide.

• Elimination: Grignard reagents are strong bases and can cause elimination reactions, especially with secondary or tertiary halides, to form alkenes.[11]

• Symmetrical Coupling (Wurtz-type): Formation of R-R and R'-R' byproducts is common.

A catalytic version of the Corey-House reaction, reported by Kochi, does use Grignard reagents with a catalytic amount of a copper salt, which can be an effective alternative.[9]

Q4: My target molecule, 3-Ethyl-6-methyloctane, is chiral. Will this synthesis be stereoselective?

The synthesis as outlined will produce a racemic mixture of all possible stereoisomers. The target molecule has two chiral centers (at C3 and C6). The Corey-House reaction, when using achiral starting materials and reagents, does not induce chirality. The reaction of a Gilman reagent with an alkyl halide typically proceeds with inversion of configuration, similar to an Sₙ2 mechanism.[9] However, to obtain a single enantiomer of 3-Ethyl-6-methyloctane, you would need to employ asymmetric synthesis strategies, such as starting with an enantiomerically pure precursor or using a chiral catalyst, which is beyond the scope of this standard guide.[12][13][14]

Troubleshooting Guide

Problem	Probable Cause(s)	Recommended Solution(s)
Low or No Yield of Final Product	1. Inactive Gilman Reagent: The lithium dialkylcuprate is highly sensitive to moisture and air.[15]	• Ensure all glassware is oven-dried or flame-dried under vacuum. • Use anhydrous solvents (e.g., diethyl ether, THF). • Perform the reaction under an inert atmosphere (Nitrogen or Argon).
2. Poor Quality Starting Materials: Lithium metal may be oxidized; alkyl halides may have degraded.	• Use freshly cut lithium metal to expose a clean surface. • Purify alkyl halides by distillation before use.
3. Incorrect Reaction Temperature: Gilman reagents can be thermally unstable.[16]	• Prepare the Gilman reagent at a low temperature (e.g., -78 °C to 0 °C) as specified in the protocol.[17]
Presence of Alkene Byproducts in GC-MS	1. Elimination Reaction: The Gilman reagent acted as a base rather than a nucleophile. This is more common with sterically hindered or secondary/tertiary alkyl halides.[5]	• If possible, redesign the synthesis to use a primary alkyl halide in the final coupling step.[6] • Run the coupling reaction at the lowest feasible temperature to favor substitution over elimination.
Presence of Symmetrical Alkanes (R-R, R'-R')	1. Incomplete Gilman Reagent Formation: Unreacted alkyllithium reagent can react with the alkyl halide in a Wurtz-type coupling.	• Ensure the correct stoichiometry (2 equivalents of alkyllithium to 1 equivalent of CuI) is used for Gilman reagent formation.[9] • Allow sufficient time for the reaction between the alkyllithium and CuI to complete before adding the second alkyl halide.
Difficulty in Purifying the Final Product	1. Similar Boiling Points: The target alkane and any hydrocarbon byproducts are nonpolar and may have very close boiling points.[18]	• Use fractional distillation with a high-efficiency column (e.g., Vigreux). • For very difficult separations, preparative gas chromatography (Prep-GC) may be necessary. • Consider alternative purification methods for nonpolar compounds like chromatography on alumina.[19]

Visualizing the Synthetic Workflow

Proposed Synthesis Workflow for 3-Ethyl-6-methyloctane

Caption: A step-by-step workflow for the synthesis of 3-Ethyl-6-methyloctane via Corey-House synthesis.

Reaction Mechanism and Potential Side Reactions

Caption: The main productive pathway and a common side reaction in Corey-House synthesis.

Detailed Experimental Protocol (Proposed)

Objective: To synthesize 3-Ethyl-6-methyloctane via Corey-House synthesis.

Disclaimer: This protocol is a proposed method and should be adapted and optimized by the researcher. All operations must be carried out in a fume hood using appropriate personal protective equipment (PPE). Anhydrous and inert atmosphere techniques are critical for success.

Materials:

• 3-Bromopentane (R-X for Gilman)

• Lithium metal, fine wire or sand

• Copper(I) Iodide (CuI)

• 1-Bromo-2-methylpentane (R'-X for coupling)

• Anhydrous diethyl ether (Et₂O) or tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas supply

Step 1: Preparation of 3-Pentyllithium (RLi)

• Set up a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel, all under a positive pressure of inert gas (Ar or N₂).

• Add lithium metal (2.2 eq.) to the flask containing anhydrous Et₂O.

• Slowly add 3-bromopentane (1.0 eq.) dissolved in anhydrous Et₂O via the dropping funnel to the stirred suspension of lithium. The reaction is exothermic and may require cooling in an ice bath to maintain a gentle reflux.

• After the addition is complete, continue stirring at room temperature for 1-2 hours until most of the lithium has been consumed. The resulting solution is 3-pentyllithium.

Step 2: Formation of the Gilman Reagent (R₂CuLi)

• In a separate flame-dried flask under inert atmosphere, suspend Copper(I) Iodide (CuI) (0.5 eq. based on the initial alkyl halide) in anhydrous Et₂O.

• Cool this suspension to -78 °C (dry ice/acetone bath).

• Slowly transfer the prepared 3-pentyllithium solution (2.0 eq. relative to CuI) into the stirred CuI suspension via cannula.

• Allow the mixture to stir at low temperature for 30-60 minutes. The formation of the Gilman reagent, lithium di(3-pentyl)cuprate, is often indicated by a color change.

Step 3: The Coupling Reaction

• While maintaining the low temperature, slowly add 1-bromo-2-methylpentane (1.0 eq. relative to the Gilman reagent) to the reaction mixture.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir overnight.

Step 4: Workup and Purification

• Quench the reaction by slowly adding it to a stirred, saturated aqueous solution of ammonium chloride (NH₄Cl) in an open beaker or flask to decompose any unreacted organometallic species.

• Transfer the mixture to a separatory funnel. Separate the organic layer.

• Extract the aqueous layer two more times with diethyl ether.

• Combine all organic layers, wash with brine, and dry over anhydrous magnesium sulfate (MgSO₄).

• Filter off the drying agent and remove the solvent by rotary evaporation.

• Purify the resulting crude oil by fractional distillation under atmospheric or reduced pressure to isolate the 3-Ethyl-6-methyloctane.

• Characterize the final product using GC-MS, ¹H NMR, and ¹³C NMR to confirm its identity and purity.

References

• Vedantu. (n.d.). Corey House Reaction: Mechanism, Steps & Applications. Retrieved from [Link]

• Collegedunia. (n.d.). Corey House Reaction: Mechanism, Examples and Importance. Retrieved from [Link]

• Various Authors. (2016). What is the exact mechanism of Corey House synthesis of alkanes? Quora. Retrieved from [Link]

• Wikipedia. (n.d.). Corey–House synthesis. Retrieved from [Link]

• Gerleve, C., et al. (n.d.). Synthesis of α‐Chiral Ketones and Chiral Alkanes Using Radical Polar Crossover Reactions of Vinyl Boron Ate Complexes. National Institutes of Health. Retrieved from [Link]

• Homework.Study.com. (n.d.). What is the primary limitation of a Grignard reaction? Retrieved from [Link]

• sathee jee. (n.d.). Chemistry Corey House Reaction. Retrieved from [Link]

• Chemistry Notes. (2020). Gilman Reagent: Preparation and reactions with easy mechanism. Retrieved from [Link]

• BYJU'S. (2020). Corey House Reaction. Retrieved from [Link]

• Your E Buddy. (2018). Limitations of Grignard Reagent(G.R.). Retrieved from [Link]

• Chemistry Stack Exchange. (2017). Stereochemistry of product in Grignard-Gilman addition reaction. Retrieved from [Link]

• Amanote Research. (n.d.). (PDF) Synthesis of Α-Chiral Ketones and Chiral Alkanes. Retrieved from [Link]

• Unacademy. (n.d.). A Short On Preparation Of Alkanes By Corey- House Synthesis. Retrieved from [Link]

• Royal Society of Chemistry. (2023). Gilman reagent toward the synthesis of natural products. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Gilman Reagent (Organocuprates). Retrieved from [Link]

• Various Authors. (2018). What are the different steps in chiral synthesis? Quora. Retrieved from [Link]

• PRIJAC Classes. (2021). Limitations in preparation of Grignard reagent. YouTube. Retrieved from [Link]

• Wikipedia. (n.d.). Reactions of organocopper reagents. Retrieved from [Link]

• Hilaris Publisher. (n.d.). Synthetic Methods for the Construction of Chiral Molecules: Enantioselective Catalysis and Asymmetric Synthesis. Retrieved from [Link]

• ResearchGate. (2022). Purification of non polar compounds? Retrieved from [Link]

• Chemistry Department. (n.d.). Reactions of Alkanes • Radicals. Retrieved from [Link]

• Wikipedia. (n.d.). Grignard reagent. Retrieved from [Link]

• MDPI. (2023). Progress in the Separation and Purification of Carbon Hydrocarbon Compounds Using MOFs and Molecular Sieves. Retrieved from [Link]

• Chemistry Steps. (n.d.). Grignard Reaction in Organic Synthesis with Practice Problems. Retrieved from [Link]

• Google Patents. (n.d.). RU2574402C1 - Method for purification of alkanes from admixtures.

• A-Level Chemistry Revision Notes. (n.d.). Carbon-carbon Bond Formation. Retrieved from [Link]

• Western Oregon University. (n.d.). CH105: Chapter 7 - Alkanes and Halogenated Hydrocarbons. Retrieved from [Link]

• the science sauce. (n.d.). Carbon-carbon bond formation. Retrieved from [Link]

• Chemistry Steps. (n.d.). R2CuLi Organocuprates - Gilman Reagents. Retrieved from [Link]

• Wikipedia. (n.d.). Alkane. Retrieved from [Link]

• Chemistry LibreTexts. (2023). 27.7: Reactions of Alkanes. Retrieved from [Link]

• Reddit. (2017). Can anyone tell me how Gilman reagents (CuLi-R2) work and how they are made? Retrieved from [Link]

• Reactory. (2022). 3-ethyl-6-methyloctane | C11H24. Retrieved from [Link]

• National Institutes of Health. (n.d.). 3-Ethyl-6-methyloctane. PubChem. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of Methyl 4,6-Di-O-ethyl-α-d-glucopyranoside-Based Azacrown Ethers and Their Effects in Asymmetric Reactions. Retrieved from [Link]

• National Institutes of Health. (n.d.). 3-Ethyl-3,5,6-trimethyloctane. PubChem. Retrieved from [Link]

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Technical Support Center: Synthesis of 3-Ethyl-6-methyloctane

This guide is designed for researchers, chemists, and drug development professionals aiming to synthesize the branched alkane 3-Ethyl-6-methyloctane. Rather than a rigid protocol, this document serves as an interactive troubleshooting resource, addressing the common pitfalls and nuances of the synthesis with a focus on improving reaction yield and purity. We will delve into the mechanistic rationale behind common synthetic choices, emphasizing a Grignard-based approach, and provide actionable solutions to overcome frequently encountered obstacles.

Section 1: Strategic Overview of Synthesis

Synthesizing a specific branched alkane like 3-Ethyl-6-methyloctane requires a robust carbon-carbon bond-forming strategy followed by a potential functional group removal. While several methods exist, they come with distinct advantages and challenges.

Table 1: Comparison of Potential Synthetic Routes

Synthetic Strategy	Core Reaction	Advantages	Common Challenges
Grignard-Based Route	R-MgX + Ketone/Aldehyde	Utilizes readily available starting materials; well-established reaction class.	High sensitivity to moisture; prone to side reactions like Wurtz coupling and enolization.[1]
Wittig Olefination Route	Phosphonium Ylide + Ketone	Excellent for creating a C=C bond at a specific location, which can then be hydrogenated.[2][3]	Stoichiometric phosphine oxide byproduct can complicate purification; ylide preparation requires strong bases.[4]
Suzuki Cross-Coupling	Organoborane + Organohalide	High functional group tolerance; mild reaction conditions.[5][6]	Requires a palladium catalyst; organoborane reagents can be expensive or require separate synthesis.[7]

For this guide, we will focus on the Grignard-Based Route due to its commonality in synthetic labs and the richness of troubleshooting opportunities it presents. Our target pathway involves the reaction of ethylmagnesium bromide with 6-methyl-3-octanone to form the tertiary alcohol intermediate, 3-ethyl-6-methyloctan-3-ol, followed by deoxygenation to yield the final product.

Section 2: Troubleshooting the Grignard-Based Synthesis

This section is formatted as a series of frequently asked questions that address specific experimental failures.

Q1: My Grignard reaction fails to initiate. The solution remains colorless and the magnesium is unreacted. What are the primary causes?

A1: Failure to initiate is the most common issue in Grignard synthesis and almost always points to the presence of water or a passivated magnesium surface.[8]

Causality: Grignard reagents are potent nucleophiles and extremely strong bases. They react instantly and irreversibly with even trace amounts of protic solvents (especially water) in a process that quenches the reagent.[9] Additionally, magnesium metal is typically coated with a thin, passivating layer of magnesium oxide (MgO), which prevents it from reacting with the alkyl halide.[10]

Troubleshooting & Optimization:

• Glassware and Solvent Purity: All glassware must be rigorously dried, either in an oven at >120°C overnight or by flame-drying under vacuum and cooling under a dry, inert atmosphere (e.g., Argon or Nitrogen).[8] Solvents like diethyl ether or THF must be anhydrous. It is best practice to use freshly distilled solvent from a suitable drying agent (e.g., sodium/benzophenone) or a new bottle of anhydrous solvent from a reputable supplier.[11]

• Magnesium Activation: The MgO layer must be disrupted to expose the reactive metal surface. Several methods can be employed:

  • Mechanical Activation: Before adding solvent, vigorously crush the magnesium turnings in the flask using a dry glass rod.

  • Chemical Activation: Add a small crystal of iodine (I₂). The iodine etches the magnesium surface, revealing fresh metal.[12] The characteristic brown color of the iodine should fade as the reaction begins.

  • Entrainment: Add a few drops of 1,2-dibromoethane. This reacts with the magnesium to form ethylene gas and MgBr₂, a process that cleans and activates the surface.[8]

• Initiation Hotspot: Use a heat gun to gently warm the spot where the magnesium and a small amount of the alkyl halide solution are, to increase the local reaction rate and initiate the chain reaction. Once started, the reaction is exothermic and will self-sustain.[8]

Q2: The reaction initiated, but my yield is poor, and I've recovered a significant amount of my starting ketone. What went wrong?

A2: This symptom suggests that while your Grignard reagent formed, it was either consumed by a non-productive pathway or was not nucleophilic enough to react efficiently with the ketone.

Causality:

• Enolization: Grignard reagents are strong bases. If the ketone has acidic alpha-protons (which 6-methyl-3-octanone does), the Grignard reagent can act as a base and simply deprotonate the ketone to form a magnesium enolate.[1] This is a competing, non-productive pathway that consumes both reactants.

• Steric Hindrance: While not extreme in this case, sterically hindered ketones can be slow to react, allowing side reactions to dominate. For very hindered systems, the reaction may proceed via a single-electron transfer (SET) mechanism, which can lead to other byproducts.[13]

Troubleshooting & Optimization:

• Lower Reaction Temperature: Adding the ketone solution slowly to the Grignard reagent at a low temperature (e.g., 0 °C or even -78 °C) can significantly favor the nucleophilic addition pathway over enolization.[14][15] Intramolecular side reactions and enolization often have a higher activation energy than the desired addition.[1]

• Use of Additives: The addition of cerium(III) chloride (CeCl₃) can generate a more nucleophilic and less basic organocerium reagent in situ (a Luche reduction variant). This reagent has a much lower propensity for enolization and strongly favors 1,2-addition to the carbonyl.

• Reagent Stoichiometry: Ensure you have a slight excess (1.1-1.2 equivalents) of the Grignard reagent. This can help drive the reaction to completion, but a large excess can promote side reactions. Consider titrating your Grignard reagent before use to determine its exact concentration.

Q3: I'm observing a significant byproduct with a molecular weight roughly double that of my starting alkyl halide. What is this and how can I prevent it?

A3: This is a classic sign of Wurtz-type homocoupling .

Causality: The Grignard reagent (R-MgX), being a strong nucleophile, can attack the electrophilic carbon of a second molecule of the starting alkyl halide (R-X) in an SN2-like reaction. This results in an R-R dimer. For the synthesis of ethylmagnesium bromide from ethyl bromide, this would result in the formation of butane. This side reaction is particularly problematic when using primary or benzylic halides.[12]

Troubleshooting & Optimization:

• Slow Addition: Add the alkyl halide solution to the magnesium turnings slowly and at a controlled rate. This maintains a low concentration of the alkyl halide in the presence of the already-formed Grignard reagent, minimizing the chance of them reacting with each other.

• Solvent Choice: Tetrahydrofuran (THF) is often a better solvent than diethyl ether for preparing Grignard reagents as it better solvates the magnesium species, which can sometimes suppress Wurtz coupling.[11]

• Maintain Moderate Temperature: While initiation may require gentle heating, do not reflux the reaction for extended periods during reagent formation, as higher temperatures can increase the rate of coupling side reactions.[12]

Section 3: Experimental Workflows & Protocols

Protocol 1: Synthesis of 3-ethyl-6-methyloctan-3-ol via Grignard Reaction

Step-by-Step Methodology:

• Preparation: Flame-dry a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser (with a drying tube), and a pressure-equalizing dropping funnel under vacuum. Allow it to cool to room temperature under a positive pressure of dry argon.

• Magnesium Activation: Add magnesium turnings (1.2 eq.) to the flask. Add a single crystal of iodine.

• Reagent Formation: In the dropping funnel, prepare a solution of ethyl bromide (1.1 eq.) in 50 mL of anhydrous THF. Add ~5 mL of this solution to the magnesium. If the reaction does not start (iodine color persists, no bubbling), gently warm the flask with a heat gun until initiation. Once started, add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux.

• Reaction Completion: After the addition is complete, stir the resulting gray/brown solution for an additional 30 minutes at room temperature.

• Addition of Ketone: Cool the Grignard solution to 0 °C in an ice bath. Add a solution of 6-methyl-3-octanone (1.0 eq.) in 25 mL of anhydrous THF to the dropping funnel and add it dropwise to the stirred Grignard reagent over 30 minutes.

• Quenching: After the addition is complete, allow the reaction to warm to room temperature and stir for 1 hour. Then, cool the flask back to 0 °C and slowly quench the reaction by adding 50 mL of a cold, saturated aqueous solution of ammonium chloride (NH₄Cl).

• Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude tertiary alcohol.

Section 4: Visualization of Key Processes

Troubleshooting Workflow for Grignard Reaction Initiation

The following diagram outlines a decision-making process for troubleshooting a failed Grignard reaction.

Caption: A decision tree for troubleshooting Grignard reaction initiation.

Competing Reaction Pathways

This diagram illustrates the desired nucleophilic addition competing with common side reactions.

Caption: Desired vs. side reactions in Grignard synthesis.

References

• Singleton, D. A., & Bodor, A. (2018). Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow Chemistry. Industrial & Engineering Chemistry Research, 57(12), 4349–4358. [Link][14][15]

• U.S. Patent No. RU2574402C1. (2016). Method for purification of alkanes from admixtures. Google Patents. [16]

• ResearchGate. (n.d.). Optimization of Grignard Addition to Esters: Kinetic and Mechanistic Study of Model Phthalide Using Flow Chemistry | Request PDF. Retrieved from [Link][11]

• Wikipedia. (n.d.). Wittig reaction. Retrieved from [Link][2]

• Wikipedia. (n.d.). Suzuki reaction. Retrieved from [Link][5]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Retrieved from [Link][7]

• Reddit. (2021). Grignard Formation - Troubleshooting and Perfecting. r/Chempros. Retrieved from [Link][12]

• Master Organic Chemistry. (2018). The Wittig Reaction - Examples and Mechanism. Retrieved from [Link][17]

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. Retrieved from [Link][9]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link][13]

• Chemistry LibreTexts. (2019). 21.10: The Wittig Reaction. Retrieved from [Link][4]

• Maryanoff, B. E., & Reitz, A. B. (1989). The Wittig olefination reaction and modifications involving phosphoryl-stabilized carbanions. Stereochemistry, mechanism, and selected synthetic aspects. Chemical Reviews, 89(4), 863–927. (Referenced in various educational materials)[3]

• Mettler Toledo. (n.d.). Suzuki Cross-Coupling Reactions Mechanisms. Retrieved from [Link][6]

• Wikipedia. (n.d.). Grignard reagent. Retrieved from [Link][10]

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• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. mt.com [mt.com]
• 7. chem.libretexts.org [chem.libretexts.org]
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• 12. reddit.com [reddit.com]
• 13. Grignard Reaction [organic-chemistry.org]
• 14. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
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• 16. RU2574402C1 - Method for purification of alkanes from admixtures - Google Patents [patents.google.com]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Overcoming Co-elution in GC Analysis of 3-Ethyl-6-methyloctane

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the gas chromatographic (GC) analysis of 3-Ethyl-6-methyloctane and its isomers. Co-elution is a common hurdle in the analysis of complex hydrocarbon mixtures, and this resource provides in-depth troubleshooting strategies and frequently asked questions to help you achieve baseline separation and accurate quantification.

I. Frequently Asked Questions (FAQs)

Q1: Why is it so difficult to separate 3-Ethyl-6-methyloctane from other C11 isomers?

A1: The primary challenge in separating isomers of 3-Ethyl-6-methyloctane, and branched alkanes in general, lies in their similar physicochemical properties.[1] On standard non-polar gas chromatography columns, the elution order of alkanes is primarily determined by their boiling points.[1][2] Isomers with the same carbon number often have very close boiling points, leading to co-elution or poor resolution.[1] Generally, increased branching in an alkane's structure lowers its boiling point compared to its straight-chain counterpart.[1]

Q2: What are the most likely compounds to co-elute with 3-Ethyl-6-methyloctane?

A2: Isomers of undecane (C11H24) with boiling points very close to that of 3-Ethyl-6-methyloctane are the most probable co-eluting compounds, especially on a non-polar stationary phase. Given that branching affects boiling points, other branched C11 isomers are the primary candidates for co-elution. The separation of these positional and structural isomers can be particularly challenging.

Q3: What is the best type of GC column for separating 3-Ethyl-6-methyloctane and its isomers?

A3: For the optimal separation of alkanes, a non-polar stationary phase is recommended.[3] The most common and effective non-polar phases are 100% dimethylpolysiloxane (e.g., DB-1, HP-1) and 5% phenyl-95% dimethylpolysiloxane (e.g., DB-5, HP-5ms).[1] The separation on these columns is governed by the boiling points of the compounds.[1][2] To achieve high resolution among isomers, it is often necessary to use very long capillary columns (e.g., 100 meters or longer) in detailed hydrocarbon analysis.[1]

Q4: How can I confirm that I have a co-elution problem?

A4: If you are using a mass spectrometer (MS) as a detector, you can investigate the mass spectrum across the chromatographic peak.[1] A consistent mass spectrum throughout the peak suggests a single compound.[1] However, if the mass spectrum changes from the leading edge to the tailing edge of the peak, it indicates the presence of multiple co-eluting compounds.[1] For other detectors like a Flame Ionization Detector (FID), a peak that displays a shoulder or significant tailing may be indicative of co-elution.[1]

II. Troubleshooting Guides

Guide 1: Optimizing GC Method Parameters

When facing co-elution of 3-Ethyl-6-methyloctane, a systematic approach to optimizing your GC method parameters is the first line of defense. This involves adjusting the temperature program, carrier gas flow rate, and injection parameters to enhance separation.

Step-by-Step Protocol for Method Optimization:

• Initial Assessment (Scouting Gradient):

  • Begin with a generic temperature program, often referred to as a scouting gradient, to understand the elution profile of your sample.[4]

  • A typical scouting gradient starts at a low initial oven temperature (e.g., 35–40 °C), ramps at 10 °C/min to the column's maximum operating temperature, and holds for at least 10 minutes.[4] This ensures all components elute from the column.[4]

• Temperature Program Optimization:

  • Initial Temperature: The initial oven temperature primarily affects the resolution of early-eluting peaks.[4] To improve the separation of these peaks, it is more effective to lower the initial oven temperature rather than adding a long initial hold time.[4][5] For splitless injections, a common starting point is an initial oven temperature 20 °C below the boiling point of the sample solvent.[5]

  • Ramp Rate: The temperature ramp rate is a critical parameter for resolution. A good starting point for an optimal ramp rate is approximately 10 °C per column void time (t₀).[4][5] For example, if the void time is 1 minute, a ramp rate of 10 °C/min is a reasonable starting point. You can then adjust the ramp rate in small increments (e.g., ± 2-5 °C/min) to fine-tune the separation. Slower ramp rates generally improve resolution but increase analysis time.

  • Mid-Ramp Hold: If a critical pair of peaks, such as 3-Ethyl-6-methyloctane and a co-eluting isomer, is not resolved by adjusting the ramp rate, introducing an isothermal hold mid-ramp can be effective.[5] The temperature for this hold should be approximately 45 °C below the elution temperature of the critical pair.[5]

• Carrier Gas Flow Rate Optimization:

  • The carrier gas flow rate influences both analysis time and column efficiency.[6] While a higher flow rate can shorten the analysis time, there is an optimal flow rate that provides the highest column efficiency (lowest plate height).[6]

  • It is generally recommended to operate at a flow rate slightly higher than the optimal value to balance efficiency and analysis time.[6]

  • The choice of carrier gas (Helium, Hydrogen, or Nitrogen) also plays a role. Hydrogen often provides better efficiency at higher flow rates, leading to faster analysis times.[7] However, safety considerations are paramount when using hydrogen.

Logical Workflow for GC Parameter Optimization:

Caption: Decision tree for selecting an appropriate GC column to resolve 3-Ethyl-6-methyloctane co-elution.

For extremely complex hydrocarbon mixtures where single-dimension GC is insufficient, comprehensive two-dimensional gas chromatography (GCxGC) can provide significantly enhanced separation power. [8][9]

III. References

• Benchchem. (n.d.). Navigating the Maze: A Comparative Guide to GC Columns for Branched Alkane Separation. Retrieved from

• ASTM International. (2024). Standard Test Method for Detailed Hydrocarbon Analysis by High Resolution Gas Chromatography with Vacuum Ultraviolet Absorption Spectroscopy (GC-VUV) (ASTM D8369). Retrieved from

• ASTM International. (2023). Standard Test Method for Determination of Hydrocarbons and Non-Hydrocarbon Gases in Gaseous Mixtures by Gas Chromatography (ASTM D7833). Retrieved from

• ASTM International. (n.d.). ASTM D2163 Hydrocarbons In LPG By GC. Retrieved from

• ASTM International. (n.d.). Manual on Hydrocarbon Analysis, 6th Edition. Retrieved from

• LCGC International. (2024). Detangling the Complex Web of GC×GC Method Development to Support New Users. Retrieved from

• Wallace Watson, D. (2017, August 1). The Secrets of Successful Temperature Programming. LCGC International. Retrieved from

• LCGC International. (n.d.). GC Temperature Programming—10 Things You Absolutely Need to Know. Retrieved from

• SCION Instruments. (n.d.). ASTM D5769 - Standard Test Method by GC-MS. Retrieved from

• LCGC International. (2020, March 1). Go With the Flow: Thinking About Carrier Gas Flow in GC. Retrieved from

• Phenomenex. (n.d.). Temperature Programming for Better GC Results. Retrieved from

• Journal of Chromatography A. (1988). Optimization of temperature-programmed gas chromatographic separations I. Retrieved from

• Lab Manager. (2021, April 29). GC-MS: A Powerful Technique for Hydrocarbon Analysis. Retrieved from

• Element Lab Solutions. (n.d.). GC Temperature Program Development. Retrieved from

• ACS Publications. (2023, March 6). Comprehensive Two-Dimensional Gas Chromatography: A Universal Method for Composition-Based Prediction of Emission Characteristics of Complex Fuels. Retrieved from

• PubMed. (2000, September 15). Comparison of comprehensive two-dimensional gas chromatography and gas chromatography--mass spectrometry for the characterization of complex hydrocarbon mixtures. Retrieved from

• Sigma-Aldrich. (n.d.). Gas Chromatography (GC) Column Selection Guide. Retrieved from

• LCGC International. (2020, March 1). Go With the Flow: Thinking About Carrier Gas Flow in Gas Chromatography. Retrieved from

• ResearchGate. (n.d.). On-line analysis of complex hydrocarbon mixtures using comprehensive two-dimensional gas chromatography. Retrieved from

• LCGC International. (n.d.). Novel Gas Chromatographic Column Stationary Phase for Carbon Number Grouping and Challenging Industrial Applications. Retrieved from

• Restek. (n.d.). Guide to GC Column Selection and Optimizing Separations. Retrieved from

• Sigma-Aldrich. (n.d.). GC Column Selection Guide. Retrieved from

• Trajan Scientific and Medical. (n.d.). Selection Guide - GC columns. Retrieved from

• PMC. (2020, November 6). The Effect Analysis of Carrier Gas Flow Rate on the Rapid Gas Chromatographic Separation System. Retrieved from

• Phenomenex. (n.d.). GC Carrier Gases: Choosing the Right Option for Accurate Analysis. Retrieved from

• Supelco. (n.d.). Separation of Hydrocarbons by Packed Column GC. Retrieved from

• Restek. (n.d.). Impact of GC Parameters on The Separation Part 6: Choice of Carrier Gas and Linear Velocity. Retrieved from

• PubChem. (n.d.). 3-Ethyl-6-methyloctane-3,4-diol. Retrieved from

• ResearchGate. (2014, August 14). Can anyone help with the analysis of isomers C11-C22 hydrocarbons using GC and not GCxGC?. Retrieved from

• Sigma-Aldrich. (n.d.). Gas Chromatography (GC) Column Selection Guide. Retrieved from

• PubChem. (n.d.). 3-Ethyl-6-methyloctane. Retrieved from

• Benchchem. (n.d.). Technical Support Center: Resolving Co-elution of 4-Methyloctane and its Isomers. Retrieved from

• Chemistry Stack Exchange. (2023, January 26). Separating alkane/alkene isomers on the GC but the isomers have the same retention time. Retrieved from

• PubChem. (n.d.). 3,3,6-Triethyl-6-methyloctane. Retrieved from

• Reactory. (2022, September 8). 3-ethyl-6-methyloctane. Retrieved from

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fishersci.ca [fishersci.ca]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. The Effect Analysis of Carrier Gas Flow Rate on the Rapid Gas Chromatographic Separation System - PMC [pmc.ncbi.nlm.nih.gov]
• 7. GC Carrier Gas Guide: Selection & Applications | Phenomenex [phenomenex.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing GC Column Selection for 3-Ethyl-6-methyloctane Separation

This technical guide is designed for researchers, scientists, and drug development professionals facing the analytical challenge of separating 3-Ethyl-6-methyloctane. The structural complexity of this branched alkane, particularly its stereoisomerism, necessitates a carefully considered approach to gas chromatography (GC) column selection and method optimization. This document provides in-depth, experience-driven advice, troubleshooting protocols, and validated starting methods to ensure robust and reproducible separations.

Section 1: Understanding the Analyte: 3-Ethyl-6-methyloctane

The first principle of any successful chromatographic separation is a thorough understanding of the analyte's physicochemical properties. 3-Ethyl-6-methyloctane is a C11 branched alkane, and its structure dictates the separation strategy.[1]

Table 1: Physicochemical Properties of 3-Ethyl-6-methyloctane

Property	Value	Significance for GC Analysis
Molecular Formula	C₁₁H₂₄	Defines the analyte as a hydrocarbon.[1][2]
Molecular Weight	156.31 g/mol	Influences volatility and mass spectrometric detection.[2]
Boiling Point	~181-182 °C	A critical parameter for elution on non-polar columns; separation from other alkanes will depend on boiling point differences.[3][4][5]
Polarity	Non-polar	Composed solely of C-C and C-H single bonds, making it highly non-polar. This dictates that a non-polar stationary phase is the logical starting point.[6][7]
Chiral Centers	Two (at C3 and C6)	The presence of two stereocenters means the molecule can exist as four stereoisomers (two pairs of enantiomers). Separating these requires a specialized Chiral Stationary Phase (CSP).

Section 2: Frequently Asked Questions (FAQs)

This section addresses foundational questions that form the basis of method development for this analyte.

Q1: What is the most critical first step in selecting a GC column for 3-Ethyl-6-methyloctane? A1: The most critical step is to define the analytical goal. Are you trying to: a) Separate 3-Ethyl-6-methyloctane from other hydrocarbons in a complex mixture (e.g., for purity assessment)? b) Separate the individual stereoisomers (diastereomers and enantiomers) of 3-Ethyl-6-methyloctane (e.g., for stereoselective synthesis or biological activity studies)? The answer dictates two fundamentally different column selection pathways.

Q2: Why is the chirality of 3-Ethyl-6-methyloctane so important for column selection? A2: Chirality introduces a significant layer of analytical complexity. Enantiomers have identical physical properties, including boiling point and polarity. Therefore, they will co-elute on standard, non-chiral GC columns. To separate them, a Chiral Stationary Phase (CSP) is mandatory.[8] These phases create a chiral environment where transient, diastereomeric complexes are formed, allowing for enantiomeric recognition and separation.[9]

Q3: What is the primary separation mechanism for alkanes on a GC column? A3: For non-polar alkanes on a non-polar stationary phase, the separation is governed by the principle of "like dissolves like."[6][7] The interactions are primarily dispersive (van der Waals forces). As a result, the elution order generally follows the boiling points of the analytes.[6] For branched alkanes, molecular shape also plays a subtle role.

Q4: Do I need to derivatize 3-Ethyl-6-methyloctane before analysis? A4: No. 3-Ethyl-6-methyloctane is a volatile, non-functionalized alkane, making it an ideal candidate for direct GC analysis. Derivatization is typically used to increase the volatility or thermal stability of more polar or high-molecular-weight compounds, which is not necessary here.

Section 3: A-to-Z GC Column Selection Workflow

This workflow guides the user from the initial analytical question to the final column choice.

Caption: GC column selection workflow for 3-Ethyl-6-methyloctane.

Part A: Non-Chiral Separation (Isomer Purity & Quantification)

Objective: To separate 3-Ethyl-6-methyloctane from other hydrocarbons.

The Mechanism: The separation relies on differences in boiling points and, to a lesser extent, molecular shape. A high-efficiency capillary column is essential as branched alkanes often have boiling points close to other isomers or n-alkanes with different carbon numbers.[10][11]

Stationary Phase Choice:

• 100% Polydimethylsiloxane (PDMS): This is the industry-standard non-polar phase and an excellent first choice.[12][13] It separates compounds primarily by boiling point.

• Alicyclic Polydimethylsiloxane (ACPDMS): A novel stationary phase that is even more non-polar than standard PDMS.[10] This enhanced non-polarity can provide unique selectivity and improved resolution for challenging branched alkane separations where PDMS columns may fall short.[10]

Table 2: Recommended Columns for Non-Chiral Separation

Stationary Phase	Common Trade Names	Dimensions (L x I.D. x df)	Max Temp.	Key Feature
100% PDMS	DB-1, HP-1, Rtx-1	30 m x 0.25 mm x 0.25 µm	325/350 °C	General purpose, robust, boiling point elution order.
100% PDMS	60 m x 0.25 mm x 0.25 µm	325/350 °C	Higher efficiency for resolving closely boiling isomers.
Alicyclic PDMS	Varies by Mfr.	30 m x 0.45 mm x 2.55 µm	280 °C	Superior separation for carbon number grouping up to C10.[10]

Part B: Chiral Separation (Stereoisomer Analysis)

Objective: To separate the four stereoisomers of 3-Ethyl-6-methyloctane.

The Mechanism: Chiral recognition is achieved using a cyclodextrin-based stationary phase. The chiral analyte enters the cyclodextrin cavity, forming a temporary host-guest complex. The stability of this complex differs for each enantiomer, leading to different retention times.[9][14]

Stationary Phase Choice:

• Derivatized Cyclodextrins: For non-functionalized alkanes, cyclodextrin phases are the most effective choice.[14] The selection of the cyclodextrin (α, β, or γ) depends on the size of the analyte relative to the cavity.[14]

  • β-Cyclodextrin: Often the most versatile and a good starting point for a wide range of chiral compounds, including many alkanes.[14] Permethylated β-cyclodextrin phases are specifically effective for saturated analytes like 3-Ethyl-6-methyloctane.

  • γ-Cyclodextrin: Features the largest cavity and may be preferred for larger, bulkier chiral alkanes.[14]

Table 3: Recommended Columns for Chiral Separation

Stationary Phase	Common Trade Names	Dimensions (L x I.D. x df)	Max Temp.	Key Feature
Permethylated β-Cyclodextrin	β-DEX™ 120, Chiraldex® B-DM	30 m x 0.25 mm x 0.25 µm	230/250 °C	Excellent general-purpose chiral phase for alkanes.
Derivatized γ-Cyclodextrin	γ-DEX™ 120, Chiraldex® G-TA	30 m x 0.25 mm x 0.25 µm	230/250 °C	Suitable for bulkier chiral molecules; offers alternative selectivity.

Section 4: Troubleshooting Guide

Problem: Poor resolution and co-elution on my non-polar column.

• Causality: The boiling points of your analyte and the contaminant are likely too close for the current column and conditions.

• Solutions:

  • Optimize Temperature Program: Decrease the initial oven temperature and use a slower ramp rate (e.g., 2-5 °C/min) to maximize the separation potential of the column.

  • Increase Column Length: If available, switch to a longer column (e.g., 60 m instead of 30 m) to increase the total number of theoretical plates and improve resolving power.

  • Change Stationary Phase: If optimization fails, the issue is selectivity. Switch to a phase with different selectivity, such as an ACPDMS column, which can alter the elution pattern of branched vs. linear alkanes.[10]

Problem: I see a single peak for 3-Ethyl-6-methyloctane on my chiral column.

• Causality: The enantiomers are not being resolved. This is common during initial method development and indicates that the energetic difference between the diastereomeric complexes formed on the column is insufficient under the current conditions.

• Solutions:

  • Lower the Temperature: This is the most critical parameter for chiral separations.[14] Lowering the elution temperature increases the stability of the transient complexes, amplifying the small energy differences between enantiomers and improving resolution.[9] Try reducing the final oven temperature and slowing the ramp rate to 1-2 °C/min.[14]

  • Verify Column Choice: Ensure the cyclodextrin cavity size is appropriate for a C11 alkane. If a β-cyclodextrin column is not working, a γ-cyclodextrin may provide the necessary alternative selectivity.[14]

  • Optimize Carrier Gas Flow: Adjust the linear velocity of the carrier gas (Helium or Hydrogen) to its optimal range to ensure maximum column efficiency.

Problem: My peaks are tailing.

• Causality: Peak tailing is often caused by active sites in the GC system (e.g., in the injection port liner) or by column contamination.

• Solutions:

  • Perform Inlet Maintenance: Replace the inlet liner, septum, and gold seal. Use a deactivated liner specifically designed for trace analysis.

  • Trim the Column: Remove 10-20 cm from the inlet side of the column. This removes any non-volatile residues that may have accumulated.

  • Condition the Column: Re-condition the column according to the manufacturer's instructions to remove any contaminants that may have bled onto the stationary phase.

Section 5: Key Experimental Protocols

Protocol 1: Standard Method for Non-Chiral Separation on a PDMS Column

This protocol provides a robust starting point for separating 3-Ethyl-6-methyloctane from other hydrocarbons.

• Column Installation: Install a 30 m x 0.25 mm x 0.25 µm 100% PDMS column. Condition according to manufacturer's directions.

• Injector Setup:

  • Inlet: Split/Splitless

  • Temperature: 250 °C

  • Split Ratio: 50:1 (adjust based on sample concentration)

• Carrier Gas:

  • Gas: Helium

  • Flow Rate: 1.0 mL/min (Constant Flow mode)

• Oven Program:

  • Initial Temperature: 60 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 220 °C

  • Hold: Hold at 220 °C for 5 minutes

• Detector (FID) Setup:

  • Temperature: 280 °C

  • Hydrogen Flow: 30 mL/min

  • Air Flow: 300 mL/min

  • Makeup Gas (N₂): 25 mL/min

• Sample Preparation: Dilute the sample in a non-polar solvent like hexane.

• Injection: Inject 1 µL of the prepared sample.

• Validation: For positive identification, co-inject an analytical standard of 3-Ethyl-6-methyloctane. To better characterize separation from other alkanes, inject an n-alkane standard mixture to determine Kovats Retention Indices.[15]

Protocol 2: Optimization Strategy for Chiral Separation

This protocol outlines the iterative process for resolving the stereoisomers of 3-Ethyl-6-methyloctane.

• Initial Setup: Install a 30 m x 0.25 mm x 0.25 µm permethylated β-cyclodextrin column. Use the same injector, carrier gas, and detector settings as in Protocol 1.

• First Experimental Run:

  • Oven Program: 80 °C, hold for 1 min, then ramp at 5 °C/min to 180 °C, hold for 10 min.

  • Analysis: Evaluate the chromatogram. You may see a single broad peak or partial separation.

• Iterative Optimization (The "Temperature Tuning" Loop):

  • Goal: Enhance resolution (Rs).

  • Step A: Lower the final temperature by 10 °C (e.g., to 170 °C) and slow the ramp rate to 2 °C/min. Re-run the analysis.

  • Step B: Observe the change in resolution. If resolution has improved but is not yet baseline (Rs > 1.5), repeat Step A (e.g., final temp 160 °C, ramp rate 1 °C/min).

  • Step C: Continue this iterative process of lowering the temperature and ramp rate until baseline separation is achieved or analysis time becomes prohibitive. The principle is that lower elution temperatures enhance the enantiomeric recognition capabilities of the chiral stationary phase.[9][14]

References

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• BenchChem. (2025).
• Stenutz, R. 3-ethyl-6-methyloctane.
• LCGC International. (2025).
• Sigma-Aldrich. Astec CHIRALDEX and Supelco DEX Chiral GC Columns.
• UNL Digital Commons. Elution Patterns From Capillary GC For Methyl-Branched Alkanes.
• Chrom Tech, Inc. (2025).
• Phenomenex. (2025).
• Sigma-Aldrich.
• Greyhound Chrom
• Element Lab Solutions. Chiral GC Columns.
• Shimadzu. GC Column Types & Selection Guide.

• Speltini, A., et al. (2010). Separation of alkanes and aromatic compounds by packed column gas chromatography using functionalized multi-walled carbon nanotubes as stationary phases. Journal of Chromatography A, 1217(17), 2918-24. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 22051806, 3-Ethyl-6-methyloctane. [Link]

• Supelco. (n.d.). Chiral Cyclodextrin Capillary GC Columns.
• BenchChem. (2025).

• Kiper, R. A. (n.d.). Properties of substance: 6-ethyl-3-methyloctane. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 103449324, 3-Ethyl-6-methyloctane-3,4-diol. [Link]

• Reactory. (2022). 3-ethyl-6-methyloctane | C11H24. [Link]

• NIST. (n.d.). 3-ethyl-3-methyloctane. NIST Chemistry WebBook. [Link]

• NCERT. (n.d.). Organic chemistry – sOme Basic PrinciPles and Techniques. [Link]

• Study.com. (n.d.). How many total carbons does 3-ethyl-6-methyloctane have?. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 21358767, 3-Ethyl-5-methyloctane. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 123457939, 6-Ethyl-3-methyloct-3-ene. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 20329911, 3-Ethyl-3-methyloctane. [Link]

• Chegg.com. (2023). Solved Draw the structure of 3-ethyl-6-methyloctane in the | Chegg.com. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 91585018, 3-Ethyl-6-methylocta-1,4-diene. [Link]

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Sample preparation techniques for 3-Ethyl-6-methyloctane analysis

Technical Support Center: Analysis of 3-Ethyl-6-methyloctane

Welcome to the technical support center for the analysis of 3-Ethyl-6-methyloctane. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical troubleshooting for common sample preparation challenges. As a branched, nonpolar, and volatile organic compound (VOC), 3-Ethyl-6-methyloctane requires precise sample handling to ensure accurate and reproducible analytical results, typically obtained via Gas Chromatography (GC) coupled with Mass Spectrometry (MS) or Flame Ionization Detection (FID).[1][2] This resource provides in-depth, field-proven advice in a direct question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What is 3-Ethyl-6-methyloctane and why is its analysis critical?

3-Ethyl-6-methyloctane (C₁₁H₂₄) is a volatile hydrocarbon.[3][4][5][6] Its analysis is important in various fields, including environmental monitoring as a component of petroleum products, and in industrial settings as a potential contaminant or byproduct. Accurate quantification is essential for regulatory compliance, environmental impact assessment, and quality control in manufacturing processes.[2][7]

Q2: What are the primary analytical challenges associated with 3-Ethyl-6-methyloctane?

The primary challenge lies in its volatility.[1] Improper sample collection, storage, or preparation can lead to significant analyte loss, resulting in inaccurate quantification. Furthermore, it is often present in complex matrices (e.g., soil, water, industrial effluent) at low concentrations, necessitating efficient extraction and concentration steps to achieve required detection limits.[7][8]

Q3: How do I choose the most suitable sample preparation technique for my matrix?

The choice of technique depends on the sample matrix, the required detection limit, and available instrumentation.

• For liquid samples (e.g., water, wastewater): Headspace (HS) analysis and Solid-Phase Microextraction (SPME) are excellent for clean matrices or when high sensitivity is needed.[2][9] Liquid-Liquid Extraction (LLE) is a robust, classical alternative, especially for dirtier samples, though it is more solvent and labor-intensive.[10][11]

• For solid or semi-solid samples (e.g., soil, polymers, food packaging): Headspace (HS) and Headspace-SPME are the preferred methods as they analyze the volatile fraction without introducing non-volatile matrix components into the GC system, which reduces instrument contamination and maintenance.[9][12]

• For air or gas samples: Direct injection or methods involving adsorbent tubes followed by thermal desorption are typically used.

Below is a decision-making diagram to guide your selection process.

Choosing a Sample Preparation Technique

Q4: How should I store samples to prevent the loss of 3-Ethyl-6-methyloctane?

Due to its volatility, sample storage is critical. For water samples, use amber glass vials with PTFE-lined septa, filled to leave minimal headspace.[13] Samples should be stored at 4°C and analyzed as soon as possible.[14] For soil samples, store them in airtight containers at 4°C to minimize volatilization and microbial degradation.

Troubleshooting Guide: Headspace (HS) Analysis

Headspace analysis is a powerful technique for VOCs, but it relies on achieving equilibrium between the sample and the gas phase in a sealed vial.[9][15]

Q: I am seeing low or no signal for my analyte. What are the likely causes?

A: This is a common issue and can typically be traced to one of three areas:

• Insufficient Partitioning into Headspace: 3-Ethyl-6-methyloctane must efficiently move from the sample matrix into the gas phase.

  • Cause: The incubation temperature is too low or the equilibration time is too short.

  • Solution: Increase the vial incubation temperature. Since 3-Ethyl-6-methyloctane has a boiling point of ~182°C, temperatures between 60-90°C are a good starting point.[4][5] Also, increase the incubation time to ensure equilibrium is reached.[9]

  • Expert Tip: For aqueous samples, add salt (e.g., NaCl or Na₂SO₄) to the matrix. This "salting-out" effect decreases the solubility of nonpolar compounds in water, driving more analyte into the headspace and increasing sensitivity.[16]

• System Leaks: The entire system, from the vial to the GC inlet, must be perfectly sealed.

  • Cause: A poorly crimped vial cap, a cored septum, or a leak in the transfer line or GC inlet.

  • Solution: Ensure vials are crimped with the correct tension. Regularly inspect and replace the GC inlet septum.[17] Perform a system leak check as part of routine maintenance.

• Analyte Loss/Degradation:

  • Cause: Active sites in the GC inlet liner or transfer line can adsorb or degrade analytes.

  • Solution: Use a new, deactivated inlet liner. Ensure all components in the sample path are inert. This is less of a concern for a stable hydrocarbon like 3-Ethyl-6-methyloctane but is good practice.

Q: My results have poor reproducibility (high %RSD). Why?

A: Reproducibility issues in headspace analysis often stem from inconsistencies in sample preparation or the injection process.

• Cause: Inconsistent sample volume or matrix composition between vials.

• Solution: Use a precise pipette or balance to ensure identical sample amounts in each vial. If the matrix varies significantly (e.g., soil with different moisture content), it will affect the partitioning equilibrium. Homogenize solid samples thoroughly before subsampling.

• Cause: Temperature fluctuations in the headspace autosampler oven.

• Solution: Allow the instrument to fully equilibrate before starting a sequence. Verify the oven temperature with a calibrated external probe if poor control is suspected.

• Cause: Inconsistent vial pressurization or loop filling.

• Solution: This is typically an instrument issue. Ensure the carrier gas pressure is stable. If the problem persists, consult your instrument service engineer.

Troubleshooting Guide: Solid-Phase Microextraction (SPME)

SPME is a solvent-free extraction technique that uses a coated fiber to concentrate analytes from a sample or its headspace.[18]

Q: My analyte recovery is low and inconsistent. How can I improve it?

A: Low recovery with SPME is often related to the choice of fiber or suboptimal extraction conditions.

• Fiber Selection: The fiber coating must be compatible with the analyte.

  • Cause: The selected fiber coating has a low affinity for 3-Ethyl-6-methyloctane.

  • Solution: For a nonpolar hydrocarbon like 3-Ethyl-6-methyloctane, a nonpolar polydimethylsiloxane (PDMS) fiber is the most appropriate choice.[19][20] A 100 µm PDMS fiber is a common and effective starting point.

• Extraction Parameters: The extraction is an equilibrium-based process.

  • Cause: Insufficient extraction time, temperature, or sample agitation.

  • Solution: Optimize these parameters systematically. Increase extraction time until the response plateaus. For headspace-SPME, increase the sample temperature and agitation speed to facilitate the release of volatiles from the matrix.[19]

• Matrix Effects: Components in the sample matrix can interfere with the extraction.

  • Cause: Other nonpolar compounds in the sample are competing with your analyte for space on the fiber.

  • Solution: While difficult to eliminate, ensure that calibration standards are matrix-matched to the samples to compensate for these effects.

Q: I'm seeing carryover or "ghost peaks" in my blank runs after a high-concentration sample.

A: Carryover is a common problem in SPME where the analyte is not fully desorbed from the fiber in the GC inlet.

• Cause: Desorption temperature is too low or desorption time is too short.

• Solution: Increase the desorption time and/or temperature in the GC inlet. A good starting point is 250°C for 2-5 minutes. After desorption, the fiber should be "baked out" at a higher temperature (as recommended by the manufacturer) in a separate clean bake-out station or by programming it into the autosampler method to remove any residual compounds before the next injection.

Q: My SPME fiber broke or the coating is visibly damaged. What happened?

A: SPME fibers are delicate and must be handled correctly.

• Cause: The needle pierced the vial septum at an angle, the septum was too tough, or the fiber was extended into a very viscous or particulate-heavy matrix during direct immersion.

• Solution: Always use the correct septa recommended for SPME. Ensure the vial is properly aligned in the autosampler. For direct immersion in "dirty" samples, consider using headspace-SPME instead to protect the fiber.[20]

SPME Workflow & Troubleshooting Logic

SPME Workflow and Key Troubleshooting Points

Troubleshooting Guide: Liquid-Liquid Extraction (LLE)

LLE is a classic technique that partitions an analyte between two immiscible liquid phases based on its relative solubility.[21][22] For 3-Ethyl-6-methyloctane, this involves extracting it from an aqueous sample into a nonpolar organic solvent.

Q: My recovery is low after performing the extraction. What went wrong?

A: Low LLE recovery is usually due to an incomplete transfer of the analyte from the aqueous phase to the organic phase.

• Cause: Incorrect solvent choice.

• Solution: 3-Ethyl-6-methyloctane is very nonpolar. You must use a water-immiscible, nonpolar solvent like hexane, heptane, or dichloromethane.[11] Do not use polar solvents like methanol or acetonitrile as they are miscible with water.

• Cause: Insufficient mixing or extraction time.

• Solution: The two phases must be mixed vigorously to maximize the surface area and facilitate analyte transfer. Shake the separatory funnel for 1-2 minutes, remembering to vent frequently to release pressure.[23] Performing the extraction two or three times with fresh aliquots of organic solvent will yield a much higher recovery than a single extraction with the same total volume of solvent.

• Cause: Emulsion formation.

• Solution: An emulsion is a stable suspension of one liquid in the other that prevents clear phase separation. To break an emulsion, you can:

  • Add a small amount of brine (saturated NaCl solution). This increases the polarity of the aqueous phase, helping to force the nonpolar solvent out of suspension.

  • Allow the funnel to sit undisturbed for a longer period.

  • Gently swirl the funnel instead of shaking vigorously.

  • As a last resort, centrifuge the mixture.[16]

Q: I see extra, unexpected peaks in my chromatogram.

A: Contamination is a common issue in LLE due to the large volumes of solvent used.

• Cause: Impure solvents.

• Solution: Always use high-purity, "for analysis" or "pesticide residue" grade solvents. Run a "solvent blank" by concentrating your extraction solvent and injecting it into the GC-MS to check for impurities before using it for your samples.

• Cause: Leaching from plasticware.

• Solution: Avoid using plastic containers or pipettes whenever possible. Use glass separatory funnels, beakers, and autosampler vials to minimize the risk of leached plasticizers appearing in your chromatogram.

Comparison of Key Sample Preparation Techniques

Technique	Principle	Key Advantages	Key Disadvantages	Best For...
Static Headspace (HS)	Partitioning of volatiles between sample and gas phase at equilibrium.[24][25]	Simple, easily automated, protects GC system from matrix.[9]	Less sensitive for semi-volatiles, matrix effects can alter partitioning.	Routine analysis of VOCs in complex solid or liquid matrices.
SPME	Concentration of analytes onto a coated fiber via absorption/adsorption.[18][20]	Solvent-free, high concentration factor, versatile (direct immersion or headspace).[18]	Fibers are fragile and have a limited lifetime, potential for carryover.	Trace analysis of VOCs and SVOCs in clean to moderately complex matrices.
Liquid-Liquid Extraction (LLE)	Partitioning of analyte between two immiscible liquid phases.[10][21]	Robust, high capacity, effective for dirty samples, inexpensive equipment.	Labor-intensive, requires large volumes of organic solvents, risk of emulsion.[10]	Isolating nonpolar compounds from aqueous matrices, especially at higher concentrations.

Experimental Protocols

Protocol 1: Static Headspace GC-MS Analysis

• Sample Preparation: Place 5.0 mL of the aqueous sample (or 1-2 g of homogenized solid sample) into a 20 mL headspace vial.

• Matrix Modification: Add 1.5 g of sodium chloride (for aqueous samples) to aid in partitioning.

• Sealing: Immediately seal the vial with a PTFE-faced septum and an aluminum crimp cap.

• Equilibration: Place the vial in the headspace autosampler tray. Incubate at 80°C for 20 minutes with gentle agitation.

• Injection: Following incubation, the autosampler will pressurize the vial and inject a fixed volume (e.g., 1 mL) of the headspace into the GC-MS for analysis.

• GC-MS Conditions:

  • Inlet: Split mode (e.g., 20:1), 250°C

  • Column: A nonpolar column, such as a DB-5ms or equivalent (30 m x 0.25 mm x 0.25 µm)

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Oven Program: 40°C (hold 2 min), ramp to 200°C at 10°C/min, hold 5 min.

  • MS: Scan mode (e.g., m/z 40-300)

Protocol 2: Headspace-SPME GC-MS Analysis

• Sample Preparation: Prepare the sample in a 20 mL vial as described in the Static Headspace protocol (Step 1-3).

• Fiber Conditioning: Before first use, condition the SPME fiber (e.g., 100 µm PDMS) in the GC inlet as per the manufacturer's instructions.

• Equilibration & Extraction: Place the vial in the autosampler. Incubate at 70°C for 10 minutes with agitation. Then, expose the SPME fiber to the vial's headspace for 20 minutes under continued agitation and heating.

• Desorption: Retract the fiber and immediately introduce it into the GC inlet set to 250°C. Desorb for 3 minutes in splitless mode to transfer the analytes to the column.

• GC-MS Conditions: Use similar conditions as in the Static Headspace protocol, but with a splitless injection.

References

• Phenomenex. (2025). Overview of Liquid-Liquid Extraction (LLE) in Sample Preparation. [Link]

• Universiti Kebangsaan Malaysia. APPLICATION OF SOLID PHASE MICROEXTRACTION (SPME) IN PROFILING HYDROCARBONS IN OIL SPILL CASES. [Link]

• ILT. (2025). VOC Analysis in Environmental Testing. [Link]

• Potter, T. L., & Pawliszyn, J. (1994). Quantitative analysis of fuel-related hydrocarbons in surface water and wastewater samples by solid-phase microextraction. Environmental Science & Technology, 28(2), 298-305. [Link]

• Separation Science. (2024). Advances in GC-MS Analysis of Volatile Organic Compounds (VOCs) in Environmental Samples. [Link]

• AZoM. (2017). Analyzing Volatile Organic Compounds (VOCs) In the Environment. [Link]

• Technology Networks. (2020). Analyzing Volatile Organic Compounds in Environmental Samples. [Link]

• Chemistry with Coffee. (2020). Liquid-Liquid Extraction Lab. How to extract compounds of mixture using liquid liquid extraction?[Link]

• Organomation. Solvent Extraction Techniques. [Link]

• Concha-Grana, E., et al. (2004). Determination of petroleum hydrocarbons in contaminated soils using solid-phase microextraction with gas chromatography-mass spectrometry. Journal of Chromatography A, 1045(1-2), 1-7. [Link]

• McMaster, M. C. (2019). How Do I Troubleshoot a Problem on My GC-MS? In GC/MS: A Practical User's Guide. [Link]

• Phenomenex. GC Troubleshooting Guide. [Link]

• Wikipedia. Liquid–liquid extraction. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 22051806, 3-Ethyl-6-methyloctane. [Link]

• Le, P. D. K., et al. (2018). Headspace analysis for screening of volatile organic compound profiles of electronic juice bulk material. Journal of Occupational and Environmental Hygiene, 15(10), 734-748. [Link]

• MDPI. (2023). Characterization of Volatile Compounds in Amarillo, Ariana, Cascade, Centennial, and El Dorado Hops Using HS-SPME/GC-MS. [Link]

• Stepbio. GC Troubleshooting. [Link]

• Wikipedia. Solid-phase microextraction. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 57491141, 3-Ethyl-3,5,6-trimethyloctane. [Link]

• Syrris. Liquid-Liquid Extraction: An Overview. [Link]

• Lab Manager. (2018). Tackling Volatiles with Headspace GC. [Link]

• KoreaScience. (2023). Headspace-based approaches for volatile analysis: A review. [Link]

• Japan International Cooperation Agency. III Analytical Methods. [Link]

• ResearchGate. Appendix B: GC/MS Troubleshooting Quick Reference. [Link]

• Drawell. (2023). 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. [Link]

• Chemistry LibreTexts. (2023). Sample Preparation. [Link]

• ChemDB. 6-ethyl-3-methyloctane. [Link]

• Reactory. (2022). 3-ethyl-6-methyloctane. [Link]

• AZoM. (2023). Advantages of Using Headspace Sampling for Volatile Sample Analysis. [Link]

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Technical Support Center: Purity Assessment of Synthesized 3-Ethyl-6-methyloctane

Welcome to the technical support center for the purity assessment of synthesized 3-Ethyl-6-methyloctane. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during the analysis of this branched alkane. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and self-validating approach to purity determination.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common queries regarding the analysis of 3-Ethyl-6-methyloctane, providing quick and actionable answers.

Q1: What is the most suitable analytical technique for determining the purity of 3-Ethyl-6-methyloctane?

A1: Gas Chromatography coupled with Mass Spectrometry (GC-MS) is the gold standard for assessing the purity of volatile, non-polar compounds like 3-Ethyl-6-methyloctane. Gas chromatography (GC) offers excellent separation of isomers and other structurally similar impurities, while mass spectrometry (MS) provides definitive identification based on mass-to-charge ratio and fragmentation patterns. For quantitative analysis, GC with a Flame Ionization Detector (GC-FID) is often preferred due to its high sensitivity and linear response for hydrocarbons. Nuclear Magnetic Resonance (NMR) spectroscopy is also a powerful tool for structural confirmation and can be used for quantitative purity assessment (qNMR).[1][2][3][4]

Q2: What are the expected impurities from a Grignard synthesis of 3-Ethyl-6-methyloctane?

A2: A common synthetic route involves the reaction of an appropriate Grignard reagent with a ketone, followed by dehydration and hydrogenation. For instance, reacting propylmagnesium bromide with 5-methyl-3-heptanone yields a tertiary alcohol, which is then converted to the target alkane. Potential impurities from this route include:

• Unreacted starting materials: 5-methyl-3-heptanone and precursors to the Grignard reagent (e.g., 1-bromopropane).[5]

• Side-products from the Grignard reaction: Wurtz coupling products (e.g., hexane from propylmagnesium bromide).[6]

• Byproducts of dehydration: Isomeric alkenes formed during the elimination of water from the tertiary alcohol intermediate.

• Incomplete hydrogenation products: Residual alkenes if the hydrogenation step is not carried to completion.

• Solvent and reagent residues: Diethyl ether, THF, or residual acids from workup.[7]

Q3: Can I distinguish 3-Ethyl-6-methyloctane from its structural isomers using mass spectrometry alone?

A3: Differentiating structural isomers of alkanes by mass spectrometry alone is challenging because they often exhibit similar fragmentation patterns.[8] Under electron ionization (EI), branched alkanes fragment to form stable carbocations, and the resulting mass spectrum serves as a molecular fingerprint. While the general pattern of CnH2n+1 fragments is similar for isomers, the relative intensities of key fragments can differ based on the branching points. For unequivocal identification, coupling MS with a separation technique like GC is essential.[8]

Part 2: Troubleshooting Guides

This section provides detailed troubleshooting for specific issues you may encounter during GC-MS and NMR analysis.

GC-MS Analysis Troubleshooting

Issue 1: Poor resolution or co-elution of peaks in the chromatogram.

• Possible Cause 1: Suboptimal GC Oven Temperature Program. The temperature program directly influences the separation of compounds. If the ramp rate is too fast, or the initial temperature is too high, isomers with similar boiling points may not separate effectively.

  • Solution: Optimize the temperature program. Start with a lower initial temperature (e.g., 40°C) and use a slower ramp rate (e.g., 5-10°C/min). An initial hold time can also help improve the separation of volatile components.[9]

• Possible Cause 2: Inappropriate GC Column. The choice of stationary phase is critical. For non-polar alkanes, a non-polar stationary phase is required.[9]

  • Solution: Use a long capillary column (30-60 m) with a non-polar stationary phase, such as 100% dimethylpolysiloxane (e.g., DB-1ms, Rxi-1ms). A thicker film can increase retention and may improve the resolution of closely eluting isomers.[9]

• Possible Cause 3: Carrier Gas Flow Rate is Not Optimized. The linear velocity of the carrier gas affects chromatographic efficiency.

  • Solution: Ensure the carrier gas (Helium or Hydrogen) flow rate is set to the optimal linear velocity for the column dimensions. This information is typically provided by the column manufacturer.

Issue 2: "Ghost peaks" or unexpected peaks in the chromatogram.

• Possible Cause 1: Contamination from the injector. Residual sample from previous injections can elute in subsequent runs, appearing as "ghost peaks."

  • Solution: Clean the injector liner and replace the septum. Run a solvent blank to confirm that the contamination has been removed.[10][11]

• Possible Cause 2: Column Bleed. At high temperatures, the stationary phase can degrade and elute from the column, causing a rising baseline or discrete peaks.

  • Solution: Ensure the oven temperature does not exceed the column's maximum operating temperature. If the column is old or has been damaged, it may need to be replaced.[10]

• Possible Cause 3: Impurities in the carrier gas.

  • Solution: Use high-purity carrier gas and ensure that gas purifiers (oxygen, moisture, and hydrocarbon traps) are installed and functioning correctly.[11]

Issue 3: Inconsistent retention times.

• Possible Cause 1: Leaks in the GC system. Leaks in the injector, column fittings, or gas lines can cause fluctuations in pressure and flow, leading to variable retention times.

  • Solution: Perform a leak check of the system using an electronic leak detector. Pay close attention to the septum, column nuts, and gas line connections.[11][12]

• Possible Cause 2: Unstable oven temperature. Inconsistent oven temperature control will directly affect retention times.

  • Solution: Verify the oven temperature with a calibrated external thermometer. If there are significant deviations, the oven's temperature controller may require service.

• Possible Cause 3: Column contamination. Accumulation of non-volatile residues on the column can alter its properties and affect retention.

  • Solution: Bake out the column at a high temperature (below its maximum limit) to remove contaminants. If this is ineffective, the first few centimeters of the column can be trimmed.[11]

NMR Spectroscopy Troubleshooting

Issue 1: Broad or distorted peaks in the ¹H NMR spectrum.

• Possible Cause 1: Poor shimming. The homogeneity of the magnetic field greatly influences peak shape.

  • Solution: Re-shim the spectrometer. If using an automated shimming routine, ensure the lock signal is stable. Manual shimming may be necessary for challenging samples.[13]

• Possible Cause 2: Presence of particulate matter. Undissolved solids in the NMR tube will disrupt the magnetic field homogeneity.[14]

  • Solution: Filter the sample through a small plug of glass wool in a Pasteur pipette before transferring it to the NMR tube.[15]

• Possible Cause 3: Sample is too concentrated. High sample viscosity can lead to broadened signals.

  • Solution: Dilute the sample. For ¹H NMR of small molecules, a concentration of 5-20 mg in 0.6-0.7 mL of deuterated solvent is typically sufficient.[16]

• Possible Cause 4: Paramagnetic impurities. Even trace amounts of paramagnetic metals can cause significant line broadening.

  • Solution: Ensure all glassware is scrupulously clean. If contamination is suspected from reagents, consider passing the sample through a small plug of silica gel.

Issue 2: Inaccurate integrations in quantitative NMR (qNMR).

• Possible Cause 1: Incomplete T1 relaxation. If the relaxation delay (d1) is too short, signals from nuclei with long T1 relaxation times will not fully recover between scans, leading to lower-than-expected integral values.

  • Solution: Use a long relaxation delay (d1), typically 5 times the longest T1 of interest. For accurate quantification, a d1 of 30 seconds or more may be necessary.

• Possible Cause 2: Poor signal-to-noise ratio. Low signal intensity can lead to integration errors.

  • Solution: Increase the number of scans to improve the signal-to-noise ratio. A ratio of at least 250:1 is recommended for integration errors of less than 1%.[17]

• Possible Cause 3: Baseline distortion. An uneven baseline will lead to inaccurate integration.

  • Solution: Apply baseline correction algorithms carefully during data processing. Ensure that the integration region is set wide enough to encompass the entire peak.

Issue 3: Unexpected peaks in the NMR spectrum.

• Possible Cause 1: Residual solvent from synthesis or purification. Solvents like diethyl ether, hexane, or ethyl acetate are common contaminants.

  • Solution: Ensure the sample is thoroughly dried under high vacuum before preparing the NMR sample. Compare any unexpected peaks to the known chemical shifts of common laboratory solvents.[18]

• Possible Cause 2: Water in the deuterated solvent. Many deuterated solvents are hygroscopic.[13]

  • Solution: Use a fresh ampoule of deuterated solvent or a solvent from a properly stored bottle. A broad peak around 1.5 ppm in CDCl₃ often indicates water.[18]

• Possible Cause 3: Impurities from the starting materials or side reactions.

  • Solution: Compare the spectrum to the spectra of the starting materials. 2D NMR techniques like COSY and HSQC can help in identifying the structure of unknown impurities.

Part 3: Experimental Protocols and Data

Protocol 1: GC-MS Analysis of 3-Ethyl-6-methyloctane

• Sample Preparation: Dilute the synthesized 3-Ethyl-6-methyloctane in high-purity hexane to a concentration of approximately 100 ppm.

• Instrumentation: A standard Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization (EI) source.

• GC Parameters:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness with a 100% dimethylpolysiloxane stationary phase.[9]

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.[9]

  • Inlet Temperature: 250 °C.

  • Injection Mode: Split (100:1 ratio).[9]

  • Injection Volume: 1 µL.

  • Oven Program: Initial temperature 40°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.[9]

• MS Parameters:

  • Ion Source: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-200.

  • Scan Rate: 2 scans/second.

Protocol 2: Quantitative ¹H NMR (qNMR) for Purity Assessment

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the synthesized 3-Ethyl-6-methyloctane into a clean vial.

  • Accurately weigh approximately 10 mg of a high-purity internal standard (e.g., maleic acid) into the same vial. The standard should have a known purity and its peaks should not overlap with the analyte signals.

  • Dissolve the mixture in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) and transfer to a 5 mm NMR tube.[16]

• NMR Acquisition Parameters:

  • Spectrometer: 400 MHz or higher.

  • Pulse Program: Standard 1D proton experiment.

  • Relaxation Delay (d1): ≥ 30 seconds.

  • Number of Scans: 16 or more to achieve adequate signal-to-noise.

• Data Processing and Calculation:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved signal from 3-Ethyl-6-methyloctane and a signal from the internal standard.

  • Calculate the purity using the following formula:[3] Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (M_analyte / M_std) * (m_std / m_analyte) * P_std Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • M = Molar mass

    • m = mass

    • P = Purity of the standard

Data Presentation

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 3-Ethyl-6-methyloctane

Atom Position	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)
1	~0.90 (t)	~14.2
2	~1.35 (m)	~32.1
3	~1.25 (m)	~38.5
4	~1.15 (m)	~29.8
5	~1.10 (m)	~36.9
6	~1.45 (m)	~31.5
7	~1.28 (m)	~29.4
8	~0.88 (t)	~14.1
Ethyl-CH₂	~1.30 (m)	~26.5
Ethyl-CH₃	~0.85 (t)	~11.5
Methyl-CH₃	~0.84 (d)	~19.7

Note: Predicted shifts are estimates and may vary based on solvent and experimental conditions. Multiplicity is indicated in parentheses (t=triplet, d=doublet, m=multiplet).

Table 2: Expected GC-MS Fragmentation for 3-Ethyl-6-methyloctane (C₁₁H₂₄, MW: 156.31)

m/z	Possible Fragment	Comments
156	[C₁₁H₂₄]⁺	Molecular ion (M⁺), likely to be of low abundance.[8]
127	[M - C₂H₅]⁺	Loss of an ethyl group.
113	[M - C₃H₇]⁺	Loss of a propyl group.
85	[C₆H₁₃]⁺	Cleavage at a branching point.
71	[C₅H₁₁]⁺	Cleavage at a branching point.
57	[C₄H₉]⁺	Common and often abundant fragment in alkanes.[8][19]
43	[C₃H₇]⁺	Common and often abundant fragment in alkanes.[8][19]

Part 4: Visualizations

Caption: Workflow for the Purity Assessment of 3-Ethyl-6-methyloctane.

Caption: Decision tree for troubleshooting poor GC peak resolution.

References

• ICH. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. [Link]

• University of Ottawa. Quantitative NMR Spectroscopy. [Link]

• Starodub. (2024). Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. [Link]

• Mestrelab Resources. What is qNMR and why is it important?. [Link]

• University of Illinois Chicago. Quantitative NMR (qNMR). Pharmacognosy Institute (PHCI). [Link]

• Emery Pharma. (2023). A Guide to Quantitative NMR (qNMR). [Link]

• ICH. Quality Guidelines. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

• ALWSCI. (2025). How To Prepare And Run An NMR Sample. [Link]

• JEOL Ltd. Using Quantitative NMR. [Link]

• ICH. ICH HARMONISED TRIPARTITE GUIDELINE - VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). [Link]

• University of Wisconsin-Madison. Sample Preparation. [Link]

• University of Rochester. Troubleshooting 1H NMR Spectroscopy. Department of Chemistry. [Link]

• Organomation. NMR Sample Preparation: The Complete Guide. [Link]

• Chemistry LibreTexts. (2023). Synthesis of Alkyl Halides from Alcohols. [Link]

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• Nanalysis. (2024). Guide: Preparing a Sample for NMR analysis – Part I. [Link]

• Novabiochem. NMR sample preparation guidelines. [Link]

• YouTube. (2011). Lecture 6. Fragmentation in EIMS: Alkanes, Alkenes, Heteroatom Compounds, Carbonyl Compounds. [Link]

• Chemistry Stack Exchange. (2023). Separating alkane/alkene isomers on the GC but the isomers have the same retention time. [Link]

• University of Alberta. (2020). Prediction of 1H and 13C NMR Chemical Shifts of Small Molecules Using Machine Learning. [Link]

• Chegg. (2022). Solved Table 3. Fragmentation Pattern for Undecane Structure. [Link]

• National Institutes of Health. (2022). Precisely predicting the 1H and 13C NMR chemical shifts in new types of nerve agents and building spectra database. [Link]

• Shimadzu UK. Gas Chromatography Mass Spectrometry Troubleshooting Guide. [Link]

• ChemRxiv. (2021). Real-time Prediction of 1H and 13C Chemical Shifts with DFT accuracy using a 3D Graph Neural Network. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. [Link]

• Chemguide. FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS. [Link]

• ResearchGate. Appendix B: GC/MS Troubleshooting Quick Reference. [Link]

• Supelco. Bulletin 743L Separation of Hydrocarbons by Packed Column GC. [Link]

• Chemistry Steps. NMR Spectroscopy Practice Problems. [Link]

• National Institutes of Health. (2021). Real-time prediction of 1H and 13C chemical shifts with DFT accuracy using a 3D graph neural network. [Link]

• Separation Science. (2023). How to Troubleshoot and Improve your GC/MS. [Link]

• SCION Instruments. Gas Chromatography GC Troubleshooting Guide. [Link]

• Agilent. Separation of saturated and unsaturated C3-C4 hydrocarbons on a capillary column. [Link]

• ChemRxiv. (2021). Real-time Prediction of 1H and 13C Chemical Shifts with DFT accuracy using a 3D Graph Neural Network. [Link]

• Chemistry LibreTexts. (2021). 9.11: Nuclear Magnetic Resonance Spectroscopy. [Link]

• University of Hawaii. Problems In Organic Structure Determination: A Practical Approach To Nmr Spectroscopy. [Link]

• ScienceDirect. (2023). Grignard Reaction: An 'Old-Yet-Gold' synthetic gadget toward the synthesis of natural Products: A review. [Link]

• Organic Syntheses. Sato, F. - Organic Syntheses Procedure. [Link]

• Unacademy. Preparation of Alkanes by the Reduction of Alkyl Halides. [Link]

• Chemistry Steps. NMR spectroscopy – An Easy Introduction. [Link]

• BYJU'S. Preparation of Alkanes from alkyl halides. [Link]

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Technical Support Center: Troubleshooting Low Signal Intensity for 3-Ethyl-6-methyloctane in GC-MS

Welcome to the technical support center for the analysis of 3-Ethyl-6-methyloctane and other branched alkanes using Gas Chromatography-Mass Spectrometry (GC-MS). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and answers to frequently asked questions (FAQs) to assist in optimizing experimental parameters and resolving common analytical challenges.

Troubleshooting Guide: Low Signal Intensity

Low signal intensity for 3-Ethyl-6-methyloctane can be a frustrating issue. This guide provides a systematic approach to diagnosing and resolving the problem, starting from the initial sample injection and moving through the chromatographic separation to mass spectrometric detection.

Question 1: My peak for 3-Ethyl-6-methyloctane is very small or absent. Where should I start troubleshooting?

A low or missing peak can stem from several factors, from sample preparation to instrument settings. The first step is to systematically check the entire analytical workflow.

A Logical Troubleshooting Workflow

Here is a visual guide to a systematic troubleshooting process for low signal intensity:

Caption: A step-by-step workflow for troubleshooting low signal intensity in GC-MS analysis.

Question 2: Could the problem be with my GC injection settings?

Yes, improper injection parameters are a common cause of poor signal for higher-boiling point compounds like 3-Ethyl-6-methyloctane.

Key Injection Parameters to Optimize:

Parameter	Recommended Setting	Rationale
Inlet Temperature	280 - 320 °C	Ensures complete and rapid vaporization of the analyte.[1][2] Insufficient temperature can lead to incomplete transfer to the column.
Injection Mode	Splitless	For trace analysis, a splitless injection maximizes the amount of analyte transferred to the column.
Splitless Hold Time	0.5 - 1.0 minutes	This allows for the complete transfer of the sample from the inlet to the column before the split vent opens.
Inlet Liner	Deactivated, with glass wool	A deactivated liner prevents analyte adsorption, and glass wool can aid in sample vaporization and trap non-volatile residues.[3]

Step-by-Step Protocol for Optimizing Inlet Temperature:

• Start with an inlet temperature of 280 °C.

• Inject a standard of 3-Ethyl-6-methyloctane and record the peak area.

• Increase the inlet temperature in 10-15 °C increments (e.g., to 290 °C, then 300 °C) and repeat the injection.

• Plot the peak area against the inlet temperature to find the optimal setting that provides the highest response without causing thermal degradation of the analyte.[2]

Question 3: My signal is still low after optimizing injection. What should I check next in the GC system?

If injection parameters are optimal, the issue may lie with the GC column or oven program.

Potential GC System Issues:

• Column Bleed: At high temperatures, the stationary phase of the column can degrade and elute, creating a high baseline noise that can obscure analyte peaks.[4][5][6] Using a low-bleed column, designated for MS applications, is highly recommended.[6][7]

• Improper Column Installation: If the column is not installed correctly in the inlet or detector, it can lead to peak tailing and loss of sensitivity.[8]

• Sub-optimal Oven Program: A fast temperature ramp may not allow for proper separation and can lead to broad, low-intensity peaks.

Recommended GC Oven Program for Branched Alkanes:

Parameter	Value	Rationale
Initial Temperature	40-60 °C (hold 2-3 min)	Allows for proper focusing of the analytes at the head of the column.[3]
Ramp Rate	5-10 °C/min	A moderate ramp rate generally provides good separation for a range of alkanes.[3]
Final Temperature	300-320 °C (hold 5-10 min)	Ensures that all higher-boiling compounds are eluted from the column.

Question 4: I've optimized my GC method, but the signal for 3-Ethyl-6-methyloctane is still weak. Could the issue be with the mass spectrometer?

Absolutely. The mass spectrometer's settings and condition are critical for achieving good sensitivity.

Key MS Parameters and Maintenance Points:

• Ion Source Contamination: Over time, the ion source can become contaminated with non-volatile material from samples, leading to a decrease in ionization efficiency and overall sensitivity.[9][10] Regularly cleaning the ion source is crucial for maintaining performance.[9][10][11]

• Ion Source Temperature: A typical starting point for the ion source temperature is around 230 °C.[3]

• MS Tune: An out-of-date or poor MS tune can significantly impact sensitivity.[9] Regularly perform an autotune and check the report for high electron multiplier (EM) voltage, which can indicate a dirty source or a failing detector.[8][12]

• Scan Range: Ensure your scan range is appropriate for the expected fragments of 3-Ethyl-6-methyloctane. A typical range of m/z 50-300 is a good starting point.[3]

• Selected Ion Monitoring (SIM) Mode: For maximum sensitivity, consider using SIM mode. Instead of scanning a wide mass range, the mass spectrometer focuses on a few characteristic ions of your target analyte, which significantly improves the signal-to-noise ratio.[3]

Characteristic Fragment Ions for Branched Alkanes: Branched alkanes like 3-Ethyl-6-methyloctane tend to fragment at the branching points, leading to the formation of stable carbocations.[13][14] Look for characteristic fragment ions in the mass spectrum. For C11 alkanes, prominent peaks are often observed at m/z 57, 71, and 85, corresponding to the loss of successive alkyl groups.[3]

Frequently Asked Questions (FAQs)

Q1: Why are branched alkanes like 3-Ethyl-6-methyloctane challenging to analyze by GC-MS?

The primary challenge with branched alkanes is their propensity for extensive fragmentation under typical Electron Ionization (EI) conditions. This often results in a very weak or absent molecular ion peak, making identification based on the parent mass difficult.[13][14] Their analysis relies heavily on interpreting the fragmentation pattern and using retention indices for confirmation.

Q2: Do I need to derivatize 3-Ethyl-6-methyloctane for GC-MS analysis?

No, derivatization is generally not necessary for alkanes as they are sufficiently volatile and thermally stable for GC-MS analysis.[15][16] Derivatization is typically employed for compounds with polar functional groups (e.g., -OH, -COOH) to increase their volatility.[15][17][18]

Q3: What type of GC column is best for analyzing 3-Ethyl-6-methyloctane?

A non-polar column is the most suitable choice for analyzing non-polar compounds like alkanes. A column with a 100% dimethylpolysiloxane or 5% phenyl/95% dimethylpolysiloxane stationary phase is highly recommended for good selectivity and resolution.[3][19] Standard dimensions of 30 meters in length, 0.25 mm internal diameter, and a 0.25 µm film thickness are generally a good starting point.[3]

Q4: How can matrix effects impact the signal of 3-Ethyl-6-methyloctane?

Matrix effects can either enhance or suppress the signal of an analyte. In GC-MS, a phenomenon known as "matrix-induced chromatographic response enhancement" can occur.[20][21] Co-eluting matrix components can coat active sites in the GC inlet and column, preventing the analyte from adsorbing to these sites and thereby increasing the amount that reaches the detector.[20][21] Conversely, a very complex matrix can introduce contamination that fouls the ion source, leading to signal suppression.[9]

Q5: What is the expected mass spectrum for 3-Ethyl-6-methyloctane?

Under electron ionization, 3-Ethyl-6-methyloctane will fragment predictably. The molecular ion at m/z 156 will likely be of low abundance or absent.[22] The spectrum will be dominated by fragment ions resulting from cleavage at the branching points to form more stable secondary carbocations.[13][14] Expect to see significant peaks corresponding to the loss of ethyl and propyl/isopropyl groups.

Visualizing the Fragmentation of a Branched Alkane

Caption: Primary fragmentation pathways for a branched alkane in an EI source.

References

• Benchchem. (n.d.). Technical Support Center: Optimization of GC-MS Parameters for C12 Alkane Analysis.
• Benchchem. (n.d.). Application Notes and Protocols for Derivatization of Long-Chain Alkanes in GC-MS.
• Benchchem. (n.d.). Optimizing GC-MS parameters for the analysis of long-chain alkanes.
• Phenomenex. (2025). Preventing Column Bleed in Gas Chromatography.
• Restek Corporation. (n.d.). 1 - Gas Chromatography Problem Solving and Troubleshooting.
• Whitman College. (n.d.). GCMS Section 6.9.2 - Fragmentation of Branched Alkanes.
• Pragolab. (n.d.). Soft ionization GC-HRMS of n-Alkanes C8 - C20 (Thermo LTQ Orbitrap XL).
• Agilent Technologies. (2024). How Does Bleed Impact GC/MS Data and How Can It Be Controlled?.
• Benchchem. (n.d.). Application Note: Analysis of Branched Alkanes by Mass Spectrometry.
• Crawford Scientific. (2021). Achieving Low Levels of GC Column Bleed.
• Agilent Technologies. (2022). Beware of GC Column Bleed.
• CHROMacademy. (n.d.). GC-MS Contamination.
• Shimadzu Scientific Instruments. (n.d.). Gas Chromatography Mass Spectrometry Troubleshooting Guide.
• Hall, R. D. (2007). Chemical derivatization and mass spectral libraries in metabolic profiling by GC/MS and LC/MS/MS. Journal of Experimental Botany, 58(10), 2547-2557.
• Davis, H. D. (2013). Introduction to Ionization and Fragmentation in Mass Spectrometry. YouTube.
• Royal Society of Chemistry. (2019). 10: How Do I Troubleshoot a Problem on My GC-MS?.
• Restek Corporation. (2020). Optimizing Splitless Injections: Inlet Temperature.
• Phenomenex. (n.d.). GC Troubleshooting Guide.
• ResearchGate. (2016). How can I confirmed the contamination of the ion source in GCMSD Agilent technology?.
• Unknown. (n.d.). Fragmentation of Alkane.
• Smith, L. L., & Strickland, J. R. (2007). Improved GC/MS method for quantitation of n-alkanes in plant and fecal material. Journal of agricultural and food chemistry, 55(18), 7301–7307.
• Rahman, M. M., Abd El-Aty, A. M., & Shim, J. H. (2013). Matrix enhancement effect: A blessing or a curse for gas chromatography? - A review. Talanta, 115, 123-132.
• Technology Networks. (n.d.). Matrix enhancement effect: A blessing or curse for gas chromatography?.
• LCGC International. (2017). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry.
• Thermo Fisher Scientific. (n.d.). Chromatography Troubleshooting Guides-Gas Chromatography.
• Chemistry For Everyone. (2025). What Is Derivatization In GC-MS?. YouTube.
• Taylor, T. (2020). Troubleshooting Gas Chromatography Part II – Reduced Peak Size (Loss of Sensitivity). LCGC Blog.
• Smith, L. L., & Strickland, J. R. (2007). Improved GC/MS method for quantitation of n-alkanes in plant and fecal material. Journal of agricultural and food chemistry, 55(18), 7301–7307.
• Agilent Technologies. (2022). How to Troubleshoot and Improve your GC/MS. YouTube.
• Agilent Technologies. (2022). Agilent GCMS Ion Source Maintenance | Part 2 of 3. YouTube.
• LCGC International. (2013). Optimizing GC–MS Methods.
• ResearchGate. (2015). Can anyone suggest the sample preparation method for alkane series (C8-C20) injection in GCMS.
• LCGC International. (2020). The LCGC Blog: Troubleshooting Gas Chromatography Part II – Reduced Peak Size (Loss of Sensitivity).
• Agilent Technologies. (2020). Optimizing Conditions for GC/MS Analyses.
• National Center for Biotechnology Information. (n.d.). 3-Ethyl-6-methyloctane. PubChem.

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Calibration curve issues for 3-Ethyl-6-methyloctane quantification

A Guide to Troubleshooting Calibration Curve Issues in GC Analysis

Welcome to the Technical Support Center for advanced chromatographic analysis. This guide, prepared by our Senior Application Scientists, provides in-depth troubleshooting for common and complex issues encountered during the quantification of 3-Ethyl-6-methyloctane using calibration curves. We move beyond simple checklists to explain the underlying causes of your experimental challenges and offer robust, field-proven solutions.

Frequently Asked Questions (FAQs)

Q1: My calibration curve for 3-Ethyl-6-methyloctane is non-linear, showing a negative deviation at higher concentrations. What is the likely cause?

A1: This is a classic symptom of several potential issues, most commonly detector saturation or inlet discrimination. 3-Ethyl-6-methyloctane is a branched alkane with a relatively high boiling point (approximately 185-187 °C).[1] At high concentrations, the Flame Ionization Detector (FID), commonly used for hydrocarbon analysis, can become saturated, leading to a response that is no longer proportional to the analyte concentration.[2] Additionally, inlet discrimination can occur where less volatile compounds, like higher molecular weight alkanes, are not transferred as efficiently from the GC inlet to the column compared to more volatile compounds.[2] This results in a lower-than-expected response at higher concentrations, causing the calibration curve to plateau.[2]

Q2: I'm observing significant peak tailing for my 3-Ethyl-6-methyloctane standards. How does this affect my calibration and how can I fix it?

A2: Peak tailing can severely compromise the accuracy of your calibration curve by causing incorrect peak integration. The most common causes include active sites within the GC system or issues with the column installation.[2][3] While alkanes are non-polar, active sites in the inlet liner (e.g., from residue buildup) or on the column itself can lead to undesirable interactions.[2] An improper column cut or incorrect installation depth can also create dead volumes, leading to tailing.[3] To troubleshoot, start by injecting a light hydrocarbon; if it also tails, you likely have a flow path problem.[4]

Q3: My calibration curve looks good, but my sample results are inconsistent. Could this be a matrix effect?

A3: Absolutely. Matrix effects are a significant challenge, especially when analyzing environmental samples like soil or water.[5][6][7] Co-eluting compounds from the sample matrix can either enhance or suppress the analyte signal at the detector.[5][8] This "matrix-induced chromatographic response enhancement" can lead to an overestimation of the analyte concentration.[5] To confirm a matrix effect, you can compare the slope of a calibration curve prepared in a clean solvent to one prepared in a sample matrix extract (matrix-matched calibration). A significant difference in the slopes indicates the presence of a matrix effect.[5]

Q4: What are the key characteristics of a good internal standard for 3-Ethyl-6-methyloctane analysis?

A4: An ideal internal standard (IS) should be chemically similar to the analyte but not present in the original sample.[9][10] For 3-Ethyl-6-methyloctane, a suitable IS would be a non-native, non-interfering branched alkane with a similar boiling point and detector response, such as a deuterated analog or a different branched alkane like 2,2,4,4-Tetramethylpentane. The IS compensates for variations in injection volume, sample preparation, and instrument drift, leading to more accurate and precise results.[11]

Troubleshooting Guides

Guide 1: Diagnosing and Correcting Non-Linear Calibration Curves

Non-linearity in your calibration curve can stem from several sources.[12][13][14][15] Follow this guide to systematically identify and resolve the issue.

Errors in the preparation of your calibration standards are a common source of non-linearity.[2] Ensure that your serial dilutions are accurate and that the solvent used is of high purity.[16][17][18]

Protocol for Preparing Calibration Standards:

• Prepare a Primary Stock Solution: Accurately weigh a known amount of pure 3-Ethyl-6-methyloctane and dissolve it in a high-purity solvent (e.g., hexane) to a precise final volume.

• Perform Serial Dilutions: Use calibrated volumetric flasks and pipettes to prepare a series of at least 5-7 calibration standards from the primary stock solution.

• Incorporate Internal Standard: If using an internal standard, add a constant, known concentration to each calibration standard and sample.

• Storage: Store standards in sealed vials with minimal headspace to prevent evaporation of the volatile analyte.[17]

If your standards are prepared correctly, the next step is to examine your GC system for potential issues.

Troubleshooting Workflow for GC System Parameters

Caption: Troubleshooting workflow for non-linear calibration curves.

Parameter Optimization Table:

Parameter	Recommended Setting for 3-Ethyl-6-methyloctane	Rationale
Inlet Temperature	250 - 280 °C	Ensures complete and rapid vaporization of the analyte without causing thermal degradation.
Split Ratio	Start at 50:1 and adjust as needed	Prevents column and detector overload, especially at higher concentrations.
Carrier Gas Flow	Optimize for column dimensions (e.g., 1-2 mL/min for a 0.25 mm ID column)	An optimal flow rate minimizes peak broadening and improves resolution.
Oven Program	Start at a low temperature (e.g., 50 °C) and ramp up	Ensures good separation from other components and solvent.

Guide 2: Addressing Matrix Effects with Matrix-Matched Calibration

When analyzing complex samples, matrix-matched calibration is a powerful technique to counteract matrix effects.[5][7]

Protocol for Preparing Matrix-Matched Standards:

• Obtain a Blank Matrix: Secure a sample of the matrix (e.g., soil, water) that is known to be free of 3-Ethyl-6-methyloctane.

• Extract the Blank Matrix: Process the blank matrix using the same extraction procedure as your unknown samples.

• Spike the Blank Extract: Create your calibration standards by spiking the blank matrix extract with known concentrations of 3-Ethyl-6-methyloctane.

• Analyze and Compare: Run the matrix-matched standards and compare the resulting calibration curve to your solvent-based curve. If the slopes differ significantly, a matrix effect is present, and the matrix-matched curve should be used for quantification.

Visualizing Matrix Effects

Caption: Decision tree for identifying and addressing matrix effects.

References

• The Preparation of Calibration Standards for Volatile Organic Compounds — A Question of Traceability . LCGC International. [Link]

• The Preparation of Calibration Standards for Volatile Organic Compounds - A Question of Traceability | Request PDF . ResearchGate. [Link]

• Techniques for Optimizing the Analysis of Volatile Organic Compounds in Water Using Purge-and-Trap/GC/MS Application . Agilent. [Link]

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Technical Support Center: Navigating Matrix Effects in the Analysis of 3-Ethyl-6-methyloctane

Welcome to the technical support center dedicated to addressing the challenges associated with the quantitative analysis of 3-Ethyl-6-methyloctane. This guide is designed for researchers, scientists, and drug development professionals who are encountering and seeking to overcome the complexities of matrix effects in their experimental workflows. As a volatile branched-chain alkane, 3-Ethyl-6-methyloctane is amenable to Gas Chromatography-Mass Spectrometry (GC-MS), a powerful analytical technique. However, the accuracy and reliability of GC-MS data can be significantly compromised by the sample matrix.

This resource provides in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to empower you to identify, understand, and mitigate matrix effects, thereby ensuring the scientific integrity of your results.

Understanding the Challenge: What are Matrix Effects?

In the context of GC-MS analysis, the "matrix" refers to all the components within a sample other than the analyte of interest, which in this case is 3-Ethyl-6-methyloctane. Matrix effects are the alterations in the analytical signal of the target analyte caused by these co-eluting matrix components.[1][2] These effects can manifest as either signal enhancement or signal suppression, leading to inaccurate quantification, poor reproducibility, and compromised method sensitivity.[1]

For a non-polar hydrocarbon like 3-Ethyl-6-methyloctane, a common phenomenon observed in GC-MS is matrix-induced signal enhancement .[1][3] This occurs when non-volatile or semi-volatile components of the matrix accumulate in the GC inlet liner. These accumulated residues can mask active sites (e.g., silanol groups) where the analyte might otherwise adsorb or degrade. By "passivating" these active sites, a larger amount of the analyte successfully transfers from the injector to the analytical column and, ultimately, to the detector, resulting in an artificially inflated signal.[1][3]

Conversely, signal suppression can also occur, although it is less common for non-polar compounds in GC-MS. This can be caused by high concentrations of co-eluting matrix components that compete with the analyte for ionization in the MS source or interfere with the transfer of ions to the mass analyzer.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the analysis of 3-Ethyl-6-methyloctane, providing both direct answers and systematic troubleshooting workflows.

Q1: My calibration curve prepared in pure solvent is linear, but when I analyze my samples, the quantified concentrations are unexpectedly high and inconsistent. What could be the cause?

A1: This is a classic symptom of matrix-induced signal enhancement. The matrix components in your samples are likely protecting the 3-Ethyl-6-methyloctane from degradation or adsorption in the GC inlet, leading to a stronger signal compared to the clean solvent standard.

Troubleshooting Workflow:

• Confirm the Matrix Effect: Prepare a matrix-matched standard by spiking a known concentration of 3-Ethyl-6-methyloctane into a blank matrix sample (a sample that is representative of your unknown samples but does not contain the analyte). Analyze this alongside a standard of the same concentration prepared in pure solvent. A significantly higher response in the matrix-matched standard confirms signal enhancement.

• Inspect the GC Inlet: A contaminated inlet liner is a primary cause of signal enhancement.[4] Visually inspect the liner for any discoloration or residue.

  • Action: If contaminated, replace the liner. Regular replacement of the inlet liner is a crucial preventative maintenance step.

• Evaluate Liner Deactivation: Ensure you are using a properly deactivated liner. An inadequately deactivated liner will have more active sites, exacerbating the issue.

Q2: I am observing poor peak shape (tailing) for 3-Ethyl-6-methyloctane in my sample chromatograms, which is affecting integration and reproducibility. What should I investigate?

A2: Peak tailing for a non-polar compound like 3-Ethyl-6-methyloctane is often indicative of active sites within the GC system. While matrix components can sometimes mask these sites, certain matrix compositions can also contribute to or fail to mitigate the problem.

Troubleshooting Workflow:

• Check for System Activity:

  • Inlet Liner: As with signal enhancement, a dirty or poorly deactivated liner is a common culprit.

  • Column Inlet: Non-volatile matrix components can accumulate at the head of the analytical column, creating active sites.

    • Action: Trim a small portion (e.g., 10-15 cm) from the front of the column.

  • Column Degradation: Over time and with exposure to oxygen at high temperatures, the stationary phase of the column can degrade, exposing active sites.

    • Action: Condition the column according to the manufacturer's instructions. If the problem persists, the column may need to be replaced.[5]

• Optimize Injection Parameters:

  • Injection Temperature: An excessively high injection temperature can cause the degradation of certain matrix components, leading to the formation of active residues in the liner.

  • Injection Volume: Overloading the column with either the analyte or matrix components can lead to peak distortion.

    • Action: Try reducing the injection volume.

Q3: How can I proactively mitigate matrix effects in my analysis of 3-Ethyl-6-methyloctane?

A3: A multi-faceted approach involving sample preparation and calibration strategy is the most effective way to manage matrix effects.

Mitigation Strategies:

Strategy	Principle	When to Use
Sample Dilution	Reduces the concentration of all matrix components, thereby minimizing their impact on the analyte signal.	Simple matrices or when the analyte concentration is high enough to permit dilution without falling below the limit of quantification.
Sample Cleanup	Employs techniques like Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to selectively remove interfering matrix components.[6]	Complex matrices where dilution is insufficient or would compromise sensitivity.
Matrix-Matched Calibration	Calibration standards are prepared in a blank matrix extract, ensuring that the standards and samples experience the same matrix effects.	When a representative blank matrix is readily available. This is a highly effective method for compensating for predictable matrix effects.
Standard Addition Method	Aliquots of the sample are spiked with increasing, known amounts of the analyte. The resulting signals are plotted, and the original concentration is determined by extrapolation. This method inherently corrects for matrix effects within each individual sample.	For complex and variable matrices where a consistent blank matrix is not available. It is highly accurate but more labor-intensive as each sample requires its own calibration.[7][8]
Use of an Internal Standard	A known amount of a compound with similar chemical properties to the analyte (ideally, a stable isotope-labeled version) is added to all samples and standards. The ratio of the analyte signal to the internal standard signal is used for quantification, which corrects for variations in injection volume and matrix effects.	This is a powerful technique, particularly when a suitable internal standard is available. It can be combined with other methods like matrix-matched calibration for enhanced accuracy.

Experimental Protocols

The following are representative protocols for identifying and mitigating matrix effects. These should be adapted and validated for your specific matrix and instrumentation.

Protocol 1: Preparation of Matrix-Matched Calibration Standards

This protocol assumes the analysis of 3-Ethyl-6-methyloctane in a soil matrix.

• Preparation of Blank Matrix Extract: a. Obtain a representative soil sample that is known to be free of 3-Ethyl-6-methyloctane. b. Extract the blank soil using the same procedure as for your unknown samples (e.g., QuEChERS, pressurized solvent extraction). c. The resulting solvent extract is your "blank matrix."

• Preparation of Stock Standard: a. Prepare a concentrated stock solution of 3-Ethyl-6-methyloctane in a suitable solvent (e.g., hexane or methanol).

• Preparation of Calibration Standards: a. Create a series of calibration standards by spiking appropriate volumes of the stock standard into aliquots of the blank matrix extract. b. Ensure the final concentrations of your calibration standards bracket the expected concentration range of your samples. c. Prepare a "zero" standard which is an aliquot of the blank matrix extract with no added analyte.

• Analysis: a. Analyze the matrix-matched calibration standards using your established GC-MS method. b. Construct a calibration curve by plotting the analyte response against the concentration. c. Quantify your unknown samples against this matrix-matched curve.

Protocol 2: The Standard Addition Method

This protocol is for a single sample analysis.

• Sample Preparation: a. Prepare your sample extract as you normally would.

• Preparation of Spiked Samples: a. Aliquot at least four equal volumes of the sample extract into separate vials. b. Leave one vial un-spiked (this is your "zero addition"). c. To the remaining vials, add increasing known amounts of a 3-Ethyl-6-methyloctane standard solution. The amounts should be chosen to produce responses that are approximately 1.5x, 2x, and 2.5x the response of the un-spiked sample. d. If necessary, dilute all vials to the same final volume with pure solvent.

• Analysis: a. Analyze all prepared vials using your GC-MS method.

• Data Analysis: a. Plot the measured peak area (y-axis) against the concentration of the added standard (x-axis). b. Perform a linear regression on the data points. c. Extrapolate the line to the x-axis (where y=0). The absolute value of the x-intercept is the concentration of 3-Ethyl-6-methyloctane in the original, un-spiked sample extract.[7]

Concluding Remarks

The successful analysis of 3-Ethyl-6-methyloctane, like any trace-level compound in a complex matrix, hinges on a thorough understanding and management of matrix effects. While these effects can present a significant analytical challenge, they are not insurmountable. By employing a systematic approach to troubleshooting, validating your methods with appropriate calibration strategies, and adhering to routine instrument maintenance, you can ensure the generation of high-quality, reliable, and defensible data. This guide serves as a foundational resource to assist you in this endeavor. For novel or particularly challenging matrices, further method development and validation will be essential.

References

• Shimadzu. (n.d.). Gas Chromatography Mass Spectrometry Troubleshooting Guide. Retrieved from [Link]

• Wong, J. W. (2017). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry. LCGC International. Retrieved from [Link]

• Agilent Technologies. (n.d.). Sample Preparation. Retrieved from [Link]

• Drawell. (n.d.). 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. Retrieved from [Link]

• Phenomenex. (2025). GC Column Troubleshooting Guide. Retrieved from [Link]

• Rahman, M. M., et al. (2021). Matrix enhancement effect: A blessing or a curse for gas chromatography? - A review. Food Chemistry, 359, 129922.

• Technology Networks. (n.d.). Matrix enhancement effect: A blessing or curse for gas chromatography?. Retrieved from [Link]

• Agilent Technologies. (n.d.). SAMPLE PREPARATION FUNDAMENTALS FOR CHROMATOGRAPHY. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3-Ethyl-6-methyloctane. PubChem Compound Database. Retrieved from [Link]

• YouTube. (2022, April 10). How to Troubleshoot and Improve your GC/MS. Agilent Technologies. Retrieved from [Link]

• Anthias Consulting. (n.d.). Tech Tip 26: Standard Additions. Retrieved from [Link]

• Snow, N. H. (2024). From Detector to Decision, Part III: Fundamentals of Calibration in Gas Chromatography. LCGC International. Retrieved from [Link]

• Agilent Technologies. (2022, April 10). How to Troubleshoot and Improve your GC/MS [Video]. YouTube. [Link]

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Minimizing isomeric impurities in 3-Ethyl-6-methyloctane synthesis

This technical support guide provides in-depth troubleshooting advice and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Ethyl-6-methyloctane. Our focus is on minimizing isomeric impurities to achieve high product purity.

I. Troubleshooting Guide: Navigating Common Synthesis Challenges

This section addresses specific issues that may arise during the synthesis of 3-Ethyl-6-methyloctane, with a focus on a common and effective method: the Corey-House synthesis.

Corey-House Synthesis Pathway for 3-Ethyl-6-methyloctane

A logical approach to synthesizing the unsymmetrical alkane 3-Ethyl-6-methyloctane is the Corey-House reaction. This method involves the coupling of a lithium dialkylcuprate (Gilman reagent) with an alkyl halide.

A plausible synthetic route is the reaction of lithium di(pentan-2-yl)cuprate with 1-bromobutane.

Question 1: My final product contains a significant percentage of octane and 5,6-dimethyldecane. What is the likely cause and how can I prevent this?

Answer:

This impurity profile strongly suggests issues with the formation and stability of your Gilman reagent, lithium di(pentan-2-yl)cuprate.

• Causality: The presence of octane points to the unreacted Gilman reagent being quenched during workup. The 5,6-dimethyldecane is a result of homocoupling of the pentan-2-yl groups from the Gilman reagent. This can happen if the Gilman reagent is not consumed efficiently by the 1-bromobutane or if there are issues with its stability.

• Troubleshooting Steps:

  • Ensure Anhydrous Conditions: The formation of the Gilman reagent is highly sensitive to moisture. Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., argon or nitrogen). Use anhydrous solvents.

  • Temperature Control: The formation of the alkyllithium reagent (pentan-2-yllithium) and its subsequent reaction with copper(I) iodide to form the Gilman reagent should be performed at low temperatures (typically -78 °C to 0 °C) to minimize side reactions.

  • Reagent Quality: Use freshly prepared or titrated pentan-2-yllithium. The quality of the copper(I) iodide is also crucial; purify it if necessary.

  • Stoichiometry: Use a slight excess of the Gilman reagent (e.g., 1.1 to 1.2 equivalents) relative to the 1-bromobutane to ensure complete consumption of the alkyl halide.

Question 2: My GC-MS analysis shows a cluster of peaks with the correct mass for C11H24, but my desired 3-Ethyl-6-methyloctane is not the major product. What are these other isomers and how did they form?

Answer:

The presence of multiple C11H24 isomers indicates that rearrangements or alternative coupling reactions are occurring. The most likely isomeric impurities in this synthesis are positional isomers.

• Likely Isomeric Impurities:

  • 4-Methyl-5-ethyloctane: This can arise from a rearrangement of the pentan-2-yl group.

  • 3,6-Dimethyloctane: This could result from the presence of isomeric impurities in your starting materials.

  • Other Undecane Isomers: A comprehensive list of undecane isomers is available, and minor impurities can arise from various side reactions.

• Causality of Isomer Formation:

  • Rearrangement of the Gilman Reagent: Secondary alkyllithium reagents can be prone to rearrangement, although this is less common at low temperatures.

  • Isomeric Purity of Starting Materials: The purity of your pentan-2-yl bromide (or other precursor to the Gilman reagent) and 1-bromobutane is critical. Even small amounts of isomeric impurities in the starting materials will be carried through the synthesis.

• Troubleshooting and Prevention:

  • Verify Starting Material Purity: Analyze your starting alkyl halides by GC-MS to confirm their isomeric purity before use.

  • Optimize Reaction Conditions: Run the reaction at the lowest practical temperature to minimize the potential for rearrangements.

  • Purification Strategy: If isomeric impurities are unavoidable, a robust purification strategy is necessary.

II. Purification Strategies for Isomeric Impurities

The separation of structurally similar alkane isomers with close boiling points is a significant challenge.

Purification Method	Advantages	Disadvantages	Applicability for 3-Ethyl-6-methyloctane
Fractional Distillation	Scalable, cost-effective for large quantities.	Requires a significant difference in boiling points; can be time-consuming.	Potentially effective if the boiling points of the major isomeric impurities are sufficiently different from the product.
Preparative Gas Chromatography (pGC)	High resolution, capable of separating close-boiling isomers.	Not easily scalable, can be expensive for large quantities.	Ideal for obtaining highly pure small-scale samples for research and analytical standards.

Predicting Boiling Points of Isomeric Impurities

The boiling points of alkanes are influenced by their molecular size and shape. Branched alkanes generally have lower boiling points than their straight-chain counterparts. The degree of branching also affects the boiling point; more compact, spherical molecules have lower boiling points.

Compound	Predicted Boiling Point (°C)
3-Ethyl-6-methyloctane	~185-190
4-Methyl-5-ethyloctane	~183-188
3,6-Dimethyloctane	~180-185

Note: These are estimated values. Actual boiling points may vary.

Detailed Protocol: High-Efficiency Fractional Distillation

For the separation of 3-Ethyl-6-methyloctane from its isomers, a high-efficiency fractional distillation column is required.

• Column Selection: A spinning band distillation system or a packed column with a high number of theoretical plates (e.g., Vigreux or Raschig ring packed) is recommended.

• Vacuum: Performing the distillation under reduced pressure will lower the boiling points and can improve separation efficiency.

• Reflux Ratio: A high reflux ratio (the ratio of condensed vapor returned to the column to the vapor removed as distillate) is crucial for separating close-boiling isomers. Start with a high reflux ratio and slowly decrease it as the separation proceeds.

• Fraction Collection: Collect small fractions and analyze each by GC-MS to determine the composition.

III. Analytical Characterization and Quality Control

Accurate identification of your product and any impurities is essential.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Column Selection: A non-polar capillary column (e.g., DB-1 or HP-5ms) is suitable for separating alkane isomers.

• Temperature Program: A slow temperature ramp will provide the best resolution.

• Fragmentation Patterns: Branched alkanes exhibit characteristic fragmentation patterns in their mass spectra, which can help in identifying isomers. Cleavage is favored at branching points, leading to the formation of stable carbocations.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum of 3-Ethyl-6-methyloctane will be complex due to the presence of many similar alkyl protons. However, the chemical shifts and splitting patterns of the methine protons (at C3 and C6) and the methyl groups can provide valuable structural information.

• ¹³C NMR: The carbon NMR spectrum is often more informative for distinguishing alkane isomers, as each unique carbon atom will give a distinct signal. The chemical shifts of the carbons at and near the branching points are particularly useful for confirming the structure.

IV. Frequently Asked Questions (FAQs)

Q1: Can I use a Grignard reagent instead of an organolithium reagent to form the organocuprate?

A1: Yes, in what is sometimes referred to as a catalytic version of the Corey-House reaction, a Grignard reagent can be used in the presence of a catalytic amount of a copper salt. This can be a useful alternative if the corresponding organolithium reagent is difficult to prepare or handle.

Q2: My reaction is very slow. What can I do to increase the rate?

A2: While low temperatures are important for minimizing side reactions, if the reaction is too slow, you can try slightly increasing the temperature (e.g., from -78 °C to -40 °C or -20 °C). However, be aware that this may also increase the formation of impurities. Ensure your reagents are of high quality and that the reaction is being stirred efficiently.

Q3: Are there any other synthetic routes to 3-Ethyl-6-methyloctane that might produce fewer isomeric impurities?

A3: Other organometallic coupling reactions could be explored. For example, a Negishi coupling (organozinc) or a Suzuki coupling (organoboron) could potentially offer different selectivity and impurity profiles. However, the Corey-House synthesis is generally a robust and reliable method for preparing unsymmetrical alkanes.

Q4: What is the best way to remove unreacted alkyl halide starting material from my product?

A4: Unreacted alkyl halides will have different polarities and boiling points compared to the alkane product. They can typically be removed by a combination of aqueous workup, extraction, and distillation.

Visualizations

Corey-House Synthesis of 3-Ethyl-6-methyloctane

Caption: Corey-House synthesis pathway for 3-Ethyl-6-methyloctane.

Troubleshooting Logic for Isomeric Impurities

Caption: Decision tree for troubleshooting isomeric impurities.

References

• Corey, E. J., & Posner, G. H. (1967). Selective formation of carbon-carbon bonds between unlike groups using organocopper reagents. Journal of the American Chemical Society, 89(15), 3911–3912. [Link]

• Posner, G. H. (1975). Substitution Reactions using Organo Copper Reagents. Organic Reactions, 22, 253. [Link]

• Vedantu. (n.d.). Corey House Reaction: Mechanism, Steps & Applications. Retrieved from [Link]

• Testbook. (n.d.). Corey House Reaction Definition, Synthesis, Mechanism & Uses. Retrieved from [Link]

• Wikipedia. (n.d.). List of isomers of undecane. Retrieved from [Link]

• Zuo, H. L., Yang, F. Q., Huang, W. H., & Xia, Z. N. (2012). Preparative Gas Chromatography and Its Applications. Journal of Chromatographic Science, 50(5), 373–381. [Link]

• TutorChase. (n.d.). How can the boiling points of alkanes be predicted? Retrieved from [Link]

• B/R Instrument Corporation. (n.d.). Small Scale Fractional Distillation. Retrieved from [Link]

• Aishengke. (n.d.). Laboratory Continuous Fractional Distillation Equipment. Retrieved from [Link]

• Chemistry For Everyone. (2023, May 10). Predicting Boiling Point? [Video]. YouTube. [Link]

• Pope Scientific, Inc. (n.d.). Fractional Distillation Equipment. Retrieved from [Link]

• MDPI. (2023). Progress in the Separation and Purification of Carbon Hydrocarbon Compounds Using MOFs and Molecular Sieves. Molecules, 28(20), 7149. [Link]

• Chemistry Stack Exchange. (2023, January 26). Separating alkane/alkene isomers on the GC but the isomers have the same retention time. [Link]

• Promas Engineering Pvt. Ltd. (2021, April 26). Pilot Scale Fractionating Column. [Link]

• Nature. (2021). A new model for predicting boiling points of alkanes. Scientific Reports, 11(1), 24261. [Link]

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• Master Organic Chemistry. (2010, July 9). Branching, and Its Affect On Melting and Boiling Points. [Link]

• Lab1st. (n.d.). 1L Lab Scale Distillation Equipment Fractionating Column Unit. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). 3.2 The alkanes. Retrieved from [Link]

• ResearchGate. (2021). A new model for predicting boiling points of alkanes. [Link]

• Pharmaceutical Technology. (2002, November 1). Organic Impurities in Chemical Drug Substances. [Link]

• A-Level Chemistry. (n.d.). Purification Techniques in Organic Chemistry: A Comprehensive Guide. Retrieved from [Link]

• BYJU'S. (2020, June 20). Corey House Reaction. [Link]

• askIITians. (2019, March 22). Prepare 3- methyl octane with the help of Corey house synthesis react. [Link]

• Study Mind. (n.d.). Methods of Purification of Organic Compounds | Class 11 Chemistry. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Structural Isomerism chain positional functional group isomers tautomerism possible number structures from molecular formula A level GCE AS A2 organic chemistry revision notes. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 2.5E: GC Parameters. [Link]

• Chromatography Today. (2020, October 28). Easy purification of isomers with prepacked glass columns. [Link]

• Restek. (n.d.). Impact of GC Parameters on The Separation. Retrieved from [Link]

• Veeprho. (2020, August 25). Different Types of Isomeric Impurities Present in Pharmaceutical Products. [Link]

• PubChem. (n.d.). 3-Ethyl-6-methyloctane. Retrieved from [Link]

• Quora. (2020, June 9). How to separate two close boiling isomers other than the distillation method at a low cost. [Link]

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Technical Support Center: Method Development for Trace Level Detection of 3-Ethyl-6-methyloctane

Welcome to the technical support center. This guide, designed for researchers and drug development professionals, provides in-depth, field-proven insights into the robust detection of 3-Ethyl-6-methyloctane at trace concentrations. As a Senior Application Scientist, my goal is to not only provide protocols but to explain the causality behind our experimental choices, empowering you to troubleshoot and optimize your own methods effectively.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the analysis of 3-Ethyl-6-methyloctane.

Q1: What makes 3-Ethyl-6-methyloctane challenging to detect at trace levels?

A1: The primary difficulty lies in its chemical properties. As a volatile organic compound (VOC) and a branched alkane, it presents several analytical hurdles:

• High Volatility: Its tendency to readily evaporate can lead to significant analyte loss during sample collection, preparation, and transfer if not handled correctly.[1][2]

• Low Concentrations: Trace level detection inherently pushes the limits of instrument sensitivity, requiring methods that can effectively concentrate the analyte from the sample matrix.[3][4][5]

• Matrix Complexity: Real-world samples (e.g., environmental, biological) are often complex. The presence of other interfering compounds can mask the analyte's signal, making accurate identification and quantification difficult.

• Chemical Inertness: Being a saturated hydrocarbon, it lacks active functional groups, which makes it unsuitable for highly selective detection methods like UV or fluorescence. This necessitates the use of mass spectrometry for confident identification.

Q2: What is the recommended analytical platform for this compound?

A2: The gold-standard technique is Gas Chromatography-Mass Spectrometry (GC-MS) .[6][7]

• Gas Chromatography (GC): Provides the essential separating power to resolve 3-Ethyl-6-methyloctane from other volatile components in a sample mixture based on its boiling point and affinity for the GC column's stationary phase.

• Mass Spectrometry (MS): Acts as a highly sensitive and selective detector. It ionizes the compounds eluting from the GC column and fragments them into a predictable pattern (mass spectrum), which serves as a chemical fingerprint for unambiguous identification and reliable quantification.[8]

Q3: Which sample preparation techniques are most effective for concentrating 3-Ethyl-6-methyloctane?

A3: For a volatile analyte at trace levels, the key is to efficiently extract and concentrate it from the sample matrix while minimizing loss. The most effective techniques are headspace-based or involve sorptive extraction:

• Static Headspace (HS): This technique involves heating a sealed sample vial to allow volatile compounds to partition into the gas phase (headspace) above the sample. An aliquot of this headspace is then injected into the GC. It is simple and protects the GC system from non-volatile matrix components.[9][10][11][12]

• Dynamic Headspace (Purge and Trap): This is a more exhaustive extraction method where an inert gas is bubbled through the sample, stripping the VOCs and carrying them onto a sorbent trap.[13][14] The trap is then rapidly heated to desorb the concentrated analytes into the GC-MS system. This technique offers excellent sensitivity and is mandated by many regulatory methods, such as those from the U.S. EPA.[15][16][17]

• Solid-Phase Microextraction (SPME): A solvent-free technique where a fused-silica fiber coated with a sorbent material is exposed to the sample or its headspace.[18] Analytes adsorb onto the fiber, which is then transferred to the hot GC inlet for thermal desorption. SPME is excellent for combining extraction and concentration into a single, efficient step.[19][20][21]

Part 2: Troubleshooting Guides

This section provides a systematic approach to diagnosing and resolving common issues encountered during the GC-MS analysis of 3-Ethyl-6-methyloctane.

Issue 1: Poor Chromatographic Peak Shape (Tailing or Fronting)

Asymmetric peaks compromise integration accuracy and can indicate underlying system issues.

Potential Cause	Scientific Explanation	Troubleshooting & Resolution
System Activity	Active sites (e.g., exposed silanols) in the inlet liner, column, or connections can cause undesirable secondary interactions with analytes, leading to peak tailing.	1. Use Deactivated Liners: Always use high-quality, deactivated inlet liners. Replace them regularly, as activity increases with use.[22] 2. Column Maintenance: If the front of the column becomes active, trim 0.5 meters from the inlet end. If tailing persists, the column may be damaged and require replacement. 3. Condition the Column: After installation or maintenance, condition the column according to the manufacturer's protocol to remove contaminants and ensure a stable baseline.
Column Overload	Injecting a sample that is too concentrated saturates the stationary phase, exceeding the column's capacity and causing the peak to broaden and front.[23][24]	1. Dilute the Sample: Prepare a more dilute sample and reinject. 2. Increase Split Ratio: If using a split injection, increase the split ratio to reduce the amount of sample reaching the column.
Improper Injection	A slow or inconsistent injection can introduce the sample as a wide band onto the column, resulting in broad or fronting peaks.	1. Optimize Autosampler Parameters: Ensure the autosampler injection speed is set to "fast." 2. Check Syringe: Inspect the syringe for damage or blockage. A bent plunger or clogged needle will result in a poor injection.

Issue 2: Low or No Analyte Signal (Poor Sensitivity)

This is a critical issue when working at trace levels. The cause can be chemical or instrumental.

Potential Cause	Scientific Explanation	Troubleshooting & Resolution
Analyte Loss	Due to its high volatility, 3-Ethyl-6-methyloctane can be lost from the sample before it ever reaches the instrument.	1. Seal Samples Properly: Use high-quality vials with PTFE-faced septa. Ensure caps are tightly sealed immediately after sample collection. 2. Minimize Headspace in Vials: For liquid samples, fill the vial to minimize headspace, reducing the amount of analyte that can partition into the vapor phase and be lost if the seal is imperfect. 3. Control Temperature: Keep samples cool during storage and transport to reduce vapor pressure and minimize evaporative losses.
Inefficient Extraction	The chosen sample preparation conditions (e.g., SPME time, P&T purge volume) may not be sufficient to extract the analyte from the matrix effectively.	1. Optimize Prep Method: Systematically vary parameters like extraction time, temperature, and agitation for HS or SPME. For Purge and Trap, optimize the purge gas flow rate and time.[25] 2. Select Correct SPME Fiber: For a nonpolar alkane, a nonpolar fiber coating like Polydimethylsiloxane (PDMS) is the most appropriate choice.
Instrumental Issues	Leaks in the gas flow path or a contaminated MS ion source are common culprits for a sudden drop in sensitivity.[26][27]	1. Perform a Leak Check: Use an electronic leak detector to check for leaks at the inlet, column fittings, and MS interface. 2. Clean the Ion Source: The ion source becomes contaminated over time, reducing its ability to efficiently ionize analytes. Follow the manufacturer's procedure for cleaning the source, lens stack, and quadrupole. 3. Verify MS Tune: Run an autotune to ensure the MS is performing optimally. A failing tune report is a clear indicator of an underlying hardware or vacuum issue.

Part 3: Experimental Protocols & Workflows

Protocol: Headspace Solid-Phase Microextraction (HS-SPME) GC-MS

This protocol provides a validated starting point for the analysis of 3-Ethyl-6-methyloctane in a water matrix.

1. Sample Preparation: a. Pipette 10 mL of the aqueous sample into a 20 mL glass headspace vial. b. If using an internal standard, spike it into the sample at this point. c. Add a salt (e.g., 2.5 g of NaCl) to the vial. This "salting-out" effect increases the ionic strength of the solution, promoting the partitioning of nonpolar analytes like 3-Ethyl-6-methyloctane into the headspace. d. Immediately cap the vial with a PTFE/silicone septum and crimp securely.

2. HS-SPME Extraction: a. Place the vial into an autosampler tray or heating block equipped with an agitator. b. Incubate the sample at 65°C for 10 minutes to allow for equilibration between the liquid and vapor phases. c. After equilibration, expose a 100 µm PDMS-coated SPME fiber to the vial's headspace for 20 minutes with continued agitation.

3. GC-MS Analysis: a. Retract the fiber and immediately introduce it into the GC inlet, which is held at 250°C. b. Desorb the analytes from the fiber onto the GC column for 3 minutes in splitless mode. c. Start the GC oven program and MS data acquisition simultaneously with the injection.

Table of Recommended GC-MS Parameters:

Parameter	Value	Rationale
GC Column	30 m x 0.25 mm ID, 0.25 µm film (e.g., DB-5ms)	A standard nonpolar column offering excellent resolution for volatile hydrocarbons.
Inlet Temperature	250°C	Ensures rapid and complete thermal desorption of the analyte from the SPME fiber.
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min	Provides optimal separation efficiency and is compatible with mass spectrometry.
Oven Program	40°C (hold 2 min), ramp 15°C/min to 220°C (hold 3 min)	A starting point to ensure good separation of early-eluting compounds and efficient elution of the target analyte.
MS Transfer Line	230°C	Prevents cold spots and ensures efficient transfer of the analyte to the MS source.
Ion Source Temp.	230°C	Standard temperature for robust electron ionization (EI).
Acquisition Mode	Scan (m/z 45-250) & SIM	Use Scan mode for initial method development to confirm identity. Use Selected Ion Monitoring (SIM) mode for trace-level quantification to maximize sensitivity.

Visual Workflow Diagrams

Caption: HS-SPME-GC-MS experimental workflow diagram.

Caption: Logical flow for troubleshooting common GC-MS issues.

References

• Purge and Trap. Agilent.[Link]

• Gas chromatography-mass spectrometry method for determination of biogenic volatile organic compounds emitted by plants. PubMed.[Link]

• EPA Method 8260D (SW-846): Volatile Organic Compounds by Gas Chromatography-Mass Spectrometry (GC/MS). U.S. Environmental Protection Agency.[Link]

• Method 5000: Sample Preparation for Volatile Organic Compounds. U.S. Environmental Protection Agency.[Link]

• Purge and Trap Overview. Teledyne LABS.[Link]

• Detection of trace levels of volatile organic compounds using fiber optic Raman spectrometry. SPIE Digital Library.[Link]

• A static headspace GC-FID method for trace analysis of volatile organic compounds (VOCs) in waters. Bulgarian Chemical Communications.[Link]

• What Is Purge And Trap. EST Analytical.[Link]

• Fundamentals of Purge and Trap. Teledyne Tekmar.[Link]

• Effectiveness of Purge-and-Trap for Measurement of Volatile Organic Compounds in Aged Soils. ACS Publications.[Link]

• Gas Chromatography–Mass Spectrometry Method for Determination of Biogenic Volatile Organic Compounds Emitted by Plants. Springer Nature Experiments.[Link]

• EPA 8260: Analysis of Volatile Organic Compounds by GC-MS. SCION Instruments.[Link]

• Thermal Desorption Gas Chromatography–Mass Spectrometry for Volatile Organic Compounds. Environmental Molecular Sciences Laboratory.[Link]

• EPA 8260: Analysis of Volatile Organic Compounds by GC-MS. SCION Instruments.[Link]

• Detecting trace-level concentrations of volatile organic compounds with metal oxide gas sensors. IEEE Xplore.[Link]

• Detecting trace-level concentrations of volatile organic compounds with metal oxide gas sensors. ResearchGate.[Link]

• Novel Gas Chromatography–Mass Spectrometry Methods for Characterization of Volatile Organic Compounds and Water in Fast Pyrolysis Liquids. ACS Publications.[Link]

• Analysis of VOCs in Water Using Headspace-GC/MS. LabRulez GCMS.[Link]

• Comparison of Sample Preparation Methods for the Analysis of Volatile Organic Compounds in Soil Samples: Solvent Extraction vs Vapor Partitioning. ACS Publications.[Link]

• Sample preparation for the analysis of volatile organic compounds in air and water matrices. ScienceDirect.[Link]

• Analysis of Volatile Organic Compounds (VOCs) by Proposed U.S. EPA Method 524.3. Ingenieria Analitica S.l.[Link]

• Detection of trace levels of volatile organic compounds using fiber optic Raman spectrometry. OSTI.GOV.[Link]

• Headspace Gas Chromatography. Polymer Solutions.[Link]

• SW-846 Test Method 5021A: Volatile Organic Compounds (VOCs) in Various Sample Matrices Using Equilibrium Headspace Analysis. U.S. Environmental Protection Agency.[Link]

• Fast GCMS Analysis of 60 VOC Compounds Using Headspace-Trap Sampling. Shimadzu.[Link]

• VOC analysis in water samples by headspace-GC-MS - optimization in several stages. Chromtech.[Link]

• SOIL SAMPLING FOR VOLATILE COMPOUNDS. Nevada Division of Environmental Protection.[Link]

• Method 5035A - Closed System Purge and Trap and Extraction for Volatile Organics in Soil and Waste Samples. Summit Environmental Technologies.[Link]

• GC Troubleshooting Guide. Phenomenex.[Link]

• Solid phase microextraction for analysis of alkanes and aromatic hydrocarbons in human breath. PubMed.[Link]

• 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot. Drawell.[Link]

• GC Troubleshooting: Common Issues & How to Fix Them. LinkedIn.[Link]

• How to Troubleshoot and Improve your GC/MS. YouTube.[Link]

• GC Column Troubleshooting Guide. Phenomenex.[Link]

• Applications of Solid-Phase Microextraction and Related Techniques. MDPI.[Link]

• Solid-Phase Microextraction (SPME): A Discussion. LCGC International.[Link]

• Introduction to Solid Phase Microextraction (SPME) for GC or LC Instrument. YouTube.[Link]

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Technical Support Center: Enhancing Chromatographic Resolution of 3-Ethyl-6-methyloctane and its Isomers

Welcome to the technical support center for advanced chromatographic challenges. This guide is designed for researchers, analytical scientists, and drug development professionals who are tasked with the high-fidelity separation of 3-Ethyl-6-methyloctane from its structurally similar isomers. The separation of non-polar, branched alkanes is a significant analytical hurdle due to their minute differences in physicochemical properties. This document provides in-depth, experience-based solutions, troubleshooting workflows, and validated protocols to empower you to achieve baseline resolution and analytical certainty in your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is the separation of 3-Ethyl-6-methyloctane from its isomers so challenging?

A1: The difficulty stems from a combination of factors inherent to branched alkanes:

• Negligible Polarity: Alkanes consist solely of carbon and hydrogen atoms with minimal differences in electronegativity, making them highly non-polar. Separations cannot leverage polarity differences, which are a primary mechanism in many chromatographic techniques.

• Similar Boiling Points: Structural isomers of C11 alkanes, such as 3-Ethyl-6-methyloctane and its counterparts (e.g., undecane, other methyloctanes, dimethylnonanes), have very close boiling points. Separation based on volatility alone, which is the main principle for standard non-polar gas chromatography (GC) columns, is often insufficient. For example, more branched isomers tend to have lower boiling points than their linear counterparts, but the differences can be fractions of a degree.

• High Isomeric Complexity: A C11 alkane has a vast number of potential constitutional (structural) isomers and stereoisomers. 3-Ethyl-6-methyloctane itself possesses two chiral centers (at the C3 and C6 positions), leading to the existence of four stereoisomers (two pairs of enantiomers). These different isomer types require distinct analytical strategies to resolve.

Q2: What are the primary types of isomers I should be concerned with for 3-Ethyl-6-methyloctane?

A2: You will encounter two main categories of isomers, which are best visualized as a hierarchy.

Caption: Isomeric landscape for 3-Ethyl-6-methyloctane.

• Constitutional Isomers: These have the same molecular formula (C11H24) but different atomic connectivity. Examples include n-undecane, 2-methyldecane, 3-ethyloctane, etc. They are typically separated based on differences in boiling points and molecular shape on a high-resolution non-polar or slightly polar GC column.

• Stereoisomers: These have the same connectivity but differ in the 3D spatial arrangement of atoms.

  • Diastereomers: These are stereoisomers that are not mirror images of each other (e.g., (3R, 6S)- and (3R, 6R)-3-ethyl-6-methyloctane). They have different physical properties and can often be separated on high-efficiency achiral (standard) GC columns.

  • Enantiomers: These are non-superimposable mirror images (e.g., (3R, 6R)- and (3S, 6S)-3-ethyl-6-methyloctane). They have identical physical properties in an achiral environment and cannot be separated on standard GC columns. Their resolution requires a chiral stationary phase .[1][2][3]

Q3: What is the most effective analytical technique for this separation?

A3: High-Resolution Capillary Gas Chromatography (GC) is the gold standard for this application. The extremely high efficiency of long, narrow-bore capillary columns is necessary to resolve compounds with very similar boiling points.[4] For complex mixtures containing thousands of isomers, such as in diesel fuel, Comprehensive Two-Dimensional Gas Chromatography (GCxGC) may be required to achieve the necessary peak capacity.[5]

Troubleshooting Guide: From Co-Elution to Baseline Resolution

This section addresses specific experimental problems in a question-and-answer format, providing a logical workflow for method development and optimization.

Problem Area 1: Poor Resolution of Constitutional Isomers

Q: My C11 alkane isomers are co-eluting or appearing as a single broad peak on my standard non-polar (e.g., 100% PDMS) column. What is my first troubleshooting step?

A: Your first step is to optimize the temperature program . A fast temperature ramp will not allow sufficient time for the stationary phase to interact differently with the isomers.

Causality: The separation of non-polar alkanes on a non-polar stationary phase is governed primarily by van der Waals forces, and elution order is tightly correlated with boiling point.[6] To resolve isomers with very close boiling points, you must slow down the elution process to maximize the number of theoretical plates the analytes experience.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for resolving constitutional isomers.

Actionable Protocol: Optimizing the Temperature Program

• Run a Scouting Gradient: Start with a generic program to see the elution range of your isomers. A good starting point is: 40°C initial temp, ramp at 10°C/min to the column's maximum temperature.[7]

• Lower the Initial Temperature: Set the initial oven temperature just below the boiling point of the most volatile isomer if known, or start at a practical low temperature like 40°C.[8] This improves the resolution of early-eluting peaks.

• Decrease the Ramp Rate: This is the most critical step. A slow ramp rate increases the interaction time with the stationary phase. Try reducing the ramp rate from 10°C/min down to 2°C/min, or even 1°C/min.[9]

• Introduce Mid-Ramp Holds: If a specific pair of isomers is proving difficult to separate, determine their approximate elution temperature from the scouting run. Add a 1-2 minute isothermal hold about 45°C below this elution temperature to specifically target their separation.[8][10]

Q: I've optimized my temperature program on a standard 100% PDMS column, but some isomers are still unresolved. What's next?

A: Your next step is to change the stationary phase . While still non-polar, some phases offer unique selectivity based on molecular shape.

Causality: Standard Polydimethylsiloxane (PDMS) phases separate almost exclusively by boiling point. To enhance resolution, you need a stationary phase that introduces a different separation mechanism.

Recommended Column Chemistries:

Stationary Phase Type	Separation Principle	Ideal for...
5% Phenyl Polysiloxane	Introduces slight polarizability, enhancing interactions with molecules that have temporary dipoles.	Separating branched from linear alkanes where boiling points are nearly identical.
Alicyclic Polydimethylsiloxane (ACPDMS)	Offers a higher degree of non-polarity and shape selectivity compared to standard PDMS.[11]	Resolving critical pairs that co-elute on standard PDMS phases.[11]

| Liquid Crystalline Phases | Highly ordered structures that provide exceptional shape selectivity. | Separating positional and geometric isomers that are impossible to resolve on other phases.[4] |

Problem Area 2: Failure to Resolve Stereoisomers

Q: I have achieved sharp, symmetrical peaks for my constitutional isomers, but I suspect unresolved stereoisomers of 3-Ethyl-6-methyloctane. How can I resolve them?

A: You must use a chiral stationary phase . Enantiomers are physically indistinguishable in an achiral environment.

Causality: Chiral stationary phases, typically based on cyclodextrin derivatives, create transient, diastereomeric complexes with the enantiomers of the analyte.[2] These complexes have different thermodynamic stabilities, leading to different retention times and enabling their separation.[2]

Actionable Protocol: Chiral Separation

• Select a Chiral Column: For non-polar alkanes, derivatized cyclodextrin phases are the industry standard. The choice of cyclodextrin (α, β, or γ) and its derivative is critical. For a C11 alkane, a permethylated beta-cyclodextrin is an excellent starting point due to the size of its cavity.[9]

• Optimize Temperature: Chiral separations are highly temperature-dependent. Lower temperatures generally lead to better resolution as this enhances the stability differences between the diastereomeric complexes.

  • Start with a low isothermal temperature (e.g., 50-60°C).

  • If elution times are too long, introduce a very slow temperature ramp (e.g., 0.5-1°C/min).

• Verify Peak Identity: If possible, use enantiomerically pure standards to confirm the elution order and identity of the separated peaks.

Parameter	Recommendation for Chiral Alkane Separation	Rationale
Stationary Phase	Derivatized Beta- or Gamma-Cyclodextrin	Cavity size is suitable for C11 alkanes, enabling effective inclusion complex formation.[9]
Column Dimensions	25-30 m length, 0.25 mm ID	Standard dimensions providing a good balance of efficiency and analysis time.
Carrier Gas	Hydrogen or Helium	Hydrogen provides higher optimal linear velocity, potentially shortening run times without sacrificing resolution.
Initial Temperature	40 - 60°C	Lower temperatures enhance enantioselective interactions.[9]
Temperature Program	Isothermal or very slow ramp (0.5 - 2°C/min)	Maximizes the time for chiral recognition to occur.

Validated Experimental Protocol: High-Resolution GC-FID Method

This protocol provides a robust starting point for the separation of a complex mixture of C11 alkane isomers, including 3-Ethyl-6-methyloctane.

Parameter	Setting
GC System	Agilent 7890A GC with FID or equivalent
Column	Agilent DB-1 (100% PDMS), 60 m x 0.25 mm ID, 0.25 µm film
Injector	Split/Splitless Inlet @ 250°C
Injection Mode	Split, 50:1 ratio
Injection Volume	1.0 µL
Carrier Gas	Helium, Constant Flow @ 1.2 mL/min
Oven Program	Initial: 40°C (hold 5 min) Ramp 1: 2°C/min to 100°C Ramp 2: 5°C/min to 200°C (hold 2 min)
Detector	FID @ 250°C H2 Flow: 30 mL/min Air Flow: 400 mL/min Makeup (N2): 25 mL/min

Rationale for Protocol Choices:

• Long Column (60 m): Provides the high number of theoretical plates necessary for separating compounds with close boiling points.

• Narrow ID (0.25 mm): Enhances separation efficiency (resolution).

• Slow Initial Ramp (2°C/min): Critically important for maximizing the separation of the target isomers which will elute at lower temperatures.

• Helium Carrier Gas: Provides good efficiency and is inert and safe.

This protocol is a starting point. For mixtures containing stereoisomers, a second analysis on a chiral column using the principles outlined in the troubleshooting section will be necessary.

References

• Schurig, V. (2009). Gas chromatographic enantioseparation of unfunctionalized chiral alkanes: A challenge in separation science.
• BenchChem. (2025).
• BenchChem. (2025).
• Zhang, J. P., et al. (2011). Chiral Metal–Organic Frameworks for High-Resolution Gas Chromatographic Separations. Journal of the American Chemical Society, 133(41), 16352-16355.
• Alam, M. S., & Harrison, R. M. (2016). Mapping and quantifying isomer sets of hydrocarbons (≥ C12) in diesel exhaust, lubricating oil and diesel fuel samples using GC × GC-ToF-MS. Atmospheric Measurement Techniques, 9(7), 3071-3081.
• Wallace Watson, D. (2017). The Secrets of Successful Temperature Programming.
• CHROMacademy. (n.d.). GC Temperature Programming—10 Things You Absolutely Need to Know.
• Phenomenex. (2025). Temperature Programming for Better GC Results. Phenomenex.com.
• Snyder, L. R., & Dolan, J. W. (1995). Optimization of temperature-programmed gas chromatographic separations I.
• Element Lab Solutions. (n.d.). GC Temperature Program Development. Element-lab.com.
• Axion Labs. (2025). Co-Elution: How to Detect and Fix Overlapping Peaks. YouTube.
• BenchChem. (2025).
• Soják, L., Krupčík, J., & Janák, J. (1980). Gas chromatography of all C15-C18 linear alkenes on capillary columns with very high resolution power.
• Chemistry Stack Exchange. (2023). Separating alkane/alkene isomers on the GC but the isomers have the same retention time.
• Axion Labs. (n.d.).
• Sigma-Aldrich. (n.d.). GC Column Selection Guide. Sigmaaldrich.com.
• Agilent Technologies. (n.d.). GC Troubleshooting Guide Poster. Agilent.com.
• Luong, J., et al. (2025). Novel Gas Chromatographic Column Stationary Phase for Carbon Number Grouping and Challenging Industrial Applications.
• Supelco. (n.d.). Bulletin 743L Separation of Hydrocarbons by Packed Column GC. Sigmaaldrich.com.
• Phenomenex. (n.d.). GC Troubleshooting Guide. Phenomenex.com.
• AZoM. (2022).
• Betzenbichler, G., et al. (2022). Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool.
• Agilent Technologies. (2013).
• Restek. (n.d.).

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Reference Data & Comparative Studies

A Comparative Guide to 3-Ethyl-6-methyloctane and Other C11 Alkane Isomers for Researchers and Drug Development Professionals

This guide provides an in-depth technical comparison of 3-Ethyl-6-methyloctane and other selected C11 alkane isomers. The content is structured to offer valuable insights for researchers, scientists, and professionals in drug development, focusing on the practical implications of isomeric differences in a scientific context.

Introduction to C11 Alkane Isomers

Alkanes with the molecular formula C11H24 can exist as numerous structural isomers.[1][2][3] These isomers, while sharing the same molecular weight, exhibit distinct physicochemical properties due to variations in their carbon skeletons. The degree of branching, in particular, plays a crucial role in determining characteristics such as boiling point, melting point, density, and viscosity. For instance, increased branching generally leads to a lower boiling point due to a reduction in the surface area available for intermolecular van der Waals forces. This guide will focus on a comparative analysis of 3-Ethyl-6-methyloctane, a doubly branched alkane, against a selection of other C11 isomers, including the linear n-undecane and various mono-, di-, and tetra-methylated alkanes. Understanding these differences is paramount in applications ranging from solvent selection and reaction chemistry to the interpretation of analytical data in metabolomics and impurity profiling.

Physicochemical Properties: A Comparative Analysis

The structural variations among C11 alkane isomers directly influence their physical and chemical properties. The following table summarizes key physicochemical data for 3-Ethyl-6-methyloctane and a selection of other C11 isomers to illustrate the impact of branching.

Isomer	Structure	Boiling Point (°C)	Density (g/mL)	Refractive Index
n-Undecane	Linear	196	0.740	1.417
2-Methyldecane	Mono-branched	190	0.743	1.418
3-Methyldecane	Mono-branched	192	0.742	1.4163
3-Ethyl-6-methyloctane	Di-branched	181-186	0.750	1.421
2,2-Dimethylnonane	Di-branched (gem-dimethyl)	177.1	0.735	1.414
2,3-Dimethylnonane	Di-branched (vicinal)	186	0.748	1.421
3,3-Dimethylnonane	Di-branched (gem-dimethyl)	182	0.7436	1.4178
3,5-Dimethylnonane	Di-branched	180	0.7426	1.4170
2,2,3,3-Tetramethylheptane	Tetra-branched	180	0.7644	1.4260

Note: Some values are estimated and should be confirmed by experimental data where critical.

Experimental Protocols for Isomer Characterization

The accurate identification and differentiation of alkane isomers are critical in many research and industrial settings. Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are two of the most powerful techniques for this purpose.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is an ideal technique for separating and identifying volatile compounds like C11 alkane isomers. The separation on a non-polar capillary column is primarily based on boiling point, with more branched isomers typically eluting earlier. The mass spectrum provides a molecular fingerprint that aids in structural elucidation.

Experimental Workflow for GC-MS Analysis of C11 Alkane Isomers

Caption: Workflow for the GC-MS analysis of C11 alkane isomers.

Step-by-Step Protocol:

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the C11 alkane isomer mixture in n-hexane.

  • Prepare a standard solution of n-alkanes (e.g., C7-C30) in n-hexane at a similar concentration. This will be used to calculate Kovats Retention Indices (RI), which aids in the identification of compounds.

• GC-MS Instrumentation and Conditions:

  • Gas Chromatograph: Agilent 8890 GC System or equivalent.

  • Mass Spectrometer: Agilent 5977B GC/MSD or equivalent.

  • Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness.

  • Oven Program: Initial temperature of 40°C, hold for 2 minutes, then ramp to 250°C at 10°C/min, and hold for 5 minutes.

  • Injector: Split/splitless inlet at 250°C with a split ratio of 50:1.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MSD Transfer Line: 280°C.

  • Ion Source: Electron Ionization (EI) at 230°C.

  • Quadrupole: 150°C.

  • Scan Range: m/z 40-300.

• Data Analysis:

  • Integrate the peaks in the total ion chromatogram (TIC).

  • Determine the retention time of each peak.

  • Calculate the Kovats Retention Index for each isomer using the retention times of the n-alkane standards.

  • Analyze the mass spectrum of each peak, paying attention to characteristic fragmentation patterns of branched alkanes (e.g., cleavage at branch points).

  • Compare the obtained retention indices and mass spectra with databases (e.g., NIST) for positive identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule, making it an invaluable tool for the unambiguous structural elucidation of isomers.

NMR Experimental Workflow

Caption: Workflow for NMR-based structural elucidation of C11 alkane isomers.

Step-by-Step Protocol:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the purified C11 alkane isomer in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

  • Transfer the solution to a 5 mm NMR tube.

• NMR Instrumentation and Experiments:

  • Spectrometer: Bruker Avance III 500 MHz spectrometer or equivalent.

  • 1D Experiments:

    • ¹H NMR: Acquire a standard proton spectrum to observe the chemical shifts and coupling patterns of the hydrogen atoms.

    • ¹³C NMR: Acquire a proton-decoupled carbon spectrum to determine the number of unique carbon environments.

    • DEPT-135: Differentiates between CH, CH2, and CH3 groups.

  • 2D Experiments:

    • COSY (Correlation Spectroscopy): Identifies proton-proton couplings within the molecule.

    • HSQC (Heteronuclear Single Quantum Coherence): Correlates directly bonded carbon and proton atoms.

    • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between carbons and protons over two to three bonds, which is crucial for piecing together the carbon skeleton.

• Data Analysis:

  • Process the raw data (Fourier transformation, phasing, and baseline correction).

  • Assign the signals in the ¹H and ¹³C spectra using the information from the DEPT, COSY, HSQC, and HMBC experiments.

  • Combine all the spectroscopic data to confirm the exact structure of the C11 alkane isomer.

Conclusion

The choice of a specific C11 alkane isomer can have significant consequences in various scientific applications due to the distinct physicochemical properties arising from their structural differences. 3-Ethyl-6-methyloctane, with its unique branching pattern, exhibits properties that are intermediate between highly branched and linear alkanes. A thorough characterization using techniques like GC-MS and NMR spectroscopy is essential for confirming the identity and purity of these isomers. The protocols and comparative data presented in this guide are intended to provide a solid foundation for researchers and professionals working with these and other aliphatic hydrocarbons.

References

• PubChem. (n.d.). 2,3-Dimethylnonane. National Center for Biotechnology Information. Retrieved from [Link]

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• Chemcasts. (n.d.). Thermophysical Properties of 2,3-dimethylnonane. Retrieved from [Link]

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A Comparative Guide to Gas Chromatographic Retention Times of Octane Isomers

For researchers, scientists, and professionals in drug development, the precise separation and identification of structurally similar compounds are paramount. Among the challenges frequently encountered is the resolution of alkane isomers, a task demanding a nuanced understanding of their physicochemical properties and the principles of gas chromatography (GC). This guide provides an in-depth technical comparison of the GC retention times of octane (C8H18) isomers, grounded in experimental data and established scientific principles. We will explore the causal relationships between molecular structure, boiling point, and chromatographic behavior, offering a framework for methodological choices in your own laboratory.

The Foundational Principle: Boiling Point and Molecular Structure Dictate Elution Order

In gas chromatography, the separation of volatile and semi-volatile compounds is primarily governed by their partitioning between a gaseous mobile phase and a liquid or solid stationary phase within the GC column. For non-polar analytes like octane isomers, analyzed on a non-polar stationary phase, the elution order is fundamentally dictated by their boiling points.[1][2] Compounds with lower boiling points will have higher vapor pressures at a given column temperature, spend more time in the mobile phase, and thus elute from the column earlier, resulting in shorter retention times.[3]

The boiling point of an alkane is directly related to the strength of the intermolecular van der Waals forces. These forces are, in turn, dependent on the surface area of the molecule. For isomers of octane, this principle manifests in a clear trend: increased branching leads to a more compact, spherical molecular shape, reducing the available surface area for intermolecular interactions.[4] This weakening of van der Waals forces results in a lower boiling point and, consequently, a shorter retention time in GC.[5]

The 18 structural isomers of octane provide an excellent model system to observe this phenomenon. The straight-chain isomer, n-octane, with the largest surface area, exhibits the strongest intermolecular forces and thus has the highest boiling point.[6] Conversely, highly branched isomers like 2,2,4-trimethylpentane (iso-octane) are more compact and have significantly lower boiling points.[6]

Experimental Protocol: A Self-Validating System for Octane Isomer Analysis

The following protocol is designed to be a robust and self-validating system for the separation of octane isomers. The choices made in this protocol are explained to provide a clear understanding of their impact on the final chromatographic results.

Sample Preparation

• Standard Preparation: Prepare a multi-component standard solution containing a selection of octane isomers of interest. A starting concentration of 100 ppm for each isomer in a volatile, high-purity solvent like pentane or hexane is recommended. The use of a certified reference standard mixture is ideal to ensure accuracy.

• Solvent Selection: The solvent must have a significantly lower boiling point than the earliest eluting octane isomer to ensure it does not interfere with the analysis.[5] Pentane (boiling point ~36°C) is an excellent choice.

• Analyte Concentration: The concentration should be optimized to provide sharp, symmetrical peaks without overloading the column. Column overloading can lead to peak fronting or tailing and shifts in retention times.

Gas Chromatography (GC) with Flame Ionization Detection (FID)

• Instrumentation: A gas chromatograph equipped with a split/splitless injector and a flame ionization detector (FID) is ideal for this analysis. The FID is highly sensitive to hydrocarbons and provides a linear response over a wide concentration range.

• Column Selection: A non-polar capillary column is the industry standard for the analysis of non-polar compounds like alkanes.[7] A column with a 100% dimethylpolysiloxane stationary phase (e.g., DB-1 or equivalent) is a suitable choice. Typical dimensions would be 30 m length x 0.25 mm internal diameter x 0.25 µm film thickness. The long column length enhances the separation efficiency required for resolving closely eluting isomers.

• Injector Parameters:

  • Temperature: 250°C to ensure rapid and complete vaporization of all octane isomers.

  • Injection Mode: Split injection with a high split ratio (e.g., 100:1) is recommended to introduce a small, precise amount of the sample onto the column, preventing overloading.

• Carrier Gas: Helium or hydrogen are the preferred carrier gases. Helium is inert and provides good efficiency, while hydrogen can offer faster analysis times at lower pressures. A constant flow rate of 1.0 mL/min is a typical starting point.

• Oven Temperature Program: A temperature program is crucial for achieving good separation of the octane isomers.

  • Initial Temperature: 40°C, held for 5 minutes. This allows for the sharp focusing of the analytes at the head of the column.

  • Temperature Ramp: Increase the temperature at a rate of 5°C/min to 150°C. This controlled increase in temperature facilitates the elution of the isomers in order of their boiling points.

  • Final Temperature Hold: Hold at 150°C for 5 minutes to ensure all isomers have eluted.

• Detector Parameters:

  • Temperature: 250°C to prevent condensation of the analytes.

  • Gas Flows: Hydrogen, air, and makeup gas (typically nitrogen) flows should be optimized according to the manufacturer's recommendations for the specific FID model to ensure maximum sensitivity.

Experimental Workflow Diagram

Caption: Figure 1: Experimental workflow for the GC analysis of octane isomers.

Comparative Data: Retention Times and Boiling Points of Octane Isomers

Isomer Name	Structure	Boiling Point (°C)[6]	Predicted Elution Order
2,2,4-Trimethylpentane	Branched	99.2	1
2,2,3-Trimethylpentane	Branched	109.8	2
2,3,4-Trimethylpentane	Branched	113.5	3
2,3,3-Trimethylpentane	Branched	114.8	4
3,3-Dimethylhexane	Branched	112.0	5
2,2-Dimethylhexane	Branched	106.8	6
2,3-Dimethylhexane	Branched	115.6	7
2,4-Dimethylhexane	Branched	109.4	8
2,5-Dimethylhexane	Branched	109.1	9
3,4-Dimethylhexane	Branched	117.7	10
3-Ethylhexane	Branched	118.5	11
2-Methylheptane	Branched	117.6	12
3-Methylheptane	Branched	119.0	13
4-Methylheptane	Branched	117.7	14
3-Ethyl-2-methylpentane	Branched	119.3	15
3-Ethyl-3-methylpentane	Branched	118.2	16
n-Octane	Straight-chain	125.7	17
2,2,3,3-Tetramethylbutane	Branched	106.5	18

Note: The predicted elution order is primarily based on boiling points. In practice, subtle differences in molecular shape and interaction with the stationary phase can cause minor deviations in the elution order of isomers with very similar boiling points.

The Role of Retention Indices

To improve the reproducibility of GC data between different instruments and laboratories, the concept of the Kovats Retention Index (RI) is employed.[10][11] The retention index of a compound is its retention time normalized to the retention times of adjacent n-alkanes. For a given stationary phase and temperature program, the retention index of a compound is a more constant value than its absolute retention time.

By definition, the retention index of an n-alkane is 100 times its carbon number. For example, the retention index of n-heptane is 700, and for n-octane, it is 800.[12] The retention indices of the branched octane isomers will fall between these values, providing a standardized measure of their elution behavior. For example, an isomer eluting halfway between n-heptane and n-octane would have a retention index of 750.

Conclusion

The gas chromatographic separation of octane isomers on a non-polar stationary phase is a clear demonstration of the fundamental principles of chromatography. The elution order is primarily governed by the boiling points of the isomers, which are in turn determined by their molecular structure.[1] Increased branching leads to a more compact molecule with a lower surface area, resulting in weaker intermolecular forces, a lower boiling point, and consequently, a shorter retention time.[4][5]

By employing a well-designed experimental protocol with appropriate sample preparation, column selection, and instrument parameters, a high-resolution separation of these closely related isomers can be achieved. The use of retention indices further enhances the reliability and transferability of the obtained results.[10] This guide provides the theoretical foundation and practical framework for researchers, scientists, and drug development professionals to confidently approach the analysis of octane isomers and other complex mixtures of structurally similar compounds.

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• Study.com. 1. Predict qualitatively how the retention times in gas chromatography will vary for: a. heptane, octane, nonane, and decane b.benzene, toluene, ethylbenzene, and xylene 2. 2-pentanol (a alcohol) and. Available at: [Link]

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• Dr. Wainwright's Website. Octane and isooctane are structural isomers with the molecular formula C8H18.. Available at: [Link]

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A Researcher's Guide to the Identification of 3-Ethyl-6-methyloctane: A Mass Spectral Library Comparison and Workflow Analysis

For professionals in analytical chemistry, metabolomics, and petroleum analysis, the unambiguous identification of branched alkanes presents a persistent challenge. These isomers often yield highly similar mass spectra, making reliance on library matching alone a precarious endeavor. This guide provides an in-depth comparison of mass spectral library resources for the identification of 3-Ethyl-6-methyloctane (C₁₁H₂₄) and advocates for an integrated analytical workflow to ensure confident structural elucidation.

The Analytical Challenge: Isomer Ambiguity in Branched Alkanes

3-Ethyl-6-methyloctane is a saturated branched alkane. Under electron ionization (EI), the standard ionization technique for Gas Chromatography-Mass Spectrometry (GC-MS), such molecules undergo extensive and characteristic fragmentation. Key principles of this fragmentation include:

• Weak or Absent Molecular Ion: The molecular ion (M⁺) peak at m/z 156 is often of very low abundance or entirely absent due to the molecule's propensity to fragment easily.[1][2]

• Preferential Cleavage at Branch Points: Carbon-carbon bond cleavage occurs preferentially at the ethyl and methyl branch points to generate more stable secondary carbocations.[1][2]

• Dominant Alkyl Fragment Series: The spectrum is typically dominated by a series of alkyl fragment ions (CₙH₂ₙ₊₁)⁺, with clusters of peaks separated by 14 Da (a CH₂ group).[1]

• Favored Loss of the Largest Alkyl Group: At a branching point, the loss of the largest possible alkyl group as a radical is often favored.[2]

This common fragmentation behavior across different branched alkane isomers means that many C₁₁H₂₄ isomers will produce mass spectra that are nearly indistinguishable. This ambiguity necessitates a more robust identification strategy than simple spectral matching.

Mass Spectral Library Availability for 3-Ethyl-6-methyloctane

A primary step in identification is querying major spectral databases. However, the availability and nomenclature for this specific compound can be inconsistent. Our investigation focused on the NIST (National Institute of Standards and Technology) and Wiley spectral libraries, two of the most extensive collections available.[3][4][5][6]

A crucial finding is the importance of chemical synonyms. A search for "3-Ethyl-6-methyloctane" may yield no results, while the equivalent IUPAC name, 6-Ethyl-2-methyloctane , provides a direct hit.

Spectral Library	Compound Name Found	CAS Registry Number	Spectrum Availability	Notes
NIST Chemistry WebBook	Octane, 6-ethyl-2-methyl-[7]	62016-19-7	Yes (Electron Ionization)	The NIST library is a foundational resource, and its mass spectrum for this compound serves as a critical reference.[8][9][10]
Wiley SpectraBase	6-Ethyl-2-methyloctane[11]	Not specified, but linked to InChIKey	Yes (2 GC-MS Spectra)	Wiley often provides multiple spectra from different sources, which can be valuable for cross-verification.[11]
MassBank	No direct experimental spectrum found	N/A	Not Available	Public repositories like MassBank may not have coverage for all specific isomers.
PubChem	3-Ethyl-6-methyloctane[12]	62016-22-2	No (Provides properties, no spectrum)	PubChem is an excellent resource for compound information and cross-referencing identifiers but does not host its own spectral library.[12]

Beyond the Match Factor: The Imperative of Retention Indices

While a high match factor against a library spectrum is a good first indication, it is insufficient for confident identification of this analyte. The definitive method combines spectral matching with chromatographic information in the form of a Retention Index (RI) .[13]

The RI is a unitless number that normalizes the retention time of a compound to the retention times of adjacent n-alkanes.[14][15] This value is highly reproducible for a specific GC column and temperature program, making it a powerful tool for differentiating isomers that co-elute or have similar mass spectra.[13][16][17]

Experimental Protocol: Determining the Linear Retention Index (LRI)

This protocol outlines the steps to confidently identify 3-Ethyl-6-methyloctane using a combined MS and RI approach.

1. Instrument Setup:

• System: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an EI source.[16]

• Column: A non-polar capillary column (e.g., DB-5ms, HP-5ms) is standard for this type of analysis. A long column (e.g., 60-100m) can enhance the separation of closely eluting isomers.[18]

• Carrier Gas: Helium or Hydrogen.

• Method: Develop a temperature-programmed GC method that provides good separation of C₁₀ to C₁₂ hydrocarbons.

2. Calibration with n-Alkanes:

• Prepare a standard mixture of n-alkanes (e.g., C₇ to C₃₀).

• Inject this mixture using the same GC-MS method developed for your samples.

• Record the retention times (tₙ) for each n-alkane, where 'n' is the carbon number.

3. Sample Analysis:

• Inject your unknown sample containing the suspected 3-Ethyl-6-methyloctane.

• Record the retention time (tₓ) of the peak of interest.

• Acquire the mass spectrum for this peak.

4. Data Analysis Workflow:

• Step 1: Mass Spectral Library Search: Compare the acquired mass spectrum of your unknown peak against the NIST and/or Wiley libraries. A high match score for "6-Ethyl-2-methyloctane" is the first checkpoint.

• Step 2: Retention Index Calculation: Identify the two n-alkanes from your calibration run that elute immediately before (tₙ) and after (tₙ₊₁) your unknown peak (tₓ). Calculate the Linear Retention Index (LRI) using the following formula[14][15]:

  LRI = 100 × [ n + ( (tₓ - tₙ) / (tₙ₊₁ - tₙ) ) ]

  • n: Carbon number of the n-alkane eluting before the unknown.

  • tₓ: Retention time of the unknown peak.

  • tₙ: Retention time of the n-alkane eluting before the unknown.

  • tₙ₊₁: Retention time of the n-alkane eluting after the unknown.

• Step 3: Final Verification: Compare your calculated LRI value with literature or database values for 3-Ethyl-6-methyloctane on a similar GC phase. A match in both the mass spectrum and the retention index provides a high degree of confidence in the identification.

Visualization of Analytical Workflows

To clarify these processes, the following diagrams illustrate the logic of both a basic and an enhanced identification workflow.

Caption: Basic workflow relying solely on MS library matching.

Caption: Enhanced workflow integrating MS and Retention Index data.

Conclusion and Best Practices

The accurate identification of 3-Ethyl-6-methyloctane is emblematic of the broader challenges in analyzing isomeric compounds. While leading mass spectral libraries like NIST and Wiley are indispensable tools, this guide demonstrates that they are most powerful when used as one component of a multi-faceted identification strategy.

For researchers, scientists, and drug development professionals, the following best practices are paramount:

• Utilize Synonyms: Always search libraries using multiple valid IUPAC names and other identifiers for your target compound.

• Do Not Rely on MS Alone: For branched alkanes and other isomer-rich compound classes, mass spectral matching is inherently ambiguous.

• Integrate Retention Indices: The routine use of retention indices, calculated from an n-alkane calibration mix, provides the orthogonal data necessary to differentiate isomers and confirm identity.

• Consult Authoritative Sources: Cross-reference your findings with data from resources like the NIST Chemistry WebBook for the most reliable information.[19][20]

By adopting this rigorous, self-validating workflow, analysts can move from tentative matches to confident, verifiable compound identification.

References

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• Welcome to the NIST WebBook. NIST Chemistry WebBook. Available from: [Link]

• Linstrom, P.J. The NIST Chemistry WebBook: A Chemical Data Resource on the Internet. J. Chem. Eng.

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• Qualitative Methods of GC/MS Analysis: Retention Time and Retention Index. Shimadzu. Available from: [Link]

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• Summons, R. Branched alkanes from ancient and modern sediments: Isomer discrimination by GC/MS with multiple reaction monitoring. Geochimica et Cosmochimica Acta1987, 51(12), 3223-3230.

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A Senior Application Scientist's Guide to the Validation of a Quantitative Method for 3-Ethyl-6-methyloctane

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical analysis, the certainty of our measurements is paramount. Every quantitative claim must be underpinned by a rigorously validated analytical method to ensure that it is reliable, reproducible, and fit for its intended purpose. This guide provides an in-depth, experience-driven walkthrough for the validation of a quantitative method for 3-Ethyl-6-methyloctane, a representative volatile organic compound.

This document is not a rigid template but a dynamic framework. It is structured to explain the causality behind experimental choices, grounded in the authoritative standards set by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[1][2][3][4][5] We will compare the performance of a hypothetical Gas Chromatography (GC) method against the stringent acceptance criteria demanded by these regulatory bodies.

The Analytical Challenge and Method Selection

3-Ethyl-6-methyloctane is a non-polar, volatile branched alkane. Its physicochemical properties dictate the choice of analytical technology. Gas Chromatography (GC) is the technique of choice for such analytes due to its high resolving power for volatile compounds.[6][7] A Flame Ionization Detector (FID) is selected for its robustness and near-universal response to hydrocarbons, providing a strong, quantifiable signal.

The objective is to develop and validate a GC-FID method capable of accurately and precisely quantifying 3-Ethyl-6-methyloctane, potentially as a process impurity or a specific marker in a complex matrix.

The Validation Workflow: A Holistic View

Method validation is not a single experiment but a series of interconnected studies designed to demonstrate a method's suitability.[3][4][8] The main objective of validating an analytical procedure is to prove its suitability for the intended purpose.[3] The process follows a logical progression, where the results of one study often support the next.

Caption: Overall workflow for analytical method validation.

Specificity: Proving Singular Measurement

Objective: Specificity is the ability to assess the analyte unequivocally in the presence of other components that may be expected to be present, such as impurities, degradation products, or matrix components.[9][10][11][12][13] The goal is to demonstrate that the analytical signal is solely attributable to 3-Ethyl-6-methyloctane.

Experimental Protocol:

• Prepare a Blank Sample: Analyze a sample matrix without the analyte to ensure no interfering peaks are present at the retention time of 3-Ethyl-6-methyloctane.

• Prepare a Spiked Sample: Spike the blank matrix with known, structurally similar potential impurities (e.g., other octane isomers, related alkanes).

• Analyze the Analyte Standard: Inject a pure standard of 3-Ethyl-6-methyloctane to establish its retention time.

• Analyze a Spiked Analyte Sample: Spike the blank matrix with both the analyte and the potential impurities.

• Evaluation: Compare the chromatograms. The method is specific if the analyte peak is well-resolved from all potential impurity peaks and there is no interference from the matrix.[14]

Acceptance Criteria vs. Performance:

Parameter	Acceptance Criterion	Hypothetical Result	Pass/Fail
Blank Interference	No significant peak at the analyte's retention time.	No peak detected.	Pass
Peak Resolution (Analyte vs. Closest Impurity)	Resolution (Rs) > 1.5	Rs = 2.1	Pass

Linearity and Range: Establishing Proportionality

Objective: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte within a specified range.[11][13] The range is the interval between the upper and lower concentrations for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[11][13]

Experimental Protocol:

• Prepare a Stock Solution: Create a high-concentration stock solution of 3-Ethyl-6-methyloctane in a suitable solvent (e.g., hexane).

• Create Calibration Standards: Prepare a series of at least five calibration standards by diluting the stock solution. For an assay, this range typically covers 80% to 120% of the expected sample concentration.[15]

• Analysis: Inject each standard in triplicate.

• Evaluation: Plot the mean response (peak area) against the known concentration. Perform a linear regression analysis to determine the correlation coefficient (r²), slope, and y-intercept.[8][15]

Acceptance Criteria vs. Performance:

Parameter	Acceptance Criterion	Hypothetical Result	Pass/Fail
Correlation Coefficient (r²)	≥ 0.999	0.9995	Pass
Y-intercept	Should be close to zero (not statistically different).	Passes t-test for significance.	Pass
Residual Plot	Random distribution of residuals around the x-axis.	Random distribution observed.	Pass
Range	80% - 120% of nominal concentration.	Demonstrated.	Pass

Accuracy: Measuring Closeness to the Truth

Objective: Accuracy expresses the closeness of agreement between the value found and an accepted reference value.[9][13] It is typically determined by spiking a blank matrix with a known quantity of the analyte and measuring the percent recovery.[16]

Experimental Protocol:

• Prepare Spiked Samples: Prepare samples by spiking the blank matrix at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration), with at least three replicates per level.[11][15][16]

• Analysis: Analyze the spiked samples against a valid calibration curve.

• Evaluation: Calculate the percent recovery for each sample using the formula: (Measured Concentration / Spiked Concentration) * 100.

Acceptance Criteria vs. Performance:

Concentration Level	Acceptance Criterion (% Recovery)	Hypothetical Mean Recovery	Pass/Fail
Low (80%)	98.0% - 102.0%	99.5%	Pass
Mid (100%)	98.0% - 102.0%	100.3%	Pass
High (120%)	98.0% - 102.0%	99.1%	Pass

Precision: Ensuring Consistency

Objective: Precision measures the degree of scatter between a series of measurements from the same homogeneous sample.[9][13] It is evaluated at two levels: Repeatability and Intermediate Precision.

• Repeatability (Intra-assay precision): Assesses precision over a short time interval under the same conditions.[11][13]

• Intermediate Precision: Assesses the influence of random events within a laboratory, such as different days, different analysts, or different equipment.[11][17]

Experimental Protocol:

• Repeatability: Analyze a minimum of six determinations at 100% of the test concentration or nine determinations across the specified range (three concentrations, three replicates each).[3]

• Intermediate Precision: Repeat the repeatability study on a different day with a different analyst.

• Evaluation: Calculate the mean, standard deviation, and Relative Standard Deviation (RSD) for each set of measurements.

Acceptance Criteria vs. Performance:

Precision Level	Parameter	Acceptance Criterion (%RSD)	Hypothetical Result (%RSD)	Pass/Fail
Repeatability	6 replicates at 100%	≤ 2.0%	0.8%	Pass
Intermediate Precision	Between-day, between-analyst	≤ 3.0%	1.5%	Pass

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective:

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[3][18][19]

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[3][13][19]

Experimental Protocol (Signal-to-Noise Approach):

• Determine Signal-to-Noise Ratio: This approach is common for chromatographic methods that exhibit baseline noise.[3][19]

• Analysis: Analyze a series of samples with known, low concentrations of the analyte.

• Evaluation: Determine the concentration at which the analyte's signal can be reliably distinguished from the noise.

  • A signal-to-noise ratio of 3:1 is generally accepted for estimating the LOD.[11][19]

  • A signal-to-noise ratio of 10:1 is generally accepted for estimating the LOQ.[8][11]

• Confirmation: To confirm the LOQ, analyze several samples prepared at this concentration and demonstrate that the precision and accuracy are acceptable.

Acceptance Criteria vs. Performance:

Parameter	Acceptance Criterion	Hypothetical Result	Pass/Fail
LOD (S/N Ratio)	~3:1	3.2:1 at 0.5 µg/mL	Pass
LOQ (S/N Ratio)	~10:1	10.5:1 at 1.5 µg/mL	Pass
Precision at LOQ	RSD ≤ 10%	6.8%	Pass

Robustness: Assessing Method Reliability

Objective: Robustness measures a method's capacity to remain unaffected by small, but deliberate, variations in its parameters.[13][20][21] This provides an indication of its reliability during normal usage.[17][21]

Experimental Protocol:

• Identify Critical Parameters: For a GC method, these include oven temperature, carrier gas flow rate, and injection port temperature.

• Vary Parameters: Deliberately vary each parameter within a small, realistic range (e.g., oven temperature ± 2°C, flow rate ± 5%).

• Analysis: Analyze a system suitability sample under each varied condition.

• Evaluation: Assess the impact of these changes on key system suitability parameters like retention time, peak shape (tailing factor), and analyte response.

Caption: Decision tree for system suitability testing.

Acceptance Criteria vs. Performance:

Varied Parameter	Acceptance Criterion	Hypothetical Result	Pass/Fail
Oven Temp. (+2°C)	System suitability parameters pass.	All parameters met.	Pass
Oven Temp. (-2°C)	System suitability parameters pass.	All parameters met.	Pass
Flow Rate (+5%)	System suitability parameters pass.	All parameters met.	Pass
Flow Rate (-5%)	System suitability parameters pass.	All parameters met.	Pass

Conclusion

Based on the comprehensive evaluation of specificity, linearity, range, accuracy, precision, sensitivity, and robustness, the hypothetical GC-FID method for the quantification of 3-Ethyl-6-methyloctane meets all predefined acceptance criteria derived from ICH and FDA guidelines. The data demonstrates that the method is scientifically sound and fit for its intended purpose in a regulated environment. This systematic approach ensures that the analytical data generated is reliable, consistent, and trustworthy, forming a solid foundation for quality control and drug development decisions.

References

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Cross-validation of 3-Ethyl-6-methyloctane analysis with different techniques

An In-Depth Technical Guide to the Cross-Validation of 3-Ethyl-6-methyloctane Analysis

This guide presents a comprehensive framework for the robust analysis and cross-validation of 3-Ethyl-6-methyloctane, a branched alkane relevant in petrochemical and synthetic chemistry research. For researchers, scientists, and drug development professionals, ensuring the structural integrity and purity of such compounds is paramount. This document moves beyond mere protocol listing to provide a comparative analysis of orthogonal analytical techniques—Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy—grounded in the principles of scientific integrity and experimental causality.

The Analytical Imperative for Branched Alkanes

3-Ethyl-6-methyloctane (C₁₁H₂₄) is a non-polar hydrocarbon whose accurate identification is complicated by the existence of numerous structural isomers.[1] The analytical challenge lies not only in confirming its presence but also in differentiating it from other C₁₁H₂₄ isomers and quantifying it within complex mixtures. A validated, multi-technique approach is therefore not just best practice but a scientific necessity to ensure data reliability.

Gas Chromatography-Mass Spectrometry (GC-MS): High-Sensitivity Quantification

GC-MS is the premier technique for the analysis of volatile organic compounds (VOCs) like 3-Ethyl-6-methyloctane, offering exceptional separation efficiency and highly specific detection.[2] Its strength lies in its ability to separate components of a mixture in the gas phase and then provide mass-to-charge ratio information for definitive identification and quantification.

Expertise & Experience: Causality in GC-MS Protocol Design

The separation of branched alkanes is primarily governed by their boiling points and interactions with the GC column's stationary phase.[3] For non-polar analytes like 3-Ethyl-6-methyloctane, a non-polar stationary phase, such as polydimethylsiloxane (PDMS), is the industry standard.[3] This choice ensures that elution order correlates closely with boiling point, providing a predictable and reproducible separation.

Trustworthiness: A Self-Validating GC-MS Protocol

This protocol is designed for robust performance, incorporating standard practices for validation.

Experimental Protocol: GC-MS Analysis

• Preparation of Standards and Samples:

  • Prepare a 1 mg/mL stock solution of 3-Ethyl-6-methyloctane in HPLC-grade hexane.

  • Perform serial dilutions to create calibration standards ranging from 1 µg/mL to 100 µg/mL.

  • Dissolve unknown samples in hexane to an expected concentration within the calibration range.

• Instrumentation and Parameters:

  • System: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.[2]

  • Column: 30 m x 0.25 mm ID x 0.25 µm film thickness, coated with a non-polar stationary phase (e.g., 5% Phenyl Polydimethylsiloxane).

  • Injector: 250°C, with a split ratio of 20:1 to prevent column overload.[2]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.[2]

  • Oven Temperature Program:

    • Initial: 40°C, hold for 2 minutes.

    • Ramp 1: Increase to 150°C at 5°C/min.

    • Ramp 2: Increase to 250°C at 20°C/min, hold for 5 minutes.[2]

    • Rationale: The initial low temperature allows for efficient trapping of the volatile analyte at the head of the column, while the ramps ensure sharp peaks and timely elution.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[2] This standard energy level creates reproducible fragmentation patterns, which are crucial for library matching.

  • Mass Range: Scan from m/z 40 to 300. This range covers the expected molecular ion and characteristic fragment ions of C₁₁H₂₄.[2]

  • Source Temperature: 230°C.[2]

  • Solvent Delay: 3 minutes to protect the filament from the solvent front.[2]

• Data Analysis:

  • Identify the 3-Ethyl-6-methyloctane peak by its retention time, confirmed by matching its mass spectrum against a reference library (e.g., NIST).

  • Generate a linear regression calibration curve from the standard concentrations and their corresponding peak areas.

  • Quantify 3-Ethyl-6-methyloctane in the unknown samples using the derived calibration equation.

Visualization of the GC-MS Workflow

Caption: A streamlined workflow for the quantitative analysis of 3-Ethyl-6-methyloctane by GC-MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Unambiguous Structural Elucidation

While GC-MS excels at separation and quantification, NMR spectroscopy provides unparalleled detail about a molecule's chemical structure.[4] It is a non-destructive technique that serves as the gold standard for structural confirmation by probing the magnetic properties of atomic nuclei (typically ¹H and ¹³C). For 3-Ethyl-6-methyloctane, NMR can definitively confirm the carbon skeleton and the position of the ethyl and methyl branches.

Expertise & Experience: Causality in NMR Protocol Design

High-resolution ¹H-NMR spectroscopy is particularly well-suited for characterizing complex hydrocarbon mixtures.[5] The chemical environment of each proton dictates its resonance frequency (chemical shift), and interactions with neighboring protons (spin-spin coupling) provide connectivity information. The choice of a deuterated solvent (e.g., CDCl₃) is critical to avoid overwhelming the analyte signals with solvent protons. Tetramethylsilane (TMS) is used as an internal standard because it provides a sharp, single resonance at 0 ppm, which does not overlap with most organic signals.[6]

Trustworthiness: A Self-Validating NMR Protocol

Experimental Protocol: ¹H and ¹³C NMR Analysis

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the purified sample in 0.6-0.7 mL of deuterated chloroform (CDCl₃).

  • Add a small drop of Tetramethylsilane (TMS) as an internal reference standard.

  • Transfer the solution to a 5 mm NMR tube.

• Instrumentation and Parameters (400 MHz Spectrometer):

  • ¹H NMR Acquisition:

    • Pulse Program: Standard 90° pulse ('zg' in Bruker library).[6]

    • Number of Scans: 16 to 64 scans for adequate signal-to-noise.

    • Recycle Delay (d1): 5 seconds to allow for full relaxation of protons.[6]

  • ¹³C NMR Acquisition:

    • Pulse Program: Standard proton-decoupled pulse program.

    • Number of Scans: ≥1024 scans due to the low natural abundance of the ¹³C isotope.

    • Recycle Delay (d1): 2 seconds.

• Data Processing and Interpretation:

  • Apply Fourier transformation to the raw Free Induction Decay (FID) signal.

  • Perform phase and baseline corrections using appropriate software (e.g., MestreNova).[6]

  • ¹H Spectrum: Reference the TMS peak to 0 ppm. Integrate the signals to determine relative proton counts. Analyze chemical shifts and coupling patterns to assign protons to their positions in the 3-Ethyl-6-methyloctane structure.

  • ¹³C Spectrum: Reference the CDCl₃ solvent peak (δ ≈ 77.16 ppm). Assign each carbon signal based on its chemical shift and, if available, DEPT experiments.

Visualization of the NMR Workflow

Caption: A standard workflow for the structural elucidation of 3-Ethyl-6-methyloctane using NMR.

Cross-Validation: A Synthesis of Orthogonal Data

The cornerstone of analytical validation is demonstrating that a method is suitable for its intended purpose.[7] By employing two fundamentally different (orthogonal) techniques, we can achieve a high degree of confidence in our results. GC-MS confirms the molecular weight and retention characteristics, while NMR confirms the precise atomic connectivity.

Comparative Performance Summary

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Primary Utility	Quantitative analysis, purity assessment, and identification in complex mixtures.	Unambiguous structural elucidation and confirmation.[4]
Sensitivity	High (µg/mL to pg/mL range).	Relatively Low (requires mg of purified sample).
Specificity	High, based on unique retention time and mass fragmentation pattern.[8]	Extremely High, provides a unique fingerprint of the molecular structure.
Sample Throughput	High, with typical run times of 20-30 minutes per sample.	Low, acquisition can take several hours, especially for ¹³C NMR.
Sample Preparation	Simple dilution in a volatile solvent.	Requires purified sample and more expensive deuterated solvents.
Data Output	Chromatogram (signal vs. time) and mass spectra (ion abundance vs. m/z).	Spectra (signal vs. frequency/ppm) showing chemical shifts, integrations, and couplings.

Conclusion and Recommendations

For the comprehensive analysis of 3-Ethyl-6-methyloctane, no single technique is sufficient. A synergistic approach is mandated for scientifically sound results.

• GC-MS should be employed as the primary tool for routine quality control, purity determination, and quantification in mixtures due to its high throughput and sensitivity.

• NMR Spectroscopy is indispensable for the initial structural confirmation of a newly synthesized batch or for investigating the structure of an unknown impurity.

By cross-validating the quantitative data from GC-MS with the definitive structural data from NMR, researchers can ensure the identity, purity, and concentration of 3-Ethyl-6-methyloctane with the highest degree of scientific certainty. This dual-technique approach embodies the principles of analytical rigor and is essential for reliable research and development outcomes.

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A Comparative Analysis of the Biological Activity of Branched vs. Linear Alkanes: A Guide for Researchers

Abstract

Alkanes, the foundational saturated hydrocarbons of organic chemistry, are often considered biologically inert. However, their structural isomerism—specifically the distinction between linear and branched chains—profoundly influences their physicochemical properties and, consequently, their interactions with biological systems. This guide provides a comparative analysis of the biological activity of 3-Ethyl-6-methyloctane, a representative branched alkane, and its linear counterparts. We delve into the mechanistic basis for their differential effects on cell viability and microbial growth, supported by detailed experimental protocols for cytotoxicity and antimicrobial susceptibility testing. This document is intended for researchers in toxicology, drug development, and microbiology seeking to understand the structure-activity relationships of simple hydrocarbons.

Introduction: The Influence of Molecular Architecture

While alkanes lack functional groups, their three-dimensional structure is a critical determinant of their biological activity. Linear alkanes, with their unbranched carbon chains, can pack closely together, maximizing van der Waals forces.[1][2] In contrast, branched alkanes like 3-Ethyl-6-methyloctane possess side chains that disrupt this orderly packing, leading to a larger molecular footprint and altered intermolecular interactions.[3] These structural differences have significant implications for how these molecules interact with the highly organized lipid bilayers of cell membranes and the active sites of enzymes.

Generally, linear alkanes are more susceptible to microbial degradation than their branched isomers because the straight-chain structure is more readily recognized by microbial enzymatic systems.[3] Conversely, the increased complexity of branched alkanes can lead to different toxicological profiles. This guide will explore these differences through the lens of established in vitro assays.

Physicochemical Properties: The Foundation of Biological Interaction

The initial interaction of any compound with a biological system is governed by its physical and chemical properties. For alkanes, properties such as lipophilicity (LogP), boiling point, and molecular shape are paramount. 3-Ethyl-6-methyloctane (C11H24) and its linear isomer, undecane (n-C11H24), provide a clear example of how branching affects these characteristics.

Property	3-Ethyl-6-methyloctane (Branched)	n-Undecane (Linear)	Rationale for Difference
Molecular Formula	C11H24	C11H24	Isomers with the same chemical formula but different structures.
Boiling Point	Lower (approx. 183-185°C)	Higher (196°C)	Branching reduces the effective surface area for intermolecular van der Waals forces, making the molecule more volatile.[1][2]
Melting Point	Generally lower and less predictable	-26°C	The irregular shape of branched alkanes hinders efficient packing into a crystal lattice.[2]
Density	Slightly lower than linear isomer	0.74 g/cm³	Inefficient packing of branched molecules leads to lower density.
Lipophilicity (LogP)	Similar to linear isomer	High	Both are non-polar and highly lipophilic, favoring partitioning into lipid environments like cell membranes.

Comparative Biological Assay I: Cytotoxicity Assessment

A primary indicator of biological activity is cytotoxicity. For non-polar compounds like alkanes, toxicity is often mediated by disruption of the cell membrane's lipid bilayer. The extent of this disruption can be quantified using a cell viability assay, such as the MTT assay.

Rationale and Experimental Design

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures the metabolic activity of cells. Viable cells possess mitochondrial dehydrogenases that reduce the yellow MTT tetrazolium salt to insoluble purple formazan crystals.[4] The concentration of the dissolved formazan is directly proportional to the number of living, metabolically active cells.[4]

In this context, we hypothesize that the molecular shape of branched alkanes may cause greater disruption to membrane integrity compared to the more uniform linear alkanes, leading to higher cytotoxicity. We will assess this by exposing a human cell line (e.g., HepG2, a liver carcinoma line often used in toxicology) to various concentrations of 3-Ethyl-6-methyloctane and n-undecane.[5]

Detailed Experimental Protocol: MTT Assay

• Cell Culture: Seed HepG2 cells in a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.[6]

• Compound Preparation: Prepare stock solutions of 3-Ethyl-6-methyloctane and n-undecane in a suitable solvent (e.g., DMSO) and then create serial dilutions in serum-free culture medium to achieve the desired final concentrations.

• Cell Treatment: Remove the culture medium from the wells and replace it with 100 µL of medium containing the various concentrations of the test alkanes. Include a vehicle control (medium with DMSO) and a negative control (medium only). Incubate for 24-48 hours.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution in PBS to each well.

• Incubation: Incubate the plate for 3-4 hours at 37°C, allowing the formazan crystals to form.[4][6]

• Solubilization: Carefully remove the medium and add 150 µL of a solubilization solution (e.g., DMSO or an SDS-HCl solution) to each well to dissolve the formazan crystals.[4][6]

• Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control and plot a dose-response curve to determine the IC50 (the concentration at which 50% of cell viability is inhibited).

Expected Data and Interpretation

Compound	Predicted IC50 (µM) on HepG2 cells	Interpretation
3-Ethyl-6-methyloctane	Lower IC50	The branched structure may lead to greater membrane disruption and higher cytotoxicity.
n-Undecane	Higher IC50	The linear structure may integrate into the lipid bilayer with less disruption, resulting in lower cytotoxicity.
Vehicle Control (DMSO)	No significant effect	Ensures that the solvent used to dissolve the alkanes is not contributing to toxicity.

Workflow Visualization

Caption: Workflow for the MTT cytotoxicity assay.

Comparative Biological Assay II: Antimicrobial Susceptibility

Alkanes can exhibit antimicrobial properties, primarily by disrupting the bacterial cell membrane, which differs in composition from mammalian cell membranes. This section outlines a protocol to compare the antimicrobial efficacy of branched and linear alkanes.

Rationale and Experimental Design

The broth microdilution method is a standardized technique used to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[7][8] The MIC is the lowest concentration of a substance that prevents visible growth of a microorganism after overnight incubation.[8] By testing our alkanes against representative Gram-positive (Staphylococcus aureus) and Gram-negative (Escherichia coli) bacteria, we can assess the breadth of their antimicrobial spectrum. The different cell wall structures of these bacteria may lead to variations in susceptibility.

Detailed Experimental Protocol: Broth Microdilution MIC Assay

• Inoculum Preparation: Culture S. aureus and E. coli in a suitable broth (e.g., Mueller-Hinton Broth - MHB) overnight. Dilute the overnight culture to achieve a standardized inoculum density equivalent to a 0.5 McFarland standard.[8]

• Compound Dilution: In a sterile 96-well microplate, prepare two-fold serial dilutions of 3-Ethyl-6-methyloctane and n-undecane in MHB.[8] The final volume in each well should be 50 µL.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, bringing the total volume to 100 µL.[8]

• Controls: Include the following controls on each plate:

  • Growth Control: Wells containing MHB and inoculum, but no alkane.[8]

  • Sterility Control: Wells containing only MHB to check for contamination.[8]

  • Positive Control: A known antibiotic (e.g., ampicillin) to validate the assay.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the alkane where no visible bacterial growth (no turbidity) is observed.[8]

Expected Data and Interpretation

Compound	Predicted MIC (µg/mL) vs. S. aureus	Predicted MIC (µg/mL) vs. E. coli	Interpretation
3-Ethyl-6-methyloctane	Lower MIC	Lower MIC	The irregular shape may be more effective at disrupting the complex cell envelopes of both Gram-positive and Gram-negative bacteria.
n-Undecane	Higher MIC	Higher MIC	May show some activity, but likely less potent than its branched isomer.
Growth Control	N/A (Turbid)	N/A (Turbid)	Confirms that the bacteria are viable and can grow in the test conditions.
Sterility Control	N/A (Clear)	N/A (Clear)	Confirms that the medium is not contaminated.

Workflow Visualization

Caption: Workflow for the Broth Microdilution MIC assay.

Mechanistic Insights and Conclusion

The structural divergence between branched and linear alkanes directly translates into different biological activities. The data from the proposed cytotoxicity and antimicrobial assays are expected to show that the branched structure of 3-Ethyl-6-methyloctane imparts greater biological activity than its linear isomer, n-undecane. This is likely due to the less efficient packing of branched molecules, which enhances their ability to disrupt the ordered structure of cellular and microbial membranes.

While often overlooked, the subtle differences in the molecular architecture of simple alkanes can lead to significant variations in their biological effects. For researchers in drug development and toxicology, this underscores the principle that even seemingly minor structural modifications can have profound impacts on a molecule's interaction with biological systems. Future studies could explore the metabolism of these compounds, as biotransformation pathways for highly branched alkanes may differ from those for linear alkanes, further influencing their overall toxicological and biological profile.

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A Comparative Toxicological Study of Branched versus Straight-Chain Alkanes

Abstract

The molecular architecture of alkanes, specifically the distinction between branched and straight-chain isomers, profoundly influences their physicochemical properties and, consequently, their toxicological profiles. This guide provides a comparative analysis of the toxicity of these two classes of hydrocarbons, offering insights into their mechanisms of action, metabolic fates, and the experimental methodologies used for their evaluation. This document is intended for researchers, scientists, and professionals in drug development and chemical safety assessment, providing a foundational understanding for informed decision-making in preclinical and environmental risk assessments.

Introduction: The Significance of Molecular Structure in Alkane Toxicity

Alkanes, saturated hydrocarbons with the general formula CnH2n+2, are ubiquitous in industrial applications, serving as fuels, solvents, and lubricants.[1] While often considered to have low biological reactivity, their toxicological effects are non-negligible and are intricately linked to their molecular structure.[2][3] The presence or absence of branching in the carbon skeleton dramatically alters properties such as volatility, lipophilicity, and susceptibility to metabolic enzymes, all of which are critical determinants of toxic potential.[4]

Straight-chain (or n-alkanes) and branched-chain alkanes with the same molecular formula are isomers, but their different spatial arrangements lead to distinct interactions with biological systems.[1] Generally, branched alkanes are thermodynamically more stable than their linear counterparts.[5][6] This guide will dissect these differences, providing a framework for understanding and predicting the toxicity of this important class of organic compounds.

Comparative Toxicokinetics and Toxicodynamics

The toxicity of a substance is governed by its toxicokinetics (absorption, distribution, metabolism, and excretion) and toxicodynamics (the mechanism of action at the target site). Molecular branching influences both of these aspects for alkanes.

Absorption and Distribution

The primary routes of exposure to alkanes are inhalation and ingestion.[7][8] Due to their lipophilic nature, alkanes are readily absorbed and can distribute to fatty tissues.[9]

• Volatility and Inhalation: Shorter-chain alkanes (both linear and branched) are more volatile and thus pose a greater risk for inhalation toxicity.[2] However, for isomers of the same carbon number, branched alkanes tend to have lower boiling points and higher vapor pressures than their straight-chain counterparts, which can increase their inhalation potential.

• Lipophilicity and Bioaccumulation: The octanol-water partition coefficient (Kow), a measure of lipophilicity, is a key factor in predicting the bioaccumulation potential of alkanes. While both classes are lipophilic, subtle differences in their three-dimensional structure can affect their partitioning into biological membranes and adipose tissue.

Metabolism: A Key Differentiator

The metabolic fate of alkanes is a critical determinant of their toxicity, and it is here that the structural differences between linear and branched isomers become most apparent. The primary route of alkane metabolism is oxidation, catalyzed by cytochrome P450 (CYP) enzymes.

• Straight-Chain Alkanes: n-Alkanes are more readily metabolized than their branched isomers. The terminal methyl group is a primary site of hydroxylation, followed by further oxidation to fatty acids, which can then enter endogenous metabolic pathways.

• Branched-Chain Alkanes: The presence of branching can sterically hinder the access of metabolic enzymes, leading to slower metabolism and potentially greater persistence in the body.[10] The site of oxidation is often a secondary or tertiary carbon atom, leading to the formation of secondary or tertiary alcohols.

This difference in metabolic susceptibility is a cornerstone of their differential toxicity. Slower metabolism of branched alkanes can lead to prolonged exposure of target tissues.

Mechanisms of Toxicity

The toxicity of alkanes can manifest through several mechanisms:

• Narcosis and CNS Depression: Alkanes, particularly the more volatile ones, can induce central nervous system (CNS) depression, leading to dizziness, headaches, and, at high concentrations, coma.[2] This is a non-specific mechanism related to their ability to disrupt neuronal membranes.[11]

• Aspiration Pneumonitis: Aspiration of liquid hydrocarbons into the lungs can cause severe chemical pneumonitis.[7][8] This is a significant risk with low-viscosity alkanes.

• Cardiotoxicity: Some hydrocarbons can sensitize the myocardium to catecholamines, potentially leading to cardiac arrhythmias.[7]

• Genotoxicity: While alkanes themselves are generally not considered potent mutagens, some halogenated alkanes have demonstrated genotoxic potential.[12][13] Genotoxicity refers to the property of chemical agents to damage the genetic information within a cell, causing mutations that may lead to cancer.[14]

Experimental Evaluation of Alkane Toxicity

A battery of in vitro and in vivo assays is employed to assess the toxicological profile of alkanes. The choice of assay depends on the specific toxicological endpoint of interest.

Cytotoxicity Assays

Cytotoxicity assays are fundamental for determining the concentration at which a substance induces cell death.

Table 1: Common Cytotoxicity Assays for Alkanes

Assay	Principle	Endpoint Measured
MTT Assay	Enzymatic reduction of a tetrazolium salt by metabolically active cells.	Cell viability
LDH Release Assay	Measures the release of lactate dehydrogenase from cells with damaged membranes.	Cell membrane integrity
Neutral Red Uptake Assay	Uptake of a supravital dye by viable cells.	Cell viability

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Seeding: Plate cells (e.g., VERO or HEK293 cell lines) in a 96-well plate at a predetermined density and allow them to adhere overnight.[15]

• Compound Exposure: Treat the cells with a range of concentrations of the test alkane (solubilized in a suitable vehicle, such as DMSO) for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or an acidic isopropanol solution) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).[16]

Genotoxicity Assays

Genotoxicity testing is crucial for identifying compounds that can cause DNA damage.[14]

Table 2: Key Genotoxicity Assays

Assay	Principle	Endpoint Measured
Ames Test (Bacterial Reverse Mutation Assay)	Measures the ability of a substance to induce mutations in different strains of Salmonella typhimurium.[14]	Gene mutation
In Vitro Micronucleus Test	Detects chromosome damage or loss by identifying micronuclei in the cytoplasm of interphase cells.[12][17]	Chromosomal damage
Comet Assay (Single Cell Gel Electrophoresis)	Measures DNA strand breaks in individual cells.[13][18]	DNA damage

Experimental Protocol: Comet Assay

• Cell Preparation: Expose target cells (e.g., from multiple mouse organs) to the test alkane.[13]

• Cell Embedding: Mix the cells with low-melting-point agarose and layer them onto a microscope slide.

• Lysis: Immerse the slides in a lysis solution to remove cell membranes and proteins, leaving behind the DNA.

• Alkaline Unwinding and Electrophoresis: Place the slides in an alkaline electrophoresis buffer to unwind the DNA and then apply an electric field.[18]

• Staining and Visualization: Stain the DNA with a fluorescent dye and visualize it using a fluorescence microscope. Damaged DNA will migrate further, forming a "comet tail."[18]

• Image Analysis: Quantify the extent of DNA damage by measuring the length and intensity of the comet tail.

In Vivo Toxicity Studies

In vivo studies in animal models are essential for understanding the systemic toxicity of a substance.[19]

Table 3: Common In Vivo Toxicity Endpoints for Alkanes

Study Type	Key Observations
Acute Toxicity	Determination of LD50/LC50 values, clinical signs of toxicity.
Repeat-Dose Toxicity	Organ-specific toxicity, changes in blood chemistry and hematology.[19]
Reproductive and Developmental Toxicity	Effects on fertility, embryonic development, and offspring.
Carcinogenicity	Tumor incidence and latency.

Visualization of Key Concepts

Metabolic Pathways

Caption: Simplified metabolic pathways for straight-chain and branched alkanes.

Experimental Workflow for Cytotoxicity Assessment

Caption: A typical experimental workflow for determining cytotoxicity.

Conclusion and Future Directions

The toxicological profiles of branched and straight-chain alkanes are demonstrably different, with molecular structure playing a pivotal role. Straight-chain alkanes are generally more susceptible to metabolism, which can lead to detoxification or, in some cases, metabolic activation. Conversely, the steric hindrance in branched alkanes can lead to reduced metabolic clearance and prolonged tissue exposure.

Future research should focus on developing more sophisticated in vitro models that can better recapitulate the complex metabolic pathways and cellular interactions that occur in vivo. Additionally, the application of high-throughput screening methods will be invaluable for rapidly assessing the toxicity of a large number of alkane isomers and their derivatives.[20] A deeper understanding of the structure-toxicity relationships of alkanes is essential for the development of safer chemicals and for the accurate assessment of human health risks associated with exposure to these ubiquitous compounds.

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The Unseen Isomer: A Guide to 3-Ethyl-6-methyloctane as a High-Fidelity Reference Material in Petroleum Analysis

In the intricate world of petroleum analysis, the accuracy of quantification and characterization hinges on the quality of reference materials. While n-alkanes have traditionally served as the backbone of calibration standards, the complex isomeric nature of petroleum products demands a more sophisticated approach. This guide delves into the utility of 3-Ethyl-6-methyloctane, a branched C11 alkane, as a crucial reference material for achieving higher fidelity in the analysis of gasoline, diesel, and other distillates. We will explore its unique physicochemical properties, compare its performance against traditional standards, and provide detailed experimental protocols for its application.

Beyond the Straight Chain: The Case for Branched Alkane Standards

Petroleum fuels are a complex cocktail of hydrocarbons, with a significant portion comprised of branched and cyclic alkanes.[1][2][3] These isomers play a pivotal role in determining critical fuel properties such as octane and cetane numbers.[4][5][6] For instance, branched alkanes generally exhibit higher octane ratings in gasoline and lower cetane numbers in diesel fuel compared to their linear counterparts.[4][5]

Traditional calibration methods often rely on a homologous series of n-alkanes to establish retention time-boiling point correlations, particularly in simulated distillation (SimDis) analysis governed by methods like ASTM D2887.[7][8][9][10][11] While effective for determining the overall boiling range distribution, this approach can oversimplify the sample matrix, leading to potential inaccuracies in compositional analysis. The co-elution of branched isomers with n-alkanes can skew quantification and misrepresent the true composition of the fuel.

This is where the strategic use of specific branched alkane isomers as reference materials becomes paramount. By incorporating standards like 3-Ethyl-6-methyloctane, analysts can achieve more precise peak identification and deconvolution, leading to a more accurate and detailed hydrocarbon analysis.

Physicochemical Profile of 3-Ethyl-6-methyloctane

3-Ethyl-6-methyloctane is a saturated acyclic hydrocarbon with the chemical formula C11H24.[12] Its branched structure imparts distinct physical and chromatographic properties compared to its linear isomer, n-undecane.

Property	3-Ethyl-6-methyloctane	n-Undecane (for comparison)
Molecular Formula	C11H24	C11H24
Molecular Weight	156.31 g/mol [12]	156.31 g/mol [13]
Boiling Point	Not readily available, but expected to be lower than n-undecane due to branching.	196 °C[13]
Structure	Branched	Linear

The lower boiling point of branched alkanes relative to their linear isomers of the same carbon number is a well-established principle. This difference in volatility is a key factor in their chromatographic separation.

Comparative Performance in Chromatographic Analysis

The primary advantage of using 3-Ethyl-6-methyloctane as a reference material lies in its ability to improve the resolution and identification of branched alkanes in complex hydrocarbon mixtures.

Key Performance Advantages:

• Improved Peak Identification: In gas chromatography (GC), branched alkanes will have different retention times than their linear counterparts.[14][15][16] By including 3-Ethyl-6-methyloctane in a calibration mix, analysts can more confidently identify and quantify other C11 isomers present in the sample.

• Enhanced Resolution in Complex Matrices: The presence of a known branched alkane standard helps in the deconvolution of complex chromatographic regions where numerous isomers may co-elute. This is particularly critical in the analysis of diesel fuel, which contains a wide range of C9 to C32 alkanes and their isomers.[17]

• More Accurate Cetane Number Correlation: As the cetane number is heavily influenced by the degree of branching in alkanes, a more accurate quantification of these isomers can lead to better predictions of fuel performance.[4][5]

Challenges in Isomer Separation:

It is important to acknowledge that the chromatographic separation of all alkane isomers can be challenging, even with high-resolution capillary columns.[18][19][20][21][22] The sheer number of possible isomers for a given carbon number necessitates advanced analytical techniques like comprehensive two-dimensional gas chromatography (GCxGC) for complete characterization.[1][23] However, for routine quality control and process monitoring, the use of representative branched alkane standards offers a significant improvement in analytical accuracy over relying solely on n-alkanes.

Experimental Protocols

The following are generalized experimental protocols where 3-Ethyl-6-methyloctane can be effectively utilized as a reference material.

Simulated Distillation (SimDis) by ASTM D2887

This method is used to determine the boiling range distribution of petroleum products.

Workflow for Simulated Distillation:

Caption: Workflow for Simulated Distillation (ASTM D2887).

Step-by-Step Methodology:

• Preparation of Calibration Standard:

  • Prepare a stock solution containing a certified mixture of n-alkanes (e.g., C5 to C44) in a suitable solvent like carbon disulfide.

  • Accurately weigh and add a known amount of high-purity 3-Ethyl-6-methyloctane to this mixture. The concentration should be comparable to the other components.

• Gas Chromatography Conditions (Typical):

  • Column: A non-polar capillary column (e.g., DB-1, HP-1) is typically used.

  • Carrier Gas: Helium at a constant flow rate.

  • Injection: Cool on-column or splitless injection to prevent discrimination of high-boiling point components.

  • Oven Temperature Program: A temperature program is used to elute the hydrocarbons in order of their boiling points. A typical program might be an initial temperature of 35°C, ramped to 350°C.[7]

  • Detector: Flame Ionization Detector (FID).

• Calibration:

  • Inject the prepared calibration standard.

  • Record the retention time for each n-alkane and for 3-Ethyl-6-methyloctane.

  • Create a calibration curve by plotting the boiling point of each n-alkane against its retention time.

  • The retention time of 3-Ethyl-6-methyloctane will serve as a marker for branched C11 isomers.

• Sample Analysis:

  • Inject the petroleum sample under the same GC conditions.

  • Identify the peaks corresponding to the various hydrocarbon components based on their retention times and the calibration curve. The presence of the 3-Ethyl-6-methyloctane standard will aid in the identification of the branched alkane region of the chromatogram.

• Data Analysis:

  • Integrate the area of each peak in the sample chromatogram.

  • Use the calibration curve to determine the boiling point distribution of the sample.

Detailed Hydrocarbon Analysis (DHA) by GC-MS

This protocol is for the detailed compositional analysis of fuels like gasoline.

Logical Flow for Detailed Hydrocarbon Analysis:

Caption: Logical flow for Detailed Hydrocarbon Analysis (DHA).

Step-by-Step Methodology:

• Standard Preparation: Prepare a calibration standard containing a mixture of representative hydrocarbons found in gasoline, including n-alkanes, iso-alkanes (including 3-Ethyl-6-methyloctane), cycloalkanes, and aromatics.

• GC-MS Conditions:

  • Column: A high-resolution capillary column with a non-polar stationary phase is recommended.

  • Carrier Gas: Helium.

  • Injection: Split injection is commonly used for gasoline samples.

  • Oven Temperature Program: A program that provides good separation of the volatile components of gasoline.

  • Mass Spectrometer: Operated in electron ionization (EI) mode, scanning a mass range of m/z 40-300.

• Analysis:

  • Inject the standard mixture to determine the retention times and mass spectra of all components, including 3-Ethyl-6-methyloctane.

  • Inject the gasoline sample.

• Data Processing:

  • Identify the peaks in the sample chromatogram by comparing their retention times and mass spectra to the standard and to a spectral library (e.g., NIST).

  • The known retention time and mass spectrum of 3-Ethyl-6-methyloctane will provide a high-confidence anchor point for identifying other C11 branched alkanes.

Conclusion

The inclusion of 3-Ethyl-6-methyloctane as a reference material represents a significant step towards more accurate and detailed petroleum analysis. While n-alkane standards provide a fundamental framework, the complexity of petroleum products necessitates the use of representative branched isomers to achieve a truer compositional picture. By improving peak identification and resolution, 3-Ethyl-6-methyloctane enables a more precise quantification of branched alkanes, which in turn leads to a better understanding of fuel properties and performance. As the demand for higher quality and more specialized fuels continues to grow, the adoption of such high-fidelity reference materials will be indispensable for researchers, scientists, and professionals in the petroleum industry.

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A Senior Application Scientist's Guide to Inter-laboratory Comparison of 3-Ethyl-6-methyloctane Measurements

Abstract

The accurate quantification of branched alkanes, such as 3-Ethyl-6-methyloctane, is of paramount importance in diverse fields, including environmental monitoring, petroleum analysis, and drug development, where isomeric impurities can significantly impact product safety and efficacy. This guide presents a comprehensive framework for conducting an inter-laboratory comparison of 3-Ethyl-6-methyloctane measurements. We delve into the rationale behind experimental design, provide detailed analytical protocols, and offer expert insights into the interpretation of comparative data. By fostering a deeper understanding of methodological nuances and potential sources of variability, this guide aims to empower researchers, scientists, and drug development professionals to achieve greater accuracy and consistency in their analytical results.

Introduction: The Imperative for Precision in Branched Alkane Analysis

3-Ethyl-6-methyloctane (C₁₁H₂₄) is a branched alkane whose presence and concentration can be a critical indicator in various scientific domains.[1] Due to their structural similarity to other isomers, the precise measurement of such compounds presents a significant analytical challenge.[2] Inter-laboratory comparison studies, also known as proficiency testing, are essential tools for evaluating and ensuring the reliability of analytical measurements across different laboratories.[3][4] These studies provide an objective assessment of a laboratory's performance, identify potential methodological biases, and contribute to the overall improvement of analytical standards.

The primary objective of this guide is to provide a robust framework for designing and executing an inter-laboratory comparison for 3-Ethyl-6-methyloctane. We will explore the critical aspects of sample preparation, analytical methodology, and data analysis, with a focus on gas chromatography-mass spectrometry (GC-MS), a powerful and widely used technique for the analysis of volatile organic compounds (VOCs).[2][5]

Designing the Inter-laboratory Study: A Blueprint for Reliability

A well-designed inter-laboratory study is the cornerstone of obtaining meaningful and comparable results. The following sections outline the key considerations in establishing a robust study protocol.

Preparation and Distribution of the Test Material

The homogeneity and stability of the test material are critical for a successful inter-laboratory comparison. A central laboratory should be tasked with preparing a bulk sample of a well-defined matrix (e.g., a synthetic solvent mixture) spiked with a certified reference material of 3-Ethyl-6-methyloctane at a known concentration.

Protocol for Test Material Preparation:

• Matrix Selection: Choose a high-purity, volatile solvent that is compatible with GC-MS analysis and in which 3-Ethyl-6-methyloctane is readily soluble. Hexane or a similar non-polar solvent is a suitable choice.

• Spiking: Accurately weigh a certified reference material (CRM) of 3-Ethyl-6-methyloctane and dissolve it in the chosen solvent to achieve a target concentration relevant to the intended application.

• Homogenization: Thoroughly mix the bulk sample to ensure a uniform distribution of the analyte.

• Aliquoting and Blinding: Dispense the homogenized sample into individual, pre-cleaned amber glass vials. Each vial should be clearly labeled with a unique, blinded code to prevent any bias in the analysis.

• Stability Testing: Before distribution, the central laboratory must conduct stability tests to ensure the concentration of 3-Ethyl-6-methyloctane remains constant under the proposed storage and shipping conditions.

Participant Instructions and Analytical Methods

Clear and detailed instructions are crucial to minimize variations arising from procedural differences. Participating laboratories should be provided with a comprehensive document outlining the study timeline, sample handling procedures, and the analytical methods to be employed.

For this comparison, we will focus on two common GC-MS approaches:

• Method A: Standard GC-MS with Electron Ionization (EI)

• Method B: GC-MS with Chemical Ionization (CI)

The choice of these two methods allows for a comparison of a widely used, robust technique (EI) with a softer ionization method (CI) that may offer advantages in the analysis of structurally similar isomers.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a detailed methodology for the analysis of the 3-Ethyl-6-methyloctane test material. Adherence to these steps is critical for ensuring the comparability of results.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Sample Preparation:

• Allow the received sample vial to equilibrate to room temperature.

• Gently invert the vial several times to ensure homogeneity.

• If necessary, perform a dilution of the sample using the same high-purity solvent as the matrix to bring the analyte concentration within the calibrated range of the instrument.

GC-MS Parameters (Method A: Electron Ionization):

• Instrument: Gas chromatograph coupled to a mass spectrometer.

• Injection: 1 µL splitless injection at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Column: 30 m x 0.25 mm ID x 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column.

• Oven Program: Initial temperature of 40°C, hold for 2 minutes, ramp to 200°C at 10°C/min, and hold for 5 minutes.

• MS Transfer Line: 280°C.

• Ion Source: Electron Ionization (EI) at 70 eV, maintained at 230°C.

• Acquisition Mode: Full scan mode (m/z 40-300).

GC-MS Parameters (Method B: Chemical Ionization):

• Follow the same GC parameters as in Method A.

• Ion Source: Chemical Ionization (CI) with methane as the reagent gas, maintained at 200°C.

• Acquisition Mode: Full scan mode (m/z 40-300).

Data Analysis and Quantification:

• Identify the 3-Ethyl-6-methyloctane peak based on its retention time and mass spectrum.

• Create a calibration curve using a series of known concentrations of a 3-Ethyl-6-methyloctane standard.

• Quantify the concentration of 3-Ethyl-6-methyloctane in the test sample by comparing its peak area to the calibration curve.

Visualization of the Comparison Workflow

The following diagram illustrates the key stages of the inter-laboratory comparison study.

Caption: Workflow of the inter-laboratory comparison study.

Hypothetical Results and Discussion: Unpacking the Data

To illustrate the outcomes of such a study, let's consider a hypothetical dataset from three participating laboratories. The known ("true") concentration of 3-Ethyl-6-methyloctane in the test material is 10.0 µg/mL.

Laboratory	Method	Reported Concentration (µg/mL)	Recovery (%)
Lab 1	A (EI)	9.8	98
B (CI)	10.1	101
Lab 2	A (EI)	11.2	112
B (CI)	10.9	109
Lab 3	A (EI)	8.5	85
B (CI)	8.7	87

Interpretation of Results

• Laboratory 1: Demonstrates good accuracy and consistency between the two methods, with results close to the true value.

• Laboratory 2: Shows a consistent positive bias, suggesting a potential systematic error in their calibration standards or sample preparation.

• Laboratory 3: Exhibits a consistent negative bias, which could indicate issues with sample loss during preparation or instrument sensitivity.

Sources of Variability and Expert Recommendations

The observed discrepancies in the hypothetical data highlight several potential sources of error in GC-MS analysis.[6][7]

• Sample Preparation and Handling: Inconsistent dilution, contamination from solvents or glassware, and analyte loss through evaporation can all lead to inaccurate results.[6][8]

  • Expert Recommendation: Employ meticulous sample handling techniques, use high-purity solvents, and perform dilutions with calibrated pipettes.

• Injection System Variability: Inconsistent injection volumes and variations in injector temperature can significantly impact precision.[6]

  • Expert Recommendation: Utilize an autosampler for consistent injection volumes and optimize the injector temperature to ensure complete and reproducible vaporization of the sample.

• Chromatographic and Spectrometric Conditions: Sub-optimal column selection, temperature programming, or ion source tuning can lead to poor peak resolution and inaccurate quantification.

  • Expert Recommendation: Regularly perform instrument maintenance and calibration. For complex mixtures containing multiple isomers, consider using a longer capillary column for enhanced separation.[9]

• Data Processing and Calibration: Errors in peak integration and the use of inaccurate calibration standards are common sources of systematic bias.

  • Expert Recommendation: Develop a standardized protocol for peak integration and ensure that calibration standards are prepared from a certified reference material and are within their expiration date.

Conclusion: Towards Harmonized and Reliable Measurements

This guide has provided a comprehensive framework for conducting an inter-laboratory comparison of 3-Ethyl-6-methyloctane measurements. By adhering to the principles of robust study design, employing validated analytical protocols, and critically evaluating potential sources of error, laboratories can significantly improve the accuracy and reliability of their results. The ultimate goal of such comparative studies is not merely to identify discrepancies but to foster a culture of continuous improvement and to ensure that analytical data, regardless of its origin, is both trustworthy and comparable.

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A Senior Application Scientist's Guide to the Purity Verification of Commercial 3-Ethyl-6-methyloctane Standards

For researchers, scientists, and drug development professionals, the purity of chemical standards is not a matter of trivial concern; it is the bedrock upon which the reliability and reproducibility of experimental data are built. In complex matrices, even minute impurities can lead to significant analytical errors, misinterpretation of results, and ultimately, compromise the integrity of a study. This guide provides an in-depth comparison of methodologies for verifying the purity of commercial 3-Ethyl-6-methyloctane standards, offering practical insights and experimental protocols to ensure the quality of your analytical work.

3-Ethyl-6-methyloctane, a branched alkane hydrocarbon, serves as a crucial reference material in various analytical applications, particularly in the petrochemical and environmental sectors.[1] Its accurate quantification is often essential for quality control and regulatory compliance. Therefore, the rigorous verification of its purity is a prerequisite for its use as a standard.

The Imperative of Purity Verification

The stated purity on a manufacturer's certificate of analysis (CoA) provides a valuable starting point, but it should not be the final word. Independent verification is a critical component of good laboratory practice (GLP) and is essential for several reasons:

• Trustworthiness of Results: The accuracy of all subsequent measurements using the standard is directly dependent on its purity.

• Method Validation: Regulatory bodies often require the validation of analytical methods, which includes verifying the purity of the reference standards used.[2][3][4]

• Troubleshooting: Discrepancies in experimental results can sometimes be traced back to impurities in the standards.

This guide will focus on two primary analytical techniques for purity determination: Gas Chromatography (GC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. We will delve into the principles of each method, provide detailed experimental protocols, and compare their respective strengths and weaknesses in the context of analyzing a non-polar hydrocarbon like 3-Ethyl-6-methyloctane.

Orthogonal Approaches to Purity Assessment: GC and qNMR

To establish a high degree of confidence in a purity assessment, employing orthogonal methods—techniques that rely on different chemical or physical principles—is paramount. For a volatile, non-polar compound like 3-Ethyl-6-methyloctane, Gas Chromatography and quantitative Nuclear Magnetic Resonance spectroscopy represent two powerful and complementary approaches.

Gas Chromatography (GC): The Workhorse for Volatile Hydrocarbon Analysis

Gas chromatography is a cornerstone technique for the analysis of volatile and semi-volatile organic compounds.[5][6] Its high resolving power and sensitivity make it exceptionally well-suited for separating and quantifying the components of complex hydrocarbon mixtures.[7][8]

The "Why" Behind the GC Method

The fundamental principle of GC involves the partitioning of analytes between a stationary phase (a high-boiling liquid coated on an inert solid support within a column) and a mobile phase (an inert gas). Compounds with a higher affinity for the stationary phase or lower volatility will travel through the column more slowly, resulting in separation. For non-polar analytes like 3-Ethyl-6-methyloctane, a non-polar stationary phase is chosen to facilitate separation based primarily on boiling point differences. A Flame Ionization Detector (FID) is the detector of choice for hydrocarbons due to its high sensitivity and broad linear range.

Experimental Protocol: GC-FID Analysis of 3-Ethyl-6-methyloctane

Objective: To determine the purity of a commercial 3-Ethyl-6-methyloctane standard by quantifying the main component and any detectable impurities.

Instrumentation and Consumables:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID)

• Capillary Column: e.g., Agilent DB-1 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)

• Carrier Gas: Helium or Hydrogen (high purity)

• Autosampler vials and caps

• High-purity solvent for dilution (e.g., hexane or pentane)

Procedure:

• Standard Preparation: Accurately prepare a solution of the 3-Ethyl-6-methyloctane standard in the chosen solvent at a concentration of approximately 1000 µg/mL.

• Instrumental Parameters:

  • Inlet Temperature: 250 °C

  • Injection Volume: 1 µL

  • Split Ratio: 50:1 (can be adjusted based on sensitivity)

  • Oven Temperature Program:

    • Initial Temperature: 50 °C, hold for 2 minutes

    • Ramp: 10 °C/min to 250 °C

    • Hold: 5 minutes at 250 °C

  • Carrier Gas Flow Rate: 1.0 mL/min (constant flow)

  • Detector Temperature: 300 °C

  • Detector Gases: Hydrogen and Air (flow rates as per manufacturer's recommendation)

• Data Acquisition and Analysis:

  • Inject the prepared standard solution.

  • Integrate all peaks in the resulting chromatogram.

  • Calculate the area percent purity using the following formula:

    • Purity (%) = (Area of 3-Ethyl-6-methyloctane Peak / Total Area of All Peaks) x 100

Self-Validation: The protocol's integrity is maintained by ensuring system suitability. This involves injecting a known mixture of alkanes to verify column resolution and detector response prior to sample analysis.

Caption: Workflow for GC-FID Purity Analysis.

Quantitative NMR (qNMR) Spectroscopy: An Absolute Method

Unlike chromatographic techniques that provide relative quantification, qNMR can be used for absolute quantification without the need for a chemically identical reference standard for each analyte.[9] The signal intensity in an NMR spectrum is directly proportional to the number of nuclei giving rise to that signal.[10][11]

The "Why" Behind the qNMR Method

For purity determination, a certified internal standard of known purity and concentration is added to a precisely weighed amount of the 3-Ethyl-6-methyloctane sample. By comparing the integral of a specific resonance from the analyte to the integral of a resonance from the internal standard, the absolute purity of the analyte can be calculated.[12] This method is particularly powerful as it is a primary ratio method of measurement and does not rely on the response factor of a detector.

Experimental Protocol: ¹H qNMR Purity Determination of 3-Ethyl-6-methyloctane

Objective: To determine the absolute purity of a commercial 3-Ethyl-6-methyloctane standard using an internal standard.

Instrumentation and Consumables:

• NMR Spectrometer (e.g., 400 MHz or higher)

• 5 mm NMR tubes

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• Certified Internal Standard (e.g., Maleic Anhydride, Dimethyl Sulfone)

• Analytical balance (readable to 0.01 mg)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the 3-Ethyl-6-methyloctane standard into a clean, dry vial.

  • Accurately weigh a similar amount of the certified internal standard into the same vial.

  • Dissolve the mixture in a precise volume (e.g., 0.6 mL) of the deuterated solvent.

  • Transfer the solution to an NMR tube.

• NMR Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. Key parameters include:

    • Pulse Angle: 90°

    • Relaxation Delay (d1): At least 5 times the longest T₁ of both the analyte and the internal standard (a longer delay ensures full relaxation and accurate integration).

    • Number of Scans: Sufficient to achieve a good signal-to-noise ratio (e.g., 16 or 32 scans).

• Data Processing and Analysis:

  • Process the spectrum with appropriate phasing and baseline correction.

  • Integrate a well-resolved signal from 3-Ethyl-6-methyloctane and a signal from the internal standard.

  • Calculate the purity using the following formula:

    • Purity (% w/w) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

    • Where:

      • I = Integral value

      • N = Number of protons for the integrated signal

      • MW = Molecular weight

      • m = mass

      • P = Purity of the internal standard

Self-Validation: The choice of a certified internal standard with a known purity traceable to a national metrology institute (like NIST) provides inherent validation for the measurement.[13]

Caption: Workflow for qNMR Purity Analysis.

Comparative Analysis of Commercial Standards

To illustrate the practical application of these methods, let's consider a hypothetical comparison of three commercial 3-Ethyl-6-methyloctane standards.

Supplier	Stated Purity (CoA)	Purity by GC-FID (Area %)	Purity by ¹H qNMR (% w/w)	Observed Impurities (by GC-FID)
Supplier A	>99.5%	99.6%	99.4%	Minor isomeric alkanes
Supplier B	99.0%	99.1%	98.9%	Isomeric alkanes and a trace of a C10 hydrocarbon
Supplier C	"High Purity"	98.2%	97.9%	Multiple isomeric and structurally related alkanes

Interpretation of Results:

• Supplier A provides a high-purity standard with good agreement between the stated purity and the results from two orthogonal analytical techniques. The minor impurities are likely structurally similar isomers, which may or may not interfere with specific applications.

• Supplier B offers a standard of slightly lower purity, with the presence of a non-isomeric impurity. This could be a significant issue if this impurity co-elutes with other analytes of interest in a complex sample matrix.

• Supplier C's standard, despite the "high purity" claim, shows a notable discrepancy between the claim and the experimental results. The presence of multiple impurities would make this standard unsuitable for applications requiring high accuracy.

Conclusion and Recommendations

The purity verification of commercial chemical standards is a non-negotiable step in ensuring the quality and reliability of analytical data. This guide has outlined two robust and complementary methods for the purity assessment of 3-Ethyl-6-methyloctane: GC-FID and ¹H qNMR.

• GC-FID is an excellent and widely accessible technique for identifying and quantifying volatile impurities, providing a relative purity assessment.[14]

• ¹H qNMR , as a primary ratio method, offers an absolute purity determination and serves as a powerful orthogonal technique to chromatography.[9]

For critical applications in research, drug development, and regulated industries, it is strongly recommended to:

• Always independently verify the purity of commercial standards. Do not solely rely on the manufacturer's CoA.

• Employ at least two orthogonal analytical techniques for a comprehensive and trustworthy purity assessment.

• Use certified reference materials (CRMs) as internal standards for qNMR to ensure traceability and accuracy.[15][16][17][18]

• Thoroughly document all purity verification procedures and results as part of your laboratory's quality management system.

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A Comparative Guide to the Gas Chromatographic Elution Order of 3-Ethyl-6-methyloctane Isomers on Various Stationary Phases

For researchers, scientists, and professionals in drug development and petrochemical analysis, the precise separation of structurally similar alkane isomers presents a significant analytical challenge.[1] 3-Ethyl-6-methyloctane, a chiral branched alkane, exemplifies this complexity. Its separation is not merely a matter of isolating it from other hydrocarbons but also involves distinguishing it from its own structural and stereoisomers. The choice of the gas chromatography (GC) stationary phase is the most critical factor dictating the success of such separations.[2]

This guide provides an in-depth comparison of how different GC stationary phases influence the elution order of 3-Ethyl-6-methyloctane. We will explore the underlying separation mechanisms, provide supporting data, and detail experimental protocols to empower you to make informed decisions for your analytical needs.

The Analyte: Structural and Chiral Features of 3-Ethyl-6-methyloctane

3-Ethyl-6-methyloctane is a C11 branched alkane. Its structure contains a chiral center at the C-6 position, meaning it exists as a pair of non-superimposable mirror images, or enantiomers: (R)-3-Ethyl-6-methyloctane and (S)-3-Ethyl-6-methyloctane.[3] These enantiomers possess identical physical properties such as boiling point and density, making them inseparable on standard, achiral GC columns.[3] Any comprehensive analysis must therefore consider two distinct separation challenges:

• Structural Isomer Separation: Separating 3-Ethyl-6-methyloctane from other C11 alkanes.

• Chiral Separation: Separating the (R)- and (S)-enantiomers from each other.

Fundamental Principles of Alkane Separation in GC

Gas chromatography separates volatile compounds based on their differential partitioning between a gaseous mobile phase (an inert carrier gas like helium) and a liquid or solid stationary phase coated within a column.[4] For non-polar analytes like alkanes, the primary retention mechanisms are:

• Volatility (Boiling Point): On non-polar stationary phases, elution order is predominantly governed by the boiling point of the analytes.[5] Compounds with lower boiling points are more volatile, spend more time in the mobile phase, and thus elute earlier.[6]

• Dispersive Interactions (van der Waals Forces): These are weak intermolecular attractions that increase with the size and surface area of a molecule.[5] Linear alkanes, with their larger surface area, interact more strongly with the stationary phase than their more compact, branched isomers of the same carbon number. Consequently, branching tends to lower the boiling point and decrease retention time on non-polar phases.[7]

Performance on Non-Polar Stationary Phases

Non-polar columns are the industry standard for general hydrocarbon analysis.[2][5] The stationary phases are typically composed of polydimethylsiloxane (PDMS), often with a small percentage of phenyl groups to slightly modify selectivity.

Mechanism of Separation: On a 100% PDMS stationary phase (e.g., DB-1, HP-1, Equity-1), separation is almost exclusively based on volatility.[5] The elution order of alkane isomers generally follows their boiling points in increasing order.[8] More highly branched isomers, having a more spherical shape and lower surface area, exhibit weaker van der Waals forces and thus have lower boiling points, leading to earlier elution.

Expected Elution Order: 3-Ethyl-6-methyloctane will elute among other C11 alkane isomers according to its boiling point. It will elute after more highly branched C11 isomers (e.g., 2,2,4,4-tetramethylheptane) and before less branched or linear isomers (e.g., n-undecane). Crucially, on a non-polar column, the (R)- and (S)-enantiomers of 3-Ethyl-6-methyloctane will co-elute, appearing as a single peak.

Compound (C11 Alkanes)	Boiling Point (°C)	Expected Elution on Non-Polar Phase
2,2,4,4-Tetramethylheptane	~171	Early
3-Ethyl-6-methyloctane	~184	Intermediate
n-Undecane	196	Late

Experimental Protocol: Analysis on a Non-Polar Column

This protocol outlines a standard method for analyzing a mixture of C11 alkane isomers.

1. System Preparation:

• Instrument: Agilent 7890A Gas Chromatograph with FID detector or equivalent.

• Column: 30 m x 0.25 mm ID x 0.25 µm, 100% polydimethylsiloxane (PDMS) stationary phase.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

2. Method Parameters:

• Injector: Split/splitless inlet at 250°C with a split ratio of 50:1.

• Oven Program: Initial temperature of 60°C, hold for 2 minutes, then ramp at 5°C/min to 200°C, hold for 5 minutes.

• Detector: Flame Ionization Detector (FID) at 280°C.[9]

3. Sample Preparation:

• Prepare a 100 ppm solution of the C11 alkane isomer mix (including 3-Ethyl-6-methyloctane) in a volatile, non-interfering solvent such as hexane.

4. Data Analysis:

• Identify peaks based on retention times relative to known standards.

• For enhanced confidence, determine the Kovats Retention Index (RI) for each peak by running a homologous series of n-alkanes under the same conditions.[10][11] The RI is a system-independent constant that helps in compound identification.[12]

Performance on Polar Stationary Phases

Polar stationary phases, such as those containing polyethylene glycol (PEG) or cyanopropyl functional groups, are generally not the first choice for separating non-polar alkanes.[6] The "like dissolves like" principle suggests that non-polar compounds will have weak interactions and thus short retention times on polar columns.

Mechanism of Separation: While dispersive forces still play a role, polar phases introduce other interaction mechanisms like dipole-induced dipole forces.[13] However, for alkanes which lack a permanent dipole, these interactions are minimal. The primary effect is that the alkanes will have very low affinity for the stationary phase, leading to rapid elution and often poor resolution between isomers. In some niche cases, the rigid structure of a highly polar phase might offer unique shape selectivity, but this is not a predictable or primary method for alkane separation.[14]

Expected Elution Order: The elution order will still loosely follow boiling points, but with significantly reduced retention times and resolution compared to a non-polar column. Co-elution of isomers is highly likely. The enantiomers of 3-Ethyl-6-methyloctane will not be resolved.

The Key to Enantiomeric Resolution: Chiral Stationary Phases

To separate the (R)- and (S)-enantiomers of 3-Ethyl-6-methyloctane, a chiral stationary phase (CSP) is mandatory.[3] These phases are designed to interact differently with each enantiomer, leading to different retention times.

Mechanism of Separation: The most common CSPs for volatile compounds are based on cyclodextrin derivatives.[15] Cyclodextrins are cyclic oligosaccharides that have a toroidal shape, creating a hydrophobic inner cavity and a hydrophilic outer surface. The separation mechanism relies on the formation of transient diastereomeric inclusion complexes between the cyclodextrin (the chiral selector) and the analyte enantiomers.

The fit of each enantiomer into the chiral cavity of the cyclodextrin is slightly different due to steric factors. This difference in fit results in a small difference in the stability of the complex formed. The enantiomer that forms the more stable complex will be retained longer on the column, thus enabling separation.[16]

Diagram: Chiral Recognition Mechanism

The following diagram illustrates how the two enantiomers of 3-Ethyl-6-methyloctane interact differently with a cyclodextrin-based chiral stationary phase.

Caption: Differential complex formation between enantiomers and a chiral stationary phase.

Expected Elution Order: A cyclodextrin-based CSP will resolve the single peak of 3-Ethyl-6-methyloctane (observed on an achiral column) into two distinct peaks corresponding to the (R)- and (S)-enantiomers. The specific elution order depends on the exact cyclodextrin derivative used and the analytical temperature.[16]

Experimental Protocol: Chiral GC Analysis

This protocol provides a starting point for developing an enantioselective separation method.

1. System Preparation:

• Instrument: Agilent 7890A Gas Chromatograph with FID detector or equivalent.

• Column: 30 m x 0.25 mm ID, coated with a derivatized β-cyclodextrin stationary phase (e.g., Rt-βDEXse).

• Carrier Gas: Hydrogen or Helium. To achieve the best selectivity, it is often advantageous to use lower analysis temperatures, which can be combined with higher carrier gas linear velocities to maintain reasonable analysis times.[16]

2. Method Parameters:

• Injector: Split/splitless inlet at 220°C with a split ratio of 100:1.

• Oven Program: Isothermal analysis is often preferred for chiral separations to maximize resolution. Start at a low temperature (e.g., 70°C) and hold. If retention is too long, gradually increase the temperature in subsequent runs to find the optimal balance between resolution and analysis time. A shallow temperature ramp (1-2°C/min) can also be effective.[16]

• Detector: FID at 250°C.

3. Data Analysis:

• The chromatogram should show two separated peaks for the enantiomers.

• Calculate the separation factor (α), which is the ratio of the adjusted retention times of the two enantiomers. An α value greater than 1.0 indicates separation.

• Calculate the resolution (Rs) between the two peaks. A value of Rs ≥ 1.5 indicates baseline separation.[17]

Summary and Column Selection Guide

The choice of stationary phase is dictated entirely by the analytical goal.

Analytical Goal	Recommended Stationary Phase	Principle	Expected Outcome for 3-Ethyl-6-methyloctane
General Hydrocarbon Profile (Separation from structural isomers)	Non-Polar (e.g., 100% PDMS)	Separation by boiling point / van der Waals forces.[5]	A single peak, separated from other C11 isomers based on its boiling point.
Enantiomeric Purity (Separation of (R) and (S) forms)	Chiral (e.g., derivatized β-cyclodextrin)	Diastereomeric complex formation with different stabilities.[16]	Two distinct peaks, one for the (R)-enantiomer and one for the (S)-enantiomer.
Not Recommended	Polar (e.g., WAX, PEG)	Weak, non-specific interactions.	Poor retention and likely co-elution with other isomers.

Diagram: Column Selection Workflow

This flowchart guides the selection of an appropriate GC column for the analysis of 3-Ethyl-6-methyloctane.

Caption: Decision workflow for selecting the appropriate GC stationary phase.

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A Senior Application Scientist's Guide to Assessing the Isomeric Purity of 3-Ethyl-6-methyloctane

Introduction: The Subtle Challenge of Stereoisomerism

In the fields of chemical synthesis and drug development, the precise three-dimensional arrangement of atoms within a molecule—its stereochemistry—is of paramount importance. Stereoisomers are compounds that share the same molecular formula and connectivity but differ in the spatial orientation of their atoms.[1][2][3][4] The subject of this guide, 3-Ethyl-6-methyloctane, serves as an excellent model for exploring the analytical challenges posed by stereoisomerism.[5] This branched alkane possesses two stereogenic centers at carbons 3 and 6, giving rise to a set of four distinct stereoisomers: (3R, 6R), (3S, 6S), (3R, 6S), and (3S, 6R).

The relationship between these isomers is not trivial. The (3R, 6R) and (3S, 6S) isomers are enantiomers—non-superimposable mirror images of each other. Likewise, the (3R, 6S) and (3S, 6R) pair are enantiomers. The relationship between any other pairing, such as (3R, 6R) and (3R, 6S), is diastereomeric. Diastereomers are stereoisomers that are not mirror images.[6] Accurately quantifying the abundance of each of these isomers in a sample, known as assessing isomeric purity, is a critical task that demands highly specialized analytical techniques. This guide provides a comparative overview of the primary and orthogonal methods for this purpose, grounded in practical, field-proven insights for researchers and scientists.

Caption: Stereoisomeric relationships of 3-Ethyl-6-methyloctane.

The Analytical Imperative: Why Chiral Separation is Essential

Separating the stereoisomers of a non-polar hydrocarbon like 3-Ethyl-6-methyloctane is a significant challenge. These isomers have identical molecular weights and very similar physical properties, such as boiling points, making them inseparable by conventional chromatographic or distillation techniques.[7] The solution lies in chiral recognition , where the isomers interact differentially with a chiral environment.[8][9] This is most effectively achieved using chiral chromatography.

This guide will focus on the gold-standard technique, Chiral Gas Chromatography (GC), and compare it with alternative and complementary methods.

Primary Method: Chiral Gas Chromatography (GC)

From an application scientist's perspective, Chiral GC is the most robust and reliable method for determining the isomeric purity of volatile and semi-volatile compounds like branched alkanes. The technique's success hinges on the selection of the appropriate Chiral Stationary Phase (CSP).[10]

Principle of Chiral GC Separation

Chiral GC columns work by creating a chiral environment inside the capillary. The stationary phase contains a chiral selector, which forms transient, diastereomeric complexes with the individual stereoisomers of the analyte as they pass through the column.[8] For non-functionalized alkanes, cyclodextrin-based stationary phases are the most effective.[11][12][13] These torus-shaped macromolecules have a hydrophobic inner cavity and a hydrophilic exterior. The separation mechanism relies on the "fit" of the analyte within the cyclodextrin cavity, which is a key factor for enantiomeric recognition.[11] The subtle differences in the stability of these transient complexes lead to different retention times, allowing for their separation and quantification.

Workflow for Isomeric Purity Assessment by Chiral GC

Caption: Standard workflow for Chiral GC analysis.

Field-Proven Experimental Protocol: Chiral GC-FID

This protocol is designed as a self-validating system. The initial injection of a racemic or mixed-isomer standard is crucial to confirm that the system is capable of resolving all four stereoisomers.

• Instrumentation:

  • Gas Chromatograph equipped with a Flame Ionization Detector (FID), suitable for hydrocarbon analysis.[7]

  • Split/Splitless Inlet.

• Column Selection (The Critical Choice):

  • Column: A beta-cyclodextrin (β-CD) based chiral capillary column is a versatile and highly effective choice for C8-C12 range branched alkanes.[11][14][15] A common and effective phase is a derivatized β-cyclodextrin, such as permethylated β-CD, dissolved in a polysiloxane.

  • Rationale: The cavity size of β-cyclodextrin is well-suited for the molecular dimensions of 3-Ethyl-6-methyloctane, promoting effective inclusion and chiral recognition.[11]

• Sample Preparation:

  • Prepare a ~100 ppm solution of the 3-Ethyl-6-methyloctane sample in high-purity n-hexane.

  • Prepare a control sample containing a known racemic or mixed-isomer standard to verify peak identification and resolution.

• GC Method Parameters:

  • Carrier Gas: Hydrogen is preferred for its efficiency, at a constant linear velocity of 60-80 cm/sec.[11]

  • Injector Temperature: 250 °C.

  • Injection Mode: Split, with a ratio of 50:1 to ensure sharp peaks for a ~100 ppm sample.

  • Oven Temperature Program:

    • Initial Temperature: 40 °C, hold for 2 minutes.

    • Ramp: 1 °C/min to 120 °C.

    • Causality: A very slow temperature ramp is critical. It maximizes the interaction time between the isomers and the CSP, enhancing the energetic differences between the transient diastereomeric complexes and thereby improving resolution.[11]

  • Detector Temperature (FID): 250 °C.

• Data Analysis and Purity Calculation:

  • Identify the four peaks corresponding to the stereoisomers based on the injection of the standard.

  • Integrate the peak area for each isomer.

  • Enantiomeric Excess (ee%): Calculated for each pair of enantiomers. For the (3R, 6R) / (3S, 6S) pair:

    • ee% = |(Area(3R,6R) - Area(3S,6S)) / (Area(3R,6R) + Area(3S,6S))| * 100[16]

  • Diastereomeric Ratio (dr): Calculated as the ratio of the sum of one enantiomeric pair to the sum of the other.

    • dr = (Area(3R,6R) + Area(3S,6S)) : (Area(3R,6S) + Area(3S,6R))[17][18]

Alternative & Complementary Techniques

While Chiral GC is the recommended primary method, other techniques can provide complementary information or may be considered in specific contexts.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful technique for a wide range of compounds, but it presents significant challenges for non-polar alkanes.[19][20]

• Principle: Similar to GC, it uses a chiral stationary phase (often polysaccharide-based) to form transient diastereomeric complexes.[21][22] The separation occurs in the liquid phase.

• Major Limitation: Alkanes lack a UV chromophore, making detection by standard UV-Vis detectors impossible. A Refractive Index (RI) detector would be required, which generally offers poor sensitivity and is incompatible with gradient elution, severely limiting method optimization.

• Verdict: For 3-Ethyl-6-methyloctane, Chiral HPLC is significantly less practical and sensitive than Chiral GC-FID.

Polarimetry

Polarimetry measures the rotation of plane-polarized light by a chiral substance in solution.[23][24]

• Principle: Each enantiomer rotates light by an equal and opposite amount.[25] A pure sample of a single enantiomer will show a specific rotation, while a racemic (50:50) mixture will show no rotation.[26]

• Major Limitation: Polarimetry measures the bulk optical activity of the entire sample.[23] It cannot distinguish between the four stereoisomers present in a typical 3-Ethyl-6-methyloctane sample. The final measured rotation is a weighted average of the contributions of all isomers, making it impossible to determine the purity of any single one.

• Verdict: Useful for confirming the presence of optical activity in a highly pure sample of a single enantiomer, but completely unsuitable for quantifying mixtures of multiple stereoisomers.

Nuclear Magnetic Resonance (NMR) with Chiral Shift Reagents

NMR can be used to distinguish between stereoisomers by adding a Chiral Shift Reagent (CSR).[27][28]

• Principle: CSRs (often lanthanide-based complexes) are chiral molecules that can reversibly bind to the analyte.[29] This interaction forms transient diastereomeric complexes that have different NMR spectra, causing the signals for corresponding protons in the different stereoisomers to appear at different chemical shifts.[30]

• Major Limitation: For a non-polar alkane, the interaction with typical CSRs is very weak, leading to minimal and often unresolvable chemical shift differences. Furthermore, the technique is often less quantitative and has lower throughput compared to chromatography.

• Verdict: An interesting academic tool but lacks the resolution, sensitivity, and quantitative accuracy required for routine purity assessment of this specific analyte.

Comparative Summary of Analytical Techniques

Technique	Resolution/Specificity	Sensitivity	Quantitative Accuracy	Suitability for 3-Ethyl-6-methyloctane
Chiral GC-FID	Excellent (baseline separation of 4 isomers)	High (FID is ideal for hydrocarbons)	Excellent	Gold Standard / Highly Recommended
Chiral HPLC-RI	Moderate to Good (if achievable)	Low (RI detection)	Moderate	Not Recommended (Detection is a major issue)
Polarimetry	None (bulk measurement only)	Low	Poor (for mixtures)	Not Suitable (Cannot resolve isomers)
NMR with CSR	Low to Poor (weak interactions)	Low	Low to Moderate	Not Recommended (Poor resolution & quantitation)

Conclusion and Final Recommendation

For researchers, scientists, and drug development professionals requiring accurate and reliable assessment of the isomeric purity of 3-Ethyl-6-methyloctane, Chiral Gas Chromatography with a Flame Ionization Detector (GC-FID) is the unequivocally superior method. The use of a cyclodextrin-based chiral stationary phase, combined with a slow, optimized oven temperature program, provides the necessary selectivity to achieve baseline resolution of all four stereoisomers. This method is not only highly specific and sensitive but also provides excellent quantitative accuracy, making it the definitive choice for both routine quality control and in-depth research applications. While other techniques exist, their inherent limitations in detection, resolution, or specificity render them unsuitable for this particular analytical challenge.

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A Comparative Guide to the Synthesis of 3-Ethyl-6-methyloctane for Researchers and Drug Development Professionals

Introduction

3-Ethyl-6-methyloctane is a chiral branched alkane whose synthesis presents an interesting challenge in achieving specific carbon-carbon bond formations and controlling stereochemistry. As a structural motif, branched alkanes are fundamental components of many larger, biologically active molecules and are crucial in the development of advanced biofuels. This guide provides a detailed comparison of three distinct synthetic routes to 3-Ethyl-6-methyloctane, designed for researchers, scientists, and professionals in drug development. Each route is critically evaluated based on its efficiency, practicality, and the underlying chemical principles. The protocols provided are based on established methodologies and are designed to be self-validating, with explanations for key experimental choices.

Retrosynthetic Analysis

A retrosynthetic analysis of 3-Ethyl-6-methyloctane reveals several possible disconnections of the carbon skeleton. The choice of disconnection informs the selection of the forward synthesis strategy. Key bond formations to consider are at the C3-C4 and C5-C6 positions, which lend themselves to nucleophilic addition or substitution reactions.

Caption: Retrosynthetic analysis of 3-Ethyl-6-methyloctane.

Comparison of Synthesis Routes

Synthesis Route	Starting Materials	Key Intermediates	Overall Yield (Estimated)	Purity (Estimated)	Reaction Time (Estimated)	Key Advantages	Key Disadvantages
1. Grignard Reaction & Deoxygenation	5-Methyl-3-heptanone, Ethyl bromide, Magnesium	3-Ethyl-6-methyloctan-3-ol	50-60%	>95%	24-36 hours	Convergent, readily available starting materials.	Multi-step, requires a separate deoxygenation step which can be harsh.
2. Organocuprate Coupling	2-Bromo-5-methylheptane, Ethyl bromide, Lithium, Copper(I) iodide	Lithium diethylcuprate	40-50%	>98%	12-18 hours	High selectivity for C-C bond formation, avoids rearrangement.	Preparation of the Gilman reagent is moisture-sensitive, potential for side reactions.
3. Wittig Reaction & Hydrogenation	2-Hexanone, Propyltriphenylphosphonium bromide, n-Butyllithium, H₂/Pd-C	3-Ethyl-6-methyloct-2-ene	45-55%	>98%	20-30 hours	Forms a specific C=C bond which is then reduced, good control over connectivity.	Stoichiometric use of phosphonium ylide, removal of triphenylphosphine oxide can be challenging.

Route 1: Grignard Reaction followed by Deoxygenation

This classic approach builds the carbon skeleton through the nucleophilic addition of a Grignard reagent to a ketone, forming a tertiary alcohol. Subsequent deoxygenation of the alcohol yields the target alkane.

Causality of Experimental Choices:

The choice of 5-methyl-3-heptanone and ethylmagnesium bromide as reactants is a direct consequence of the desired substitution pattern in the final product. The Grignard reaction is a robust and well-understood method for creating carbon-carbon bonds.[1] The deoxygenation of the resulting tertiary alcohol is necessary to arrive at the alkane. The Barton-McCombie deoxygenation is a reliable method for this transformation, proceeding via a radical mechanism under relatively mild conditions, which helps to avoid potential carbocation rearrangements that can occur under strongly acidic dehydration/hydrogenation conditions.[1][2]

Experimental Protocol:

Step 1: Synthesis of 3-Ethyl-6-methyloctan-3-ol

• Apparatus Setup: A flame-dried 250 mL three-necked round-bottom flask is equipped with a magnetic stirrer, a reflux condenser with a drying tube, and a pressure-equalizing dropping funnel. The entire system is maintained under an inert atmosphere (e.g., nitrogen or argon).

• Grignard Reagent Formation: To the flask, add magnesium turnings (2.4 g, 0.1 mol) and anhydrous diethyl ether (50 mL). In the dropping funnel, place a solution of ethyl bromide (10.9 g, 0.1 mol) in 50 mL of anhydrous diethyl ether.

• Reaction Initiation: Add a small portion of the ethyl bromide solution to the magnesium turnings. If the reaction does not initiate spontaneously (indicated by cloudiness and gentle refluxing of the ether), gently warm the flask with a water bath or add a small crystal of iodine.

• Grignard Reagent Addition: Once the reaction has started, add the remaining ethyl bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue to reflux the mixture for an additional 30 minutes to ensure the complete formation of ethylmagnesium bromide.

• Reaction with Ketone: Cool the Grignard reagent solution to 0 °C in an ice bath. Add a solution of 5-methyl-3-heptanone (12.8 g, 0.1 mol) in 30 mL of anhydrous diethyl ether to the dropping funnel and add it dropwise to the stirred Grignard reagent.

• Work-up: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour. Quench the reaction by the slow, dropwise addition of a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Separate the ether layer and extract the aqueous layer twice with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure to yield crude 3-ethyl-6-methyloctan-3-ol.

Step 2: Barton-McCombie Deoxygenation of 3-Ethyl-6-methyloctan-3-ol

• Formation of the Thiocarbonyl Derivative: In a flame-dried flask under an inert atmosphere, dissolve the crude 3-ethyl-6-methyloctan-3-ol (0.1 mol) in anhydrous pyridine. Cool the solution to 0 °C and add phenyl chlorothionoformate (1.1 equivalents) dropwise. Stir the reaction at room temperature until completion (monitored by TLC).

• Radical Deoxygenation: To the crude thiocarbonyl derivative in toluene, add tributyltin hydride (1.2 equivalents) and a catalytic amount of azobisisobutyronitrile (AIBN). Heat the mixture to reflux (around 80-110 °C) for several hours until the reaction is complete.[3][4]

• Work-up and Purification: Cool the reaction mixture and remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel to separate the desired alkane from tin byproducts.

Caption: Workflow for the Grignard synthesis of 3-Ethyl-6-methyloctane.

Route 2: Organocuprate Coupling (Corey-House Synthesis)

This route utilizes a Gilman reagent (a lithium diorganocuprate) to form a new carbon-carbon bond via a coupling reaction with an alkyl halide. This method is particularly effective for coupling two different alkyl groups.

Causality of Experimental Choices:

The Corey-House synthesis is an excellent choice for forming unsymmetrical alkanes with high precision.[4] The reaction of lithium diethylcuprate with 2-bromo-5-methylheptane is a direct and efficient way to construct the target molecule. Organocuprates are softer nucleophiles than Grignard or organolithium reagents, which minimizes side reactions like elimination. The low basicity of Gilman reagents also enhances their functional group tolerance.

Experimental Protocol:

• Apparatus Setup: All glassware must be rigorously flame-dried, and the reaction must be conducted under a strictly inert atmosphere.

• Preparation of Lithium Diethylcuprate (Gilman Reagent): In a flask, suspend copper(I) iodide (9.5 g, 0.05 mol) in 100 mL of anhydrous diethyl ether at -78 °C (dry ice/acetone bath). To this suspension, slowly add 100 mL of a 1.4 M solution of ethyllithium in hexane (0.14 mol) with constant stirring. Allow the mixture to warm slightly to form a clear solution of lithium diethylcuprate.

• Coupling Reaction: Cool the Gilman reagent back to -78 °C. Slowly add a solution of 2-bromo-5-methylheptane (19.3 g, 0.1 mol) in anhydrous diethyl ether to the Gilman reagent.

• Reaction Completion and Work-up: Allow the reaction mixture to slowly warm to room temperature and stir for several hours. Quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Extraction and Purification: Separate the ether layer and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with water and brine, and dry over anhydrous magnesium sulfate. Remove the solvent by distillation. The crude product can be purified by fractional distillation to yield pure 3-Ethyl-6-methyloctane.

Caption: Organocuprate coupling for 3-Ethyl-6-methyloctane synthesis.

Route 3: Wittig Reaction and Catalytic Hydrogenation

This two-step sequence first constructs an alkene with the desired carbon skeleton using the Wittig reaction, followed by catalytic hydrogenation to the corresponding alkane.

Causality of Experimental Choices:

The Wittig reaction provides a powerful and versatile method for alkene synthesis from aldehydes or ketones.[5] It allows for the precise placement of the double bond, which, upon hydrogenation, yields the target alkane. The reaction of 2-hexanone with propyltriphenylphosphonium ylide will generate a mixture of E/Z isomers of 3-ethyl-6-methyloct-2-ene. Catalytic hydrogenation is a highly efficient and clean method for the reduction of alkenes to alkanes, typically proceeding with high yields and minimal byproducts.[6]

Experimental Protocol:

Step 1: Synthesis of 3-Ethyl-6-methyloct-2-ene via Wittig Reaction

• Ylide Preparation: In a flame-dried flask under an inert atmosphere, suspend propyltriphenylphosphonium bromide (0.11 mol) in anhydrous THF. Cool the suspension to 0 °C and add n-butyllithium (0.11 mol, as a solution in hexanes) dropwise. Stir the resulting deep red solution for 1 hour at room temperature to ensure complete ylide formation.

• Wittig Reaction: Cool the ylide solution back to 0 °C and add a solution of 2-hexanone (0.1 mol) in anhydrous THF dropwise. Allow the reaction to warm to room temperature and stir overnight.

• Work-up and Purification: Quench the reaction with water. Extract the product with diethyl ether. The combined organic layers are washed with brine and dried over anhydrous sodium sulfate. The solvent is removed under reduced pressure. The crude product, containing triphenylphosphine oxide, can be purified by column chromatography on silica gel.

Step 2: Catalytic Hydrogenation of 3-Ethyl-6-methyloct-2-ene

• Reaction Setup: Dissolve the purified 3-ethyl-6-methyloct-2-ene (from the previous step) in ethanol or ethyl acetate in a suitable hydrogenation vessel. Add a catalytic amount of 10% palladium on carbon (Pd/C).

• Hydrogenation: Connect the flask to a hydrogen source (e.g., a hydrogen-filled balloon or a Parr hydrogenator). Purge the system with hydrogen to remove air. Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature and atmospheric pressure until the reaction is complete (monitored by the cessation of hydrogen uptake or by GC-MS).

• Work-up and Purification: Filter the reaction mixture through a pad of Celite to remove the palladium catalyst. Wash the Celite pad with the solvent. Remove the solvent from the filtrate by rotary evaporation to yield 3-Ethyl-6-methyloctane.

Caption: Wittig reaction and hydrogenation workflow.

Expected Analytical Data for 3-Ethyl-6-methyloctane

While experimental spectra for 3-Ethyl-6-methyloctane are not widely published, the expected data can be predicted based on its structure and data from similar branched alkanes.

• ¹H NMR: The proton NMR spectrum is expected to be complex due to the presence of multiple diastereotopic protons. Signals for the methyl and ethyl groups would appear in the upfield region (δ 0.8-1.5 ppm). The methine protons at C3 and C6 would likely resonate as complex multiplets.

• ¹³C NMR: The carbon NMR spectrum should display 11 distinct signals, corresponding to the 11 carbon atoms in the molecule, assuming a chiral environment. The signals for the sp³ hybridized carbons will appear in the range of 10-40 ppm.[7]

• Mass Spectrometry (MS): The electron ionization (EI) mass spectrum would show a molecular ion peak (M+) at m/z 156. The fragmentation pattern would be characterized by the loss of alkyl fragments, with prominent peaks corresponding to the loss of methyl (m/z 141), ethyl (m/z 127), and other larger fragments.

Conclusion

The synthesis of 3-Ethyl-6-methyloctane can be effectively achieved through several synthetic strategies. The Grignard reaction followed by deoxygenation is a robust and versatile method, though it involves multiple steps. The organocuprate coupling offers a more direct route with high selectivity, making it an attractive option if the starting alkyl halide is readily available. The Wittig reaction followed by hydrogenation provides excellent control over the carbon skeleton's construction but requires the management of a stoichiometric byproduct.

The optimal choice of synthesis route will depend on factors such as the availability and cost of starting materials, the desired scale of the reaction, and the laboratory equipment at hand. For academic and small-scale research, all three routes are viable and offer excellent opportunities for teaching and exploring fundamental organic transformations. For larger-scale industrial applications, the efficiency and atom economy of the organocuprate coupling might be the most advantageous.

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Navigating the Environmental Persistence of 3-Ethyl-6-methyloctane: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of industrial chemistry and drug development, understanding the environmental fate of chemical compounds is not merely a regulatory hurdle but a cornerstone of responsible innovation. This guide provides a comprehensive evaluation of the environmental persistence of 3-Ethyl-6-methyloctane, a branched C11 alkane. Given the limited direct experimental data on this specific isomer, this document employs a weight-of-evidence approach, drawing comparisons with structurally similar hydrocarbons and adhering to established scientific principles and regulatory frameworks.

Introduction: The Persistence Paradigm

Environmental persistence, defined as the length of time a chemical remains in a particular environment before being broken down by chemical or biological processes, is a critical parameter in risk assessment. Highly persistent chemicals can lead to long-term exposure and unforeseen ecological consequences. For organic compounds like 3-Ethyl-6-methyloctane, the primary mechanisms of environmental degradation are biodegradation, photodegradation, and hydrolysis.

This guide will dissect each of these pathways, presenting a comparative analysis with other relevant alkanes to build a scientifically robust profile of 3-Ethyl-6-methyloctane's likely environmental behavior.

Biodegradation: The Primary Driver of Fate

Biodegradation, the breakdown of organic matter by microorganisms, is the most significant degradation pathway for alkanes in the environment. The rate and extent of biodegradation are heavily influenced by the molecular structure of the hydrocarbon.

The Influence of Molecular Structure:

• Linear vs. Branched Alkanes: Straight-chain (n-alkanes) are generally more readily biodegradable than their branched (iso-alkanes) counterparts.[1] The presence of branching can sterically hinder the enzymatic action of microorganisms.

• Degree of Branching: Increased branching tends to further decrease the rate of biodegradation. Highly branched alkanes, such as pristane and phytane, are notably more resistant to microbial attack than less branched isomers.[2]

Comparative Analysis:

While specific ready biodegradability data for 3-Ethyl-6-methyloctane is not publicly available, we can infer its likely behavior by examining data for similar substances, particularly hydrocarbon blocks used in regulatory assessments. Substances classified as "Hydrocarbons, C11-C14, n-alkanes, isoalkanes, cyclics, <2% aromatics" are considered to be readily biodegradable.[3] This suggests that while individual branched isomers might degrade more slowly than linear alkanes, a complex mixture containing them can still meet the criteria for ready biodegradability.

Table 1: Comparative Biodegradability of Alkanes

Compound/Substance Category	Structure	Expected Ready Biodegradability (OECD 301)	Rationale/Comments
n-Undecane (C11)	Linear	Readily Biodegradable	Linear alkanes are readily utilized by a wide range of microorganisms.
3-Ethyl-6-methyloctane (C11)	Branched	Likely to be inherently biodegradable, but may not pass "ready" criteria as a pure substance. As a component of a UVCB, the mixture is considered readily biodegradable.	Branching can slow the rate of degradation. However, data on C11-C14 isoalkane mixtures indicate overall ready biodegradability.[3]
Pristane (2,6,10,14-tetramethylpentadecane)	Highly Branched	Not Readily Biodegradable	Extensive branching significantly hinders microbial degradation.[2]
Hydrocarbons, C11-C14, n-alkanes, isoalkanes, cyclics, <2% aromatics	UVCB	Readily Biodegradable	Based on data for the overall substance and its constituents.[3]

Abiotic Degradation: Photodegradation and Hydrolysis

While biodegradation is the dominant process, abiotic degradation pathways, including photodegradation and hydrolysis, must also be considered for a complete environmental persistence profile.

Photodegradation

Photodegradation involves the breakdown of chemicals by light energy. For alkanes, direct photolysis (breakdown by direct absorption of light) is not a significant environmental fate process as they do not absorb light in the environmentally relevant UV spectrum (wavelengths > 290 nm).

Indirect photodegradation, mediated by reactive species such as hydroxyl radicals (•OH) present in the atmosphere and aquatic environments, can occur. However, for alkanes in the aqueous phase, this process is generally considered to be of minor importance compared to biodegradation. While quantum yields for the photodegradation of some petroleum hydrocarbons have been studied, specific data for branched alkanes in water is scarce.[5]

Hydrolysis

Hydrolysis is a chemical reaction in which a molecule of water breaks one or more chemical bonds. Alkanes are saturated hydrocarbons with stable carbon-carbon and carbon-hydrogen bonds. These bonds are not susceptible to hydrolysis under typical environmental conditions of pH (5-9) and temperature. Therefore, hydrolysis is considered a negligible degradation pathway for 3-Ethyl-6-methyloctane.

Experimental Protocols for Assessing Ready Biodegradability

The Organization for Economic Co-operation and Development (OECD) has established a set of internationally recognized guidelines for testing the ready biodegradability of chemicals. The OECD 301 series of tests are stringent screening tests that, if passed, indicate a substance is likely to be rapidly and ultimately biodegraded in the environment.[6]

OECD 301F: Manometric Respirometry Test

This method is a common choice for assessing the ready biodegradability of poorly soluble substances like 3-Ethyl-6-methyloctane.

Principle: A solution or suspension of the test substance in a mineral medium is inoculated with a mixed population of microorganisms (e.g., from activated sludge) and incubated under aerobic conditions in the dark or diffuse light. The consumption of oxygen is measured over a 28-day period and is an indication of the extent of biodegradation.[7][8]

Step-by-Step Methodology:

• Preparation of Test Medium: A mineral medium containing essential salts is prepared.

• Preparation of Inoculum: Activated sludge from a sewage treatment plant is typically used as the microbial inoculum.

• Test Setup:

  • Test vessels containing the mineral medium, inoculum, and the test substance at a known concentration are prepared.

  • Blank controls containing only the mineral medium and inoculum are run in parallel to measure the background respiration of the microorganisms.

  • A reference control with a readily biodegradable substance (e.g., sodium benzoate) is included to verify the viability of the inoculum.

• Incubation: The sealed test vessels are incubated at a constant temperature (typically 20-25°C) with continuous stirring for 28 days.

• Measurement of Oxygen Consumption: The oxygen uptake is measured at regular intervals using a manometric device.

• Calculation of Biodegradation: The percentage of biodegradation is calculated based on the measured oxygen consumption relative to the theoretical oxygen demand (ThOD) of the test substance.

Pass Criteria for Ready Biodegradability:

To be classified as "readily biodegradable," a substance must achieve at least 60% of its ThOD within a 10-day window during the 28-day test period.[9][10][11] The 10-day window begins when 10% biodegradation is reached.[9]

Diagram of the OECD 301F Experimental Workflow:

Caption: Workflow for the OECD 301F ready biodegradability test.

Weight of Evidence and Conclusion

In the absence of direct experimental data for 3-Ethyl-6-methyloctane, a weight-of-evidence approach is essential for assessing its environmental persistence.[12] This involves integrating all available information, including structure-activity relationships, data on analogous substances, and an understanding of fundamental degradation mechanisms.

Logical Framework for Persistence Assessment:

Caption: Weight of evidence approach for assessing the persistence of 3-Ethyl-6-methyloctane.

Based on the available scientific evidence and established principles of environmental chemistry:

• Biodegradation is the most significant environmental degradation pathway for 3-Ethyl-6-methyloctane.

• As a branched alkane, its rate of biodegradation is expected to be slower than that of a linear C11 alkane.

• However, based on read-across data from hydrocarbon blocks (e.g., C11-C14 isoalkanes), it is not expected to be persistent in the environment and is a constituent of mixtures that are considered readily biodegradable.[3]

• Abiotic degradation pathways, including photodegradation and hydrolysis, are not considered significant for the environmental fate of 3-Ethyl-6-methyloctane.

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A Guide to Structure-Property Correlations in Branched Alkanes: The Case of 3-Ethyl-6-methyloctane

As a Senior Application Scientist, this guide delves into the intricate relationship between the molecular architecture of 3-Ethyl-6-methyloctane, a branched alkane, and its resulting physical properties. For researchers and professionals in drug development, understanding these correlations is paramount, as the physical behavior of hydrocarbon moieties can influence solubility, stability, and delivery of active pharmaceutical ingredients. This document provides an objective comparison with structural isomers, supported by experimental data and detailed methodologies for property determination.

Molecular Structure Analysis of 3-Ethyl-6-methyloctane

3-Ethyl-6-methyloctane is a saturated hydrocarbon with the molecular formula C₁₁H₂₄. Its structure is based on an eight-carbon (octane) parent chain, featuring an ethyl group (-CH₂CH₃) at the third carbon and a methyl group (-CH₃) at the sixth carbon.

Caption: 2D representation of 3-Ethyl-6-methyloctane's carbon skeleton.

A critical feature of this molecule is the presence of two stereocenters at positions C-3 and C-6. The carbon atoms at these positions are bonded to four different groups, meaning the molecule is chiral and can exist as four distinct stereoisomers: (3R, 6R), (3S, 6S), (3R, 6S), and (3S, 6R). These stereoisomers have identical physical properties like boiling point and density but will rotate plane-polarized light in opposite directions.

The Theoretical Framework: How Structure Dictates Physical Properties in Alkanes

The physical properties of non-polar molecules like alkanes are governed primarily by intermolecular van der Waals forces. The strength of these forces is influenced by two main structural factors:

• Molecular Surface Area: Larger, more elongated molecules have a greater surface area, leading to more points of contact and stronger van der Waals forces. This results in higher boiling points, melting points, and viscosity.

• Molecular Shape (Branching): The introduction of branches along a carbon chain makes the molecule more compact and spherical. This reduces the effective surface area available for intermolecular contact. Consequently, branched alkanes typically exhibit lower boiling points than their straight-chain isomers.[1]

• Symmetry and Packing: While branching lowers boiling points, it can have a more complex effect on melting points. A highly symmetrical, compact structure may pack more efficiently into a crystal lattice, requiring more energy to break apart, thus leading to a higher melting point compared to a less symmetrical isomer.[1]

Comparative Analysis of Physical Properties: Undecane Isomers

To contextualize the properties of 3-Ethyl-6-methyloctane, we compare it with its straight-chain isomer, n-undecane, and other branched isomers of C₁₁H₂₄. This comparison clearly illustrates the principles outlined above.

Isomer Name	CAS Number	Structure	Boiling Point (°C)	Melting Point (°C)	Density (g/cm³)
n-Undecane	1120-21-4	Straight-chain	196[2][3]	-26[2][3]	0.740[2][3]
2-Methyldecane	6975-98-0	Single methyl branch near end	189.3[1]	-	0.737[1]
3-Methyldecane	13151-34-3	Single methyl branch	188.1 - 189.1[1]	-92.9[1]	0.742[1]
3-Ethyl-6-methyloctane	62016-22-2	Two distinct branches	181 (for isomer 6-ethyl-3-methyloctane)[4]	-	0.750 [5]
3,3-Dimethylnonane	17302-15-7	Geminal dimethyl branches	~185 (est.)	-	-

Analysis of Data:

• Boiling Point: As predicted by theory, the linear n-undecane possesses the highest boiling point (196 °C) due to its maximal surface area and strong van der Waals forces.[2][3] The introduction of branching in isomers like 2-methyldecane and 3-methyldecane lowers the boiling point.[1] The isomer 6-ethyl-3-methyloctane, which is structurally very similar to our target molecule, has a boiling point of 181 °C, demonstrating a significant decrease of approximately 15 °C compared to n-undecane.[4] This substantial drop is attributable to its more compact, branched structure which hinders efficient intermolecular packing.

• Density: The density of 3-Ethyl-6-methyloctane is slightly higher (0.750 g/cm³) than that of n-undecane (0.740 g/cm³).[2][5] This can be attributed to the more compact packing of the branched molecules in the liquid state, fitting more mass into a given volume compared to the more loosely associated linear chains.

Experimental Protocols for Property Determination

The trustworthiness of physical property data hinges on robust and replicable experimental methods. The following are detailed protocols for determining the key physical properties discussed.

Boiling Point Determination via the Thiele Tube Method

This micro-scale method is ideal for determining the boiling point of small liquid samples with high accuracy.

Causality: The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding atmospheric pressure. This protocol precisely identifies this temperature by trapping the substance's vapor in an inverted capillary tube. As the sample is heated, the trapped air and vapor expand. Upon cooling, the point at which the external pressure overcomes the vapor pressure, drawing liquid into the capillary, is the boiling point.

Protocol:

• Preparation: Attach a small test tube (Durham tube) containing 0.5 mL of 3-Ethyl-6-methyloctane to a thermometer using a rubber band. The bottom of the tube should be level with the thermometer's bulb.

• Capillary Insertion: Place a capillary tube, sealed at one end, into the sample with the open end down.

• Heating: Clamp the thermometer assembly in a Thiele tube filled with mineral oil, ensuring the sample is below the oil level.

• Observation (Heating): Heat the side arm of the Thiele tube gently. Observe the capillary tube. A slow, steady stream of bubbles will emerge as the vapor pressure of the sample increases.

• Observation (Cooling): Remove the heat source. As the apparatus cools, the bubbling will slow and stop. The exact temperature at which the liquid is drawn back into the capillary tube is the boiling point.

• Validation: Repeat the determination twice. The boiling points should agree within 1-2 °C.

Caption: Experimental workflow for boiling point determination using a Thiele tube.

Density Determination via the Pycnometer Method

This method provides highly accurate density values by precisely measuring the mass of a known volume of liquid.

Causality: Density is an intrinsic property defined as mass per unit volume. A pycnometer is a flask with a precisely known volume. By weighing the pycnometer empty, then filled with the sample liquid, the mass of a specific volume of the liquid can be determined with high precision, allowing for an accurate density calculation.

Protocol:

• Preparation: Thoroughly clean and dry a pycnometer of known volume (e.g., 25 mL).

• Tare Mass: Accurately weigh the empty, dry pycnometer with its stopper (M₁).[6]

• Sample Filling: Fill the pycnometer with 3-Ethyl-6-methyloctane, ensuring no air bubbles are present. Insert the stopper, allowing excess liquid to exit through the capillary hole.[7]

• Thermostatting: Place the filled pycnometer in a thermostatic water bath at a controlled temperature (e.g., 20.0 °C) for 20 minutes to allow the liquid to reach thermal equilibrium.[6]

• Final Mass: Remove the pycnometer from the bath, carefully dry the exterior, and weigh it (M₂).[6]

• Calculation: Calculate the density (ρ) using the formula: ρ = (M₂ - M₁) / V where V is the calibrated volume of the pycnometer.

• Validation: Perform the measurement in triplicate to ensure precision.

Viscosity Determination via Ostwald Viscometer

This method determines the kinematic viscosity of a fluid by measuring the time it takes for a fixed volume to flow under gravity through a capillary.

Causality: Viscosity is a measure of a fluid's resistance to flow. The Hagen-Poiseuille equation shows that for a given volume of liquid flowing through a capillary, the time of flow is proportional to the liquid's viscosity and inversely proportional to its density. By comparing the flow time of the sample to a reference liquid of known viscosity (like water), the viscosity of the sample can be accurately determined.[8]

Protocol:

• Preparation: Clean and dry the Ostwald viscometer. Pipette a precise volume of 3-Ethyl-6-methyloctane into the larger bulb.

• Thermostatting: Place the viscometer vertically in a constant temperature water bath until the sample reaches the desired temperature.[9]

• Measurement: Using a pipette bulb, draw the liquid up into the other arm until it is above the upper calibration mark.

• Flow Time: Release the suction and use a stopwatch to accurately measure the time (t₁) it takes for the liquid meniscus to fall from the upper mark to the lower mark.[10]

• Reference Measurement: Repeat the entire procedure using a reference liquid (e.g., distilled water) of known viscosity (η₂) and density (ρ₂) to determine its flow time (t₂).

• Calculation: The viscosity of the sample (η₁) is calculated using the equation: η₁ / η₂ = (ρ₁ * t₁) / (ρ₂ * t₂) where ρ₁ is the density of the sample, determined as described in section 4.2.

• Validation: Repeat the flow time measurement at least three times to ensure the times are consistent.[9]

Conclusion

The physical properties of 3-Ethyl-6-methyloctane are a direct manifestation of its molecular structure. Compared to its linear isomer, n-undecane, its branched nature results in a more compact shape, reducing the effective surface area for intermolecular van der Waals interactions. This structural feature is the primary cause of its significantly lower boiling point. Conversely, its compact structure leads to a slightly higher density. This guide demonstrates that by combining theoretical principles with precise experimental determination, a clear and predictive relationship between molecular structure and physical properties can be established, providing essential insights for researchers in chemistry and drug development.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 3-Ethyl-6-methyloctane

For Researchers, Scientists, and Drug Development Professionals

Understanding the Chemical Profile and Associated Hazards

Key Physical and Chemical Properties:

Property	Value	Source
Molecular Formula	C₁₁H₂₄	[1][2]
Molecular Weight	156.31 g/mol	[2]
Boiling Point	~185.8 °C (458.9 K)	[1]
Appearance	Likely a colorless liquid	Inferred from similar alkanes

As a flammable liquid, all handling and disposal procedures must be conducted in a manner that mitigates the risk of ignition.[3] This includes working in a well-ventilated area, away from open flames, sparks, and other sources of ignition.

The Core Principle of Proper Disposal: Cradle-to-Grave Responsibility

The U.S. Environmental Protection Agency (EPA) regulates the disposal of hazardous waste under the Resource Conservation and Recovery Act (RCRA).[4][5] This regulation establishes a "cradle-to-grave" responsibility for hazardous waste generators, meaning your laboratory is legally responsible for the waste from its generation to its final, environmentally sound disposal.[4] Improper disposal, such as pouring it down the drain or placing it in the regular trash, is illegal and poses a significant threat to both human health and the environment.[3]

Step-by-Step Disposal Protocol for 3-Ethyl-6-methyloctane

This protocol is designed to provide a clear, actionable workflow for the safe disposal of 3-Ethyl-6-methyloctane waste.

Step 1: Waste Identification and Segregation

The first and most critical step is the accurate identification and segregation of the waste stream.

• Labeling: Immediately label any container holding 3-Ethyl-6-methyloctane waste as "Hazardous Waste," and include the full chemical name.

• Segregation: This waste must be kept separate from all other chemical waste streams to prevent dangerous reactions. In particular, store it away from:

  • Strong oxidizing agents

  • Acids

  • Bases

  • Other reactive chemicals

Step 2: Containerization

Proper containerization is crucial to prevent leaks, spills, and vapor release.

• Container Selection: Use a designated, chemically compatible, and leak-proof container. High-density polyethylene (HDPE) or glass containers are generally suitable for aliphatic hydrocarbons.

• Container Integrity: Ensure the container is in good condition, with a tightly sealing cap.

• Headspace: Do not overfill the container. Leave at least 10% headspace to allow for vapor expansion.

Step 3: Accumulation and Storage

All hazardous waste must be stored in a designated Satellite Accumulation Area (SAA) pending pickup by a licensed disposal vendor.

• Location: The SAA must be at or near the point of generation and under the control of the laboratory personnel.

• Storage Conditions: Store the waste container in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

• Quantity Limits: Adhere to all institutional and regulatory limits for the maximum volume of hazardous waste that can be accumulated and the maximum time it can be stored.

Step 4: Arranging for Disposal

The final step is to coordinate with your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Contact EHS: Your EHS department will provide specific guidance on their procedures for waste pickup and disposal.

• Waste Manifest: You will likely need to complete a hazardous waste manifest. This document tracks the waste from your laboratory to the final disposal facility. Ensure all information on the manifest is accurate and complete.

Workflow for Proper Disposal of 3-Ethyl-6-methyloctane

The following diagram illustrates the decision-making process and procedural flow for the safe disposal of 3-Ethyl-6-methyloctane.

Caption: A flowchart outlining the key stages for the safe and compliant disposal of 3-Ethyl-6-methyloctane waste.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is required to minimize hazards.

• Small Spills:

  • Alert personnel in the immediate area.

  • If flammable vapors are present, extinguish all ignition sources.

  • Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves, and a lab coat.

  • Contain the spill with an absorbent material (e.g., vermiculite, sand, or a commercial sorbent).

  • Collect the contaminated absorbent material into a designated hazardous waste container.

  • Clean the spill area with soap and water.

• Large Spills:

  • Evacuate the area immediately.

  • Activate the nearest fire alarm.

  • Contact your institution's emergency response team or EHS department.

  • Do not attempt to clean up a large spill unless you are trained and equipped to do so.

Conclusion: A Commitment to Safety and Compliance

The proper disposal of 3-Ethyl-6-methyloctane is not merely a procedural task but a reflection of a laboratory's commitment to the safety of its personnel and the protection of the environment. By understanding the chemical's properties and adhering to the principles of cradle-to-grave responsibility, researchers can ensure that their work is conducted in a safe, compliant, and ethical manner. This guide serves as a foundational resource, and it is imperative to always consult your institution's specific EHS protocols and the manufacturer's Safety Data Sheet (SDS) for the most comprehensive guidance.

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 3-Ethyl-6-methyloctane

In the pursuit of scientific advancement, the safety of our researchers, scientists, and drug development professionals is paramount. This guide provides a comprehensive, experience-driven framework for the safe handling of 3-Ethyl-6-methyloctane. By moving beyond a simple checklist and delving into the causality behind each safety measure, we aim to build a deep, trusting relationship with our scientific community, ensuring that your focus remains on innovation while your safety is assured.

Understanding the Risks: A Proactive Stance on Safety

3-Ethyl-6-methyloctane is a branched alkane.[1][2][3] Like other hydrocarbons in its class, it is a flammable liquid, and its vapors can form explosive mixtures with air.[4] The primary routes of occupational exposure are through inhalation of vapors, skin contact, and eye contact. While it may not possess the acute toxicity of other reagents, prolonged or repeated exposure can lead to skin irritation, dizziness, and nausea.[4] Therefore, a robust personal protective equipment (PPE) strategy is not merely a recommendation but a critical component of responsible laboratory practice.

Core Directive: A Multi-Layered Defense with Personal Protective Equipment

The selection of PPE should be a thoughtful process, tailored to the specific risks posed by the chemical and the procedure being performed. The following recommendations are designed to create a self-validating system of protection.

1. Eye and Face Protection: The First Line of Defense

Any handling of 3-Ethyl-6-methyloctane necessitates, at a minimum, the use of safety glasses with side shields to protect against accidental splashes. However, for procedures involving larger volumes, heating, or any potential for aerosolization, a face shield worn over chemical splash goggles is required for comprehensive protection.[5][6]

2. Hand Protection: Selecting the Appropriate Barrier

The selection of appropriate gloves is crucial to prevent skin contact. For handling alkanes like 3-Ethyl-6-methyloctane, nitrile gloves are an excellent choice due to their resistance to hydrocarbons.[7] It is imperative to consult the glove manufacturer's compatibility chart for specific breakthrough times.

• Expert Insight: In practice, double-gloving is a prudent measure. This allows for the rapid and safe removal of a contaminated outer glove without compromising the protection of the inner glove, thus preventing skin exposure.

3. Body Protection: Shielding Against Spills

A flame-resistant lab coat is mandatory and should be kept fully fastened to protect against splashes and spills.[5] This not only protects your skin but also prevents the contamination of your personal clothing.

4. Respiratory Protection: A Risk-Based Approach

The need for respiratory protection is dictated by the work environment and the scale of the operation.

• Standard Operations: When working with small quantities in a properly functioning chemical fume hood, respiratory protection is generally not required.

• Elevated Risk Scenarios: If there is a risk of generating significant vapors or aerosols, such as during heating or large-scale transfers outside of a fume hood, a NIOSH-approved respirator with organic vapor cartridges is essential.[4][8] A proper fit test for the respirator is a mandatory prerequisite to ensure its effectiveness.

Quantitative Data Summary: PPE at a Glance

PPE Component	Minimum Requirement	High-Risk Operations (e.g., large volumes, heating)
Eye/Face Protection	Safety glasses with side shields	Chemical splash goggles and a face shield
Hand Protection	Single pair of nitrile gloves	Double-gloving with nitrile gloves
Body Protection	Flame-resistant lab coat	Flame-resistant lab coat
Respiratory Protection	Not required in a fume hood	NIOSH-approved respirator with organic vapor cartridges

Operational and Disposal Plans: From Benchtop to Waste Stream

Experimental Protocol: Step-by-Step Guidance for Safe Handling

• Preparation: Before beginning work, ensure that a chemical spill kit is readily accessible.[6] Don all required PPE as outlined above.

• Ventilation: All handling of 3-Ethyl-6-methyloctane should be performed in a well-ventilated area, preferably within a certified chemical fume hood.[4]

• Transfer: When transferring the liquid, use only approved containers and equipment.[6] Grounding and bonding of containers may be necessary to prevent static discharge, a potential ignition source.[9]

• Heating: Avoid open flames. If heating is necessary, use intrinsically safe equipment such as a heating mantle or a steam bath.

• Post-Handling: Upon completion of work, thoroughly wash your hands and any exposed skin with soap and water.[6]

Disposal Plan: Ensuring Environmental and Personal Safety

• Waste Collection: All waste materials contaminated with 3-Ethyl-6-methyloctane, including used gloves, absorbent materials, and empty containers, must be collected in a designated hazardous waste container.

• Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "3-Ethyl-6-methyloctane."[5]

• Storage: Store the sealed waste container in a designated, well-ventilated satellite accumulation area, away from ignition sources and incompatible materials.

• Disposal: Arrange for the pickup and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office. Under no circumstances should this chemical be disposed of down the drain. [10]

Workflow Visualization: A Logical Approach to Safety

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